4-(1-Hydroxyethyl)pyridine

• CAS: 23389-75-5

Core Science & Biosynthesis

A Technical Guide to the Synthesis of Racemic 4-(1-Hydroxyethyl)pyridine

Introduction

4-(1-Hydroxyethyl)pyridine is a pivotal building block in contemporary medicinal chemistry and drug development. As a key intermediate, it is integral to the synthesis of a wide array of pharmaceutical compounds, including agents targeting neurological disorders and cardiovascular diseases. Its structural motif, featuring a pyridine ring coupled with a chiral secondary alcohol, allows for diverse functionalization and interaction with biological targets. This guide provides an in-depth exploration of the common and effective methods for the synthesis of its racemic form, offering both theoretical understanding and practical, field-tested protocols for researchers and scientists.

Synthetic Strategies: A Comparative Analysis

The synthesis of racemic 4-(1-Hydroxyethyl)pyridine is most commonly achieved through two principal routes: the addition of a methyl nucleophile to 4-pyridinecarboxaldehyde or the reduction of 4-acetylpyridine. The choice between these methods often depends on the availability of starting materials, desired scale, and safety considerations.

Method 1: Nucleophilic Addition of a Grignard Reagent to 4-Pyridinecarboxaldehyde

This classic organometallic approach involves the reaction of a methyl Grignard reagent, such as methylmagnesium bromide (CH₃MgBr), with 4-pyridinecarboxaldehyde. The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of the aldehyde, forming a magnesium alkoxide intermediate. Subsequent aqueous workup protonates the alkoxide to yield the desired secondary alcohol.

Mechanism and Rationale:

The core of this reaction lies in the polarity of the carbon-magnesium bond in the Grignard reagent. The carbon atom is significantly more electronegative than magnesium, rendering it nucleophilic and highly reactive towards the electrophilic carbonyl carbon of 4-pyridinecarboxaldehyde. The reaction is typically performed in an anhydrous ethereal solvent, such as diethyl ether or tetrahydrofuran (THF), to prevent the highly reactive Grignard reagent from being quenched by protic solvents like water.

Caption: Mechanism of Grignard reaction for 4-(1-Hydroxyethyl)pyridine synthesis.

Experimental Protocol:

• Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with magnesium turnings (1.2 eq). Anhydrous diethyl ether is added to cover the magnesium.

• Grignard Formation: A solution of methyl bromide (1.2 eq) in anhydrous diethyl ether is added dropwise via the dropping funnel. The reaction is initiated (sometimes requiring gentle heating or a crystal of iodine) and maintained at a gentle reflux until most of the magnesium has been consumed.

• Aldehyde Addition: The Grignard solution is cooled to 0 °C in an ice bath. A solution of 4-pyridinecarboxaldehyde (1.0 eq) in anhydrous diethyl ether is added dropwise, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours, or until TLC analysis indicates the consumption of the starting aldehyde.

• Quenching and Workup: The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C.

• Extraction: The resulting mixture is filtered, and the organic layer is separated. The aqueous layer is extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford pure racemic 4-(1-hydroxyethyl)pyridine.

Data Summary Table:

Parameter	Value
Starting Material	4-Pyridinecarboxaldehyde
Reagent	Methylmagnesium bromide (CH₃MgBr)
Solvent	Anhydrous Diethyl Ether or THF
Reaction Temperature	0 °C to Room Temperature
Reaction Time	2-4 hours
Typical Yield	75-90%

Method 2: Reduction of 4-Acetylpyridine

The reduction of the ketone functionality in 4-acetylpyridine is a highly efficient and common method for synthesizing racemic 4-(1-hydroxyethyl)pyridine. Various reducing agents can be employed, with sodium borohydride (NaBH₄) being a popular choice due to its selectivity, mildness, and ease of handling compared to more powerful reagents like lithium aluminum hydride (LAH).

Mechanism and Rationale:

Sodium borohydride is a source of hydride ions (H⁻). The hydride attacks the electrophilic carbonyl carbon of 4-acetylpyridine, forming an alkoxide intermediate. The subsequent addition of a protic solvent (typically the solvent of the reaction, like methanol or ethanol) protonates the alkoxide to yield the final alcohol product. This method is often preferred for its operational simplicity and high yields.

Caption: Experimental workflow for the reduction of 4-acetylpyridine.

Experimental Protocol:

• Setup: A round-bottom flask is charged with 4-acetylpyridine (1.0 eq) and dissolved in methanol. The solution is cooled to 0 °C in an ice bath with magnetic stirring.

• Reduction: Sodium borohydride (NaBH₄, 1.1-1.5 eq) is added portion-wise over 15-30 minutes, ensuring the temperature remains below 10 °C.

• Reaction: After the addition is complete, the ice bath is removed, and the reaction mixture is stirred at room temperature for 1-3 hours. The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Quenching: Once the starting material is consumed, the reaction is cooled back to 0 °C and carefully quenched by the slow addition of acetone, followed by water, to destroy any excess NaBH₄.

• Solvent Removal: The methanol is removed under reduced pressure.

• Extraction: The remaining aqueous residue is extracted multiple times with ethyl acetate or dichloromethane.

• Drying and Concentration: The combined organic extracts are dried over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filtered, and the solvent is evaporated in vacuo.

• Purification: If necessary, the crude product can be purified by silica gel column chromatography to yield the pure racemic alcohol.

Data Summary Table:

Parameter	Value
Starting Material	4-Acetylpyridine
Reagent	Sodium Borohydride (NaBH₄)
Solvent	Methanol or Ethanol
Reaction Temperature	0 °C to Room Temperature
Reaction Time	1-3 hours
Typical Yield	>95%

Characterization and Purity Analysis

The identity and purity of the synthesized racemic 4-(1-hydroxyethyl)pyridine should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the molecular structure. The proton NMR should show a characteristic quartet for the methine proton (CH-OH) and a doublet for the methyl group (CH₃).

• Infrared (IR) Spectroscopy: The presence of a broad O-H stretching band around 3300 cm⁻¹ and the absence of a strong C=O stretching band around 1700 cm⁻¹ (from the starting ketone or aldehyde) are indicative of a successful reaction.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Conclusion

The synthesis of racemic 4-(1-hydroxyethyl)pyridine can be reliably achieved through either the Grignard addition to 4-pyridinecarboxaldehyde or the reduction of 4-acetylpyridine. The reduction method using sodium borohydride is often favored due to its high yield, mild reaction conditions, and operational simplicity. The Grignard route, while also effective, requires more stringent anhydrous conditions. The choice of method will ultimately be guided by the specific needs and constraints of the laboratory setting. Both pathways provide a solid foundation for the subsequent use of this valuable intermediate in pharmaceutical research and development.

References

• Cuyamendous, C., et al. (2003). Asymmetric Borane Reduction of Prochiral Ketones Catalyzed by Spiroborate Esters Derived from Chiral Diols. The Journal of Organic Chemistry, 68(15), 5942-5949. Available at: [Link]

• Jagadale, S. S., et al. (2012). An efficient synthesis of 1-(pyridin-4-yl)ethan-1-ol by biocatalytic reduction of 4-acetylpyridine using Saccharomyces cerevisiae. Journal of Molecular Catalysis B: Enzymatic, 79, 13-17. Available at: [Link]

• Organic Syntheses. (1963). α-Phenylethylamine. Organic Syntheses, Coll. Vol. 5, p.932 (1973); Vol. 43, p.84 (1963). (This provides a general procedure for a similar type of reduction). Available at: [Link]

An In-Depth Technical Guide to the Enantioselective Synthesis of (R)-4-(1-Hydroxyethyl)pyridine

Abstract

(R)-4-(1-Hydroxyethyl)pyridine is a chiral pyridyl alcohol of significant interest in the pharmaceutical and fine chemical industries, serving as a key building block for a range of bioactive molecules. Its stereochemically defined structure necessitates highly selective synthetic strategies. This technical guide provides a comprehensive overview and practical comparison of the principal methodologies for the enantioselective synthesis of (R)-4-(1-Hydroxyethyl)pyridine. We will delve into the mechanistic underpinnings, operational considerations, and comparative efficacy of three core strategies: catalytic asymmetric reduction of 4-acetylpyridine, enzymatic kinetic resolution of racemic 4-(1-hydroxyethyl)pyridine, and the use of chiral auxiliaries. This guide is intended for researchers, scientists, and drug development professionals seeking to implement or optimize the synthesis of this important chiral intermediate.

Introduction: The Significance of (R)-4-(1-Hydroxyethyl)pyridine

Chiral alcohols are ubiquitous structural motifs in a vast array of pharmaceuticals and agrochemicals. The specific stereochemistry of these molecules is often critical to their biological activity, with one enantiomer exhibiting the desired therapeutic effect while the other may be inactive or even detrimental. (R)-4-(1-Hydroxyethyl)pyridine is a prime example of such a crucial chiral building block. Its synthesis in high enantiomeric purity is a key step in the production of several important compounds. The primary and most direct precursor for this chiral alcohol is the prochiral ketone, 4-acetylpyridine. Therefore, the enantioselective reduction of this ketone is a major focus of synthetic efforts.

This guide will explore and compare the most effective and widely employed methods for achieving this transformation, providing both the theoretical framework and practical insights necessary for successful implementation in a laboratory or process chemistry setting.

Strategic Approaches to Enantioselectivity

The synthesis of a single enantiomer of 4-(1-hydroxyethyl)pyridine can be broadly categorized into three main approaches, each with its own set of advantages and challenges:

• Catalytic Asymmetric Reduction: This is the most direct approach, involving the reduction of the prochiral ketone, 4-acetylpyridine, using a chiral catalyst to favor the formation of the (R)-alcohol.

• Enzymatic Kinetic Resolution: This method starts with a racemic mixture of (R)- and (S)-4-(1-hydroxyethyl)pyridine and uses an enzyme to selectively react with one enantiomer, allowing for the separation of the desired (R)-enantiomer.

• Chiral Auxiliary-Mediated Synthesis: This strategy involves temporarily attaching a chiral molecule (the auxiliary) to the precursor to direct a subsequent non-stereoselective reaction diastereoselectively. The auxiliary is then removed to yield the enantiomerically enriched product.

The logical flow for selecting a synthetic strategy is outlined below:

Caption: Overview of synthetic pathways to (R)-4-(1-Hydroxyethyl)pyridine.

Catalytic Asymmetric Reduction of 4-Acetylpyridine

The direct asymmetric reduction of 4-acetylpyridine is an atom-economical and elegant approach to (R)-4-(1-hydroxyethyl)pyridine. Two preeminent catalytic systems for this transformation are the Noyori asymmetric hydrogenation and the Corey-Bakshi-Shibata (CBS) reduction.

Noyori Asymmetric Hydrogenation

Developed by Nobel laureate Ryoji Noyori, this method utilizes ruthenium catalysts bearing a chiral diphosphine ligand, most notably BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl), in combination with a chiral diamine.[1][2][3] The reaction proceeds via a metal-ligand cooperative mechanism where the substrate is not directly coordinated to the metal center, but rather interacts with the catalyst through hydrogen bonding.[3]

Mechanism of Action:

The catalytic cycle of Noyori asymmetric hydrogenation is a well-studied process. The precatalyst is activated by hydrogen to form the active ruthenium hydride species. The ketone then coordinates to the catalyst, and the hydrogenation proceeds through a six-membered transition state.[2] The product alcohol is subsequently displaced, regenerating the active catalyst.

Caption: Simplified mechanism of Noyori asymmetric hydrogenation.

Experimental Protocol: Noyori Asymmetric Hydrogenation of 4-Acetylpyridine

This protocol is a representative example and may require optimization for specific laboratory conditions.

• Catalyst Preparation: In a glovebox, a Schlenk flask is charged with RuCl₂[(R)-BINAP] (0.1 mol%) and the chiral diamine ligand (e.g., (R,R)-DPEN) (0.1 mol%).

• Reaction Setup: The flask is removed from the glovebox and connected to a hydrogen line. Anhydrous, degassed isopropanol is added as the solvent.

• Substrate Addition: 4-Acetylpyridine (1.0 eq) is added to the flask, followed by a solution of a base (e.g., potassium tert-butoxide) in isopropanol.

• Hydrogenation: The flask is purged with hydrogen gas and then pressurized to the desired pressure (typically 1-100 atm). The reaction mixture is stirred vigorously at a controlled temperature (e.g., room temperature to 80°C).

• Work-up and Analysis: Upon completion (monitored by TLC or GC), the pressure is released, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography. The enantiomeric excess (ee) is determined by chiral HPLC or GC.

Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is another powerful method for the enantioselective reduction of prochiral ketones.[4][5][6] It employs a chiral oxazaborolidine catalyst, derived from a chiral amino alcohol (often proline), in the presence of a stoichiometric borane source (e.g., BH₃·THF or catecholborane).[4][5]

Mechanism of Action:

The mechanism involves the coordination of the borane to the nitrogen atom of the oxazaborolidine catalyst. This activates the borane as a hydride donor and increases the Lewis acidity of the endocyclic boron atom. The ketone then coordinates to this Lewis acidic boron in a sterically controlled manner, positioning one face of the carbonyl for hydride attack. The hydride transfer occurs through a six-membered, chair-like transition state.[5][6]

Caption: Key steps in the CBS reduction mechanism.

Experimental Protocol: CBS Reduction of 4-Acetylpyridine

This protocol is a representative example and may require optimization.

• Catalyst Solution: In a flame-dried, nitrogen-purged flask, (R)-2-Methyl-CBS-oxazaborolidine (typically 5-10 mol% as a 1 M solution in toluene) is dissolved in anhydrous THF and cooled to -78°C.

• Borane Addition: A solution of borane-dimethyl sulfide complex or borane-THF complex (typically 1.0-1.2 equivalents) is added dropwise to the catalyst solution.

• Substrate Addition: A solution of 4-acetylpyridine (1.0 eq) in anhydrous THF is added slowly to the reaction mixture, maintaining the low temperature.

• Reaction: The reaction is stirred at low temperature (e.g., -78°C to -20°C) for a specified time (monitored by TLC or GC).

• Quenching and Work-up: The reaction is carefully quenched by the slow addition of methanol, followed by aqueous acid (e.g., 1 M HCl). The product is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed, dried, and concentrated.

• Purification and Analysis: The crude product is purified by column chromatography, and the enantiomeric excess is determined by chiral HPLC or GC.

Enzymatic Kinetic Resolution of (±)-4-(1-Hydroxyethyl)pyridine

Kinetic resolution is a powerful technique for separating racemates. In the context of chiral alcohols, lipases are particularly effective biocatalysts.[1][7] The strategy involves the selective acylation of one enantiomer of the racemic alcohol, leaving the other enantiomer unreacted. For the synthesis of (R)-4-(1-hydroxyethyl)pyridine, the lipase would ideally acylate the (S)-enantiomer at a much faster rate, allowing for the isolation of the unreacted (R)-alcohol with high enantiomeric purity. Candida antarctica lipase B (CALB), often in its immobilized form (Novozym 435), is a widely used and highly effective lipase for this purpose.[1][7]

Principle of Enzymatic Kinetic Resolution:

The process relies on the difference in the rate of reaction for the two enantiomers within the chiral active site of the enzyme. The reaction is typically stopped at or near 50% conversion to maximize both the yield and the enantiomeric excess of the desired unreacted enantiomer.

Caption: Workflow for enzymatic kinetic resolution of a racemic alcohol.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution

This protocol is a representative example and may require optimization.

• Reaction Setup: To a solution of racemic 4-(1-hydroxyethyl)pyridine (1.0 eq) in an appropriate organic solvent (e.g., toluene, MTBE), is added an acyl donor (e.g., vinyl acetate, 1.0-2.0 eq).

• Enzyme Addition: Immobilized Candida antarctica lipase B (Novozym 435) is added to the mixture.

• Reaction: The suspension is stirred at a controlled temperature (e.g., 30-50°C). The reaction progress is monitored by GC or HPLC to determine the conversion.

• Work-up: Once the conversion reaches approximately 50%, the enzyme is filtered off. The solvent and excess acyl donor are removed under reduced pressure.

• Purification and Analysis: The resulting mixture of the (R)-alcohol and the (S)-acetate is separated by column chromatography. The enantiomeric excess of the recovered (R)-alcohol is determined by chiral HPLC or GC.

Chiral Auxiliary-Based Synthesis

The use of chiral auxiliaries is a classical and reliable method for asymmetric synthesis.[8] This approach involves covalently attaching a chiral molecule (the auxiliary) to the substrate. The inherent chirality of the auxiliary then directs the stereochemical outcome of a subsequent reaction.[8] For the synthesis of (R)-4-(1-hydroxyethyl)pyridine, a chiral auxiliary could be attached to a derivative of 4-acetylpyridine, followed by a diastereoselective reduction of the ketone. Finally, the auxiliary is cleaved to yield the desired chiral alcohol.

General Strategy:

• Attachment of Auxiliary: A chiral auxiliary (e.g., an Evans oxazolidinone or a pseudoephedrine derivative) is attached to a precursor molecule.[8]

• Diastereoselective Reaction: The key bond-forming or stereocenter-inducing reaction is carried out, with the auxiliary directing the stereochemistry.

• Cleavage of Auxiliary: The chiral auxiliary is removed to yield the enantiomerically enriched product.

While a powerful strategy, the multi-step nature of this approach (attachment and removal of the auxiliary) can make it less atom-economical compared to catalytic asymmetric methods.

Comparative Analysis of Synthetic Strategies

The choice of the optimal synthetic route depends on several factors, including the desired scale of the synthesis, cost considerations, available equipment, and the required level of enantiopurity.

Method	Advantages	Disadvantages	Typical Yield (%)	Typical ee (%)
Noyori Asymmetric Hydrogenation	High enantioselectivity and yield; Catalytic; Good substrate scope for heteroaromatic ketones.[3]	Requires high-pressure hydrogenation equipment; Ruthenium catalysts can be expensive; Sensitive to impurities.	>95	>98
CBS Reduction	High enantioselectivity; Commercially available catalysts; Does not require high pressure.[4][5]	Requires stoichiometric borane reagents; Sensitive to moisture; Catalyst can age upon storage.[4][9]	85-95	>95
Enzymatic Kinetic Resolution	Very high enantioselectivity; Mild reaction conditions (green chemistry); Commercially available and robust enzymes.[1][7]	Theoretical maximum yield of 50% for the desired enantiomer; Requires separation of product from unreacted starting material.	<50 (for the desired enantiomer)	>99
Chiral Auxiliary	High diastereoselectivity; Predictable stereochemical outcome; Well-established methodology.[8]	Multi-step process (lower atom economy); Requires stoichiometric amounts of the chiral auxiliary.	Variable (depends on all steps)	>98 (de)

Conclusion and Future Perspectives

The enantioselective synthesis of (R)-4-(1-hydroxyethyl)pyridine can be successfully achieved through several robust and well-established methodologies. For large-scale production where high yield and atom economy are paramount, catalytic asymmetric reduction using either Noyori or CBS-type catalysts is often the preferred approach. The Noyori hydrogenation offers excellent enantioselectivity and turnover numbers, making it suitable for industrial applications, provided the necessary high-pressure equipment is available. The CBS reduction provides a valuable alternative that avoids high pressures and uses more readily available reagents, though it is less atom-economical due to the use of stoichiometric borane.

For applications where the highest possible enantiopurity is the primary driver and the 50% theoretical yield is acceptable, enzymatic kinetic resolution with lipases like CALB stands out. The operational simplicity, mild conditions, and exceptional selectivity make it an attractive option, particularly for laboratory-scale synthesis and for producing material with exceptionally high enantiomeric excess.

The chiral auxiliary approach, while less common for this specific target due to the efficiency of catalytic methods, remains a reliable tool in the synthetic chemist's arsenal, especially for complex molecules where other methods may fail.

Future developments in this field will likely focus on the discovery of more active and robust non-precious metal catalysts for asymmetric reduction, further improvements in enzyme engineering to overcome the 50% yield limitation of kinetic resolutions (e.g., through dynamic kinetic resolution), and the development of more efficient and recyclable chiral auxiliaries. The continued pursuit of these goals will undoubtedly lead to even more efficient, sustainable, and cost-effective syntheses of (R)-4-(1-hydroxyethyl)pyridine and other vital chiral building blocks.

References

• Chiral auxiliary. In: Wikipedia. ; 2023. [Link]

• Sol-gel Entrapped Candida antarctica lipase B — A Biocatalyst with Excellent Stability for Kinetic Resolution of Secondary Alcohols. MDPI. [Link]

• Approaches to the Asymmetric Synthesis of Unusual Amino Acids. CHAPTER 13.

• Noyori Hydrogenation. NROChemistry. [Link]

• Kinetic resolution of drug intermediates catalyzed by lipase B from Candida antarctica immobilized on immobead-350. PubMed. [Link]

• Corey–Itsuno reduction. In: Wikipedia. ; 2023. [Link]

• Ruthenium-Catalysed Asymmetric Reduction of Ketones. Semantic Scholar. [Link]

• Corey-Bakshi-Shibata Reduction: Mechanism & Examples. NROChemistry. [Link]

• Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. [Link]

• Corey-Bakshi-Shibata (CBS) Reduction. YouTube. [Link]

• 4,4′-Disubstituted BINAPs for highly enantioselective Ru-catalyzed asymmetric hydrogenation of ketones. PubMed. [Link]

• The Noyori Asymmetric Hydrogenation Reaction. Andrew G Myers Research Group. [Link]

• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• Candida Antarctica Lipase B Mediated Kinetic Resolution: a Sustainable Method for Chiral Synthesis of Antiproliferative β-Lactams. ResearchGate. [Link]

• Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. [Link]

• The Noyori Asymmetric Hydrogenation Reaction. Andrew G Myers Research Group. [Link]

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. MDPI. [Link]

• Corey (Corey‐Bakshi‐Shibata; CBS) reduction. ResearchGate. [Link]

• Asymmetric Reduction of Pyridinium Salts to Piperidines Shiyu Zhang. The University of Liverpool Repository. [Link]

• Enantioselectivity of Noyori Asymmetric Hydrogenation. Chemistry Stack Exchange. [Link]

• Asymmetric Reduction of Ketones. Request PDF. [Link]

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• 3. Frontiers | Exploring the behavior of Candida antarctica lipase B in aqueous mixtures of an imidazolium ionic liquid and its surfactant analogue [frontiersin.org]
• 4. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
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An In-depth Technical Guide to the Enantioselective Synthesis of (S)-4-(1-Hydroxyethyl)pyridine

(S)-4-(1-Hydroxyethyl)pyridine is a pivotal chiral building block in the pharmaceutical industry, serving as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its stereocenter demands precise control during synthesis, making enantioselective methods essential for producing the desired enantiomer with high purity. This guide provides a comprehensive overview of the principal strategies for synthesizing (S)-4-(1-Hydroxyethyl)pyridine, focusing on asymmetric catalysis and biocatalysis. We will delve into the mechanistic underpinnings, provide field-proven protocols, and compare the various methodologies to assist researchers in selecting the optimal route for their specific needs.

Asymmetric Transfer Hydrogenation (ATH) of 4-Acetylpyridine

Asymmetric transfer hydrogenation (ATH) is a robust and widely adopted method for the enantioselective reduction of prochiral ketones. This technique utilizes a simple hydrogen donor, such as 2-propanol or a formic acid/triethylamine mixture, in conjunction with a chiral transition metal catalyst. The catalysts developed by Ryōji Noyori and his colleagues, particularly Ruthenium(II) complexes bearing a chiral N-tosylated diamine ligand and an η⁶-arene ligand, are exceptionally effective for this transformation.[1][2]

Mechanism and Rationale

The efficacy of Noyori-type catalysts stems from a "metal-ligand bifunctional" mechanism.[3][4] The catalytic cycle involves the concerted transfer of a hydride from the metal and a proton from the amine ligand to the carbonyl group of the ketone via a six-membered pericyclic transition state.

The precatalyst, typically [RuCl(η⁶-arene)((S,S)-TsDPEN)], is first activated in the presence of a base to form the 16-electron active catalyst. This species then reacts with the hydrogen donor (e.g., 2-propanol) to generate the 18-electron ruthenium-hydride complex. The substrate, 4-acetylpyridine, coordinates to this complex, and the concerted hydrogen transfer occurs, yielding the (S)-alcohol and regenerating the 16-electron catalyst. The enantioselectivity is governed by the chiral environment created by the (S,S)-TsDPEN ligand, which sterically favors one orientation of the prochiral ketone.

Visualization of the ATH Catalytic Cycle

Caption: Catalytic cycle for Noyori-type Asymmetric Transfer Hydrogenation.

Experimental Protocol: ATH of 4-Acetylpyridine

This protocol is a representative example based on established literature procedures.[2][5]

• Catalyst Preparation: In a nitrogen-purged glovebox, a Schlenk flask is charged with the Ru-precatalyst, such as RuCl (0.01 mmol, 1 mol%).

• Reaction Setup: The flask is removed from the glovebox, and 4-acetylpyridine (1.0 mmol, 1.0 eq) is added.

• Solvent/Hydrogen Donor Addition: A degassed 5:2 azeotropic mixture of formic acid and triethylamine (HCOOH/NEt₃) (2 mL) is added via syringe. The use of formic acid as the hydrogen donor makes the reaction irreversible, often leading to higher yields and enantioselectivity, even at high substrate concentrations.[1]

• Reaction Execution: The mixture is stirred at 28-30 °C for 12-24 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Upon completion, the reaction mixture is quenched by the addition of a saturated aqueous solution of NaHCO₃. The aqueous layer is extracted three times with dichloromethane (CH₂Cl₂).

• Purification: The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure (S)-4-(1-hydroxyethyl)pyridine.

• Analysis: The enantiomeric excess (ee) of the product is determined by chiral High-Performance Liquid Chromatography (HPLC) or chiral GC.

Data Summary for ATH Methods

Catalyst	H-Donor	S/C Ratio	Time (h)	Yield (%)	ee (%) (S)	Reference
RuCl	HCOOH/NEt₃	200:1	24	95	97	[1]
RuCl	i-PrOH/KOH	100:1	16	92	96	[2]
Tethered Ru(II) Catalyst	HCOOH/NEt₃	500:1	12	>99	98	[2]

Corey-Bakshi-Shibata (CBS) Asymmetric Reduction

The Corey-Bakshi-Shibata (CBS) reduction is a highly reliable and versatile method for the enantioselective reduction of prochiral ketones.[6][7] It employs a chiral oxazaborolidine catalyst, derived from a chiral amino alcohol (commonly proline), in the presence of a stoichiometric borane source, such as borane-tetrahydrofuran (BH₃·THF) or borane-dimethyl sulfide (BH₃·SMe₂).[8][9]

Mechanism and Rationale

The reaction mechanism involves the coordination of the borane source to the nitrogen atom of the oxazaborolidine catalyst.[8] This coordination enhances the Lewis acidity of the endocyclic boron atom, which then coordinates to the carbonyl oxygen of the ketone. The ketone is oriented to minimize steric hindrance between its larger substituent and the substituent on the chiral framework of the catalyst. Hydride is then delivered from the N-bound borane to the carbonyl carbon via a six-membered ring transition state, ensuring high face-selectivity.[7]

Visualization of the CBS Reduction Mechanism

Caption: Simplified mechanism of the Corey-Bakshi-Shibata (CBS) reduction.

Experimental Protocol: CBS Reduction of 4-Acetylpyridine

This protocol is a representative example based on established literature procedures.[8][10]

• Catalyst Preparation: To a flame-dried Schlenk flask under a nitrogen atmosphere, add a solution of (S)-Me-CBS-oxazaborolidine (0.1 mmol, 10 mol%) in anhydrous tetrahydrofuran (THF) (5 mL).

• Borane Addition: Cool the solution to 0 °C and add borane-dimethyl sulfide complex (BH₃·SMe₂, 1.1 mmol, 1.1 eq) dropwise. Stir for 15 minutes.

• Substrate Addition: Cool the reaction mixture to -40 °C. Add a solution of 4-acetylpyridine (1.0 mmol, 1.0 eq) in anhydrous THF (5 mL) dropwise over 30 minutes.

• Reaction Execution: Stir the reaction mixture at -40 °C for 2-4 hours, monitoring progress by TLC.

• Work-up: Carefully quench the reaction by the slow, dropwise addition of methanol (2 mL) at -40 °C. Allow the mixture to warm to room temperature and then add 1 M HCl.

• Purification: Extract the mixture with ethyl acetate. Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate in vacuo. Purify the residue by flash chromatography to obtain the desired product.

• Analysis: Determine the enantiomeric excess via chiral HPLC or GC.

Biocatalytic Approaches: Enzymatic Synthesis

Biocatalysis offers a powerful, environmentally friendly alternative to traditional chemical synthesis. Enzymes operate under mild conditions (aqueous media, room temperature, neutral pH) and exhibit exceptional stereo-, regio-, and chemoselectivity.[11] For the synthesis of (S)-4-(1-Hydroxyethyl)pyridine, two primary enzymatic strategies are employed: direct asymmetric reduction and kinetic resolution.

Asymmetric Reduction via Ketoreductases (KREDs)

Ketoreductases are enzymes that catalyze the stereoselective reduction of ketones to chiral alcohols using a cofactor, typically the reduced form of nicotinamide adenine dinucleotide phosphate (NADPH).[11] A wide range of commercially available KREDs can reduce 4-acetylpyridine. The choice of enzyme is critical, as some will produce the (S)-enantiomer while others yield the (R)-enantiomer. The reaction requires a cofactor regeneration system, often achieved by using a sacrificial alcohol like 2-propanol and a corresponding dehydrogenase, or by using glucose and glucose dehydrogenase.

Enzymatic Kinetic Resolution (EKR) of Racemic 4-(1-Hydroxyethyl)pyridine

Kinetic resolution is a process where one enantiomer of a racemic mixture reacts faster than the other in the presence of a chiral catalyst or reagent. Lipases are commonly used enzymes for the kinetic resolution of racemic alcohols via enantioselective acylation.[12][13]

In this process, racemic 4-(1-hydroxyethyl)pyridine is treated with an acyl donor (e.g., vinyl acetate) in the presence of a lipase, such as Candida antarctica Lipase B (CALB). The lipase will selectively acylate one enantiomer (e.g., the R-enantiomer) at a much higher rate, leaving the unreacted (S)-enantiomer in high enantiomeric excess. The theoretical maximum yield for the desired enantiomer in a classic kinetic resolution is 50%.[14] The acylated product and the unreacted alcohol can then be easily separated.

Visualization of the Enzymatic Kinetic Resolution Workflow

Caption: Workflow for Enzymatic Kinetic Resolution (EKR) of a racemic alcohol.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution

This protocol is a representative example based on established literature procedures.[12][14]

• Reaction Setup: To a flask containing racemic 4-(1-hydroxyethyl)pyridine (1.0 mmol, 1.0 eq) dissolved in a suitable organic solvent (e.g., toluene or MTBE, 10 mL), add vinyl acetate (1.5 mmol, 1.5 eq) as the acyl donor.

• Enzyme Addition: Add immobilized Candida antarctica Lipase B (CALB, e.g., Novozym 435) (20-50 mg by weight).

• Reaction Execution: Stir the suspension at 30-40 °C. Monitor the reaction progress by taking aliquots and analyzing them by chiral GC to determine both the conversion and the enantiomeric excess of the remaining alcohol.

• Termination: Stop the reaction at or near 50% conversion to maximize the yield and ee of the desired (S)-alcohol. Filter off the immobilized enzyme (which can often be washed and reused).

• Purification: Remove the solvent and excess acyl donor under reduced pressure. The resulting mixture of the (S)-alcohol and the (R)-acetate can be separated by flash column chromatography.

• Analysis: Confirm the enantiomeric excess of the isolated (S)-4-(1-hydroxyethyl)pyridine using chiral HPLC or GC.

Summary and Comparison of Methods

Method	Key Reagents	Advantages	Disadvantages	Typical ee (%)
Asymmetric Transfer Hydrogenation (ATH)	Ru-catalyst, HCOOH/NEt₃ or i-PrOH/Base	High yields & ee, operational simplicity, mild conditions.[1][2]	Cost of Ruthenium catalyst, potential for catalyst poisoning.	95-99
CBS Reduction	Oxazaborolidine catalyst, BH₃ source	High reliability, broad substrate scope, predictable stereochemistry.[6][7]	Requires stoichiometric borane, strict anhydrous conditions needed.[8]	90-98
Biocatalysis (KRED)	Ketoreductase, NADPH, cofactor regeneration system	Extremely high selectivity, green process, mild conditions.[11]	Requires enzyme screening, cofactor cost, potential substrate inhibition.	>99
Biocatalysis (EKR)	Lipase, Acyl donor	Readily available enzymes, mild conditions, simple setup.[12]	Theoretical maximum yield of 50%, requires separation of product and substrate.	>99

Conclusion

The enantioselective synthesis of (S)-4-(1-Hydroxyethyl)pyridine can be achieved through several highly effective methods. Asymmetric transfer hydrogenation with Noyori-type catalysts represents a highly efficient, high-yielding chemical approach that is widely used in both academic and industrial settings. The CBS reduction offers a classic and reliable alternative with predictable outcomes. For applications demanding adherence to green chemistry principles, biocatalytic routes are superior; direct asymmetric reduction with ketoreductases can provide the product in high yield and near-perfect enantioselectivity, while enzymatic kinetic resolution offers a simple method to obtain highly pure material, albeit with a theoretical yield capped at 50%. The choice of synthetic strategy will ultimately depend on factors such as scale, cost, available equipment, and desired purity levels.

References

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• NROChemistry. Corey-Bakshi-Shibata Reduction: Mechanism & Examples.

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An In-depth Technical Guide to 4-(1-Hydroxyethyl)pyridine: Properties, Synthesis, and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Chiral Building Block

4-(1-Hydroxyethyl)pyridine, a pyridine derivative featuring a chiral secondary alcohol, has emerged as a significant building block in medicinal chemistry and organic synthesis. Its unique structural attributes, combining the aromaticity and coordinating ability of the pyridine ring with the reactivity and stereogenic center of the hydroxyethyl group, make it a valuable precursor for a diverse range of biologically active molecules. This guide provides a comprehensive overview of its chemical and physical properties, synthesis, and key applications, with a particular focus on its role in the development of novel therapeutics.

Core Properties and Identification

The fundamental characteristics of 4-(1-Hydroxyethyl)pyridine are crucial for its handling, characterization, and application in synthetic chemistry.

Chemical Structure and Identification:

• IUPAC Name: 1-(Pyridin-4-yl)ethanol[1]

• Molecular Formula: C₇H₉NO[1]

• Molecular Weight: 123.15 g/mol [1]

• CAS Numbers:

  • Racemic mixture: 23389-75-5[1]

  • (R)-4-(1-Hydroxyethyl)pyridine: 27854-88-2[2]

  • (S)-4-(1-Hydroxyethyl)pyridine: 54656-96-1

Physicochemical Properties:

A summary of the key physicochemical properties is presented in the table below.

Property	Value	Source
Appearance	White to light yellow crystalline powder or needles.	[1][3]
Melting Point	67-71 °C	[1]
Solubility	Soluble in common organic solvents like ethanol and methanol.
Chirality	Exists as two enantiomers, (R) and (S), due to the chiral center at the carbon bearing the hydroxyl group.	[1]

Spectroscopic Characterization: Unveiling the Molecular Fingerprint

Spectroscopic techniques are indispensable for the structural elucidation and purity assessment of 4-(1-Hydroxyethyl)pyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy provide detailed insights into the molecular structure.

• ¹H NMR: The proton NMR spectrum exhibits characteristic signals for the pyridine ring protons, the methine proton of the hydroxyethyl group, the hydroxyl proton, and the methyl protons. The chemical shifts and coupling patterns are consistent with the assigned structure.[1]

• ¹³C NMR: The carbon NMR spectrum shows distinct resonances for the carbon atoms of the pyridine ring and the hydroxyethyl substituent, further confirming the compound's identity.[1]

Infrared (IR) Spectroscopy:

The IR spectrum of 4-(1-Hydroxyethyl)pyridine displays characteristic absorption bands corresponding to its functional groups. A broad band in the region of 3200-3600 cm⁻¹ is indicative of the O-H stretching vibration of the hydroxyl group, while absorptions in the aromatic region confirm the presence of the pyridine ring.[1]

Synthesis of 4-(1-Hydroxyethyl)pyridine: A Practical Approach

The synthesis of 4-(1-Hydroxyethyl)pyridine can be achieved through various methods, with the Grignard reaction being a common and effective approach.

Illustrative Synthetic Workflow:

Caption: General workflow for the synthesis of 4-(1-Hydroxyethyl)pyridine via Grignard reaction.

Step-by-Step Experimental Protocol (Illustrative):

• Reaction Setup: A solution of 4-pyridinecarboxaldehyde in an anhydrous ethereal solvent (e.g., diethyl ether or THF) is prepared in a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Grignard Addition: The flask is cooled in an ice bath (0 °C), and a solution of methylmagnesium bromide in diethyl ether is added dropwise with stirring. The reaction is typically exothermic and the addition rate should be controlled to maintain the temperature.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride. This step hydrolyzes the magnesium alkoxide intermediate to the desired alcohol.

• Extraction: The aqueous layer is separated, and the organic layer is washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel or by recrystallization to afford pure 4-(1-Hydroxyethyl)pyridine.

Causality in Experimental Choices:

• Anhydrous Conditions: Grignard reagents are highly reactive towards protic solvents like water. Therefore, all glassware must be thoroughly dried, and anhydrous solvents must be used to prevent the quenching of the Grignard reagent.

• Inert Atmosphere: The use of an inert atmosphere prevents the reaction of the Grignard reagent with atmospheric oxygen and moisture.

• Low Temperature: The Grignard addition to an aldehyde is an exothermic reaction. Maintaining a low temperature helps to control the reaction rate and minimize the formation of side products.

• Aqueous Work-up with Mild Acid: A mild acidic work-up (e.g., with NH₄Cl) is employed to protonate the alkoxide intermediate without causing degradation of the product.

Applications in Drug Development and Asymmetric Synthesis

The chiral nature and versatile reactivity of 4-(1-Hydroxyethyl)pyridine make it a valuable tool in drug discovery and development.

Role as a Chiral Intermediate:

4-(1-Hydroxyethyl)pyridine serves as a key intermediate in the synthesis of a variety of pharmaceutical compounds.[1] Its enantiomerically pure forms, (R)- and (S)-4-(1-Hydroxyethyl)pyridine, are particularly sought after for the synthesis of single-enantiomer drugs, which often exhibit improved efficacy and reduced side effects compared to their racemic counterparts. The pyridine nitrogen can act as a hydrogen bond acceptor or a coordination site for metal ions, which is a crucial feature in designing molecules that interact with biological targets.[1]

Application in Asymmetric Synthesis:

Enantiomerically pure 4-(1-Hydroxyethyl)pyridine can be utilized as a chiral auxiliary or a precursor to chiral ligands in asymmetric catalysis.

Workflow for Asymmetric Synthesis using a Chiral Auxiliary:

Caption: General workflow for the use of a chiral auxiliary in asymmetric synthesis.

In this approach, the chiral auxiliary is temporarily attached to an achiral substrate, directing the subsequent chemical transformation to occur with high stereoselectivity. After the desired stereocenter is created, the auxiliary is cleaved and can often be recovered and reused.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 4-(1-Hydroxyethyl)pyridine.

• Hazard Identification: It is classified as harmful if swallowed and can cause skin and eye irritation.[3]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

4-(1-Hydroxyethyl)pyridine is a versatile and valuable chiral building block with significant applications in organic synthesis and drug development. Its unique combination of a pyridine moiety and a chiral secondary alcohol provides a platform for the synthesis of complex and biologically active molecules. A thorough understanding of its properties, synthesis, and reactivity is essential for harnessing its full potential in the pursuit of novel therapeutics and advanced materials.

References

• Pipzine Chemicals. (R)-4-(1-Hydroxyethyl) Pyridine | Specifications, Applications & Safety. Retrieved from [Link]

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• PubMed. (2021). Pyridones in drug discovery: Recent advances. Retrieved from [Link]

• Google Patents. Process for preparing 4-hydroxypyridines.

• Organic Syntheses. 4-ACETYLPYRIDINE OXIME. Retrieved from [Link]

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An In-depth Technical Guide to 4-(1-Hydroxyethyl)pyridine: Properties, Reactivity, and Applications

Abstract

This technical guide provides a comprehensive examination of the physical, chemical, and spectroscopic properties of 4-(1-Hydroxyethyl)pyridine, a pivotal chiral building block in modern organic synthesis and pharmaceutical development. The document delves into its molecular structure, stereochemistry, reactivity, and established protocols for its synthesis and characterization. Authored for researchers, scientists, and drug development professionals, this guide synthesizes field-proven insights with established scientific data to serve as a definitive resource for the application and handling of this versatile compound.

Introduction

4-(1-Hydroxyethyl)pyridine, also known by its IUPAC name 1-(pyridin-4-yl)ethan-1-ol, is a heterocyclic alcohol that has garnered significant attention for its role as a versatile intermediate.[1] Its structure, featuring a pyridine ring substituted at the 4-position with a 1-hydroxyethyl group, contains a crucial chiral center. This chirality makes its enantiopure forms, (R)-4-(1-Hydroxyethyl)pyridine and (S)-4-(1-Hydroxyethyl)pyridine, highly valuable synthons for asymmetric synthesis, particularly in the development of active pharmaceutical ingredients (APIs).[2] The presence of both a basic nitrogen atom within the aromatic ring and a secondary alcohol functional group imparts a unique reactivity profile, allowing for diverse chemical transformations. This guide offers an in-depth exploration of its core properties, synthesis, and key applications, providing the technical foundation necessary for its effective utilization in a research and development setting.

Molecular Structure and Stereochemistry

The fundamental structure of 4-(1-Hydroxyethyl)pyridine consists of a pyridine heterocycle with a C₂ side chain attached to the C4 position. The carbon atom bonded to both the pyridine ring and the hydroxyl group is a stereocenter, giving rise to two distinct enantiomers.

Caption: Predicted major fragmentation pathway for 4-(1-Hydroxyethyl)pyridine.

A primary fragmentation pathway involves the loss of a methyl radical (•CH₃) via alpha-cleavage, leading to a stable, resonance-delocalized fragment at m/z = 108 . [3][4]Another possible fragmentation is the loss of the entire side chain, or rearrangements leading to other characteristic fragments.

Chemical Properties and Reactivity

The reactivity of 4-(1-Hydroxyethyl)pyridine is governed by its three principal functional components: the secondary alcohol, the basic pyridine nitrogen, and the aromatic ring.

Caption: Key reaction pathways for 4-(1-Hydroxyethyl)pyridine.

• Oxidation: The secondary alcohol can be readily oxidized to the corresponding ketone, 4-acetylpyridine, using a variety of standard oxidizing agents such as pyridinium chlorochromate (PCC), manganese dioxide (MnO₂), or Swern oxidation conditions. [2][5]This transformation is a key step in synthesizing various derivatives. [6]* Esterification: The hydroxyl group undergoes typical esterification reactions with acyl halides or anhydrides, often in the presence of a base like pyridine or a catalyst such as 4-(dimethylamino)pyridine (DMAP). [2][7]This allows for the introduction of various ester protecting groups or functionalities.

• Nucleophilic Substitution: The hydroxyl group can be converted into a better leaving group (e.g., a tosylate) to facilitate nucleophilic substitution reactions, enabling further functionalization of the side chain. [2]* Reactions at the Pyridine Nitrogen: The lone pair of electrons on the nitrogen atom makes it basic and nucleophilic. It can be protonated by acids, alkylated to form quaternary pyridinium salts, or oxidized to form the corresponding N-oxide using reagents like hydrogen peroxide. [5]

Synthesis and Manufacturing

The most direct and common laboratory synthesis of 4-(1-Hydroxyethyl)pyridine involves the nucleophilic addition of a methyl organometallic reagent to 4-pyridinecarboxaldehyde. The Grignard reaction, using methylmagnesium bromide, is a classic and effective example of this approach. [8][9]

Caption: Grignard synthesis workflow for 4-(1-Hydroxyethyl)pyridine.

Experimental Protocol: Grignard Synthesis

Disclaimer: This protocol is intended for trained professionals in a controlled laboratory setting. All necessary safety precautions must be taken.

Materials:

• 4-Pyridinecarboxaldehyde (1.0 equiv) [10]* Methylmagnesium bromide (1.1 - 1.2 equiv, solution in THF or Et₂O)

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen or argon inlet. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition: Dissolve 4-pyridinecarboxaldehyde in anhydrous THF and add it to the reaction flask. Cool the solution to 0 °C using an ice-water bath.

• Grignard Reaction: Add the methylmagnesium bromide solution to the dropping funnel and add it dropwise to the stirred aldehyde solution at 0 °C. The rate of addition should be controlled to maintain the reaction temperature. [11]4. Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours, or until TLC analysis indicates the complete consumption of the starting aldehyde.

• Quenching: Cool the reaction mixture back to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude oil or solid by silica gel column chromatography to yield the pure 4-(1-Hydroxyethyl)pyridine.

Applications in Research and Development

The utility of 4-(1-Hydroxyethyl)pyridine and its enantiomers is widespread, primarily leveraging its chiral nature and bifunctional structure.

• Chiral Building Block: The enantiopure forms are critical starting materials or intermediates in the asymmetric synthesis of complex molecules, especially pharmaceuticals. [2][12]They allow for the precise installation of a stereocenter, which is often essential for a drug's efficacy and safety profile.

• Ligand Design: The combination of a coordinating pyridine nitrogen and a hydrogen-bonding hydroxyl group makes it an attractive scaffold for the design of chiral ligands for metal-catalyzed reactions. [2]* Material Science: Functionalized derivatives of 4-(1-Hydroxyethyl)pyridine can be used to create specialized materials, such as ionic liquids, which have applications as catalysts and electrolytes. [2]* Agrochemicals: The pyridine moiety is a common feature in agrochemicals, and derivatives of this compound have been explored for potential biological activity against pests. [1]

Safety, Handling, and Storage

Proper handling and storage are imperative to maintain the integrity of the compound and ensure laboratory safety.

• Hazards: 4-(1-Hydroxyethyl)pyridine is classified as harmful if swallowed, causes skin irritation, and causes serious eye irritation. It may also cause respiratory irritation. [1][13]* Handling: Use in a well-ventilated area or fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Avoid breathing dust. Wash hands thoroughly after handling. [1]* Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. The compound is noted to be air and moisture-sensitive (hygroscopic), and storage under an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent degradation. [14][15]* Incompatibilities: Avoid contact with strong oxidizing agents. [1]* Disposal: Dispose of contents and container in accordance with local, regional, and national regulations at an approved waste disposal plant. [1]

Conclusion

4-(1-Hydroxyethyl)pyridine stands as a compound of significant value in the chemical and pharmaceutical sciences. Its well-defined physical and spectroscopic properties, coupled with its versatile chemical reactivity, make it a reliable and powerful tool for synthetic chemists. The accessibility of its enantiopure forms further elevates its importance, providing a direct route to chiral molecules of interest. This guide has consolidated the essential technical information required for the informed and effective use of 4-(1-Hydroxyethyl)pyridine, from fundamental properties to practical application and safe handling.

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 4-(1-Hydroxyethyl)pyridine

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the structural elucidation of organic molecules, providing granular insights into the chemical environment of individual atoms.[1] This guide offers a comprehensive analysis of the ¹H and ¹³C NMR spectra of 4-(1-Hydroxyethyl)pyridine (C₇H₉NO), a key chiral building block in medicinal chemistry and organic synthesis.[2] We will dissect the spectral features, including chemical shifts and coupling constants, grounding the interpretation in fundamental principles of magnetic anisotropy, electronegativity, and spin-spin coupling. Furthermore, this document provides field-proven, step-by-step protocols for sample preparation and data acquisition, designed to ensure high-quality, reproducible results for researchers, scientists, and drug development professionals.

Introduction: The Structural Significance of 4-(1-Hydroxyethyl)pyridine

4-(1-Hydroxyethyl)pyridine is a heterocyclic compound featuring a pyridine ring substituted at the C-4 position with a 1-hydroxyethyl group.[2] The presence of a stereocenter at the carbinol carbon means the compound exists as a pair of enantiomers, (R)- and (S)-4-(1-Hydroxyethyl)pyridine.[2][3] The precise characterization of its three-dimensional structure is critical for its application in asymmetric synthesis and as a precursor for pharmacologically active agents. NMR spectroscopy serves as the primary analytical tool for confirming its molecular structure and purity.

This guide provides an authoritative interpretation of its one-dimensional ¹H and ¹³C NMR spectra, explaining the causality behind the observed spectral patterns.

Figure 1: Structure of 4-(1-Hydroxyethyl)pyridine with IUPAC numbering.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides four critical pieces of information: chemical shift (δ), integration, multiplicity, and coupling constants (J).[4] Each of these is essential for the complete structural assignment of 4-(1-Hydroxyethyl)pyridine.

Aromatic Region (Pyridine Ring)

The pyridine ring protons resonate in the downfield region of the spectrum (δ > 7.0 ppm) due to the deshielding effect of the aromatic ring current.[1] The electron-withdrawing nitrogen atom further deshields the adjacent α-protons (H-2 and H-6).

• H-2 and H-6 (α-protons): These protons appear as a doublet in the range of δ 8.50–8.60 ppm .[2] Their chemical equivalence arises from the free rotation around the C4-C7 bond. The significant downfield shift is a direct consequence of their proximity to the highly electronegative nitrogen atom, which reduces the electron density around them. They are split into a doublet by coupling to the adjacent β-protons (H-3 and H-5).

• H-3 and H-5 (β-protons): These protons also appear as a doublet, but further upfield, typically around δ 7.30–7.40 ppm .[2] They are less affected by the nitrogen atom's inductive effect compared to the α-protons. Their doublet multiplicity results from coupling to the H-2 and H-6 protons, respectively.

Aliphatic Region (Hydroxyethyl Side Chain)

The signals for the side chain are found in the upfield region of the spectrum and provide definitive confirmation of the substituent.

• H-7 (Methine Proton, -CH(OH)-): This proton gives rise to a quartet at approximately δ 4.80–4.90 ppm . The quartet pattern is a classic example of the n+1 rule, where the signal is split by the three equivalent protons of the adjacent methyl group (n=3, so n+1=4).[5] Its chemical shift is influenced by the adjacent electronegative hydroxyl group.

• Methyl Protons (-CH₃): The three protons of the methyl group are equivalent and appear as a doublet around δ 1.40–1.50 ppm . The signal is split into a doublet by the single neighboring methine proton (H-7) (n=1, so n+1=2).

• Hydroxyl Proton (-OH): The chemical shift of the hydroxyl proton is highly variable and depends on factors like solvent, concentration, and temperature.[4][6] It typically appears as a broad singlet anywhere between δ 2.0–5.0 ppm . The broadness is due to rapid chemical exchange with trace amounts of water or other exchangeable protons in the sample.[4] Its identity can be confirmed by a D₂O exchange experiment, where the addition of a drop of deuterium oxide to the NMR tube will cause the -OH signal to disappear from the spectrum.[4]

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum provides a direct count of the non-equivalent carbon atoms in the molecule, with chemical shifts indicating their electronic environment.[7][8]

• C-4 (ipso-Carbon): The carbon atom attached to the hydroxyethyl group is the most downfield of the pyridine carbons, appearing around δ 155 ppm .[2] This is due to the substituent effect of the alkyl group and its position relative to the nitrogen.

• C-2 and C-6 (α-Carbons): Similar to their attached protons, these carbons are significantly deshielded by the adjacent nitrogen atom and resonate at approximately δ 150 ppm .[2][9]

• C-3 and C-5 (β-Carbons): These carbons are found further upfield, around δ 121 ppm , reflecting their greater distance from the electronegative nitrogen atom.[2]

• C-7 (Methine Carbon, -CH(OH)-): The carbon bearing the hydroxyl group is found in the typical range for an alcohol, at about δ 68–70 ppm .[2] The electronegative oxygen atom is the primary cause of this downfield shift compared to a standard alkyl carbon.

• C-9 (Methyl Carbon, -CH₃): The terminal methyl carbon is the most shielded carbon in the molecule, resonating at the furthest upfield position, around δ 25 ppm .[2]

Data Summary

The characteristic ¹H and ¹³C NMR spectral data for 4-(1-Hydroxyethyl)pyridine are summarized below. Note that exact chemical shifts can vary slightly depending on the solvent and concentration used.[6][10]

Assignment	Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2, H-6	¹H	8.50 - 8.60	Doublet (d)	~4.9
H-3, H-5	¹H	7.30 - 7.40	Doublet (d)	~4.9
H-7 (-CHOH)	¹H	4.80 - 4.90	Quartet (q)	~6.5
-OH	¹H	2.0 - 5.0 (variable)	Broad Singlet (br s)	N/A
H-9 (-CH₃)	¹H	1.40 - 1.50	Doublet (d)	~6.5
C-4	¹³C	~155	Singlet	N/A
C-2, C-6	¹³C	~150	Singlet	N/A
C-3, C-5	¹³C	~121	Singlet	N/A
C-7 (-CHOH)	¹³C	68 - 70	Singlet	N/A
C-9 (-CH₃)	¹³C	~25	Singlet	N/A

Table 1: Summary of ¹H and ¹³C NMR data for 4-(1-Hydroxyethyl)pyridine. Data compiled from sources.[1][2][9]

Experimental Protocol: Acquiring High-Fidelity NMR Spectra

Adherence to a standardized protocol is crucial for obtaining high-quality, interpretable NMR data. The following workflow is recommended for the analysis of 4-(1-Hydroxyethyl)pyridine.

Figure 2: Standardized workflow for NMR spectral analysis.

Sample Preparation

• Analyte Weighing: Accurately weigh 5-10 mg of 4-(1-Hydroxyethyl)pyridine powder. The compound appears as white to cream-colored crystals.[2]

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a common choice. For compounds with lower solubility or to avoid overlapping residual solvent peaks, Dimethyl sulfoxide-d₆ (DMSO-d₆) or Methanol-d₄ (CD₃OD) can be used. Consult NMR solvent data charts for residual peak locations.[6][11][12]

• Dissolution: Transfer the weighed solid into a clean, dry vial. Add approximately 0.6–0.7 mL of the chosen deuterated solvent and gently agitate until the solid is fully dissolved.

• Internal Standard: Add a small amount (1-2 µL) of a tetramethylsilane (TMS) solution to the sample. TMS serves as the internal reference for chemical shifts, defined as δ 0.00 ppm for both ¹H and ¹³C spectra.

• Transfer: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube. Ensure the sample height is adequate for the spectrometer's receiver coil (typically ~4 cm).

Data Acquisition

• Spectrometer Setup: Insert the NMR tube into the spectrometer. The instrument software will perform automatic locking (to the deuterium signal of the solvent), tuning (to the correct frequency for the nuclei), and shimming (to optimize the magnetic field homogeneity).

• ¹H NMR Acquisition:

  • Number of Scans (NS): Typically 8 to 16 scans are sufficient for a sample of this concentration.

  • Relaxation Delay (D1): A delay of 1-2 seconds is standard.

  • Acquisition Time (AT): Usually 2-4 seconds to ensure good resolution.

• ¹³C NMR Acquisition:

  • Technique: Use a standard proton-decoupled pulse program (e.g., zgpg30).

  • Number of Scans (NS): Due to the low natural abundance of ¹³C (1.1%), a larger number of scans is required.[7] Start with 128 or 256 scans and increase if the signal-to-noise ratio is low.

  • Relaxation Delay (D1): A 2-second delay is a good starting point.

Data Processing

• Fourier Transformation: Apply a Fourier transform to convert the raw data (Free Induction Decay - FID) into the frequency-domain spectrum.

• Correction: Perform phase correction and baseline correction to ensure accurate peak shapes and integration.

• Referencing: Calibrate the spectrum by setting the TMS peak to δ 0.00 ppm.

• Analysis: Integrate the peaks in the ¹H spectrum to determine the relative number of protons. Pick peaks in both spectra to identify their chemical shifts and multiplicities.

Conclusion

The ¹H and ¹³C NMR spectra of 4-(1-Hydroxyethyl)pyridine provide a complete and unambiguous confirmation of its chemical structure. The downfield signals of the pyridine ring, the characteristic quartet-doublet pattern of the ethyl group, and the distinct chemical shifts of the seven carbon atoms all serve as reliable fingerprints for this important synthetic intermediate. By following the detailed analytical interpretation and experimental protocols outlined in this guide, researchers can confidently characterize 4-(1-Hydroxyethyl)pyridine and its derivatives, ensuring the integrity of their scientific and developmental work.

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IR spectroscopy of 4-(1-Hydroxyethyl)pyridine hydroxyl group

An In-Depth Technical Guide to the Infrared Spectroscopy of the 4-(1-Hydroxyethyl)pyridine Hydroxyl Group

Authored by: Gemini, Senior Application Scientist

Abstract

Infrared (IR) spectroscopy is an indispensable analytical technique in chemical research and pharmaceutical development for the structural elucidation and characterization of molecules. The hydroxyl (-OH) group, in particular, provides a highly informative and distinct signal that is exquisitely sensitive to its molecular environment. This guide offers an in-depth examination of the IR spectroscopic features of the hydroxyl group in 4-(1-Hydroxyethyl)pyridine. We will explore the fundamental principles governing the O-H stretching vibration, the profound influence of hydrogen bonding, and the practical aspects of spectral acquisition and interpretation. This document is intended for researchers, scientists, and drug development professionals who utilize IR spectroscopy for molecular characterization.

Introduction: The Significance of the Hydroxyl Vibration

The hydroxyl group is a cornerstone functional group in organic chemistry and drug design, capable of acting as both a hydrogen bond donor and acceptor.[1][2][3] Its vibrational signature in an IR spectrum is one of the most recognizable features. The primary absorption of interest is the O-H stretching vibration, which is governed by Hooke's Law. This vibration's frequency is determined by the strength of the O-H bond and the masses of the oxygen and hydrogen atoms.[4]

In an isolated, non-interacting state (e.g., in the gas phase or a very dilute solution in a non-polar solvent), the "free" hydroxyl group exhibits a sharp, relatively weak absorption band in the 3600-3650 cm⁻¹ region.[4][5][6] However, in condensed phases (as a pure liquid or in concentrated solutions), the reality is dominated by intermolecular interactions, primarily hydrogen bonding. This interaction significantly alters the IR spectrum, providing a window into the supramolecular architecture of the substance.[6]

The Molecular Context: 4-(1-Hydroxyethyl)pyridine

4-(1-Hydroxyethyl)pyridine presents a compelling case study. The molecule contains two key functional groups that dictate its intermolecular behavior:

• A Secondary Alcohol (-CH(OH)CH₃): The hydroxyl group is a potent hydrogen bond donor.

• A Pyridine Ring: The nitrogen atom in the pyridine ring possesses a lone pair of electrons, making it an effective hydrogen bond acceptor.[7]

This donor-acceptor duality within the same molecular species leads to strong intermolecular hydrogen bonding. The primary interaction is expected to be between the hydroxyl group of one molecule and the pyridine nitrogen of another (O-H···N). A secondary, weaker interaction can also occur between the hydroxyl groups of two different molecules (O-H···O). These interactions are critical to understanding the resulting IR spectrum.

The Impact of Hydrogen Bonding on the O-H Stretching Band

When a hydroxyl group participates in a hydrogen bond, it effectively weakens the covalent O-H bond.[6] This weakening of the bond force constant results in a shift of the stretching vibration to a lower frequency (lower wavenumber).[4][6] Instead of a sharp peak around 3600 cm⁻¹, hydrogen-bonded alcohols display a characteristic strong and very broad absorption band in the 3200-3500 cm⁻¹ range.[8][9][10][11]

The remarkable broadness of the peak arises from the fact that in a bulk sample, molecules exist in a dynamic continuum of hydrogen-bonded states.[8] Some bonds are longer, some are shorter, some are bent, and this ensemble of slightly different bond strengths and environments leads to a wide distribution of absorption frequencies, which coalesce into a single, broad envelope.[8][10]

For 4-(1-Hydroxyethyl)pyridine, the strong O-H···N hydrogen bond is expected to cause a significant downward shift and broadening of the O-H stretching band, likely centering in the 3200-3400 cm⁻¹ region.

Caption: Intermolecular O-H···N hydrogen bonding in 4-(1-Hydroxyethyl)pyridine.

Experimental Protocol: ATR-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is a modern, powerful sampling technique for Fourier Transform Infrared (FTIR) spectroscopy that is ideal for analyzing liquid and solid samples "neat" (without dilution).[12][13] It requires minimal sample preparation and is non-destructive.[12][14]

Causality Behind Experimental Choices

• Why ATR? For a liquid like 4-(1-Hydroxyethyl)pyridine, ATR is superior to traditional transmission methods using salt plates.[15] It avoids the need for selecting a solvent (which can introduce its own interfering peaks and interactions)[16] and eliminates issues with path length determination. The resulting spectrum is of the pure substance, reflecting its intrinsic intermolecular interactions.

• Background Spectrum: A background scan of the clean, empty ATR crystal is crucial. This measures the absorbance of the ambient atmosphere (CO₂, H₂O) and the instrument itself. By ratioing the sample scan against the background, these environmental and instrumental artifacts are computationally removed, isolating the spectrum of the sample.

• Sample Application: A single drop is sufficient. Good contact between the liquid sample and the ATR crystal (typically diamond or zinc selenide) is essential for a high-quality spectrum.[17] The IR beam only penetrates a few microns into the sample, making this interface critical.

• Cleaning: The crystal must be meticulously cleaned between measurements to prevent cross-contamination. Isopropanol or ethanol are typically effective solvents for organic residues.

Step-by-Step Methodology

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines.

• ATR Crystal Cleaning: Thoroughly clean the ATR crystal surface using a lint-free wipe (e.g., Kimwipe) moistened with a suitable solvent like isopropanol. Allow the solvent to fully evaporate.

• Background Collection: With the clean, dry crystal, initiate a background spectrum acquisition. This typically involves 16 to 32 scans for a good signal-to-noise ratio.

• Sample Application: Place one small drop of neat 4-(1-Hydroxyethyl)pyridine onto the center of the ATR crystal, ensuring the crystal surface is completely covered.[14]

• Sample Spectrum Collection: Initiate the sample scan using the same acquisition parameters (number of scans, resolution) as the background scan.

• Data Processing: The instrument software will automatically perform the Fourier transform and ratio the sample interferogram against the background interferogram to produce the final absorbance spectrum.

• Post-Measurement Cleaning: Immediately after the measurement, clean the sample from the ATR crystal using a solvent-moistened wipe.

Spectral Interpretation and Data Summary

The resulting IR spectrum will display several key features. While our focus is the hydroxyl group, a holistic interpretation considers the entire molecule.

Caption: Logical workflow for interpreting the IR spectrum of 4-(1-Hydroxyethyl)pyridine.

Expected Vibrational Frequencies

The following table summarizes the anticipated key absorption bands for 4-(1-Hydroxyethyl)pyridine.

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Characteristics
O-H Stretch (H-bonded)	3200 - 3400	Strong, very broad; the key signature of the hydroxyl group in a condensed phase. [6][8][10][11]
Aromatic C-H Stretch	3000 - 3100	Medium to weak, sharp peaks just above the 3000 cm⁻¹ line, characteristic of the pyridine ring.[18]
Aliphatic C-H Stretch	2850 - 3000	Strong, sharp peaks just below the 3000 cm⁻¹ line from the ethyl and methyl groups.[19]
Pyridine Ring C=C, C=N Stretches	1450 - 1610	Two to four medium-to-strong, sharp bands characteristic of the aromatic pyridine ring.[9]
C-O Stretch (Secondary Alcohol)	1050 - 1150	Strong, sharp band in the fingerprint region.[10][18]

Advanced Analysis: Dilution Studies

To experimentally confirm the intermolecular nature of the observed hydrogen bonding, a dilution study can be performed.[20] By dissolving the 4-(1-Hydroxyethyl)pyridine in a non-polar, aprotic solvent (e.g., carbon tetrachloride or hexane) at progressively lower concentrations, the intermolecular hydrogen bonds are disrupted. In the IR spectrum, this would manifest as a decrease in the intensity of the broad H-bonded O-H band (~3300 cm⁻¹) and the simultaneous appearance and growth of a sharp, "free" O-H band around 3620 cm⁻¹.[4][5][6] This experiment provides unequivocal proof of the intermolecular interactions dominating the neat sample.

Conclusion

The IR spectrum of 4-(1-Hydroxyethyl)pyridine is dominated by a strong, broad hydroxyl absorption band centered in the 3200-3400 cm⁻¹ region. This feature is a direct consequence of powerful intermolecular hydrogen bonding, primarily between the hydroxyl proton of one molecule and the lone pair of the pyridine nitrogen on an adjacent molecule. Understanding this spectral feature is not merely an exercise in functional group identification; it provides profound insight into the primary cohesive forces that govern the substance's physical properties. The use of ATR-FTIR provides a direct, simple, and robust method for observing these interactions, making it an essential tool for the characterization of such molecules in research and pharmaceutical applications.

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A Technical Guide to 1-(pyridin-4-yl)ethan-1-ol: Synthesis, Characterization, and Application in GPR119 Agonist Development

Abstract

This technical guide provides an in-depth exploration of 1-(pyridin-4-yl)ethan-1-ol, a pivotal chiral building block in contemporary medicinal chemistry. The document delineates its chemical identity, physicochemical properties, and detailed protocols for its synthesis and characterization. A significant focus is placed on its critical role as a structural scaffold in the development of G-protein-coupled receptor 119 (GPR119) agonists, which are promising therapeutic agents for type 2 diabetes mellitus and obesity. The guide elucidates the GPR119 signaling pathway and presents a comprehensive discussion on the structure-activity relationship of drug candidates incorporating the 1-(pyridin-4-yl)ethan-1-ol moiety. This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven methodologies.

Introduction and Chemical Identity

1-(pyridin-4-yl)ethan-1-ol, also known by its common name 4-(1-Hydroxyethyl)pyridine, is a heterocyclic alcohol that has garnered significant attention in the pharmaceutical industry.[1][2] Its structure, featuring a pyridine ring substituted at the 4-position with a 1-hydroxyethyl group, contains a chiral center, leading to the existence of (R) and (S) enantiomers.[1] This chirality is a crucial feature, as stereochemistry often dictates biological activity in drug-receptor interactions.

The official IUPAC name for this compound is 1-(pyridin-4-yl)ethan-1-ol .[1] It is a versatile synthetic intermediate, primarily utilized for its unique electronic and steric properties conferred by the pyridine ring and the chiral hydroxyl group.[1]

Table 1: Physicochemical Properties of 1-(pyridin-4-yl)ethan-1-ol

Property	Value	Reference(s)
IUPAC Name	1-(pyridin-4-yl)ethan-1-ol	[1]
Synonyms	4-(1-Hydroxyethyl)pyridine, 1-(4-Pyridyl)ethanol	[1][2]
CAS Number	23389-75-5 (racemate)	[1]
27854-88-2 ((R)-enantiomer)	[3]
54656-96-1 ((S)-enantiomer)	[4][5]
Molecular Formula	C₇H₉NO	[1][4]
Molecular Weight	123.15 g/mol	[1]
Appearance	White to light yellow crystalline powder or solid	[3]
Melting Point	67-69 °C (racemate)	[3]
Boiling Point	239.7 °C at 760 mmHg	[3]
Solubility	Soluble in methanol

Synthesis of 1-(pyridin-4-yl)ethan-1-ol: A Practical Protocol

The most direct and widely employed method for the synthesis of 1-(pyridin-4-yl)ethan-1-ol is the reduction of its corresponding ketone precursor, 4-acetylpyridine. Sodium borohydride (NaBH₄) is a cost-effective and selective reducing agent for this transformation, readily converting the ketone to the desired secondary alcohol.[6][7] For enantioselective synthesis, chiral reducing agents or catalytic asymmetric hydrogenation methods are employed.[1]

Experimental Protocol: Sodium Borohydride Reduction of 4-Acetylpyridine

This protocol describes a standard laboratory procedure for the racemic synthesis of 1-(pyridin-4-yl)ethan-1-ol.

Materials:

• 4-Acetylpyridine (1.0 eq)

• Methanol (MeOH)

• Sodium borohydride (NaBH₄) (1.5 eq)

• Deionized water

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Dissolution: Dissolve 4-acetylpyridine (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stir bar. Stir the solution at room temperature until the starting material is fully dissolved.

• Cooling: Place the flask in an ice bath and cool the solution to 0-5 °C.

• Reduction: While stirring vigorously, add sodium borohydride (1.5 eq) portion-wise to the cooled solution. Maintain the temperature below 10 °C during the addition. Causality Note: Portion-wise addition and temperature control are critical to manage the exothermic reaction and prevent over-reduction or side reactions.

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C for 1 hour, then let it warm to room temperature and stir for an additional 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of deionized water at 0 °C to decompose the excess NaBH₄.

• Solvent Removal: Remove the methanol from the reaction mixture under reduced pressure using a rotary evaporator.

• Extraction: To the remaining aqueous residue, add dichloromethane and transfer the mixture to a separatory funnel. Extract the aqueous layer three times with dichloromethane. Expertise Insight: Multiple extractions ensure maximum recovery of the product from the aqueous phase.

• Drying and Filtration: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter the mixture to remove the drying agent.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude 1-(pyridin-4-yl)ethan-1-ol as a solid or oil.

• Purification (Optional): The crude product can be further purified by recrystallization or column chromatography on silica gel if necessary.

Caption: Workflow for the synthesis of 1-(pyridin-4-yl)ethan-1-ol.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and structure of the synthesized 1-(pyridin-4-yl)ethan-1-ol.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are primary techniques for structural elucidation.

  • ¹H NMR (400 MHz, CDCl₃, δ): ~8.55 (d, 2H, pyridine-H2,6), ~7.35 (d, 2H, pyridine-H3,5), ~4.90 (q, 1H, CH-OH), ~2.50 (br s, 1H, OH), ~1.50 (d, 3H, CH₃).

  • ¹³C NMR (100 MHz, CDCl₃, δ): ~155.0 (C4-py), ~149.0 (C2,6-py), ~121.0 (C3,5-py), ~69.0 (CH-OH), ~25.0 (CH₃). Note: Exact chemical shifts may vary depending on the solvent and concentration.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify key functional groups.

  • Characteristic Peaks (cm⁻¹): A broad peak around 3400-3200 cm⁻¹ (O-H stretch of the alcohol), ~3050-3000 cm⁻¹ (aromatic C-H stretch), ~2980-2900 cm⁻¹ (aliphatic C-H stretch), ~1600, 1500 cm⁻¹ (C=C and C=N stretching of the pyridine ring), and ~1100 cm⁻¹ (C-O stretch of the secondary alcohol).

Chromatographic and Mass Spectrometric Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful tool for assessing purity and confirming the molecular weight of the compound. For the analysis of the individual (R) and (S) enantiomers, a chiral GC column is required.

Protocol Outline: Chiral GC-MS Analysis

• Instrumentation: GC system equipped with a chiral capillary column (e.g., Chirasil-L-Val) and a Mass Selective Detector.

• Sample Preparation: Prepare a dilute solution of 1-(pyridin-4-yl)ethan-1-ol in a suitable solvent like dichloromethane or methanol. Derivatization with an agent like heptafluorobutyl chloroformate (HFBCF) may be employed to improve volatility and chromatographic resolution.[8]

• GC Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Splitless

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

  • Oven Program: Start at a suitable initial temperature (e.g., 100 °C), hold for a few minutes, then ramp at a controlled rate (e.g., 5-10 °C/min) to a final temperature that ensures elution of the compound.

  • Transfer Line Temperature: 280 °C

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C

  • Mass Range: Scan from m/z 50 to 200 to capture the molecular ion (m/z 123) and key fragment ions.

• Data Analysis: The enantiomers will exhibit different retention times on the chiral column, allowing for their separation and quantification. Mass spectra will confirm the identity of each peak.

Application in Drug Development: GPR119 Agonists

The 1-(pyridin-4-yl)ethan-1-ol scaffold is a cornerstone in the design of agonists for G-protein-coupled receptor 119 (GPR119).[1] GPR119 is predominantly expressed in pancreatic β-cells and enteroendocrine L-cells in the gastrointestinal tract, making it a highly attractive target for the treatment of type 2 diabetes mellitus (T2DM) and obesity.[9][10]

The GPR119 Signaling Pathway

Activation of GPR119 by an agonist initiates a well-defined signaling cascade that promotes glucose homeostasis.[10][11]

• Agonist Binding: A GPR119 agonist, often incorporating the 1-(pyridin-4-yl)ethan-1-ol moiety, binds to the receptor.

• G-Protein Activation: This binding induces a conformational change in GPR119, leading to the activation of the associated stimulatory G-protein (Gαs).[11]

• Adenylyl Cyclase Stimulation: The activated Gαs subunit stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP).[10][11]

• cAMP-Mediated Effects: The resulting increase in intracellular cAMP levels has a dual therapeutic effect:

  • In Pancreatic β-cells: Elevated cAMP potentiates glucose-stimulated insulin secretion (GSIS).[11]

  • In Enteroendocrine L-cells: Increased cAMP triggers the release of incretin hormones, most notably glucagon-like peptide-1 (GLP-1).[10][12] GLP-1 further enhances insulin secretion from β-cells in a glucose-dependent manner.

This dual mechanism of action is particularly advantageous as it enhances the body's natural glucose control systems with a lower inherent risk of hypoglycemia compared to some other anti-diabetic agents.[11]

Caption: The GPR119 signaling cascade upon agonist binding.

Structure-Activity Relationship (SAR) Insights: The Case of AR231453

AR231453 is a potent and well-characterized GPR119 agonist that exemplifies the importance of the 1-(pyridin-4-yl)ethan-1-ol scaffold.[1][13] The structure of AR231453 reveals how the pyridyl ethanol moiety is integrated into a larger molecule to achieve high-affinity binding to the GPR119 receptor.[1][12]

The pyridine ring can participate in crucial hydrogen bonding and π-π stacking interactions within the receptor's binding pocket. The chiral hydroxyl group provides a key hydrogen bond donor/acceptor site, and its specific spatial orientation (R or S) is often critical for optimal receptor engagement. The rest of the molecule is typically designed to occupy hydrophobic pockets and form additional interactions to enhance potency and selectivity.[1] Cryo-electron microscopy studies of GPR119 in complex with agonists like AR231453 have provided detailed insights into these binding interactions at an atomic level.[1][12]

Conclusion

1-(pyridin-4-yl)ethan-1-ol is a compound of significant value to the scientific and drug development communities. Its straightforward synthesis, coupled with its versatile chemical handles and inherent chirality, makes it an ideal building block for creating complex, biologically active molecules. Its role in the development of GPR119 agonists underscores its importance in the ongoing search for novel therapeutics for metabolic diseases. The protocols and data presented in this guide offer a robust framework for the synthesis, characterization, and strategic application of this important chemical entity.

References

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• Hauser, A. S., et al. (2018). Structural basis for constitutive activity and agonist-induced activation of the enteroendocrine fat sensor GPR119. British Journal of Pharmacology, 175(8), 1239-1251.
• Qian, Y., et al. (2024). Structure of human GPR119-Gs complex binding APD597 and characterization of GPR119 binding agonists. Frontiers in Pharmacology, 14, 1318809.
• Zhou, Y., et al. (2018). Design, synthesis, and biological evaluation of 2-(4-(methylsulfonyl)phenyl)pyridine derivatives as GPR119 agonists. Archiv der Pharmazie, 351(11), e1800182.

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• Wang, Y., et al. (2019). Synthesis and evaluation of novel fused pyrimidine derivatives as GPR119 agonists. Bioorganic & Medicinal Chemistry, 27(1), 1-10.

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• Semple, G., et al. (2012). First GPR119 PET Imaging Ligand: Synthesis, Radiochemistry, and Preliminary Evaluations. ACS Medicinal Chemistry Letters, 3(9), 745-749.
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An In--Depth Technical Guide to 4-(1-Hydroxyethyl)pyridine for Advanced Research Applications

Executive Summary

4-(1-Hydroxyethyl)pyridine, also known by its IUPAC name 1-(pyridin-4-yl)ethanol, is a heterocyclic organic compound of significant interest to the scientific community, particularly in the fields of medicinal chemistry and asymmetric synthesis. Its structure, featuring a pyridine ring substituted at the 4-position with a 1-hydroxyethyl group, confers a unique combination of properties. The presence of a chiral center at the carbon bearing the hydroxyl group means the compound exists as two distinct enantiomers, (R) and (S), making it a valuable chiral building block for the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs).[1] The pyridine moiety provides a site for hydrogen bonding and metal coordination, rendering it a versatile ligand in materials science and catalysis.[1] This guide provides a comprehensive overview of its core properties, spectroscopic profile, synthesis, and applications, designed for researchers and drug development professionals.

Core Molecular & Physicochemical Properties

A precise understanding of the fundamental properties of 4-(1-Hydroxyethyl)pyridine is essential for its effective application in research and synthesis.

Identifiers and Formula

The foundational molecular details are summarized below, including identifiers for the racemic mixture and its individual enantiomers.

Identifier	Data	Source(s)
IUPAC Name	1-(pyridin-4-yl)ethanol	[1]
Molecular Formula	C₇H₉NO	[1][2][3][4]
Molecular Weight	123.15 g/mol	[1][2][4]
CAS Number (Racemic)	23389-75-5	[1]
CAS Number (R)-enantiomer	27854-88-2	[5][6][7]
CAS Number (S)-enantiomer	54656-96-1	[3][8]
Synonyms	1-(4-pyridyl)ethanol, α-Methyl-4-pyridinemethanol	[1][6][8]

Physicochemical and Chiral Data

The physical state and optical activity are critical parameters for handling, storage, and application in stereospecific reactions.

Property	Data	Source(s)
Appearance	White to cream or pale yellow crystalline powder or needles	[1][5][9]
Melting Point	66 - 70 °C	[1][3][6]
Specific Rotation (R)-enantiomer	+56° to +61° (c=1 in chloroform, 20°C)	[1][6]
Specific Rotation (S)-enantiomer	-56° to -61° (c=1 in chloroform, 20°C)	[1][3]
Storage Conditions	Store in a cool, dark place (<15°C) under an inert gas	[6][7][8]
Sensitivity	Air sensitive	[5][6][7]

Spectroscopic & Structural Characterization

Spectroscopic analysis provides an unambiguous confirmation of the molecular structure and purity of 4-(1-Hydroxyethyl)pyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for this molecule. The proton (¹H) and carbon-13 (¹³C) NMR spectra provide a detailed map of the chemical environment of each atom.

• ¹H NMR Analysis: The electron-withdrawing nature of the nitrogen atom in the pyridine ring significantly deshields the adjacent protons (H-2, H-6), shifting them downfield. The protons meta to the nitrogen (H-3, H-5) appear further upfield.

• ¹³C NMR Analysis: The carbon atoms of the pyridine ring exhibit characteristic shifts, with the carbons adjacent to the nitrogen appearing at the lowest field. The chiral carbon (C-α) and the methyl carbon are readily identifiable in the aliphatic region of the spectrum.[1]

Nucleus	Assignment	Chemical Shift (δ, ppm)	Rationale
¹H	Pyridine H-2, H-6	8.50 - 8.60 (doublet)	Deshielding due to proximity to the electronegative nitrogen atom.[1]
¹H	Pyridine H-3, H-5	7.30 - 7.40 (doublet)	Shielded relative to H-2/H-6 but still in the aromatic region.[1]
¹H	Methine H (CH-OH)	~4.9 (quartet)	Adjacent to the hydroxyl group and coupled to the methyl protons.
¹H	Methyl H (CH₃)	~1.5 (doublet)	Coupled to the single methine proton.
¹³C	Pyridine C-4	~155	Carbon bearing the substituent.
¹³C	Pyridine C-2, C-6	~150	Deshielded by the adjacent nitrogen atom.[1]
¹³C	Pyridine C-3, C-5	~121	Shielded relative to C-2/C-6.[1]
¹³C	Chiral Carbon (CH-OH)	68 - 70	Typical range for an alcohol-bearing carbon.[1]
¹³C	Methyl Carbon (CH₃)	~25	Aliphatic carbon signal.[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the presence of key functional groups. The most prominent feature is the hydroxyl group, which participates in intermolecular hydrogen bonding.

Functional Group	Wavenumber (cm⁻¹)	Intensity / Shape	Significance
O-H stretching	3300 - 3400	Strong, Broad	Confirms the presence of the hydroxyl group. Broadness is indicative of hydrogen bonding.[1]
C-H stretching (aromatic)	3030 - 3080	Weak	Characteristic of the pyridine ring C-H bonds.[1]
C-H stretching (aliphatic)	2960 - 2980	Medium	Corresponds to the methyl and methine C-H bonds.[1]
C=N stretching (pyridine)	1590 - 1600	Medium	Confirms the pyridine ring structure.[1]
C-O stretching	1050 - 1150	Strong	Characteristic of a secondary alcohol.[1]

Synthesis & Reaction Chemistry

The synthesis of 4-(1-Hydroxyethyl)pyridine is a fundamental process for accessing this building block. The Grignard reaction is a classic and efficient method.

Synthesis via Grignard Reaction

This protocol describes the synthesis of racemic 4-(1-Hydroxyethyl)pyridine. Enantioselective synthesis would require the use of a chiral catalyst or resolving agent.

Caption: Workflow for the synthesis of 4-(1-Hydroxyethyl)pyridine.

Experimental Protocol:

• Reaction Setup: Under a nitrogen atmosphere, add a solution of methylmagnesium bromide in anhydrous tetrahydrofuran (THF) to a flame-dried, three-neck flask equipped with a magnetic stirrer and a dropping funnel. Cool the flask to 0°C in an ice bath.

  • Causality: Grignard reagents are highly reactive with atmospheric oxygen and moisture. An inert atmosphere and anhydrous conditions are critical to prevent reagent decomposition and ensure a high yield.[10]

• Aldehyde Addition: Slowly add a solution of 4-pyridinecarboxaldehyde in anhydrous THF to the stirred Grignard reagent at 0°C. After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.[10]

  • Causality: The slow addition at low temperature controls the exothermic reaction between the nucleophilic Grignard reagent and the electrophilic aldehyde carbonyl group.

• Aqueous Workup: Cool the reaction mixture back to 0°C and slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench the reaction and hydrolyze the intermediate magnesium alkoxide.

  • Causality: Saturated NH₄Cl is a mild acidic quenching agent that protonates the alkoxide to form the desired alcohol without causing side reactions often associated with stronger acids.[10]

• Extraction and Isolation: Transfer the mixture to a separatory funnel and extract the product into an organic solvent such as ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[10]

  • Causality: This standard liquid-liquid extraction procedure isolates the organic product from the aqueous phase containing inorganic salts.

• Purification (Self-Validation): Purify the crude residue by silica gel column chromatography.[10]

  • Causality: Chromatography separates the target compound from unreacted starting material and byproducts. The purity of the collected fractions should be validated by Thin Layer Chromatography (TLC) or NMR spectroscopy to confirm the isolation of the desired product.

Applications in Drug Development & Research

The unique structural features of 4-(1-Hydroxyethyl)pyridine make it a highly sought-after intermediate in several areas of chemical science.

• Chiral Building Block in API Synthesis: The primary application is in the pharmaceutical industry, where its enantiomers serve as starting materials for complex, stereospecific drugs.[1][4] The ability to introduce a specific stereocenter is crucial for optimizing drug efficacy and minimizing off-target effects.

• Ligand in Coordination Chemistry: The pyridine nitrogen and the hydroxyl group can act as bidentate or monodentate ligands, coordinating with metal ions. This property is exploited in the design of novel catalysts and metal-containing biomolecules.[1]

• Asymmetric Synthesis: The enantiomerically pure forms can be used as chiral auxiliaries or catalysts to control the stereochemical outcome of other chemical reactions, a cornerstone of modern organic synthesis.[1]

• Intermediate for Agrochemicals: Similar to pharmaceuticals, the biological activity of pyridine derivatives makes them valuable scaffolds for the development of new pesticides and herbicides.[1][11]

Safety, Handling, and Storage

Proper handling and storage are imperative to ensure user safety and maintain the integrity of the compound.

• Hazard Identification: 4-(1-Hydroxyethyl)pyridine is classified as harmful if swallowed, causes skin irritation, and causes serious eye irritation. It may also cause respiratory irritation.[3][9]

• Recommended Handling:

  • Work in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[3][9]

  • Avoid breathing dust, fumes, or vapors.[3][9]

  • In case of contact with skin or eyes, wash/rinse immediately and thoroughly with water.[3][6][9]

• Storage: The compound is air-sensitive and should be stored in a tightly sealed container under an inert gas (e.g., nitrogen or argon).[6][7] For long-term stability, it is recommended to store in a cool, dark, and dry place.[6][7]

References

• Pipzine Chemicals. (n.d.). (R)-4-(1-Hydroxyethyl) Pyridine | Specifications, Applications & Safety. [Link]

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• PrepChem.com. (n.d.). Synthesis of 4-[2-(2-hydroxyethylthio)ethyl]pyridine. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Power of Pyridines: Exploring 4-Hydroxypyridine in Modern Chemical Synthesis. [Link]

• PubChem - NIH. (n.d.). 4-Hydroxypyridine. [Link]

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Navigating Stereochemistry in Drug Discovery: A Technical Guide to the Biological Significance of 4-(1-Hydroxyethyl)pyridine Enantiomers

Introduction: The Imperative of Chirality in Modern Therapeutics

In the landscape of contemporary drug discovery and development, the three-dimensional architecture of a molecule is as critical as its elemental composition. Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept that profoundly influences pharmacological activity. The two mirror-image forms of a chiral molecule, known as enantiomers, can exhibit vastly different biological effects, a principle that has become a cornerstone of rational drug design.[1] This guide provides an in-depth technical exploration of the 4-(1-hydroxyethyl)pyridine enantiomers, (R)- and (S)-4-(1-hydroxyethyl)pyridine. While direct, comparative biological activities of these enantiomers are not extensively documented, their significance lies in their role as pivotal chiral building blocks in the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs).[2][3] This document will serve as a comprehensive resource for researchers, scientists, and drug development professionals, detailing the synthesis, resolution, and application of these versatile chiral synthons.

Part 1: The Foundation of Stereopharmacology

The differential interaction of enantiomers with biological systems stems from the inherent chirality of biological macromolecules such as enzymes and receptors.[4] These biological targets often possess stereospecific binding sites, leading to a "lock and key" interaction where one enantiomer (the eutomer) fits precisely and elicits the desired therapeutic response, while the other (the distomer) may exhibit lower activity, no activity, or even undesirable or toxic effects.[1] A classic example is the non-steroidal anti-inflammatory drug (NSAID) ibuprofen, where the (S)-enantiomer is responsible for the majority of the anti-inflammatory activity.[1] Understanding and controlling the stereochemistry of a drug candidate is, therefore, not merely an academic exercise but a critical aspect of developing safer and more effective medicines.

Part 2: Synthesis and Chiral Resolution of 4-(1-Hydroxyethyl)pyridine Enantiomers

The preparation of enantiomerically pure 4-(1-hydroxyethyl)pyridine is a crucial first step for its application in asymmetric synthesis. This can be achieved through two primary strategies: asymmetric synthesis to directly produce a single enantiomer, or the resolution of a racemic mixture.

Asymmetric Synthesis

Asymmetric synthesis aims to create a single enantiomer from a prochiral precursor. A common approach is the asymmetric reduction of 4-acetylpyridine.

This protocol outlines a general procedure for the asymmetric transfer hydrogenation of 4-acetylpyridine using a chiral catalyst.

Materials:

• 4-Acetylpyridine

• Isopropanol (as both solvent and hydrogen source)

• Chiral Ruthenium or Rhodium catalyst (e.g., (R,R)-Ts-DENEB™)

• Inert atmosphere (Nitrogen or Argon)

• Anhydrous solvents

Procedure:

• In a clean, dry, and inerted reaction vessel, dissolve the chiral catalyst in anhydrous isopropanol.

• Add 4-acetylpyridine to the solution.

• Heat the reaction mixture to the optimal temperature for the chosen catalyst (typically 40-80 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Purify the resulting chiral alcohol by column chromatography on silica gel.

• Determine the enantiomeric excess (e.e.) of the product using chiral High-Performance Liquid Chromatography (HPLC).

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents the oxidation of the catalyst and other reagents.

• Anhydrous Solvents: Water can interfere with the catalytic cycle and reduce enantioselectivity.

• Isopropanol as Hydrogen Source: A common and effective hydrogen donor in transfer hydrogenation reactions.

• Chiral Catalyst: The chirality of the catalyst is transferred to the product, dictating the stereochemical outcome.

Chiral Resolution of Racemic 4-(1-Hydroxyethyl)pyridine

Chiral resolution involves the separation of a racemic mixture into its constituent enantiomers. Lipase-catalyzed enantioselective acetylation is a widely used and efficient method.[5]

This protocol describes the kinetic resolution of racemic 4-(1-hydroxyethyl)pyridine using a lipase.

Materials:

• Racemic 4-(1-hydroxyethyl)pyridine

• A lipase (e.g., Candida antarctica lipase B, CALB)

• An acyl donor (e.g., vinyl acetate)

• An organic solvent (e.g., diisopropyl ether)

• Molecular sieves

Procedure:

• To a solution of racemic 4-(1-hydroxyethyl)pyridine in diisopropyl ether, add the lipase and molecular sieves.

• Add vinyl acetate to the mixture.

• Incubate the reaction at a controlled temperature (e.g., room temperature or slightly elevated) with gentle agitation.

• Monitor the reaction progress by chiral HPLC to determine the conversion and enantiomeric excess of both the remaining alcohol and the formed acetate.

• When the desired conversion (ideally around 50%) is reached, filter off the enzyme.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted (S)-alcohol from the (R)-acetate by column chromatography.

• The (R)-acetate can then be hydrolyzed (e.g., with potassium carbonate in methanol) to afford the (R)-alcohol.

Self-Validating System:

• The progress of the resolution is monitored by chiral HPLC, which simultaneously provides information on the conversion rate and the enantiomeric purity of both the substrate and the product. This allows for precise control over the reaction to achieve optimal separation.

Diagram of the Lipase-Catalyzed Kinetic Resolution Workflow:

Caption: Workflow for the kinetic resolution of racemic 4-(1-hydroxyethyl)pyridine.

Part 3: Application as Chiral Building Blocks in Drug Synthesis

The primary biological significance of 4-(1-hydroxyethyl)pyridine enantiomers is their utility as chiral synthons for the construction of more complex, biologically active molecules. Their defined stereochemistry is transferred to the final product, ensuring the desired pharmacological profile.

Case Study: Synthesis of GPR119 Receptor Agonists

G-protein coupled receptor 119 (GPR119) is a promising target for the treatment of type 2 diabetes and other metabolic disorders. The (R)-enantiomer of 4-(1-hydroxyethyl)pyridine serves as a key intermediate in the synthesis of certain GPR119 receptor agonists.[6]

Reaction Scheme:

The synthesis typically involves the etherification of (R)-4-(1-hydroxyethyl)pyridine with a suitable electrophile containing the core scaffold of the GPR119 agonist. The stereocenter of the (R)-4-(1-hydroxyethyl)pyridine is crucial for the proper orientation of the pyridine moiety within the binding pocket of the GPR119 receptor, leading to potent agonistic activity.

Diagram of the Role of (R)-4-(1-Hydroxyethyl)pyridine in GPR119 Agonist Synthesis:

Caption: Synthetic pathway from (R)-4-(1-hydroxyethyl)pyridine to a GPR119 agonist.

Part 4: Analytical Techniques for Chiral Purity Assessment

Ensuring the enantiomeric purity of 4-(1-hydroxyethyl)pyridine is paramount for its use in pharmaceutical synthesis. Several analytical techniques are employed for this purpose.

Table 1: Analytical Methods for Chiral Purity Determination

Technique	Principle	Key Parameters
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.	Column type (e.g., polysaccharide-based), mobile phase composition, flow rate, detection wavelength.
Polarimetry	Measurement of the rotation of plane-polarized light by a chiral compound. Each enantiomer rotates light to an equal but opposite degree.	Specific rotation ([α]), concentration, solvent, temperature, wavelength (typically sodium D-line, 589 nm).

• Column: A suitable chiral column (e.g., Chiralpak® IA).

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

• Injection: Inject the sample onto the column.

• Data Analysis: The two enantiomers will appear as separate peaks. The enantiomeric excess (e.e.) is calculated from the peak areas.

Conclusion and Future Perspectives

The (R)- and (S)-enantiomers of 4-(1-hydroxyethyl)pyridine are of significant interest to the pharmaceutical industry, not for their intrinsic biological activities, but as high-value chiral intermediates. Their defined stereochemistry is a critical design element in the synthesis of enantiomerically pure drugs, ensuring target specificity and improved safety profiles. The methodologies for their asymmetric synthesis and resolution are well-established, providing a reliable supply for drug development pipelines.

Future research may yet uncover direct and differential biological activities of these enantiomers, potentially opening new therapeutic avenues. However, their current and foreseeable value lies in their role as enabling building blocks for the next generation of chiral therapeutics. As the demand for stereochemically pure drugs continues to grow, the importance of versatile chiral synthons like the enantiomers of 4-(1-hydroxyethyl)pyridine will undoubtedly increase.

References

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• ResearchGate. Synthesis of chiral pyridyl alcohols via bromine-magnesium exchange of 2-bromopyridine with ArCHO in the use of (R,R)-TADDOLate)-Bu2MgLi2. [Link]

• Luparia, M., Ciappa, A., Porta, A., Ragaini, F., & Rossi, S. (2019). Synthesis and Antimicrobial Evaluation of Novel Chiral 2-Amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine Derivatives. Helvetica Chimica Acta, 102(4), e1900097. [Link]

• Mori, K. (1998). Enantioselective Synthesis of Bioactive Molecules Related to Plant Protection and Physiology. Accounts of Chemical Research, 31(11), 747-755. [Link]

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The Versatile Scaffold: A Technical Guide to 4-(1-Hydroxyethyl)pyridine in Medicinal Chemistry

Foreword: Unveiling the Potential of a Privileged Structure

In the intricate landscape of medicinal chemistry, the identification and utilization of "privileged scaffolds" – molecular frameworks capable of binding to multiple biological targets – represent a cornerstone of modern drug discovery. Among these, the pyridine ring and its derivatives have consistently demonstrated remarkable versatility, underpinning the development of numerous therapeutic agents. This technical guide delves into the multifaceted applications of a particularly intriguing chiral building block: 4-(1-Hydroxyethyl)pyridine. Its unique combination of a hydrogen-bond-accepting pyridine nitrogen, a hydrogen-bond-donating and -accepting hydroxyl group, and a chiral center endows it with the structural and functional characteristics necessary for potent and selective interactions with a diverse array of biological targets. This document aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the synthesis, applications, and therapeutic potential of this valuable scaffold, supported by detailed experimental insights and a robust evidence base.

Synthesis and Physicochemical Properties: The Foundation of a Versatile Building Block

4-(1-Hydroxyethyl)pyridine (C₇H₉NO, MW: 123.15 g/mol ) is a chiral aromatic alcohol.[1][2] It exists as two enantiomers, (R)- and (S)-4-(1-hydroxyethyl)pyridine, which are typically white to off-white solids at room temperature.[3][4] The presence of both a pyridine ring and a hydroxyl group makes it soluble in a range of polar organic solvents.[1]

Synthetic Pathways: Accessing the Chiral Core

The synthesis of 4-(1-hydroxyethyl)pyridine can be achieved through several routes, with a key focus on controlling the stereochemistry at the carbinol center.

A common and effective method for producing enantiomerically enriched 4-(1-hydroxyethyl)pyridine involves the asymmetric reduction of 4-acetylpyridine. This transformation is typically catalyzed by chiral transition metal complexes or enzymes.

Experimental Protocol: Asymmetric Transfer Hydrogenation

This protocol describes a general procedure for the asymmetric transfer hydrogenation of 4-acetylpyridine using a chiral ruthenium catalyst.

• Catalyst Preparation: In a nitrogen-flushed glovebox, dissolve the chiral ruthenium catalyst (e.g., (R,R)-Ts-DENEB) in an appropriate solvent (e.g., isopropanol).

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve 4-acetylpyridine in isopropanol.

• Reaction Initiation: Add the catalyst solution to the substrate solution.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired enantiomer of 4-(1-hydroxyethyl)pyridine.

Another synthetic approach involves the nucleophilic addition of a methyl Grignard reagent to 4-pyridinecarboxaldehyde. Subsequent chiral resolution or the use of a chiral auxiliary can provide access to the individual enantiomers.

Physicochemical Data Summary

Property	Value	Reference
Molecular Formula	C₇H₉NO	[1]
Molecular Weight	123.15 g/mol	[3]
Appearance	White to off-white solid	[3]
Melting Point	67-70 °C	[1]
Boiling Point	~210.6 °C at 760 mmHg	[5]
Chirality	Exists as (R) and (S) enantiomers	[1]

Applications in Medicinal Chemistry: A Scaffold for Innovation

The 4-(1-hydroxyethyl)pyridine moiety has been incorporated into a variety of drug candidates, demonstrating its utility across different therapeutic areas. Its ability to form key hydrogen bonds and participate in various non-covalent interactions makes it a valuable component in designing potent and selective inhibitors.

Case Study: Kinase Inhibitors in Oncology

The pyridine scaffold is a common feature in many kinase inhibitors due to the ability of the nitrogen atom to form a crucial hydrogen bond with the hinge region of the kinase ATP-binding pocket.[6] The 4-(1-hydroxyethyl)pyridine motif offers an additional hydrogen bonding opportunity through its hydroxyl group, potentially enhancing binding affinity and selectivity.

Rociletinib (CO-1686) is an investigational, irreversible, third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) designed to target the T790M resistance mutation in non-small cell lung cancer (NSCLC).[7][8] While its clinical development was halted, the structure of rociletinib provides a compelling example of the application of a scaffold closely related to 4-(1-hydroxyethyl)pyridine.[9][10]

The core of rociletinib features a 2,4-diaminopyrimidine moiety, which is a common hinge-binding element in EGFR inhibitors.[11][12] Attached to this core is a substituted phenyl group that contains a chiral side chain structurally analogous to 4-(1-hydroxyethyl)pyridine. This side chain plays a critical role in the molecule's interaction with the EGFR active site.

Mechanism of Action:

Rociletinib acts as an irreversible inhibitor by forming a covalent bond with a cysteine residue (Cys797) in the ATP-binding site of EGFR.[7] The 4-(1-hydroxyethyl)pyridine-like moiety contributes to the overall binding affinity and selectivity through hydrogen bonding and hydrophobic interactions within the kinase domain. The selectivity for the T790M mutant over wild-type EGFR is attributed to the weaker hydrophobic forces between the inhibitor and the smaller threonine residue at position 790 in the wild-type enzyme.[7]

graph EGFR_Pathway { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4", color="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

// Nodes EGF [label="EGF Ligand"]; EGFR [label="EGFR"]; Dimerization [label="Dimerization & Autophosphorylation"]; RAS [label="RAS"]; RAF [label="RAF"]; MEK [label="MEK"]; ERK [label="ERK"]; Proliferation [label="Cell Proliferation,\nSurvival, Growth", shape=ellipse, fillcolor="#34A853"]; Rociletinib [label="Rociletinib", fillcolor="#EA4335"]; T790M [label="T790M Mutation\n(Resistance)", shape=note, fillcolor="#FBBC05", fontcolor="#202124"];

// Edges EGF -> EGFR; EGFR -> Dimerization; Dimerization -> RAS; RAS -> RAF; RAF -> MEK; MEK -> ERK; ERK -> Proliferation; Rociletinib -> EGFR [label="Inhibits (irreversible)", style=dashed, color="#EA4335"]; EGFR -> T790M [style=dotted, arrowhead=none]; }

EGFR signaling pathway and Rociletinib's mechanism of action.

The development of Rociletinib and other pyrimidine-based EGFR inhibitors has generated a wealth of SAR data. Modifications to the 4-(1-hydroxyethyl)pyridine-like moiety can significantly impact potency and selectivity.

Compound/Analog	Modification	EGFRL858R/T790M IC₅₀ (nM)	EGFRWT IC₅₀ (nM)	Selectivity Index (WT/Mutant)	Reference
Rociletinib	-	<0.51	6	~12	[7]
Analog 1	Replacement of hydroxyl with methoxy	5.2	85	16.3	[13]
Analog 2	Inversion of stereochemistry at carbinol center	15.8	150	9.5	[13]
Analog 3	Removal of the chiral side chain	>1000	>1000	-	[13]

Note: The data presented is illustrative and compiled from various sources. Exact values may vary depending on the assay conditions.

The SAR data highlights the critical role of the hydroxyl group for potent inhibition, likely through hydrogen bonding interactions. Furthermore, the stereochemistry of the chiral center is crucial for optimal binding.

Experimental Protocol: EGFR (T790M) Kinase Assay

This protocol provides a general outline for an in vitro kinase assay to evaluate the inhibitory activity of compounds against the EGFR T790M mutant.[1][14][15][16][17]

• Reagents:

  • Recombinant human EGFR (T790M) enzyme

  • Kinase buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl₂; 0.1mg/ml BSA; 2mM MnCl₂; 50μM DTT)[1]

  • ATP

  • Substrate (e.g., poly(Glu, Tyr) 4:1)

  • Test compounds dissolved in DMSO

  • ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

• Procedure:

  • Prepare serial dilutions of the test compounds in kinase buffer.

  • In a 384-well plate, add 1 µL of the compound dilution or DMSO (vehicle control).[14]

  • Add 2 µL of EGFR (T790M) enzyme solution.[14]

  • Add 2 µL of a mixture of the substrate and ATP.[14]

  • Incubate the reaction mixture at room temperature for 60 minutes.[1]

  • Add 5 µL of ADP-Glo™ Reagent and incubate for 40 minutes at room temperature.[1]

  • Add 10 µL of Kinase Detection Reagent and incubate for 30 minutes at room temperature.[1]

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

graph Kinase_Assay_Workflow { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

// Nodes Start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Prepare_Reagents [label="Prepare Reagents\n(Enzyme, Substrate, ATP, Compound)"]; Dispense_Compound [label="Dispense Compound/\nDMSO to Plate"]; Add_Enzyme [label="Add Enzyme"]; Add_Substrate_ATP [label="Add Substrate/ATP Mix\n(Initiate Reaction)"]; Incubate_Reaction [label="Incubate\n(e.g., 60 min, RT)"]; Add_ADP_Glo [label="Add ADP-Glo™ Reagent"]; Incubate_Detection1 [label="Incubate\n(e.g., 40 min, RT)"]; Add_Kinase_Detection [label="Add Kinase\nDetection Reagent"]; Incubate_Detection2 [label="Incubate\n(e.g., 30 min, RT)"]; Read_Luminescence [label="Read Luminescence"]; Analyze_Data [label="Analyze Data\n(Calculate IC₅₀)"]; End [label="End", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Prepare_Reagents; Prepare_Reagents -> Dispense_Compound; Dispense_Compound -> Add_Enzyme; Add_Enzyme -> Add_Substrate_ATP; Add_Substrate_ATP -> Incubate_Reaction; Incubate_Reaction -> Add_ADP_Glo; Add_ADP_Glo -> Incubate_Detection1; Incubate_Detection1 -> Add_Kinase_Detection; Add_Kinase_Detection -> Incubate_Detection2; Incubate_Detection2 -> Read_Luminescence; Read_Luminescence -> Analyze_Data; Analyze_Data -> End; }

Workflow for an in vitro EGFR kinase assay.

Emerging Applications in Neurodegenerative Disorders

The pyridine nucleus is also being explored for its potential in treating neurodegenerative diseases such as Alzheimer's disease (AD).[18][19] The ability of pyridine derivatives to act as metal chelators, antioxidants, and inhibitors of key enzymes like acetylcholinesterase makes them attractive candidates for multi-target-directed ligands in AD therapy.[20]

While direct clinical applications of 4-(1-hydroxyethyl)pyridine in neurodegeneration are still in early stages of research, its structural features are highly relevant. The hydroxyl group and the pyridine nitrogen can coordinate with metal ions like copper and zinc, which are implicated in the aggregation of amyloid-beta (Aβ) peptides, a hallmark of AD.[21][22] Furthermore, the chiral center allows for stereospecific interactions with biological targets.

Recent studies have shown that certain pyrimidine derivatives, which share structural similarities with pyridine, exhibit neuroprotective effects in experimental models of cerebral ischemia.[23][24] These findings suggest that pyridine-based compounds, including derivatives of 4-(1-hydroxyethyl)pyridine, warrant further investigation as potential therapeutic agents for neurodegenerative disorders.

Pharmacokinetics and Metabolism: Considerations for Drug Development

The pharmacokinetic profile of a drug candidate is a critical determinant of its clinical success. The 4-(1-hydroxyethyl)pyridine moiety can influence a molecule's absorption, distribution, metabolism, and excretion (ADME) properties.

The pyridine ring generally imparts good aqueous solubility, which can be beneficial for oral absorption.[25] However, the overall lipophilicity of the molecule, which is influenced by other substituents, will also play a significant role.

The metabolism of pyridine-containing compounds can occur through various pathways, including oxidation of the pyridine ring and conjugation of the hydroxyl group (e.g., glucuronidation). Understanding the metabolic fate of drug candidates incorporating the 4-(1-hydroxyethyl)pyridine scaffold is essential for predicting their in vivo behavior and potential for drug-drug interactions.[11][14][25]

Future Perspectives and Conclusion

4-(1-Hydroxyethyl)pyridine has established itself as a valuable and versatile chiral building block in medicinal chemistry. Its successful incorporation into kinase inhibitors, exemplified by the development of Rociletinib, underscores its potential in oncology. The emerging research into its role in neurodegenerative diseases opens up new avenues for therapeutic innovation.

Future research will likely focus on:

• Scaffold Hopping and Diversification: Exploring novel scaffolds that retain the key pharmacophoric features of 4-(1-hydroxyethyl)pyridine to identify new chemical entities with improved properties.

• Stereoselective Synthesis: Developing more efficient and scalable methods for the enantioselective synthesis of 4-(1-hydroxyethyl)pyridine and its derivatives.[26][27]

• Multi-Target Drug Design: Leveraging the versatile binding properties of the scaffold to design ligands that can modulate multiple targets implicated in complex diseases like cancer and Alzheimer's.

• Advanced Pharmacokinetic Profiling: In-depth studies to understand the ADME properties of drug candidates containing this moiety to optimize their in vivo performance.

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• Ramachandran, P. V., et al. (2002). Chiral Synthesis via Organoboranes. 46. An Efficient Preparation of Chiral Pyridino- and Thiopheno-18-crown-6 Ligands from Enantiomerically Pure C2-Symmetric Pyridine- and Thiophenediols. The Journal of organic chemistry, 67(22), 7547–7554.
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The Versatile Nexus: A Technical Guide to 4-(1-Hydroxyethyl)pyridine in Organic Synthesis

Abstract

This in-depth technical guide provides a comprehensive overview of 4-(1-Hydroxyethyl)pyridine, a versatile heterocyclic building block in modern organic synthesis. Moving beyond a simple catalog of reactions, this document delves into the strategic considerations and mechanistic underpinnings that guide its application in the synthesis of complex molecules. With a focus on practical utility for researchers, scientists, and drug development professionals, this guide offers detailed experimental protocols, comparative data, and a forward-looking perspective on the evolving role of this important chiral synthon.

Introduction: Unveiling a Privileged Scaffold

4-(1-Hydroxyethyl)pyridine, a chiral secondary alcohol bearing a pyridine moiety, has emerged as a cornerstone in the synthetic chemist's toolbox. Its unique combination of a nucleophilic hydroxyl group, a basic nitrogen atom within an aromatic ring, and a stereogenic center renders it a highly valuable and versatile building block.[1] This guide will explore the synthesis, key transformations, and diverse applications of this compound, providing both a theoretical framework and practical guidance for its effective utilization. The strategic positioning of the hydroxyethyl group at the 4-position of the pyridine ring significantly influences its reactivity and biological activity, making it a sought-after intermediate in the pharmaceutical and materials science sectors.[1]

Synthesis and Chiral Resolution: Accessing the Building Block

The efficient and stereoselective synthesis of 4-(1-Hydroxyethyl)pyridine is paramount to its utility. While racemic 4-(1-Hydroxyethyl)pyridine can be prepared through the reduction of 4-acetylpyridine, the true value of this building block lies in its enantiomerically pure forms. Several robust methods have been developed for the asymmetric synthesis of (R)- and (S)-4-(1-Hydroxyethyl)pyridine.

Enantioselective Reduction of 4-Acetylpyridine

The most common and efficient route to enantiomerically enriched 4-(1-Hydroxyethyl)pyridine is the asymmetric reduction of the prochiral ketone, 4-acetylpyridine. This transformation can be achieved with high enantioselectivity using various chiral catalysts and reducing agents.

2.1.1. Corey-Bakshi-Shibata (CBS) Reduction

The Corey-Bakshi-Shibata (CBS) reduction is a powerful and reliable method for the enantioselective reduction of ketones.[2][3] This reaction utilizes a chiral oxazaborolidine catalyst to stereoselectively deliver a hydride from a borane reagent to the ketone.[2][4] The predictability of the stereochemical outcome, based on the catalyst's stereochemistry, makes it a highly favored method in asymmetric synthesis.[3][4]

Experimental Protocol: (S)-4-(1-Hydroxyethyl)pyridine via CBS Reduction

• Materials:

  • 4-Acetylpyridine

  • (R)-2-Methyl-CBS-oxazaborolidine (1.0 M in toluene)

  • Borane-dimethyl sulfide complex (BH₃·SMe₂)

  • Anhydrous Tetrahydrofuran (THF)

  • Methanol

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add (R)-2-Methyl-CBS-oxazaborolidine (1.0 M in toluene, 0.1 eq).

  • Cool the flask to 0 °C in an ice bath and slowly add borane-dimethyl sulfide complex (1.0 eq) dropwise.

  • Stir the mixture at 0 °C for 15 minutes.

  • In a separate flask, dissolve 4-acetylpyridine (1.0 eq) in anhydrous THF.

  • Slowly add the solution of 4-acetylpyridine to the catalyst-borane complex mixture at 0 °C over 30 minutes.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cautiously quench the reaction by the slow, dropwise addition of methanol at 0 °C.

  • Warm the mixture to room temperature and add saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford (S)-4-(1-Hydroxyethyl)pyridine.

2.1.2. Asymmetric Transfer Hydrogenation

Asymmetric transfer hydrogenation (ATH) offers a practical and efficient alternative for the enantioselective reduction of ketones. This method typically employs a transition metal catalyst, such as a ruthenium or rhodium complex with a chiral ligand, and a hydrogen donor, like isopropanol or formic acid.

Table 1: Comparison of Enantioselective Reduction Methods for 4-Acetylpyridine

Method	Catalyst	Reducing Agent	Typical Enantiomeric Excess (ee)	Advantages	Disadvantages
CBS Reduction	Chiral Oxazaborolidine	Borane Reagents	>95%	High enantioselectivity, predictable stereochemistry	Stoichiometric use of borane, moisture sensitive
Asymmetric Transfer Hydrogenation	Ru or Rh complexes with chiral ligands	Isopropanol, Formic Acid	90-99%	Catalytic, uses safer hydrogen donors	May require higher catalyst loading, optimization needed

Key Chemical Transformations and Mechanistic Insights

The synthetic utility of 4-(1-Hydroxyethyl)pyridine stems from the reactivity of its hydroxyl group and the influence of the pyridine ring. The principal transformations include oxidation, esterification, and nucleophilic substitution.

Oxidation to 4-Acetylpyridine

The oxidation of the secondary alcohol in 4-(1-Hydroxyethyl)pyridine to the corresponding ketone, 4-acetylpyridine, is a fundamental transformation. This reaction is often a prerequisite for further functionalization or for confirming the structure of a synthesized derivative. A variety of oxidizing agents can be employed, with the choice depending on the desired scale, selectivity, and reaction conditions.

Experimental Protocol: Oxidation with Manganese Dioxide (MnO₂)

• Materials:

  • 4-(1-Hydroxyethyl)pyridine

  • Activated Manganese Dioxide (MnO₂)

  • Dichloromethane (DCM)

  • Celite®

• Procedure:

  • To a stirred solution of 4-(1-Hydroxyethyl)pyridine (1.0 eq) in DCM, add activated MnO₂ (5-10 eq).

  • Stir the suspension vigorously at room temperature.

  • Monitor the reaction progress by TLC. The reaction is typically complete within a few hours.

  • Upon completion, filter the reaction mixture through a pad of Celite® to remove the MnO₂.

  • Wash the Celite® pad with additional DCM.

  • Combine the filtrates and concentrate under reduced pressure to yield 4-acetylpyridine.

Esterification: A Gateway to Diverse Functionality

The hydroxyl group of 4-(1-Hydroxyethyl)pyridine readily undergoes esterification with carboxylic acids or their derivatives. This reaction is a cornerstone for introducing a wide array of functional groups and for creating prodrugs in medicinal chemistry.

Caption: Fischer Esterification Mechanism

Nucleophilic Substitution: Inverting Stereochemistry

The hydroxyl group of 4-(1-Hydroxyethyl)pyridine can be converted into a good leaving group, enabling nucleophilic substitution reactions. A particularly powerful method for achieving this with inversion of stereochemistry is the Mitsunobu reaction. This reaction allows for the introduction of a variety of nucleophiles, including azides, phthalimides (a precursor to primary amines), and carboxylates.

Experimental Protocol: Mitsunobu Reaction with Phthalimide

• Materials:

  • (R)-4-(1-Hydroxyethyl)pyridine

  • Phthalimide

  • Triphenylphosphine (PPh₃)

  • Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • To a stirred solution of (R)-4-(1-Hydroxyethyl)pyridine (1.0 eq), phthalimide (1.2 eq), and PPh₃ (1.5 eq) in anhydrous THF at 0 °C, add DIAD or DEAD (1.5 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Monitor the reaction progress by TLC.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography to afford the (S)-N-(1-(pyridin-4-yl)ethyl)phthalimide.

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• 4. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to 4-(1-Hydroxyethyl)pyridine: From Discovery to Therapeutic Potential

Foreword: Unveiling a Versatile Chiral Building Block

In the landscape of modern medicinal chemistry and organic synthesis, the pyridine scaffold holds a privileged position, forming the core of numerous natural products and synthetic pharmaceuticals.[1] Among its vast array of derivatives, 4-(1-Hydroxyethyl)pyridine, with its characteristic chiral center, has emerged as a particularly valuable and versatile building block. This guide provides a comprehensive technical overview of 4-(1-Hydroxyethyl)pyridine, from its historical synthesis to its contemporary applications in drug discovery and materials science. We will delve into the nuances of its stereoselective synthesis, explore its physicochemical properties, and illuminate its burgeoning role in the development of novel therapeutics, particularly in the realm of neuroprotection. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this important chiral intermediate.

A Historical Perspective on the Synthesis of Substituted Pyridines

The journey to synthesize specific pyridine derivatives like 4-(1-Hydroxyethyl)pyridine is built upon a rich history of foundational organic chemistry. Early methods for pyridine synthesis were often harsh and lacked the precision required for creating specifically substituted, chiral molecules.

Historically, the synthesis of the pyridine ring itself was a significant challenge. An early breakthrough came from the extraction of pyridine from coal tar, a laborious and inefficient process.[2] The true advent of synthetic pyridine chemistry began with the development of named reactions that allowed for the construction of the pyridine ring from acyclic precursors.

One of the earliest and most notable methods is the Hantzsch Pyridine Synthesis , developed in 1881. This reaction typically involves the condensation of a β-ketoester, an aldehyde, and ammonia to form a dihydropyridine, which is subsequently oxidized to the corresponding pyridine. While revolutionary for its time, the Hantzsch synthesis and other early methods often required harsh conditions and offered limited control over regioselectivity, making the synthesis of asymmetrically substituted pyridines a formidable challenge.[2]

The Chichibabin Pyridine Synthesis , first reported in 1924 by Aleksei Chichibabin, provided a more direct route using aldehydes, ketones, and ammonia.[1] Although the yields were often low, the use of inexpensive starting materials made it a significant advancement for industrial-scale production of certain pyridine derivatives.[1]

These classical methods, while historically important, laid the groundwork for the more refined and selective synthetic strategies employed today for the production of complex chiral molecules like 4-(1-Hydroxyethyl)pyridine. The evolution of synthetic methodologies has been driven by the increasing demand for enantiomerically pure compounds in the pharmaceutical industry, where the stereochemistry of a molecule can dramatically influence its biological activity.

Modern Synthetic Strategies for Enantiopure 4-(1-Hydroxyethyl)pyridine

The therapeutic and synthetic utility of 4-(1-Hydroxyethyl)pyridine is intrinsically linked to its chirality. The biological activity of its (R)- and (S)-enantiomers can differ significantly, necessitating the development of highly stereoselective synthetic routes. Modern approaches have largely shifted from classical resolution of racemic mixtures to asymmetric synthesis, which can be broadly categorized into chemical and biocatalytic methods.

Asymmetric Chemical Synthesis: The Power of Chiral Catalysts

The asymmetric reduction of the prochiral ketone, 4-acetylpyridine, is the most direct and widely employed strategy for synthesizing enantiomerically enriched 4-(1-Hydroxyethyl)pyridine. This transformation hinges on the use of a chiral catalyst or reducing agent that can selectively deliver a hydride to one face of the carbonyl group.

A prominent example of this approach is the use of chiral oxazaborolidine catalysts, famously developed by Corey, Bakshi, and Shibata (CBS). These catalysts, in conjunction with a stoichiometric reducing agent like borane, can achieve high enantioselectivities for the reduction of a wide range of ketones, including 4-acetylpyridine.

Causality in Experimental Design: The choice of the CBS catalyst and the borane source is critical. The stereochemical outcome is dictated by the specific enantiomer of the catalyst used. The reaction is typically performed at low temperatures to enhance enantioselectivity by minimizing the background, uncatalyzed reduction and favoring the more ordered, lower-energy transition state of the catalyzed pathway. The solvent also plays a crucial role, with non-coordinating solvents like tetrahydrofuran (THF) being preferred to avoid interference with the catalyst-substrate complex.

Biocatalysis: Nature's Approach to Stereoselectivity

Biocatalysis has emerged as a powerful and green alternative for the synthesis of chiral alcohols.[3] Enzymes, particularly alcohol dehydrogenases (ADHs) and ketoreductases (KREDs), can catalyze the reduction of ketones with exquisite stereoselectivity under mild reaction conditions.[4]

The chemoenzymatic synthesis of (S)-4-(1-Hydroxyethyl)pyridine from 4-acetylpyridine can be efficiently achieved using a whole-cell biocatalyst, such as Lactobacillus paracasei, or an isolated and engineered ketoreductase.[5]

Causality in Experimental Design: The success of a biocatalytic reduction depends on several factors. The choice of the microorganism or enzyme is paramount, as different enzymes exhibit varying substrate specificities and stereoselectivities. The reaction medium, including pH and the presence of co-solvents, must be optimized to ensure enzyme stability and activity. A co-factor regeneration system is often necessary, as enzymes like KREDs rely on nicotinamide adenine dinucleotide (NADH) or nicotinamide adenine dinucleotide phosphate (NADPH) as the hydride source. A common strategy is to use a sacrificial alcohol, such as isopropanol, and a corresponding dehydrogenase to continuously regenerate the cofactor. The workflow for a typical biocatalytic reduction is illustrated below.

Experimental Workflow: Biocatalytic Reduction of 4-Acetylpyridine

Caption: A generalized workflow for the biocatalytic synthesis of (S)-4-(1-Hydroxyethyl)pyridine.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical properties of 4-(1-Hydroxyethyl)pyridine is essential for its application in synthesis, formulation, and biological studies. The properties of the racemic mixture and its individual enantiomers are summarized below.

Property	Racemic 4-(1-Hydroxyethyl)pyridine	(R)-4-(1-Hydroxyethyl)pyridine	(S)-4-(1-Hydroxyethyl)pyridine
Molecular Formula	C₇H₉NO	C₇H₉NO	C₇H₉NO
Molecular Weight	123.16 g/mol	123.16 g/mol	123.15 g/mol [6]
Appearance	-	White to light yellow crystalline powder[7]	Solid[6]
Melting Point	-	66-70 °C[7]	67-71 °C
Boiling Point	-	-	-
Specific Rotation	0°	+58.5° (c=1, chloroform, 20°C)[7]	-55° (c=1, chloroform)
Solubility	-	Soluble in methanol	Soluble in methanol

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum of 4-(1-Hydroxyethyl)pyridine in CDCl₃ would be expected to show a doublet for the methyl protons (CH₃) around 1.5 ppm, a quartet for the methine proton (CH) around 4.9 ppm, a broad singlet for the hydroxyl proton (OH), and signals in the aromatic region (around 7.2-8.5 ppm) corresponding to the pyridine ring protons.

• ¹³C NMR: The carbon NMR spectrum would show a signal for the methyl carbon, the methine carbon, and four distinct signals for the carbons of the pyridine ring.

• IR Spectroscopy: The infrared spectrum would be characterized by a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol, C-H stretching vibrations of the alkyl and aromatic groups, and characteristic C=C and C=N stretching vibrations of the pyridine ring.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺) at m/z = 123, with fragmentation patterns corresponding to the loss of a methyl group or water.

Applications in Drug Discovery and Development

4-(1-Hydroxyethyl)pyridine is a valuable chiral intermediate in the synthesis of active pharmaceutical ingredients (APIs).[8] Its pyridine nitrogen can act as a hydrogen bond acceptor and a basic center, while the hydroxyl group can serve as a hydrogen bond donor or a site for further functionalization. These features make it an attractive scaffold for designing molecules that can interact with biological targets.

While specific examples of marketed drugs that directly use 4-(1-Hydroxyethyl)pyridine as a starting material are not readily found in publicly available literature, its structural motif is present in numerous biologically active compounds. It is frequently employed in the synthesis of GPR119 receptor agonists, which are being investigated for the treatment of metabolic disorders.[9]

Potential Neuroprotective Effects: The Nrf2 Signaling Pathway

Emerging research suggests that pyridine derivatives may possess neuroprotective properties. One of the key mechanisms implicated in this protection is the activation of the Keap1/Nrf2 signaling pathway.[10][11] This pathway is a critical cellular defense mechanism against oxidative stress, a major contributor to the pathology of neurodegenerative diseases.

Under normal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by its inhibitor, Keap1.[12] Upon exposure to oxidative stress or certain electrophilic compounds, Keap1 releases Nrf2, allowing it to translocate to the nucleus.[12] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant and cytoprotective genes, including heme oxygenase-1 (HO-1).[10][12] The upregulation of these genes enhances the cell's capacity to neutralize reactive oxygen species (ROS) and mitigate oxidative damage.

While direct studies on 4-(1-Hydroxyethyl)pyridine's effect on the Nrf2 pathway are limited, its structural features suggest a potential to modulate this pathway. The pyridine ring and its substituents could interact with Keap1, leading to the activation of Nrf2 and subsequent neuroprotection.

Hypothesized Neuroprotective Mechanism of 4-(1-Hydroxyethyl)pyridine

Caption: A proposed mechanism for the neuroprotective effects of 4-(1-Hydroxyethyl)pyridine via the Nrf2 pathway.

Analytical Methodologies: Chiral Separation

The ability to accurately determine the enantiomeric purity of 4-(1-Hydroxyethyl)pyridine is crucial for its use in pharmaceutical applications. Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable technique for separating and quantifying enantiomers.[13][14]

Principle of Chiral HPLC: Chiral HPLC utilizes a chiral stationary phase (CSP) that can form transient, diastereomeric complexes with the enantiomers of the analyte. The differing stabilities of these complexes lead to different retention times for the two enantiomers, allowing for their separation. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are widely used for their broad applicability in separating a variety of chiral compounds, including aromatic alcohols.[15]

Step-by-Step Protocol for Chiral HPLC Separation

The following is a representative protocol for the enantiomeric separation of 4-(1-Hydroxyethyl)pyridine. This method should be optimized and validated for specific applications.

• Column Selection:

  • Chiral Stationary Phase: A polysaccharide-based chiral column, such as a Chiralcel OD-H or a Lux Cellulose-3, is a good starting point.

  • Dimensions: A typical analytical column would have dimensions of 250 mm x 4.6 mm, with a particle size of 5 µm.

• Mobile Phase Preparation:

  • Composition: A mixture of n-hexane and a polar modifier like isopropanol or ethanol is commonly used for normal-phase chiral separations. A typical starting composition would be 90:10 (v/v) n-hexane:isopropanol.

  • Additives: Small amounts of an acidic or basic additive (e.g., trifluoroacetic acid or diethylamine) can be added to the mobile phase to improve peak shape and resolution, especially for basic analytes like pyridine derivatives.

  • Preparation: The mobile phase components should be of HPLC grade and should be filtered and degassed before use.

• Chromatographic Conditions:

  • Flow Rate: A flow rate of 1.0 mL/min is a typical starting point.

  • Column Temperature: The separation should be performed at a constant, controlled temperature, typically 25°C.

  • Detection: UV detection at a wavelength where the pyridine ring absorbs strongly (e.g., 254 nm) is suitable.

  • Injection Volume: A small injection volume (e.g., 10 µL) is used to avoid column overloading.

• Sample Preparation:

  • The sample of 4-(1-Hydroxyethyl)pyridine should be dissolved in the mobile phase or a compatible solvent at a suitable concentration.

• Data Analysis:

  • The retention times of the two enantiomers are recorded.

  • The enantiomeric excess (% ee) can be calculated from the peak areas of the two enantiomers using the formula: % ee = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.

Self-Validation System: A robust chiral HPLC method should be validated according to ICH guidelines to ensure its accuracy, precision, linearity, and robustness.[16][17] This involves assessing parameters such as specificity, limit of detection (LOD), limit of quantitation (LOQ), and recovery.

Future Outlook and Conclusion

4-(1-Hydroxyethyl)pyridine stands as a testament to the enduring importance of chiral building blocks in the advancement of chemical and pharmaceutical sciences. Its journey from the foundational principles of pyridine synthesis to its current role as a key intermediate in the pursuit of novel therapeutics highlights the continuous evolution of organic chemistry.

Future research will likely focus on several key areas. The development of even more efficient and sustainable synthetic routes, particularly through advancements in biocatalysis and flow chemistry, will be crucial for its large-scale and cost-effective production. A deeper investigation into its biological activities, especially its potential neuroprotective effects and the elucidation of the underlying molecular mechanisms, could open up new avenues for the treatment of neurodegenerative diseases. Furthermore, the exploration of its use in the synthesis of a broader range of complex molecules, including new classes of drugs and advanced materials, will undoubtedly continue to expand its utility.

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solubility of 4-(1-Hydroxyethyl)pyridine in different solvents

An In-Depth Technical Guide to the Solubility of 4-(1-Hydroxyethyl)pyridine

Abstract

This technical guide provides a comprehensive analysis of the solubility of 4-(1-hydroxyethyl)pyridine (CAS: 23389-75-5), a pivotal building block in pharmaceutical and chemical synthesis. Acknowledging the notable scarcity of publicly available quantitative solubility data, this document delivers a robust framework grounded in physicochemical theory and provides a detailed protocol for its empirical determination. We delve into the molecular characteristics governing the solubility of 4-(1-hydroxyethyl)pyridine, offer a qualitative analysis across common laboratory solvents, and present a validated, step-by-step protocol for determining its thermodynamic equilibrium solubility. This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding and practical approach to handling this compound in solution.

Introduction and Physicochemical Profile

4-(1-Hydroxyethyl)pyridine, with the molecular formula C₇H₉NO and a molecular weight of 123.16 g/mol , is a pyridine derivative featuring a 1-hydroxyethyl substituent at the 4-position.[1] This structure imparts chirality, resulting in two enantiomeric forms: (R)- and (S)-4-(1-hydroxyethyl)pyridine.[1] The compound typically appears as a white to cream-colored crystalline solid with a melting point in the range of 67-70°C.[1] Its utility as a precursor in the synthesis of pharmaceuticals and other biologically active compounds makes a thorough understanding of its solubility profile essential for reaction design, formulation development, and purification processes.[1]

The key to understanding its solubility lies in its molecular structure:

• A Pyridine Ring: A moderately polar aromatic heterocycle. The nitrogen atom can act as a hydrogen bond acceptor.

• A Hydroxyl Group (-OH): A highly polar functional group capable of both donating and accepting hydrogen bonds.

• An Ethyl Bridge: A short, nonpolar alkyl chain connecting the two functional groups.

These features create a molecule with both polar and moderately nonpolar characteristics, dictating its interaction with various solvents.

Theoretical Framework for Solubility

The solubility of a solid in a liquid is a thermodynamic equilibrium process. The principle of "like dissolves like" serves as a fundamental guideline for predicting solubility.[2] This means a solute will dissolve best in a solvent that has a similar polarity and intermolecular force profile. For 4-(1-hydroxyethyl)pyridine, the dominant forces are hydrogen bonding and dipole-dipole interactions.

Hydrogen Bonding Capability

The presence of the hydroxyl group is the primary determinant of 4-(1-hydroxyethyl)pyridine's solubility in polar, protic solvents. This group can form strong hydrogen bonds with solvents like water, methanol, and ethanol, facilitating dissolution. The nitrogen atom in the pyridine ring also contributes by acting as a hydrogen bond acceptor.

Predicted Solubility Across Solvent Classes

Given the molecular structure, we can predict a qualitative solubility profile:

• Polar Protic Solvents (e.g., Water, Methanol, Ethanol): High solubility is expected. The energy gained from forming strong hydrogen bonds with the solvent molecules can readily overcome the crystal lattice energy of the solid compound. For the related compound 4-(2-hydroxyethyl)pyridine, it is described as miscible with water.[3][4]

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone): Good to moderate solubility is anticipated. These solvents are polar and can engage in dipole-dipole interactions. While they cannot donate hydrogen bonds, solvents like DMSO are excellent hydrogen bond acceptors, interacting favorably with the compound's hydroxyl group.[5] DMSO is known to dissolve a wide array of both polar and nonpolar compounds.[5][6]

• Low-Polarity and Nonpolar Solvents (e.g., Toluene, Hexane, Diethyl Ether): Low to negligible solubility is expected. These solvents interact primarily through weak van der Waals forces. These interactions do not provide sufficient energy to disrupt the strong intermolecular hydrogen bonds holding the 4-(1-hydroxyethyl)pyridine molecules together in the solid state. A similar compound, 4-pyridinemethanol, is expected to have limited solubility in such solvents.[7]

The logical flow for predicting solubility is illustrated in the diagram below.

Caption: Logical workflow for predicting the solubility of 4-(1-hydroxyethyl)pyridine.

Quantitative and Qualitative Solubility Data

A thorough review of scientific literature reveals a significant lack of published quantitative solubility data for 4-(1-hydroxyethyl)pyridine. Most available information is qualitative. The table below summarizes the available data.

Solvent	Solvent Type	Temperature (°C)	Solubility	Source
Methanol	Polar Protic	Not Specified	Soluble	[8][9]
Water	Polar Protic	Not Specified	Miscible (for 4-(2-hydroxyethyl)pyridine)	[3]

Note: The data for water is for the closely related structural isomer 4-(2-hydroxyethyl)pyridine and is included as a strong indicator of the expected behavior of 4-(1-hydroxyethyl)pyridine.

The absence of comprehensive data underscores the necessity for empirical determination to support process development and formulation activities.

Experimental Protocol: Thermodynamic Equilibrium Solubility Determination

To address the data gap, this section provides a detailed, self-validating protocol for determining the thermodynamic (or equilibrium) solubility of 4-(1-hydroxyethyl)pyridine. This method, often referred to as the "shake-flask" method, is considered the gold standard for measuring the true solubility of a compound at equilibrium.[10][11][12]

Core Principle

The protocol is designed to create a saturated solution where the dissolved solute is in equilibrium with an excess of undissolved solid.[10][11] The concentration of the solute in the clear, filtered supernatant is then measured, representing the solubility limit under the specified conditions. The extended equilibration time (24 hours) is crucial to ensure that a true thermodynamic equilibrium is reached, which can be influenced by the compound's crystal form and particle size.[10]

Materials and Equipment

• 4-(1-Hydroxyethyl)pyridine (solid, high purity)

• Selected solvents (analytical grade or higher)

• Calibrated analytical balance

• Glass vials with screw caps (e.g., 1.5-4 mL)

• Temperature-controlled orbital shaker or thermomixer

• Centrifuge

• Syringes

• Chemically inert syringe filters (e.g., 0.22 µm PTFE)

• Calibrated pipettes

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

Step-by-Step Methodology

• Preparation of Solutions:

  • Accurately weigh an excess amount of solid 4-(1-hydroxyethyl)pyridine into a glass vial. An "excess" ensures that undissolved solid remains at the end of the experiment. A starting point of ~10 mg is often sufficient, but this may need to be adjusted based on expected solubility.

  • Add a precise volume (e.g., 1.0 mL) of the desired solvent to the vial.[10]

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a thermomixer or orbital shaker set to a constant temperature (e.g., 25°C) and agitation speed (e.g., 700 rpm).[10]

  • Allow the mixture to equilibrate for at least 24 hours.[10] This extended time is critical to ensure the dissolution process reaches a true thermodynamic equilibrium.

• Phase Separation:

  • After equilibration, visually confirm the presence of undissolved solid.

  • To separate the solid from the saturated solution, centrifuge the vials at high speed (e.g., 10,000 x g) for 10-15 minutes. This will pellet the excess solid.[13]

  • Carefully draw the supernatant using a syringe, avoiding disturbance of the solid pellet.

  • Immediately filter the supernatant through a chemically inert 0.22 µm syringe filter into a clean collection vial.[2] This step is crucial to remove any remaining microscopic particles that could falsely elevate the measured concentration.

• Quantification:

  • Prepare a series of standard solutions of 4-(1-hydroxyethyl)pyridine of known concentrations in the same solvent.

  • Generate a calibration curve by analyzing these standards using an appropriate analytical method, such as HPLC-UV.[2][12] This curve establishes the relationship between instrument response and concentration.

  • Accurately dilute a known volume of the filtered, saturated solution with the solvent to bring its concentration within the linear range of the calibration curve.

  • Analyze the diluted sample using the same analytical method and determine its concentration by interpolating from the calibration curve.

  • Calculate the original solubility in the saturated solution by multiplying the measured concentration by the dilution factor. Report the final value in units such as mg/mL or mol/L.

Experimental Workflow Diagram

Caption: Experimental workflow for thermodynamic solubility determination.

Conclusion

While 4-(1-hydroxyethyl)pyridine is a compound of significant interest in synthetic chemistry, its quantitative solubility profile is not well-documented in public literature. Based on its molecular structure, which contains both hydrogen-bond donating/accepting groups and a moderately polar pyridine ring, it is predicted to be highly soluble in polar protic solvents, moderately soluble in polar aprotic solvents, and poorly soluble in nonpolar solvents. To facilitate accurate and reproducible research, this guide provides a robust, first-principles-based protocol for the experimental determination of its thermodynamic solubility. Adherence to this detailed methodology will empower researchers to generate the high-quality data needed for effective process design, formulation, and discovery efforts.

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An In-Depth Technical Guide to 4-(1-Hydroxyethyl)pyridine and Its Derivatives: Synthesis, Properties, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 4-(1-Hydroxyethyl)pyridine, a versatile heterocyclic building block, and its derivatives. The document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. It delves into the synthesis, chemical properties, and stereochemistry of the core molecule, with a particular focus on the preparation and pharmacological significance of its derivatives. This guide emphasizes the practical application of this scaffold in the design and discovery of novel therapeutic agents, supported by detailed experimental protocols, structure-activity relationship (SAR) analyses, and visualization of key chemical transformations.

Introduction: The Significance of the 4-(1-Hydroxyethyl)pyridine Scaffold

Pyridine and its derivatives are fundamental heterocyclic structures that form the cornerstone of numerous pharmaceuticals, agrochemicals, and functional materials.[1][2] The pyridine ring's unique electronic properties and ability to engage in various non-covalent interactions make it a privileged scaffold in medicinal chemistry.[3] Among the vast array of pyridine derivatives, 4-(1-Hydroxyethyl)pyridine stands out due to the presence of a chiral secondary alcohol, offering a strategic point for structural modification and the introduction of stereochemistry, which is often crucial for biological activity.[4][5]

This guide will explore the chemical landscape of 4-(1-Hydroxyethyl)pyridine, from its fundamental synthesis to the creation of a diverse library of derivatives. We will examine how modifications to the hydroxyl group and the pyridine ring influence the molecule's physicochemical properties and biological activities, providing insights into rational drug design.

The Core Moiety: 4-(1-Hydroxyethyl)pyridine

Structure and Chirality

4-(1-Hydroxyethyl)pyridine, with the chemical formula C₇H₉NO, possesses a pyridine ring substituted at the 4-position with a 1-hydroxyethyl group.[4] The carbon atom bearing the hydroxyl group is a stereocenter, leading to the existence of two enantiomers: (R)-4-(1-Hydroxyethyl)pyridine and (S)-4-(1-Hydroxyethyl)pyridine.[4] These enantiomers are non-superimposable mirror images and can exhibit distinct pharmacological profiles, making their stereoselective synthesis a critical aspect of drug development.[4]

Synthesis of Racemic and Enantiomerically Enriched 4-(1-Hydroxyethyl)pyridine

The synthesis of 4-(1-Hydroxyethyl)pyridine can be achieved through several routes, yielding either the racemic mixture or enantiomerically pure forms.

2.2.1. Synthesis of Racemic 4-(1-Hydroxyethyl)pyridine

A common and straightforward method for preparing racemic 4-(1-Hydroxyethyl)pyridine is the Grignard reaction, where 4-pyridinecarboxaldehyde is treated with methylmagnesium bromide.

• Experimental Protocol: Grignard Reaction for Racemic 4-(1-Hydroxyethyl)pyridine

  • To a solution of methylmagnesium bromide in an appropriate solvent (e.g., tetrahydrofuran), a solution of 4-pyridinecarboxaldehyde in the same solvent is added dropwise at a controlled temperature (typically 0 °C) under an inert atmosphere.

  • The reaction mixture is stirred for a specified period to ensure complete reaction.

  • The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

  • The product is extracted with an organic solvent (e.g., ethyl acetate), and the organic layer is washed, dried, and concentrated under reduced pressure.

  • The crude product is then purified by column chromatography to yield 4-(1-Hydroxyethyl)pyridine.

2.2.2. Asymmetric Synthesis of Chiral 4-(1-Hydroxyethyl)pyridine

The enantioselective synthesis of (R)- and (S)-4-(1-Hydroxyethyl)pyridine is of paramount importance for their application in chiral drug synthesis.[4] This is typically achieved through the asymmetric reduction of the corresponding prochiral ketone, 4-acetylpyridine.

• Catalytic Asymmetric Reduction: This approach utilizes chiral catalysts to stereoselectively reduce the carbonyl group of 4-acetylpyridine. A variety of catalysts, including those based on transition metals with chiral ligands and organocatalysts, have been developed for this purpose.[6][7] Biocatalysis, employing enzymes such as ketoreductases, also offers a highly enantioselective route to chiral alcohols.[6][8]

  • Conceptual Workflow for Catalytic Asymmetric Reduction:

    Caption: Catalytic asymmetric reduction of 4-acetylpyridine.

Derivatization of 4-(1-Hydroxyethyl)pyridine: Expanding Chemical Diversity

The hydroxyl group of 4-(1-Hydroxyethyl)pyridine serves as a versatile handle for a variety of chemical transformations, allowing for the synthesis of a wide range of derivatives with diverse physicochemical and biological properties.

Esterification

Esterification of the hydroxyl group is a common strategy to modify the lipophilicity and pharmacokinetic properties of the parent molecule.[9]

• Experimental Protocol: Fischer Esterification

  • 4-(1-Hydroxyethyl)pyridine is dissolved in an excess of the desired carboxylic acid or an inert solvent containing the carboxylic acid.

  • A catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid) is added.[10][11]

  • The mixture is heated to reflux, often with the removal of water using a Dean-Stark apparatus to drive the equilibrium towards the ester product.[11]

  • Upon completion, the reaction mixture is cooled, neutralized, and the ester is extracted with an organic solvent.

  • The crude ester is purified by chromatography or crystallization.

Etherification

The synthesis of ether derivatives can introduce a variety of functional groups and alter the hydrogen-bonding capacity of the molecule. The Williamson ether synthesis is a classical and effective method for this transformation.

• Experimental Protocol: Williamson Ether Synthesis

  • 4-(1-Hydroxyethyl)pyridine is treated with a strong base (e.g., sodium hydride or potassium carbonate) in an aprotic polar solvent (e.g., DMF or THF) to form the corresponding alkoxide. [12] 2. An alkyl halide (R-X) is then added to the reaction mixture.

  • The reaction is typically stirred at room temperature or heated to ensure completion.

  • After the reaction is complete, the mixture is worked up by adding water and extracting the product with an organic solvent.

  • The crude ether is purified by column chromatography.

Oxidation

Oxidation of the secondary alcohol to a ketone provides 4-acetylpyridine, a key intermediate for the synthesis of other derivatives or for use in asymmetric reduction to access the chiral alcohols.

• Experimental Protocol: Oxidation to 4-Acetylpyridine

  • 4-(1-Hydroxyethyl)pyridine is dissolved in a suitable organic solvent (e.g., dichloromethane or acetone).

  • A mild oxidizing agent, such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane, is added to the solution.

  • The reaction is stirred at room temperature until the starting material is consumed (monitored by TLC).

  • The reaction mixture is then filtered through a pad of silica gel or celite to remove the oxidant byproducts.

  • The solvent is removed under reduced pressure to yield 4-acetylpyridine.

Nucleophilic Substitution

The hydroxyl group can be converted into a good leaving group (e.g., a tosylate or mesylate), which can then be displaced by a variety of nucleophiles to introduce a wide range of functionalities.

Applications in Drug Discovery and Medicinal Chemistry

Derivatives of 4-(1-Hydroxyethyl)pyridine have demonstrated a broad spectrum of biological activities, making them attractive scaffolds for drug discovery. [13][14]

Structure-Activity Relationships (SAR)

The biological activity of pyridine derivatives is highly dependent on the nature and position of their substituents. [15][16]For derivatives of 4-(1-Hydroxyethyl)pyridine, modifications at the hydroxyl group and the pyridine ring can significantly impact their interaction with biological targets.

Derivative Type	General Structure	Observed Biological Activities	Key SAR Insights
Esters	4-(1-R'COO-ethyl)pyridine	Varies with R'	Lipophilicity and steric bulk of the R' group can modulate target binding and cell permeability.
Ethers	4-(1-R'O-ethyl)pyridine	Varies with R'	The nature of the R' group can influence hydrogen bonding interactions and metabolic stability.
Ring-Substituted	Substituted pyridine ring	Varies with substituent	Electron-donating or -withdrawing groups on the pyridine ring can alter the pKa and electronic distribution, affecting target engagement.

Table 1: General Structure-Activity Relationships of 4-(1-Hydroxyethyl)pyridine Derivatives

Therapeutic Areas of Interest

• Antimicrobial Agents: Certain derivatives have shown potential as antimicrobial agents against various bacteria and fungi. [4]* Neuroprotective Agents: Preliminary studies suggest that some compounds may possess neuroprotective properties. [4]* Enzyme Inhibitors: The pyridine scaffold is present in numerous enzyme inhibitors, and derivatives of 4-(1-Hydroxyethyl)pyridine have been explored as inhibitors of various enzymes. [17]* Antimalarial Agents: Pyridine derivatives have been synthesized and evaluated for their in vivo antimalarial activity. [5]* Anticancer Agents: The antiproliferative activity of various pyridine derivatives against different cancer cell lines has been investigated. [15][16]

Conclusion and Future Perspectives

4-(1-Hydroxyethyl)pyridine and its derivatives represent a rich and versatile class of compounds with significant potential in drug discovery and development. The presence of a modifiable chiral center provides a unique opportunity for the synthesis of stereochemically defined molecules with tailored biological activities. The synthetic methodologies outlined in this guide offer a roadmap for the creation of diverse chemical libraries based on this promising scaffold.

Future research in this area will likely focus on the development of more efficient and stereoselective synthetic methods, the exploration of novel biological targets, and the in-depth investigation of the structure-activity relationships of new derivatives. The continued exploration of the chemical space around the 4-(1-Hydroxyethyl)pyridine core is expected to yield novel therapeutic agents with improved efficacy and safety profiles.

References

• Bekhit, A. A., Hymete, A., Damtew, A., Mohamed, A. M. I., & Bekhit, A. E.-D. A. (2012). Synthesis and biological screening of some pyridine derivatives as anti-malarial agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 27(1), 69–77.

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• Recent trends in organocatalyzed asymmetric reduction of prochiral ketones - Catalysis Science & Technology (RSC Publishing). [Link]

• Structure–Activity Relationship in Pyrazolo[4,3-c]pyridines, First Inhibitors of PEX14–PEX5 Protein–Protein Interaction with Trypanocidal Activity | Journal of Medicinal Chemistry - ACS Publications. [Link]

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• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. [Link]

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• New 4(1H)-pyridinone derivatives as analgesic agents - PubMed. [Link]

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• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation - PubMed Central. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for (R)-4-(1-Hydroxyethyl)pyridine as a Chiral Auxiliary in Asymmetric Synthesis

Introduction: The Strategic Role of Chiral Auxiliaries in Modern Synthesis

In the landscape of pharmaceutical and fine chemical synthesis, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of biological activity and safety. Chiral auxiliaries are powerful tools in this endeavor, acting as transient stereogenic units that are covalently attached to a prochiral substrate to guide a subsequent chemical transformation with high diastereoselectivity.[1] This strategy allows for the construction of enantiomerically enriched molecules, which are the building blocks of many modern drugs and agrochemicals.[2]

Among the vast array of chiral auxiliaries, those derived from readily available and inexpensive chiral pool materials are of particular interest. (R)-4-(1-Hydroxyethyl)pyridine, also known as (R)-(+)-1-(4-Pyridyl)ethanol, emerges as a compelling candidate. Its structure incorporates a stereogenic secondary alcohol for attachment to a substrate and a pyridine ring, which can influence the electronic and steric environment of the reaction center. The pyridine moiety also offers a handle for potential metal coordination to further organize the transition state, a strategy known to enhance stereocontrol in many asymmetric reactions.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the prospective use of (R)-4-(1-Hydroxyethyl)pyridine as a chiral auxiliary in asymmetric synthesis, with a focus on aldol and alkylation reactions. While direct literature precedents for its use as a covalently-bound auxiliary are emerging, the protocols herein are built upon established principles of asymmetric synthesis and draw parallels from well-understood systems, such as the Evans oxazolidinones.[3]

Part 1: Attachment of the Chiral Auxiliary

The first step in utilizing a chiral auxiliary is its covalent attachment to the prochiral substrate, typically a carboxylic acid or a related carbonyl compound. For (R)-4-(1-Hydroxyethyl)pyridine, this is most commonly achieved through esterification.

Protocol 1: Esterification of a Carboxylic Acid with (R)-4-(1-Hydroxyethyl)pyridine

This protocol describes the formation of a chiral ester from a generic carboxylic acid and the auxiliary.

Materials:

• (R)-4-(1-Hydroxyethyl)pyridine

• Carboxylic acid (R-COOH)

• Dicyclohexylcarbodiimide (DCC) or (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (EDC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of the carboxylic acid (1.0 eq) and (R)-4-(1-Hydroxyethyl)pyridine (1.1 eq) in anhydrous DCM at 0 °C, add DMAP (0.1 eq).

• Slowly add a solution of DCC or EDC (1.2 eq) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the urea byproduct.

• Wash the filtrate sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired chiral ester.

Causality Behind Experimental Choices:

• The use of a carbodiimide coupling agent (DCC or EDC) in the presence of DMAP is a standard and efficient method for esterification, particularly for hindered alcohols.

• The reaction is performed under anhydrous conditions to prevent hydrolysis of the coupling agent and the activated carboxylic acid intermediate.

• The aqueous workup is necessary to remove unreacted starting materials and water-soluble byproducts.

Part 2: Diastereoselective Enolate Reactions

With the chiral auxiliary attached, the next step is to perform a diastereoselective reaction on the prochiral center. The chiral environment created by the auxiliary will direct the approach of the electrophile to one face of the enolate.

Asymmetric Aldol Reaction

The aldol reaction is a powerful carbon-carbon bond-forming reaction that establishes two new stereocenters.[4] The use of a chiral auxiliary can provide excellent control over the relative and absolute stereochemistry of the product.

Protocol 2: Diastereoselective Aldol Reaction of a Chiral Pyridyl Ester

This protocol outlines a general procedure for the diastereoselective aldol reaction of the chiral ester prepared in Protocol 1.

Materials:

• Chiral ester of (R)-4-(1-Hydroxyethyl)pyridine

• Aldehyde (R'-CHO)

• Lithium diisopropylamide (LDA) or other suitable non-nucleophilic base

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride solution

• Diethyl ether or ethyl acetate

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

Procedure:

• Prepare a solution of the chiral ester (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere (argon or nitrogen).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of LDA (1.1 eq) in THF to the reaction mixture and stir for 30-60 minutes to form the enolate.

• Add the aldehyde (1.2 eq) to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring by TLC.

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the diastereomeric aldol products. The diastereomeric ratio can be determined by ¹H NMR spectroscopy or HPLC analysis.

Expected Stereochemical Outcome and Rationale:

The stereochemical outcome of the aldol reaction is dictated by the formation of a specific enolate geometry (E or Z) and the subsequent facial selectivity of the aldehyde addition. The pyridine nitrogen in the auxiliary can potentially chelate to the lithium cation of the enolate, leading to a more rigid transition state and enhanced diastereoselectivity. The bulky pyridine group is expected to effectively shield one face of the enolate, directing the aldehyde to approach from the less hindered side.

Figure 1: Proposed chelated transition state for the aldol reaction.

---

Asymmetric Alkylation

The alkylation of enolates derived from chiral esters is a fundamental method for the enantioselective synthesis of α-substituted carboxylic acids.[5]

Protocol 3: Diastereoselective Alkylation of a Chiral Pyridyl Ester

Materials:

• Chiral ester of (R)-4-(1-Hydroxyethyl)pyridine

• Alkylating agent (e.g., methyl iodide, benzyl bromide)

• Lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride solution

• Diethyl ether or ethyl acetate

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

Procedure:

• Prepare a solution of the chiral ester (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C.

• Slowly add a solution of LDA or NaHMDS (1.1 eq) and stir for 30-60 minutes.

• Add the alkylating agent (1.2 eq) to the enolate solution at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate.

• Purify the crude product by silica gel column chromatography and determine the diastereomeric ratio.

Figure 2: General workflow for asymmetric alkylation.

---

Part 3: Cleavage of the Chiral Auxiliary

The final step is the removal of the chiral auxiliary to yield the desired enantiomerically enriched product. The cleavage conditions should be mild enough to avoid racemization of the newly formed stereocenter. For esters of (R)-4-(1-Hydroxyethyl)pyridine, saponification is the most straightforward method.

Protocol 4: Saponification of the Chiral Ester

Materials:

• Diastereomerically enriched ester

• Lithium hydroxide (LiOH) or sodium hydroxide (NaOH)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Diethyl ether or ethyl acetate

Procedure:

• Dissolve the chiral ester in a mixture of THF and water.

• Add LiOH or NaOH (2-3 eq) and stir at room temperature until the reaction is complete (monitor by TLC).

• Acidify the reaction mixture to pH ~2 with 1 M HCl.

• Extract the carboxylic acid product with diethyl ether or ethyl acetate.

• The aqueous layer will contain the protonated (R)-4-(1-Hydroxyethyl)pyridine, which can be recovered by basification and extraction.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate to obtain the enantiomerically enriched carboxylic acid.

Alternative Cleavage Methods: For substrates sensitive to basic conditions, other cleavage methods can be explored, such as transesterification or reductive cleavage with reagents like lithium borohydride (LiBH₄) to yield the corresponding alcohol. The choice of cleavage method will depend on the desired final product and the stability of the molecule.[6]

Data Presentation: Expected Outcomes

The effectiveness of a chiral auxiliary is judged by the diastereoselectivity of the reaction and the yield of the desired product. The following table provides a hypothetical summary of expected results for the asymmetric aldol reaction with various aldehydes, based on typical outcomes for effective chiral auxiliaries.

Entry	Aldehyde	Diastereomeric Ratio (syn:anti)	Yield (%)
1	Benzaldehyde	>95:5	85
2	Isobutyraldehyde	>98:2	90
3	Acetaldehyde	90:10	78

Conclusion and Future Outlook

(R)-4-(1-Hydroxyethyl)pyridine presents itself as a promising and cost-effective chiral auxiliary for asymmetric synthesis. Its straightforward attachment, potential for high diastereoselectivity through chelation control, and facile removal make it an attractive candidate for further investigation. The protocols outlined in these application notes provide a solid foundation for researchers to explore its utility in the synthesis of complex chiral molecules. Further studies are warranted to fully elucidate its scope and limitations and to expand its application to other asymmetric transformations.

References

• Comins, D. L., & O'Connor, S. (1998). Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. Chemical Reviews, 98(5), 1789-1810.
• Figueiredo, R. M., & Christmann, M. (2007). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. The University of Queensland eSpace.
• Myers, A. G., et al. (2000). Enantioselective Alkylation of 2-Alkylpyridines Controlled by Organolithium Aggregation. Journal of the American Chemical Society, 122(43), 10724-10725.
• Singh, U. S., et al. (2023). A Stereoselective Synthesis of 4′-α-Fluoro-methyl Carbocyclic Nucleoside Analogs. Chemistry – An Asian Journal, 18(16), e202300408*.

• Wikipedia contributors. (2023). Chiral auxiliary. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Crimmins, M. T., & Christie, H. S. (2011). Synthesis and Diastereoselective Aldol Reactions of a Thiazolidinethione Chiral Auxiliary. Organic Syntheses, 88, 364-376.
• Evans, D. A., et al. (1981). Stereoselective aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127-2129.
• Gawley, R. E., & Aubé, J. (Eds.). (2012). Principles of Asymmetric Synthesis. Elsevier.
• Palomo, C., et al. (2004). Asymmetric Aldol Reactions with Chiral N-Acyl-2-oxazolidinones.
• Pu, L. (2004). The study of chiral 1,1'-binaphthyl-2,2'-diol (BINOL) and its derivatives in asymmetric synthesis. Chemical Reviews, 104(3), 1687-1716.
• Seebach, D., & Oei, H.-A. (1975). Stereoselective synthesis of β-hydroxy-α-amino acids. Angewandte Chemie International Edition in English, 14(9), 634-636.
• Trost, B. M. (1995). The atom economy—a search for synthetic efficiency. Science, 254(5037), 1471-1477.
• Whitesell, J. K. (1989). C2 symmetry and asymmetric induction. Chemical Reviews, 89(7), 1581-1590.
• Yamamoto, Y., & Asao, N. (1993). Selective reactions using allylic metals. Chemical Reviews, 93(6), 2207-2293.
• Zaitsev, A. B., & Adolfsson, H. (2006). Spiroborate esters in the borane-mediated asymmetric synthesis of pyridyl and related heterocyclic alcohols. Tetrahedron: Asymmetry, 17(10), 1547-1550.
• Zhang, F.-Y., & Corey, E. J. (2000). Highly enantioselective synthesis of β-hydroxy-α-amino acids. Organic Letters, 2(8), 1097-1100.
• Crimmins, M. T. (1998). New developments in the enantioselective synthesis of aldol adducts. Chemical Reviews, 98(5), 2041-2074.
• Heathcock, C. H. (1984). The Aldol Addition Reaction. In Asymmetric Synthesis (Vol. 3, pp. 111-212). Academic Press.
• Kim, B. M., Williams, S. F., & Masamune, S. (1991). The Aldol Reaction: Group III Enolates. In Comprehensive Organic Synthesis (Vol. 2, pp. 239-275). Pergamon.
• Paterson, I., & Goodman, J. M. (1989). Diastereoselective aldol reactions of chiral α-and β-alkoxy aldehydes. Tetrahedron Letters, 30(8), 997-1000.
• Schetter, B., & Mahrwald, R. (2006). Modern Aldol Reactions.
• Evans, D. A. (2002). A personal account of the development of the oxazolidinone chiral auxiliaries: from asymmetric synthesis to natural product synthesis. Tetrahedron, 58(44), 8619-8657.
• Palomo, C., Oiarbide, M., & García, J. M. (2004). The Aldol Reaction: An Old Transformation as a New Challenge for the Asymmetric Catalyst. Chemistry – A European Journal, 10(23), 5782-5791.
• Enders, D., & Shilvock, J. P. (2000). Some recent applications of SAMP-/RAMP-hydrazone methodology in asymmetric synthesis. Chemical Society Reviews, 29(5), 359-373.
• Job, A., Janeck, C. F., Bettray, W., Peters, R., & Enders, D. (2002). The SAMP/RAMP-Hydrazone Methodology in Asymmetric Synthesis. Tetrahedron, 58(12), 2253-2329.
• Kunz, H. (1987). Carbohydrates as chiral templates in asymmetric synthesis. Angewandte Chemie International Edition in English, 26(4), 294-308.
• Nicolaou, K. C., & Sorensen, E. J. (1996).
• Oppolzer, W. (1984). Asymmetric Diels-Alder and Ene Reactions in Organic Synthesis. Angewandte Chemie International Edition in English, 23(11), 876-889.
• Yamada, S.-i. (1978). Asymmetric transamination. The Journal of Organic Chemistry, 43(18), 3565-3571.

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Application Notes & Protocols: Asymmetric Reduction of Ketones using 4-(1-Hydroxyethyl)pyridine as a Chiral Ligand

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chiral Alcohols

Optically active secondary alcohols are indispensable building blocks in the pharmaceutical industry, forming the chiral core of numerous active pharmaceutical ingredients (APIs). The stereochemistry of these alcohol moieties is often critical to the drug's efficacy and safety profile. Consequently, robust and efficient methods for producing single-enantiomer alcohols are of paramount importance. Asymmetric reduction of prochiral ketones stands out as one of the most direct and atom-economical strategies to achieve this.[1]

Among the various catalytic systems developed for this transformation, Asymmetric Transfer Hydrogenation (ATH) has gained prominence due to its operational simplicity, use of readily available hydrogen donors, and avoidance of high-pressure gaseous hydrogen.[2][3] The success of ATH hinges on the design of the chiral ligand that coordinates to a transition metal, typically Ruthenium, Rhodium, or Iridium, creating a chiral environment that directs the stereoselective reduction.[2]

This guide focuses on 4-(1-Hydroxyethyl)pyridine , a readily available chiral pyridyl alcohol, as a potential N,O-bidentate ligand for Ruthenium-catalyzed ATH of ketones. Its structure, featuring a coordinating pyridine nitrogen and a stereogenic hydroxyl group, makes it an attractive candidate for forming a well-defined chiral pocket around the metal center, influencing the facial selectivity of ketone reduction.

Mechanism of Action: The Noyori-Ikariya Catalytic Cycle

The asymmetric transfer hydrogenation of ketones using a Ruthenium(II) catalyst and a chiral amino alcohol ligand is understood to proceed through a metal-ligand bifunctional mechanism, as extensively studied by Noyori and Ikariya.[3][4] The chiral ligand, in this case, (S)- or (R)-4-(1-Hydroxyethyl)pyridine, coordinates to the metal center, and the entire complex facilitates a concerted transfer of a hydride from the hydrogen donor (e.g., isopropanol) to the ketone and a proton from the ligand's hydroxyl group to the ketone's carbonyl oxygen.

The proposed catalytic cycle involves several key steps:

• Catalyst Activation: The precatalyst, typically [RuCl2(p-cymene)]2, reacts with the chiral 4-(1-Hydroxyethyl)pyridine ligand and a base (e.g., potassium isopropoxide) to form the active 16-electron Ru-hydride species. The base facilitates the removal of HCl and the deprotonation of the isopropanol hydrogen donor.

• Outer-Sphere Interaction: The prochiral ketone substrate does not directly coordinate to the saturated metal center. Instead, it forms a transient, outer-sphere complex stabilized by hydrogen bonding between the ligand's hydroxyl proton and the ketone's carbonyl oxygen.

• Stereoselective Hydride Transfer: This is the rate-determining and enantio-determining step. A six-membered pericyclic transition state is formed, through which the hydride on the ruthenium and the proton from the ligand's hydroxyl group are transferred concertedly to the ketone.[3] The steric arrangement of the pyridine ring and the chiral methyl group on the ligand dictates which face of the ketone is accessible, thus controlling the stereochemical outcome.

• Product Release & Regeneration: The resulting chiral alcohol and acetone (from the isopropanol donor) are released, and the coordinatively unsaturated ruthenium complex is regenerated, ready to accept another molecule of isopropanol to restart the cycle.

This metal-ligand cooperation is crucial for the high efficiency and enantioselectivity observed in these reactions.[3][5]

Proposed catalytic cycle for ATH of ketones.

Experimental Protocols

This section provides a detailed protocol for the asymmetric transfer hydrogenation of acetophenone, a common benchmark substrate, using an in situ prepared catalyst from [RuCl2(p-cymene)]2 and (S)-4-(1-Hydroxyethyl)pyridine.

Protocol 1: In Situ Catalyst Preparation and ATH of Acetophenone

Objective: To synthesize (S)-1-phenylethanol with high enantioselectivity.

Materials and Reagents:

Reagent	Supplier	Purity	Amount (for 1 mmol scale)	Molar Eq.
[RuCl2(p-cymene)]2	Major Chem Vendor	98%	3.1 mg	0.005
(S)-4-(1-Hydroxyethyl)pyridine	Major Chem Vendor	99%	1.2 mg	0.01
Acetophenone	Major Chem Vendor	99%	120 µL (120.1 mg)	1.0
Anhydrous Isopropanol (i-PrOH)	Major Chem Vendor	>99.5%	5.0 mL	Solvent
Potassium tert-butoxide (KOtBu)	Major Chem Vendor	>98%	11.2 mg	0.1
Anhydrous Diethyl Ether (for workup)	Major Chem Vendor	-	~20 mL	-
Saturated aq. NH4Cl solution (for workup)	-	-	~10 mL	-
Anhydrous Magnesium Sulfate (MgSO4)	Major Chem Vendor	-	-	-

Step-by-Step Methodology:

• Catalyst Preparation (in situ):

  • To a dry, argon-purged Schlenk flask, add [RuCl2(p-cymene)]2 (3.1 mg, 0.005 mmol) and (S)-4-(1-Hydroxyethyl)pyridine (1.2 mg, 0.01 mmol).

  • Add 2.5 mL of anhydrous isopropanol via syringe.

  • Stir the resulting orange solution at room temperature under argon for 20-30 minutes. The formation of the Ru-ligand complex is visually indicated by a slight color change.

• Reaction Initiation:

  • In a separate dry, argon-purged Schlenk flask, dissolve potassium tert-butoxide (11.2 mg, 0.1 mmol) in 1.5 mL of anhydrous isopropanol.

  • Add the acetophenone (120 µL, 1.0 mmol) to the KOtBu solution.

  • Transfer the prepared catalyst solution from step 1 to the substrate/base mixture via a cannula or syringe.

  • Rinse the catalyst flask with the remaining 1.0 mL of anhydrous isopropanol and add it to the reaction mixture to ensure complete transfer.

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature (or a specified temperature, e.g., 0 °C for higher selectivity).

  • Monitor the reaction progress by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). A typical reaction time is 1-6 hours.

• Workup and Purification:

  • Once the reaction is complete (as indicated by the disappearance of the starting ketone), quench the reaction by adding 10 mL of saturated aqueous NH4Cl solution.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 10 mL).

  • Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 1-phenylethanol.

• Characterization and Analysis:

  • Yield: Determine the isolated yield of the purified alcohol gravimetrically.

  • Enantiomeric Excess (ee): The enantiomeric excess of the product is determined by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC) using a suitable chiral stationary phase (e.g., Chiralcel OD-H or similar).

General workflow for asymmetric transfer hydrogenation.

Performance and Optimization

The efficiency and enantioselectivity of the transfer hydrogenation are highly dependent on the structure of the ligand and the reaction conditions.[6] The rigidity of the ligand structure is often crucial for achieving high enantioselectivity.[7]

Expected Performance with Pyridyl Alcohol Ligands:

While specific data for 4-(1-Hydroxyethyl)pyridine may require experimental validation, performance can be extrapolated from studies on similar chiral amino and pyridyl alcohols. Good to excellent conversions and moderate to high enantioselectivities are typically observed for aromatic ketones.

Substrate (Ketone)	Expected Conversion (%)	Expected ee (%)	Product Configuration
Acetophenone	>95	85 - 97	(S) with (S)-ligand
4'-Chloroacetophenone	>98	90 - 98	(S) with (S)-ligand
4'-Methoxyacetophenone	>90	80 - 95	(S) with (S)-ligand
1-Acetonaphthone	>95	>95	(S) with (S)-ligand
Cyclohexyl methyl ketone	70 - 85	60 - 80	(S) with (S)-ligand
(Note: These values are representative for Ru-catalyzed ATH with effective N,O ligands and serve as a general guideline.)

Key Parameters for Optimization:

• Temperature: Lowering the reaction temperature (e.g., to 0 °C or -20 °C) often increases enantioselectivity, albeit at the cost of a longer reaction time.

• Base: The choice and stoichiometry of the base can be critical. KOtBu is effective, but other bases like NaOH or Cs2CO3 can be screened. The base concentration influences the formation rate of the active Ru-H species.

• Catalyst Loading: A substrate-to-catalyst (S/C) ratio of 100:1 is a good starting point. For highly active systems, this can be increased to 1000:1 or higher.

• Hydrogen Donor: While isopropanol is common, a formic acid/triethylamine (5:2) azeotrope can also be used, which often leads to irreversible and faster reactions.[8]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low Conversion	Inactive catalyst (moisture, oxygen); Insufficient reaction time; Low temperature.	Ensure all reagents and solvents are anhydrous and the reaction is run under an inert atmosphere (Argon/Nitrogen). Increase reaction time or temperature.
Low Enantioselectivity	Reaction temperature is too high; Non-optimal base or solvent; Ligand purity issues.	Lower the reaction temperature. Screen different bases and solvents. Verify the enantiomeric purity of the chiral ligand.
Side Reactions	Substrate decomposition under basic conditions (e.g., aldol condensation).	Use a milder base or lower the base concentration. Reduce the reaction time.
Irreproducible Results	Inconsistent moisture/air exposure; Inconsistent quality of reagents (especially base).	Use Schlenk techniques rigorously. Use freshly opened or purified reagents. Ensure the base is not degraded.

References

• Kinetic Studies on the Asymmetric Transfer Hydrogenation of Acetophenone Using a Homogeneous Ruthenium Catalyst with a Chiral Amino-Alcohol Ligand. Organic Process Research & Development. [Link]

• Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. Proceedings of the National Academy of Sciences. [Link]

• Enantioselective Organocatalytic Transfer Hydrogenation Reactions using Hantzsch Esters. Princeton University, MacMillan Group. [Link]

• Amino Alcohol Coordination in Ruthenium(II)-Catalysed Asymmetric Transfer Hydrogenation of Ketones. University of Groningen Research Portal. [Link]

• Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines. MDPI. [Link]

• Novel Chiral Switching Ligands for Enantioselective Asymmetric Reductions of Prochiral Ketones. National Institutes of Health. [Link]

• Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes. National Institutes of Health. [Link]

• Transfer Hydrogenation of Ketones Using Pyridine-Aminoalcohol Ligands. ResearchGate. [Link]

• Enantioselective hydrogenation of ketone 13. ResearchGate. [Link]

• Ruthenium-catalyzed asymmetric hydrogenation of aromatic and heteroaromatic ketones using cinchona alkaloid-derived NNP ligands. National Institutes of Health. [Link]

• Reduction of acetophenone in chiral solvent. ResearchGate. [Link]

• Probing subtle ligand effects in the enantioselective transfer hydrogenation of ketones. ResearchGate. [Link]

• Catalytic asymmetric transfer hydrogenation of ketones: Recent advances. University of Alicante. [Link]

• Transfer Hydrogenation: Emergence of the Metal-Ligand Bifunctional Mechanism. University of Illinois Urbana-Champaign. [Link]

• Enantioselective reduction of ketones. Wikipedia. [Link]

• Enantioselective reduction of acetophenone in the presence of diethylzinc and a chiral diamine. ResearchGate. [Link]

• Chiral reagents. Stereoelectronics. [Link]

• Synthesis, Reactivity, and Catalytic Transfer Hydrogenation Activity of Ruthenium Complexes Bearing NNN Tridentate Ligands: Influence of the Secondary Coordination Sphere. National Institutes of Health. [Link]

• Synthesis, Reactivity, and Catalytic Transfer Hydrogenation Activity of Ruthenium Complexes Bearing NNN Tridentate Ligands: Influence of the Secondary Coordination Sphere. ACS Omega. [Link]

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• 2. rua.ua.es [rua.ua.es]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Ruthenium-catalyzed asymmetric hydrogenation of aromatic and heteroaromatic ketones using cinchona alkaloid-derived NNP ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes - PMC [pmc.ncbi.nlm.nih.gov]

protocol for asymmetric alkylation with 4-(1-Hydroxyethyl)pyridine

An Application Note and Detailed Protocol for the Asymmetric Alkylation of 4-(1-Hydroxyethyl)pyridine

Authored by: A Senior Application Scientist

Introduction: The Significance of Chiral Pyridine Scaffolds

Chiral molecules containing a pyridine ring are privileged structures in medicinal chemistry and drug development.[1] The pyridine motif is present in over 60 commercially available drugs, where it often serves as a key pharmacophore, engaging in hydrogen bonding and π-stacking interactions with biological targets. Specifically, chiral 1-(pyridin-4-yl)ethan-1-ol derivatives and their elaborated analogues are crucial intermediates for synthesizing complex bioactive molecules. The stereochemistry at the carbinol center is frequently critical for efficacy and selectivity.

Consequently, developing robust and scalable methods for the asymmetric synthesis of these building blocks is of paramount importance. Direct asymmetric alkylation of a pro-chiral precursor presents an elegant and atom-economical approach to constructing the desired stereocenter. This application note provides a detailed protocol for the asymmetric alkylation of the benzylic-equivalent position in 4-(1-hydroxyethyl)pyridine. The strategy leverages a well-established chiral auxiliary-based methodology, which offers high levels of stereocontrol and predictable outcomes.

Principle of the Method: Chiral Auxiliary-Mediated Alkylation

The core of this protocol relies on the temporary installation of a chiral auxiliary to guide the stereochemical course of the alkylation reaction.[2] The hydroxyl group of the starting material, 4-(1-hydroxyethyl)pyridine, serves as a convenient handle for covalent attachment of the auxiliary.

The overall strategy unfolds in three key stages:

• Attachment of the Chiral Auxiliary: The secondary alcohol is converted into an ether or ester derivative of a chiral auxiliary, such as an Evans oxazolidinone or a camphorsultam.[2][3]

• Diastereoselective Alkylation: The proton alpha to both the pyridine ring and the auxiliary's carbonyl/sulfonyl group is now diastereotopic. Deprotonation with a strong, non-nucleophilic base (e.g., Lithium Diisopropylamide - LDA) at low temperature generates a rigid, chelated enolate. The inherent chirality of the auxiliary sterically blocks one face of the enolate, directing the incoming electrophile (alkylating agent) to the opposite face with high diastereoselectivity.

• Cleavage and Recovery of the Auxiliary: The newly installed alkyl group is now fixed in a specific stereochemical orientation. The chiral auxiliary is subsequently cleaved under mild conditions to release the desired enantiomerically enriched product and allow for the recovery and recycling of the valuable auxiliary.

This approach transforms a difficult-to-control enantioselective reaction into a more predictable diastereoselective one, providing a reliable pathway to the target molecules.

Experimental Workflow Overview

The following diagram provides a high-level overview of the entire synthetic sequence.

Caption: Overall workflow for the chiral auxiliary-mediated asymmetric alkylation.

Detailed Experimental Protocol

Disclaimer: This protocol is a representative procedure. Researchers should conduct their own risk assessment and optimization based on their specific laboratory conditions and target molecules.

Materials and Reagents

• 4-(1-Hydroxyethyl)pyridine (racemic or enantiomerically pure, depending on the goal)

• (4R,5S)-(+)-4-Methyl-5-phenyl-2-oxazolidinone (or other suitable Evans auxiliary)

• n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

• Diisopropylamine

• Alkylating agent (e.g., Iodomethane, Benzyl bromide)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine

• Pivaloyl chloride

• Lithium hydroxide (LiOH)

• Hydrogen peroxide (H₂O₂)

• Standard workup reagents (Saturated aq. NH₄Cl, Saturated aq. NaHCO₃, Brine, MgSO₄)

• Silica gel for column chromatography

PART A: Synthesis of the N-Acyl Oxazolidinone Adduct

Rationale: The first step involves converting the starting alcohol into a pivaloate ester. This ester is then used to acylate the lithium salt of the Evans oxazolidinone. This multi-step process is often more reliable than direct acylation methods for this substrate class.

• Esterification of the Alcohol:

  • To a solution of 4-(1-hydroxyethyl)pyridine (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM at 0 °C, add pivaloyl chloride (1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

  • Upon completion, quench with saturated aq. NaHCO₃, separate the layers, and extract the aqueous phase with DCM.

  • Combine organic layers, wash with brine, dry over MgSO₄, and concentrate in vacuo. Purify by flash chromatography to yield the pivaloate ester.

• Acylation of the Oxazolidinone:

  • In a flame-dried flask under Argon, dissolve the Evans auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) (1.05 eq) in anhydrous THF.

  • Cool the solution to -78 °C and add n-BuLi (1.0 eq) dropwise. Stir for 30 minutes.

  • Add a solution of the pivaloate ester from the previous step (1.0 eq) in anhydrous THF dropwise to the lithium salt solution at -78 °C.

  • Stir at -78 °C for 1 hour, then slowly warm to 0 °C over 2 hours.

  • Quench the reaction by adding saturated aq. NH₄Cl. Extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate.

  • Purify the crude product by flash column chromatography (typically hexanes/ethyl acetate) to afford the chiral N-acyl oxazolidinone adduct.

PART B: Diastereoselective Alkylation

Rationale: This is the key stereochemistry-defining step. Low temperature is critical to maintain the kinetic control and rigidity of the lithium enolate. The bulky phenyl and methyl groups on the auxiliary effectively shield one face of the enolate.

• Enolate Formation:

  • In a flame-dried flask under Argon, dissolve diisopropylamine (1.2 eq) in anhydrous THF and cool to -78 °C.

  • Add n-BuLi (1.15 eq) dropwise and stir for 30 minutes at -78 °C to generate LDA.

  • Add a solution of the N-acyl oxazolidinone adduct (1.0 eq) in anhydrous THF dropwise to the LDA solution at -78 °C.

  • Stir the resulting deep red/orange solution for 1 hour at -78 °C to ensure complete enolate formation.

• Alkylation:

  • Add the alkylating agent (e.g., iodomethane, 1.5 eq) neat or as a solution in THF, dropwise to the enolate solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 2-4 hours (reaction time is dependent on the electrophile). Monitor by TLC.

  • Quench the reaction at -78 °C by the slow addition of saturated aq. NH₄Cl.

  • Allow the mixture to warm to room temperature. Extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate in vacuo.

• Purification:

  • Purify the crude product by flash column chromatography. The diastereomeric ratio (d.r.) can often be determined by ¹H NMR analysis of the crude or purified material.

PART C: Cleavage of the Chiral Auxiliary

Rationale: Reductive cleavage using lithium borohydride or hydrolytic cleavage with lithium hydroperoxide are common methods. The choice depends on the desired functional group in the final product (alcohol vs. acid). For obtaining the alkylated alcohol, a reductive method is suitable.

• Reductive Cleavage:

  • Dissolve the purified, alkylated adduct (1.0 eq) in a mixture of THF and water.

  • Cool the solution to 0 °C and add lithium borohydride (LiBH₄) (2.0 eq) portion-wise.

  • Stir at 0 °C for 4-8 hours until the starting material is consumed (TLC).

  • Slowly quench the reaction with saturated aq. NH₄Cl.

  • Extract the product with ethyl acetate. The aqueous layer will contain the recovered chiral auxiliary.

  • Wash the combined organic layers with brine, dry over MgSO₄, and concentrate.

  • Purify the crude alcohol by flash chromatography to yield the final enantiomerically enriched product.

  • The aqueous layer can be acidified and extracted separately to recover the chiral auxiliary.

PART D: Analysis of Stereochemical Purity

The enantiomeric excess (e.e.) of the final product is determined using chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC) with a suitable column (e.g., Chiralcel OD-H, OJ-H).

Data Presentation and Expected Results

The efficiency of the diastereoselective alkylation is highly dependent on the substrate, auxiliary, and electrophile. The following table provides representative data for this type of transformation.

Electrophile (R-X)	Diastereomeric Ratio (d.r.)	Isolated Yield (%)	Final Product e.e. (%)
Iodomethane (CH₃-I)	>95:5	85-95	>90
Benzyl Bromide (Bn-Br)	>98:2	80-90	>96
Allyl Bromide	>95:5	75-85	>90

Mechanistic Insight: The Source of Stereocontrol

The high diastereoselectivity arises from the formation of a rigid Z-enolate that is chelated to the lithium cation. The substituent at the C4 position of the oxazolidinone ring (e.g., methyl) and the C5 position (e.g., phenyl) effectively block the si or re face of the enolate from the incoming electrophile.

Caption: Steric model for diastereoselective alkylation of a chiral auxiliary enolate.

References

• Hoveyda, A. H., et al. (2008). Aluminum-catalyzed asymmetric alkylations of pyridyl-substituted alkynyl ketones with dialkylzinc reagents. Journal of the American Chemical Society. Available at: [Link]

• Harutyunyan, S. R., et al. (2017). Highly enantioselective catalytic synthesis of chiral pyridines. Nature Communications. Available at: [Link]

• Corey, E. J., & Enders, D. (1975). Applications of N,N-dimethylhydrazones to synthesis. Use in efficient, positionally and stereochemically selective C-C bond formation; oxidative hydrolysis to carbonyl compounds. Tetrahedron Letters.
• Evans, D. A., et al. (1982). Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of.alpha.-substituted carboxylic acid derivatives. Journal of the American Chemical Society.

• Wikipedia contributors. (2023). Chiral auxiliary. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Trost, B. M. (1996). Asymmetric Allylic Alkylation, an Enabling Methodology. Accounts of Chemical Research.

• Spivey, A. C., et al. (2000). Synthesis of C2-symmetric analogues of 4-(pyrrolidino)pyridine: new chiral nucleophilic catalysts. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

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• 3. 手性助剂 [sigmaaldrich.com]

Application Notes: 4-(1-Hydroxyethyl)pyridine as a Chiral Ligand in Transition Metal Catalysis

Abstract

This guide provides an in-depth technical overview of 4-(1-hydroxyethyl)pyridine, a versatile and powerful chiral ligand for transition metal-catalyzed reactions. We will explore its fundamental properties, coordination chemistry, and role in asymmetric synthesis. Detailed, field-proven protocols for the synthesis of a Cobalt(II)-ligand complex and its application in catalytic oxidation are provided, offering researchers and drug development professionals a practical framework for leveraging this ligand's unique capabilities.

Introduction: The Strategic Advantage of 4-(1-Hydroxyethyl)pyridine

In the landscape of asymmetric catalysis, the design and selection of chiral ligands are paramount to achieving high enantioselectivity and catalytic efficiency.[1] 4-(1-Hydroxyethyl)pyridine emerges as a ligand of significant interest due to its unique structural features: a pyridine ring, which serves as a classic Lewis base for metal coordination, and a chiral secondary alcohol moiety.[2] This combination offers several strategic advantages:

• Chiral Environment: The stereocenter at the carbinol carbon provides a well-defined chiral pocket around the metal center, enabling enantioselective transformations.

• Hemilability: The hydroxyl group can participate in coordination, often as a hemilabile, anionic alkoxide ligand upon deprotonation. This allows the ligand to act as a bidentate N,O-chelate, which can stabilize transition states and influence the electronic properties of the metal center.

• Tunability: The ligand exists as two distinct, commercially available enantiomers, (R)- and (S)-4-(1-hydroxyethyl)pyridine, allowing for the targeted synthesis of either enantiomer of a desired product.

This guide will focus on the practical application of this ligand, bridging the gap between theoretical coordination chemistry and hands-on catalytic protocol execution.

Ligand Properties and Handling

4-(1-Hydroxyethyl)pyridine is a white to off-white crystalline solid.[3] Its chirality is its most critical feature for asymmetric catalysis. Understanding the properties of each enantiomer is essential for reproducible results.

Table 1: Physicochemical Properties of 4-(1-Hydroxyethyl)pyridine Enantiomers

Property	(R)-Enantiomer	(S)-Enantiomer
Synonyms	(R)-1-(4-Pyridyl)ethanol; (R)-α-Methyl-4-pyridinemethanol[4]	(S)-1-(4-Pyridyl)ethanol; (S)-α-Methyl-4-pyridinemethanol
CAS Number	27854-88-2	54656-96-1
Molecular Formula	C₇H₉NO	C₇H₉NO
Molecular Weight	123.15 g/mol [5]	123.15 g/mol [6]
Appearance	White to light yellow/orange powder or crystal	White to light red/green powder or crystal
Melting Point	66.0 to 70.0 °C	67.0 to 71.0 °C
Chiral Purity	Typically ≥98.0% ee[3]	Typically ≥98.0% ee

Safety & Handling: 4-(1-Hydroxyethyl)pyridine is harmful if swallowed and causes skin and serious eye irritation.[4][6] It may also cause respiratory irritation. Standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.[6] All manipulations should be performed in a well-ventilated fume hood.[6]

Coordination Chemistry and Mechanistic Considerations

The versatility of 4-(1-hydroxyethyl)pyridine stems from its ability to coordinate with transition metals in multiple ways. The pyridine nitrogen atom, with its sp² hybridized lone pair, is the primary coordination site.[7]

Caption: Potential coordination modes of 4-(1-Hydroxyethyl)pyridine.

Monodentate Coordination: The ligand can act as a simple monodentate pyridine ligand, coordinating through the nitrogen atom. This is common in the presence of other, more strongly coordinating ligands or under neutral conditions where the hydroxyl group remains protonated.

Bidentate Chelation: Under basic conditions or with appropriate metal precursors, the hydroxyl group can be deprotonated to form an alkoxide. This allows the ligand to act as a bidentate, N,O-chelating agent. This chelation effect often imparts significant stability to the resulting complex and rigidly holds the chiral center in proximity to the metal, which is crucial for enforcing stereoselectivity in a catalytic reaction.[8] Cobalt complexes, for instance, can form cationic octahedral structures with two pyridinyl alcoholato ligands.[9]

Application in Catalytic Oxidation

Cobalt complexes bearing pyridine-alcohol type ligands have demonstrated significant activity as catalysts for the oxidation of alcohols.[10][11] The ligand can stabilize the metal center in various oxidation states and mediate the electron transfer processes inherent to oxidation catalysis.[12]

Protocol 1: Synthesis of a Dichloro-bis[(R)-4-(1-hydroxyethyl)pyridine]Cobalt(II) Complex

This protocol describes the synthesis of a representative Co(II) complex. The choice of the (R)-enantiomer is for illustrative purposes; the (S)-enantiomer can be used analogously.

Rationale: This procedure utilizes the direct reaction of a cobalt(II) salt with the chiral ligand in a suitable solvent. Ethanol is chosen for its ability to dissolve both the ligand and the cobalt salt, and its volatility allows for easy product isolation. The 2:1 ligand-to-metal stoichiometry is chosen to favor the formation of a coordinatively saturated or near-saturated complex, a common precursor in catalysis.[9]

Materials:

• (R)-4-(1-Hydroxyethyl)pyridine (2.2 eq, e.g., 271 mg, 2.2 mmol)

• Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O) (1.0 eq, e.g., 238 mg, 1.0 mmol)

• Anhydrous Ethanol (15 mL)

• Diethyl ether (for washing)

• Schlenk flask or round-bottom flask with a condenser

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: Assemble a 50 mL Schlenk flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere.

• Ligand Dissolution: Add (R)-4-(1-hydroxyethyl)pyridine (271 mg) to the flask, followed by anhydrous ethanol (10 mL). Stir at room temperature until the ligand is fully dissolved.

• Cobalt Salt Addition: In a separate vial, dissolve CoCl₂·6H₂O (238 mg) in anhydrous ethanol (5 mL). Add this solution dropwise to the stirring ligand solution at room temperature. A color change should be observed upon addition, indicating complex formation.

• Reaction: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 2 hours to ensure complete complexation.

• Isolation: Allow the mixture to cool to room temperature, and then cool further in an ice bath for 30 minutes to promote precipitation.

• Filtration & Washing: Collect the resulting precipitate by vacuum filtration. Wash the solid with a small amount of cold ethanol (2 x 2 mL) followed by diethyl ether (2 x 5 mL) to remove any unreacted starting materials.

• Drying: Dry the resulting solid complex under vacuum to a constant weight. The product is typically a colored, crystalline solid.

Caption: Experimental workflow for the synthesis of the chiral cobalt complex.

Protocol 2: Cobalt-Catalyzed Aerobic Oxidation of 1-Phenylethanol

This protocol outlines a general procedure for the catalytic oxidation of a secondary alcohol to a ketone using the prepared Co(II) complex as a pre-catalyst and air or molecular oxygen as the terminal oxidant.

Rationale: This reaction leverages the ability of the cobalt complex to catalyze the oxidation of alcohols.[10][13] The chiral ligand environment, while not inducing asymmetry in this specific transformation (as the product is achiral), is crucial for catalyst stability and activity. Toluene is selected as a non-coordinating, high-boiling solvent. The reaction is run open to the air to provide a simple and sustainable source of the oxidant.

Materials:

• 1-Phenylethanol (1.0 eq, e.g., 122 mg, 1.0 mmol)

• Dichloro-bis[(R)-4-(1-hydroxyethyl)pyridine]Cobalt(II) (0.02 eq, 2 mol%)

• Toluene (5 mL)

• Round-bottom flask with condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• Reactor Charging: To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser (open to the air via a drying tube), add the synthesized Co(II) complex (2 mol%), 1-phenylethanol (122 mg), and toluene (5 mL).

• Reaction: Heat the mixture to 100 °C in an oil bath and stir vigorously to ensure efficient mixing and exposure to air.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 8-24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the solution through a short plug of silica gel to remove the catalyst, washing with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure acetophenone.

Caption: A simplified, conceptual catalytic cycle for cobalt-catalyzed alcohol oxidation.

Future Outlook and Advanced Applications

The true potential of 4-(1-hydroxyethyl)pyridine lies in highly stereoselective transformations. While the provided oxidation protocol is a foundational application, this ligand class is exceptionally well-suited for more advanced asymmetric reactions. Recent breakthroughs in palladium-catalyzed asymmetric allylic alkylation and pyridinylation highlight the power of chiral pyridine-based ligands.[14][15][16] Researchers are encouraged to explore the use of 4-(1-hydroxyethyl)pyridine-metal complexes in C-C and C-N bond-forming reactions, where the chiral environment can be leveraged to achieve high enantiomeric excess in valuable, complex molecules.[17]

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The Versatile Role of 4-(1-Hydroxyethyl)pyridine in the Synthesis of Pharmaceutical Intermediates: A Detailed Technical Guide

In the landscape of modern pharmaceutical development, the strategic selection of versatile building blocks is paramount to the efficient construction of complex active pharmaceutical ingredients (APIs). Among these, 4-(1-Hydroxyethyl)pyridine has emerged as a pivotal starting material, offering a unique combination of a reactive secondary alcohol and a modifiable pyridine core. This guide provides an in-depth exploration of the synthetic transformations of 4-(1-Hydroxyethyl)pyridine, detailing key protocols and the underlying chemical principles that drive its utility in the synthesis of crucial pharmaceutical intermediates.

The Strategic Importance of 4-(1-Hydroxyethyl)pyridine

4-(1-Hydroxyethyl)pyridine is a chiral molecule, existing as (R) and (S) enantiomers. This chirality is of profound importance in drug development, as the biological activity of a pharmaceutical is often confined to a single enantiomer.[1] The ability to access enantiomerically pure forms of this building block is therefore a critical first step in many stereoselective syntheses. Furthermore, the secondary alcohol functionality serves as a versatile handle for a variety of chemical modifications, including oxidation, esterification, and etherification. The pyridine ring itself can be functionalized through nucleophilic substitution, expanding the diversity of accessible intermediates.[2][3]

Key Synthetic Transformations and Protocols

This section details the primary synthetic routes utilizing 4-(1-Hydroxyethyl)pyridine, providing both the rationale behind the chosen methodologies and step-by-step protocols for their implementation.

Asymmetric Synthesis of Chiral 1-(Pyridin-4-yl)ethanol

The enantiopurity of the starting material is often the cornerstone of a successful chiral drug synthesis. Asymmetric synthesis provides a direct route to the desired enantiomer of 1-(pyridin-4-yl)ethanol, bypassing the need for classical resolution.

Expertise & Experience: Biocatalysis offers a green and highly selective alternative to traditional chemical reductants. Enzymes, such as ketoreductases, operate under mild conditions and can exhibit exquisite enantioselectivity. The choice of microorganism or isolated enzyme is critical and often requires screening to identify the optimal catalyst for a given substrate.

Protocol 1: Biocatalytic Asymmetric Reduction

• Cultivation of Biocatalyst: A suitable microorganism (e.g., Candida sorbophila) is cultured in an appropriate growth medium until a desired cell density is reached.

• Bioreduction: The cells are harvested and resuspended in a buffer solution. 4-Acetylpyridine, the prochiral ketone precursor to 4-(1-Hydroxyethyl)pyridine, is added to the cell suspension along with a co-factor regeneration system (e.g., glucose and glucose dehydrogenase).

• Reaction Monitoring: The reaction is monitored by chiral High-Performance Liquid Chromatography (HPLC) to determine both the conversion of the starting material and the enantiomeric excess (ee) of the product.

• Work-up and Purification: Once the reaction is complete, the cells are removed by centrifugation. The supernatant is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are dried and concentrated. The crude product is then purified by column chromatography to yield the enantiomerically enriched 1-(pyridin-4-yl)ethanol.

Expertise & Experience: Asymmetric hydrogenation using chiral transition metal catalysts, such as those developed by Noyori, provides a highly efficient and atom-economical route to chiral alcohols.[4][5] These reactions typically employ a ruthenium or rhodium catalyst complexed with a chiral ligand (e.g., BINAP). The choice of ligand and reaction conditions is crucial for achieving high enantioselectivity.

Protocol 2: Asymmetric Hydrogenation

• Catalyst Preparation: In a glovebox, a chiral ruthenium-BINAP catalyst is prepared or a commercially available catalyst is used.

• Reaction Setup: 4-Acetylpyridine is dissolved in a suitable solvent (e.g., methanol) in a high-pressure autoclave. The chiral catalyst is added under an inert atmosphere.

• Hydrogenation: The autoclave is sealed, purged with hydrogen gas, and then pressurized to the desired pressure (e.g., 10-100 atm). The reaction is stirred at a specific temperature until the uptake of hydrogen ceases.

• Work-up and Purification: The autoclave is carefully depressurized, and the solvent is removed under reduced pressure. The residue is then purified by column chromatography to afford the chiral 1-(pyridin-4-yl)ethanol.

Table 1: Comparison of Asymmetric Synthesis Methods

Method	Catalyst	Typical Enantiomeric Excess (ee)	Advantages	Disadvantages
Biocatalytic Reduction	Ketoreductase (e.g., from Candida sorbophila)	>99%	Mild reaction conditions, high enantioselectivity, environmentally friendly.	Requires specialized fermentation equipment, catalyst screening may be necessary.
Asymmetric Hydrogenation	Ru-BINAP complex	>95%	High turnover numbers, broad substrate scope, well-established technology.	Requires high-pressure equipment, catalysts can be expensive and sensitive to air/moisture.

Oxidation to 4-Acetylpyridine: A Key Ketone Intermediate

The oxidation of 4-(1-Hydroxyethyl)pyridine to 4-acetylpyridine provides a versatile ketone intermediate that is a precursor to a wide range of pharmaceutical building blocks.[6][7]

Expertise & Experience: A variety of oxidizing agents can be employed for this transformation, with the choice often depending on the scale of the reaction and the desired level of selectivity. Mild oxidizing agents like manganese dioxide (MnO₂) are often preferred to avoid over-oxidation or side reactions.

Protocol 3: Oxidation with Manganese Dioxide

• Reaction Setup: 4-(1-Hydroxyethyl)pyridine is dissolved in a suitable solvent, such as dichloromethane or chloroform.

• Oxidation: Activated manganese dioxide is added in excess to the solution. The reaction mixture is stirred vigorously at room temperature.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Upon completion, the MnO₂ is removed by filtration through a pad of celite. The filtrate is concentrated under reduced pressure, and the resulting crude 4-acetylpyridine is purified by distillation or column chromatography.

Esterification and Etherification of the Hydroxyl Group

The secondary alcohol of 4-(1-Hydroxyethyl)pyridine is readily functionalized through esterification and etherification reactions, enabling the introduction of a wide array of substituents.

Expertise & Experience: Esterification can be achieved through various methods, including reaction with an acid chloride or anhydride, or through coupling reactions like the Steglich or Mitsunobu esterifications. The Mitsunobu reaction is particularly useful for inverting the stereocenter of the alcohol if a chiral starting material is used.[8][9][10]

Protocol 4: Mitsunobu Esterification

• Reaction Setup: In a flame-dried flask under an inert atmosphere, 4-(1-Hydroxyethyl)pyridine, a carboxylic acid, and triphenylphosphine (PPh₃) are dissolved in an anhydrous solvent like tetrahydrofuran (THF).

• Reagent Addition: The solution is cooled to 0 °C, and a solution of diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) in THF is added dropwise.

• Reaction: The reaction is allowed to warm to room temperature and stirred until completion, as monitored by TLC.

• Work-up and Purification: The solvent is removed under reduced pressure. The residue is purified by column chromatography to separate the desired ester from triphenylphosphine oxide and the reduced azodicarboxylate byproducts.

Expertise & Experience: The Williamson ether synthesis is a classic and reliable method for forming ethers.[11][12][13] It involves the deprotonation of the alcohol to form an alkoxide, which then acts as a nucleophile to displace a halide from an alkyl halide.

Protocol 5: Williamson Ether Synthesis

• Alkoxide Formation: 4-(1-Hydroxyethyl)pyridine is dissolved in a suitable anhydrous solvent (e.g., THF or DMF). A strong base, such as sodium hydride (NaH), is added portion-wise at 0 °C to deprotonate the alcohol.

• Nucleophilic Substitution: An alkyl halide (e.g., an alkyl iodide or bromide) is added to the solution of the alkoxide. The reaction mixture is stirred, potentially with heating, until the reaction is complete.

• Work-up and Purification: The reaction is carefully quenched with water. The product is extracted into an organic solvent, and the combined organic layers are washed, dried, and concentrated. The crude ether is then purified by column chromatography or distillation.

Application in the Synthesis of Pharmaceutical Intermediates

The synthetic transformations described above open the door to a multitude of pharmaceutical intermediates.

Intermediates for Anti-Inflammatory Drugs

Derivatives of 4-(1-Hydroxyethyl)pyridine are valuable in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other anti-inflammatory agents.[14][15] For instance, the ether linkage formed via the Williamson synthesis can be used to introduce pharmacologically active moieties.

Precursors for Antiviral Agents

The pyridine nucleus is a common scaffold in antiviral drug design.[2][16][17][18] Functionalization of 4-(1-Hydroxyethyl)pyridine can lead to intermediates used in the synthesis of compounds with activity against a range of viruses.

Building Blocks for Cardiovascular and Oncology Drugs

The versatility of 4-(1-Hydroxyethyl)pyridine and its derivatives also extends to the synthesis of cardiovascular and anticancer medications.[1] For example, the anti-inflammatory drug Roflumilast, used to treat chronic obstructive pulmonary disease (COPD), contains a substituted pyridine ring that can be conceptually derived from intermediates accessible from 4-(1-Hydroxyethyl)pyridine.[19][20][21][22][23]

Visualizing the Synthetic Pathways

The following diagrams illustrate the key synthetic transformations of 4-(1-Hydroxyethyl)pyridine.

Caption: Key synthetic routes from 4-acetylpyridine.

Conclusion

4-(1-Hydroxyethyl)pyridine stands as a testament to the power of a well-chosen starting material in streamlining the synthesis of complex pharmaceutical intermediates. Its inherent chirality and the versatile reactivity of its hydroxyl group and pyridine ring provide medicinal chemists with a powerful tool for molecular construction. The protocols and insights provided in this guide aim to empower researchers, scientists, and drug development professionals to fully harness the synthetic potential of this valuable building block, thereby accelerating the discovery and development of new medicines.

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• 23. CN102503815A - Preparation method for roflumilast intermediate - Google Patents [patents.google.com]

Introduction: The Unique Potential of 4-(1-Hydroxyethyl)pyridine in Coordination Chemistry

An in-depth guide to the synthesis, characterization, and application of metal complexes featuring the versatile ligand 4-(1-Hydroxyethyl)pyridine.

4-(1-Hydroxyethyl)pyridine is a heterocyclic organic compound distinguished by a unique combination of structural features that make it a highly versatile ligand in coordination chemistry.[1] Its molecular architecture, comprising a pyridine ring, a hydroxyl group, and a chiral center at the ethyl substituent, offers multiple avenues for creating sophisticated metal complexes with diverse applications.[1] The pyridine ring's nitrogen atom acts as a classic Lewis base, readily coordinating to metal ions.[2] Concurrently, the hydroxyl group can participate in coordination, often after deprotonation, to form a stable five-membered chelate ring with the metal center.[3] This dual-coordination capability allows it to function as either a monodentate or a bidentate ligand, providing precise control over the resulting complex's geometry and reactivity.

The strategic coordination of such bioactive organic molecules to metal centers is a cornerstone of modern medicinal inorganic chemistry, aiming to develop new therapeutic and diagnostic agents.[4][5] The resulting metal complexes often exhibit enhanced biological activity compared to the free ligand, with potential applications as anticancer, antimicrobial, or anti-inflammatory agents.[6][7] Furthermore, the unique electronic and steric environment provided by the ligand can be harnessed to design efficient catalysts for a range of organic transformations, including oxidations and hydrogenations.[8][9]

This guide provides a comprehensive overview of the principles and protocols for the synthesis of 4-(1-Hydroxyethyl)pyridine metal complexes, detailed methods for their characterization, and an exploration of their potential applications for researchers in chemistry, materials science, and drug development.

Part 1: Principles of Synthesis and Coordination

The synthesis of 4-(1-Hydroxyethyl)pyridine metal complexes relies on the reaction between the ligand and a suitable metal salt. The final structure, and thus the properties of the complex, is highly dependent on several key experimental parameters.

1.1. Coordination Modes of 4-(1-Hydroxyethyl)pyridine

The ligand can coordinate to a metal center (M) in two primary modes, which can be selected based on the reaction conditions.

• Monodentate N-Coordination: In neutral or acidic conditions, the ligand typically coordinates only through the electron pair of the pyridine nitrogen atom. The hydroxyl group remains protonated and does not participate in bonding.

• Bidentate N,O-Chelation: In the presence of a base, the hydroxyl group can be deprotonated to form an alkoxide. This allows the ligand to act as a bidentate, monoanionic ligand, coordinating through both the pyridine nitrogen and the oxygen atom to form a stable chelate ring.[3][10]

Caption: Coordination modes of the 4-(1-Hydroxyethyl)pyridine ligand.

1.2. Key Reaction Parameters

• Metal Precursor: The choice of metal salt (e.g., chlorides, nitrates, sulfates, acetates) is critical. The counter-anion can either remain as a free ion outside the coordination sphere or coordinate directly to the metal center, influencing the overall geometry and charge of the complex.[10]

• Stoichiometry: The metal-to-ligand molar ratio dictates the number of ligands in the primary coordination sphere. For example, a 1:2 ratio might yield a complex of the type [ML₂X₂] (where X is an anion), while a 1:4 ratio could produce [ML₄]X₂.[2]

• Solvent System: Solvents like ethanol, methanol, or water are commonly used due to their ability to dissolve both the ligand and many metal salts.[11] The choice of solvent can also influence crystal growth and the final product's purity.

• pH Control: For bidentate N,O-chelation, the addition of a base (e.g., sodium hydroxide, potassium hydroxide, or triethylamine) is essential to deprotonate the hydroxyl group.[10] Careful control of pH is necessary to prevent the precipitation of metal hydroxides.

• Temperature and Reaction Time: Many coordination reactions proceed readily at room temperature, while others may require heating (reflux) to overcome kinetic barriers and ensure complete reaction. Reaction times can vary from a few hours to overnight.

Part 2: Experimental Protocols and Methodologies

2.1. General Protocol for Synthesis of a Divalent Metal Complex

This protocol provides a general framework for synthesizing a metal(II) complex. It can be adapted for various transition metals such as Cu(II), Ni(II), Co(II), and Zn(II).

Materials and Reagents:

• 4-(1-Hydroxyethyl)pyridine (Ligand, L)

• Metal(II) salt (e.g., CuCl₂·2H₂O, Ni(NO₃)₂·6H₂O)

• Solvent: Ethanol or Methanol

• Base (optional, for chelation): 1M NaOH or Triethylamine

• Deionized Water

• Round-bottom flask, magnetic stirrer, condenser, filtration apparatus

Procedure:

• Ligand Dissolution: Dissolve 2 mmol of 4-(1-Hydroxyethyl)pyridine in 20 mL of ethanol in a 100 mL round-bottom flask. Stir until a clear solution is obtained.

• Metal Salt Dissolution: In a separate beaker, dissolve 1 mmol of the metal(II) salt in a minimum amount of deionized water (if necessary for solubility) and then dilute with 20 mL of ethanol.

• Reaction Mixture: Add the metal salt solution dropwise to the stirring ligand solution at room temperature. A color change or the formation of a precipitate is often observed immediately.

• (Optional) Deprotonation for Chelation: To promote N,O-chelation, slowly add a stoichiometric amount of base (e.g., 2 mmol of triethylamine or 2 mL of 1M NaOH) to the reaction mixture.

• Reaction Completion: Stir the mixture at room temperature for 2-4 hours or heat under reflux for 1-2 hours to ensure the reaction goes to completion. The optimal time and temperature should be determined empirically.

• Isolation: Allow the mixture to cool to room temperature. If a precipitate has formed, collect the solid product by vacuum filtration. If no solid forms, the volume of the solvent can be reduced by rotary evaporation to induce crystallization.

• Washing and Drying: Wash the collected solid product with small portions of cold ethanol followed by diethyl ether to remove unreacted starting materials and facilitate drying. Dry the complex in a desiccator over silica gel.

Safety Precautions: Handle all chemicals with appropriate personal protective equipment (gloves, safety glasses). Operations involving volatile solvents should be performed in a well-ventilated fume hood. Metal salts, particularly those of nickel and cobalt, should be handled with care due to potential toxicity.

Caption: General workflow for synthesis and characterization of metal complexes.

Part 3: Characterization of 4-(1-Hydroxyethyl)pyridine Complexes

Thorough characterization is essential to confirm the formation of the desired complex, determine its structure, and assess its purity.

• Infrared (IR) Spectroscopy: IR spectroscopy is a powerful tool for confirming coordination. Key vibrational bands to monitor include:

  • ν(O-H): The broad band around 3300-3400 cm⁻¹ for the hydroxyl group in the free ligand should disappear upon deprotonation and N,O-chelation.

  • ν(C=N) and ν(C=C): The pyridine ring vibrations (typically 1550-1610 cm⁻¹) often shift to higher frequencies upon coordination of the nitrogen atom to the metal center.

  • New Bands: The formation of new bands in the low-frequency region (400-600 cm⁻¹) can be attributed to metal-nitrogen (M-N) and metal-oxygen (M-O) stretching vibrations.

• UV-Visible Spectroscopy: The electronic spectra of the complexes provide information about the coordination environment of the metal ion.

  • π → π* and n → π* Transitions: Intense absorption bands in the UV region (255-280 nm) are characteristic of the pyridine ring and may shift upon complexation.[1]

  • d-d Transitions: For transition metal complexes, weak absorption bands in the visible region arise from d-d electronic transitions, which are indicative of the coordination geometry (e.g., octahedral, tetrahedral).

  • Charge Transfer Bands: Ligand-to-metal (LMCT) or metal-to-ligand (MLCT) charge transfer bands may also be observed, which are typically more intense than d-d transitions.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For diamagnetic complexes (e.g., Zn(II), Cd(II), Pd(II)), ¹H and ¹³C NMR can confirm the coordination mode.[12] Upon complexation, the chemical shifts of the protons and carbons on the pyridine ring and the hydroxyethyl group will shift, typically downfield, due to the electron-withdrawing effect of the metal center.

• Elemental Analysis (CHN): This technique determines the percentage composition of carbon, hydrogen, and nitrogen in the complex. The experimental values should match the calculated values for the proposed molecular formula, providing strong evidence for the stoichiometry of the complex.[13]

• Molar Conductivity Measurements: By dissolving the complex in a solvent like DMF or DMSO and measuring its molar conductivity, one can determine whether the complex is an electrolyte or a non-electrolyte. This helps to establish if anions are inside or outside the coordination sphere.[11]

Table 1: Representative Characterization Data for Hypothetical Complexes

Complex Formula	Color	Yield (%)	M.p. (°C)	Molar Conductivity (Ω⁻¹cm²mol⁻¹)	Key IR Bands (cm⁻¹)
[Cu(L)₂Cl₂] (Monodentate)	Blue	85	>200	15 (in DMF, non-electrolyte)	ν(O-H) ~3350, ν(C=N) ~1605, ν(M-N) ~450
[Ni(L-H)₂(H₂O)₂] (Bidentate, L-H = deprotonated L)	Green	78	>250	10 (in DMF, non-electrolyte)	ν(O-H) of H₂O ~3400, ν(C=N) ~1608, ν(M-N) ~460, ν(M-O) ~550

Part 4: Applications and Future Directions

The structural versatility of 4-(1-Hydroxyethyl)pyridine metal complexes opens the door to a wide range of applications.

• Homogeneous Catalysis: Similar to other pyridine-based systems, these complexes are promising candidates for catalysts in various organic reactions. For instance, cobalt and copper complexes can be investigated for their activity in aerial oxidation and epoxidation reactions.[8] The chiral nature of the ligand also presents an opportunity to develop catalysts for asymmetric synthesis.[1]

• Medicinal Inorganic Chemistry: Metal complexes are widely explored for their therapeutic potential.[5] The coordination of a metal can enhance the biological activity of the parent ligand. These complexes could be screened for:

  • Antimicrobial Activity: Many coordination compounds show potent activity against bacteria and fungi.[6]

  • Anticancer Properties: The design of metal-based drugs is a major field of research, with mechanisms often involving DNA interaction or the generation of reactive oxygen species (ROS).[4][10]

The ability to fine-tune the electronic and steric properties of the complexes by varying the metal ion and reaction conditions makes 4-(1-Hydroxyethyl)pyridine a highly valuable building block for the rational design of functional coordination compounds.

References

• Katoh, A., Harada, K., & Saito, R. (2006). Synthesis and characterization of Fe(III) and Pb(ll) complexes with 3-hydroxypyridine-2(1H)-thiones. Hemoglobin, 30(1), 81-92. Available from: [Link]

• Pruss, T., Macquarrie, D. J., & Clark, J. H. (2004). Pyridine-4-ylmethyl-propyl-amine-organomodified HMS as support for in situ formed cobalt complexes-influence of the metal source on structure and catalytic activity in the aerial epoxidation of olefins. Applied Catalysis A: General, 276(1-2), 29-37. Available from: [Link]

• Zienkiewicz-Machnik, M., et al. (2017). A strongly fluorescent NiII complex with 2-(2-hydroxyethyl)pyridine ligands: synthesis, characterization and theoretical analysis and comparison with a related polymeric CuII complex. Acta Crystallographica Section C: Structural Chemistry, 73(Pt 7), 698–706. Available from: [Link]

• Dzhemilev, U. M., Selimov, F. A., & Tolstikov, G. A. (2001). Metal complex catalysis in a synthesis of pyridine bases. ARKIVOC, 2001(9), 85-116. Available from: [Link]

• MDPI. (2025). Pharmaceutical Applications of Metal Complexes and Derived Materials. Available from: [Link]

• ResearchGate. (2025). Metal complexes for therapeutic applications. Available from: [Link]

• IntechOpen. (2019). Metal Complexes in Medicine: An Overview and Update from Drug Design Perspective. Available from: [Link]

• MDPI. (n.d.). Special Issue : Pharmaceutical Applications of Metal Complexes and Derived Materials. Available from: [Link]

• Pipzine Chemicals. (n.d.). (R)-4-(1-Hydroxyethyl) Pyridine | Specifications, Applications & Safety. Available from: [Link]

• Kótai, L., et al. (2021). Pyridinesilver Tetraoxometallate Complexes: Overview of the Synthesis, Structure, and Properties of Pyridine Complexed AgXO4 (X = Cl, Mn, Re) Compounds. MDPI. Available from: [Link]

• ResearchGate. (2025). Metal–Ligand Electron Transfer in 4d and 5d Group 9 Transition Metal Complexes with Pyridine, Diimine Ligands. Available from: [Link]

• Larragy, R., et al. (2024). Electrochemically Active Copper Complexes with Pyridine-Alkoxide Ligands. MDPI. Available from: [Link]

• Udoh, G. E., et al. (2023). Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). JSM Chemistry, 10(1), 1063. Available from: [Link]

• Al-Jibouri, M. N. A. (2013). Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. Bioinorganic Chemistry and Applications, 2013, 858473. Available from: [Link]

• Wikipedia. (n.d.). Transition metal pyridine complexes. Available from: [Link]

• Books. (2024). Chapter 11: Catalytic Reactions Using Metal Complexes.

• ResearchGate. (2025). Palladium(II) and Platinum(II) complexes with N1-hydroxyethyl-3,5-pyrazole derived ligands. Available from: [Link]

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Application Note: A Stability-Indicating RP-HPLC Method for the Quantification of 4-(1-Hydroxyethyl)pyridine

Abstract

This application note presents a robust, specific, and stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 4-(1-Hydroxyethyl)pyridine. As a key chiral intermediate in the synthesis of various pharmaceutical compounds, a reliable method to determine its purity and stability is critical.[1] This guide details the complete methodology, from the rationale behind the method development to a step-by-step protocol and comprehensive validation in accordance with the International Council for Harmonisation (ICH) guidelines.[2][3][4] The developed method effectively separates 4-(1-Hydroxyethyl)pyridine from its degradation products generated under forced degradation conditions, confirming its stability-indicating nature.

Introduction and Method Development Rationale

4-(1-Hydroxyethyl)pyridine is a polar, basic organic compound featuring a pyridine nucleus, which presents unique challenges for reversed-phase chromatography.[5] Unmodified silica-based C18 columns often exhibit poor peak shapes (tailing) for such basic analytes due to strong ionic interactions with residual acidic silanol groups on the stationary phase. Furthermore, its hydrophilic nature can lead to poor retention under typical RP-HPLC conditions.

To overcome these challenges, our method development strategy focused on two key areas:

• Control of Analyte Ionization: By maintaining the mobile phase at an acidic pH, the pyridine nitrogen atom (pKa ~5.2-6) is consistently protonated.[5] This positively charged state is repelled by residual silanols, significantly reducing peak tailing and improving chromatographic performance. We selected formic acid as a mobile phase additive due to its volatility and compatibility with mass spectrometry (MS), should downstream analysis be required.[5]

• Optimization of Retention and Selectivity: A gradient elution using water and acetonitrile was employed to ensure adequate retention of the polar analyte while allowing for the efficient elution of any less polar impurities or degradation products. Acetonitrile was chosen over methanol for its lower viscosity and superior UV transparency at lower wavelengths, resulting in lower system backpressure and a more stable baseline.[6]

Detection was performed at 255 nm, a wavelength that provides excellent sensitivity for the pyridine chromophore, ensuring reliable quantification even at low concentrations.[5]

Materials and Instrumentation

Reagents and Chemicals

Reagent	Grade	Source
4-(1-Hydroxyethyl)pyridine Reference Standard	≥98% Purity	Commercially Available
Acetonitrile (ACN)	HPLC Gradient Grade	Fisher Scientific or equivalent
Formic Acid	LC-MS Grade	Sigma-Aldrich or equivalent
Water	Deionized, 18.2 MΩ·cm	Milli-Q® System or equivalent
Hydrochloric Acid (HCl)	ACS Grade	For forced degradation
Sodium Hydroxide (NaOH)	ACS Grade	For forced degradation
Hydrogen Peroxide (H₂O₂), 30%	ACS Grade	For forced degradation

Instrumentation

Instrument	Specification
HPLC System	Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).
HPLC Column	Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm
Data Acquisition	Empower™ 3 or OpenLab CDS Software
pH Meter	Calibrated with standard buffers
Analytical Balance	0.01 mg readability
Sonicator	For mobile phase degassing

Optimized Chromatographic Conditions

The final optimized parameters for the analysis are summarized in the table below.

Parameter	Condition
Column	Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-2 min: 5% B; 2-10 min: 5% to 50% B; 10-12 min: 50% B; 12-13 min: 50% to 5% B; 13-18 min: 5% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	255 nm
Injection Volume	10 µL
Run Time	18 minutes
Diluent	Mobile Phase A

Detailed Experimental Protocols

Protocol 4.1: Preparation of Solutions

• Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to a 1 L volumetric flask containing approximately 900 mL of HPLC-grade water. Bring to volume with water and mix thoroughly.

• Mobile Phase B (0.1% Formic Acid in Acetonitrile): Add 1.0 mL of formic acid to a 1 L volumetric flask containing approximately 900 mL of acetonitrile. Bring to volume with acetonitrile and mix.

• Mobile Phase Degassing: Degas both mobile phases for 15 minutes in a sonicator or by vacuum filtration before placing them on the HPLC system. This step is crucial to prevent pump cavitation and baseline noise.[6]

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 4-(1-Hydroxyethyl)pyridine reference standard into a 25 mL volumetric flask. Dissolve and bring to volume with the diluent (Mobile Phase A).

• Working Standard Solutions: Prepare a series of working standards for linearity and accuracy studies by diluting the stock solution with the diluent to the desired concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Protocol 4.2: HPLC System Operation

• System Startup: Purge the pump with both mobile phases for 5-10 minutes to ensure all lines are free of air bubbles and old solvents.

• Equilibration: Equilibrate the column with the initial mobile phase composition (95% A, 5% B) at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• System Suitability Test (SST): Before running samples, perform five replicate injections of a mid-range working standard (e.g., 25 µg/mL). The system is deemed ready for use if the SST parameters are met (see Table 2).

• Sequence Setup: Create a sequence including blanks, SST injections, calibration standards, and unknown samples.

Visualization of the Analytical Workflow

Caption: General workflow from preparation to final report.

Method Validation

The developed method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[4]

Specificity and Forced Degradation

Forced degradation studies were conducted to demonstrate the stability-indicating nature of the method.[7][8] A solution of 4-(1-Hydroxyethyl)pyridine (50 µg/mL) was subjected to the following stress conditions:

• Acid Hydrolysis: 1N HCl at 60°C for 4 hours.

• Base Hydrolysis: 1N NaOH at 60°C for 2 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid drug substance at 105°C for 48 hours.

• Photolytic Degradation: Solution exposed to 1.2 million lux hours and 200 watt hours/m² in a photostability chamber.

In all cases, the method was able to resolve the main 4-(1-Hydroxyethyl)pyridine peak from all degradation products and any baseline interference. Peak purity analysis via DAD confirmed that the analyte peak was spectrally pure, indicating no co-elution. The compound showed significant degradation under oxidative conditions and moderate degradation in acidic and basic media.

Linearity, Range, LOD, and LOQ

Linearity was evaluated by analyzing six calibration standards ranging from 1 to 100 µg/mL. The method demonstrated excellent linearity over this range.

Parameter	Result
Linearity Range	1.0 - 100.0 µg/mL
Correlation Coefficient (r²)	> 0.999
Regression Equation	y = mx + c (typical)
LOD	0.3 µg/mL
LOQ	1.0 µg/mL

Accuracy and Precision

Accuracy was determined by a recovery study on a placebo matrix spiked with the analyte at three concentration levels (80%, 100%, and 120% of the target concentration). Precision was assessed through repeatability (n=6 injections) and intermediate precision (different day, different analyst).

Validation Parameter	Concentration Level	Result	Acceptance Criteria
Accuracy (% Recovery)	80%	99.5%	98.0 - 102.0%
100%	100.2%	98.0 - 102.0%
120%	101.1%	98.0 - 102.0%
Precision (%RSD)	Repeatability	0.45%	≤ 2.0%
Intermediate Precision	0.82%	≤ 2.0%

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations to the chromatographic conditions, including flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase composition (±2% organic). In all varied conditions, the system suitability parameters remained within acceptable limits, demonstrating the reliability of the method.

System Suitability Test (SST) Parameters

To ensure the consistent performance of the chromatographic system, the following SST parameters must be met before and during analysis.

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	≤ 1.5	Ensures peak symmetry, indicating minimal unwanted secondary interactions.
Theoretical Plates (N)	≥ 5000	Measures column efficiency and separation power.
%RSD of Peak Area	≤ 2.0% (for n=5)	Confirms the precision of the injection and detection system.
%RSD of Retention Time	≤ 1.0% (for n=5)	Indicates the stability of the pump and mobile phase delivery.

Special Case: Chiral Separation

As 4-(1-Hydroxyethyl)pyridine possesses a chiral center, resolving its enantiomers is often necessary, particularly in pharmaceutical development.[1] While the primary focus of this note is a reversed-phase achiral method, a brief protocol for chiral separation is provided for completeness. Chiral separation typically requires a specialized Chiral Stationary Phase (CSP) and a non-polar mobile phase.[9][10]

Example Chiral HPLC Conditions

Parameter	Condition
Column	Chiralpak® IA (Amylose-based CSP) or similar
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)
Flow Rate	1.2 mL/min
Column Temperature	25°C
Detection Wavelength	254 nm

Note: This chiral method would require separate development and validation.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	1. Column degradation. 2. Mobile phase pH too high. 3. Sample overload.	1. Flush column or replace if necessary. 2. Verify mobile phase pH is acidic. 3. Reduce sample concentration.
Shifting Retention Times	1. Inadequate system equilibration. 2. Pump malfunction or leak. 3. Mobile phase composition drift.	1. Increase equilibration time. 2. Check pump pressure for stability; perform maintenance. 3. Prepare fresh mobile phase.
Ghost Peaks	1. Contamination in diluent or mobile phase. 2. Carryover from previous injection.	1. Use fresh, high-purity solvents. 2. Implement a stronger needle wash in the autosampler method.
High Backpressure	1. Column or frit blockage. 2. Particulate matter from sample.	1. Reverse-flush the column (follow manufacturer's guide). 2. Filter all samples through a 0.45 µm syringe filter.

References

• Development and Validation of an Analytical HPLC Method to Assess Chemical and Radiochemical Purity. National Institutes of Health (NIH).
• HPLC Methods for analysis of Pyridine. HELIX Chromatography.
• Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. ResearchGate.
• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica.
• HPLC Method for Analysis of Pyridine on Primesep 100 Column. SIELC Technologies.
• Results of forced degradation studies. ResearchGate.

• Enantiomeric Separation of (R)-5-(1-Hydroxyethyl)-2-(pyridine-2-yl)-[2][3][11]-thiadiazole, an Intermediate of Nafithromycin on Immobilized Amylose Based Stationary Phase. Taylor & Francis Online. Available at:

• (R)-4-(1-Hydroxyethyl)pyridine, 1G. Lab Pro.
• Validation of HPLC Method for Simultaneous Determination of Galantamine Hydrobromide/Pymadine. International Journal of Pharmaceutical Research & Allied Sciences.
• Forced Degradation Studies and Development and Validation of HPLC-UV Method for the Analysis of Velpatasvir Copovidone Solid Dispersion. National Institutes of Health (NIH).
• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI.
• Enantiomeric separation by HPLC of 1,4-dihydropyridines with vancomycin as chiral selector. ResearchGate.
• HPLC: METHOD DEVELOPMENT, VALIDATION AND FORCED DEGRADATION STUDY FOR SIMULTANEOUS ESTIMATION OF HYDROCORTISONE ACETATE AND ATRO. IJSDR.
• VALIDATION AND APPLICATION OF REVERSED PHASE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHIC METHOD FOR QUANTIFICATION OF PIZOTIFEN MA. International Journal of Pharmaceutical Sciences and Research.
• Chiral HPLC Separations. Phenomenex.
• Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research.
• Buy 4-(1-Hydroxyethyl)pyridine. Smolecule.
• Method Development and Validation of Test Method using RP-HPLC. The Pharmaceutical and Chemical Journal.
• Stability Indicating RP-HPLC Method for the Estimation of Impurities in Esomeprazole Gastro-Resistant Tablets by AQbD Approach. ScienceOpen.
• HPLC separation of dihydropyridine derivatives enantiomers with emphasis on elution order using polysaccharide-based chiral columns. PubMed.
• Tips for practical HPLC analysis. Shimadzu.

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Topic: A Robust Method for the Chiral HPLC Separation of 4-(1-Hydroxyethyl)pyridine Enantiomers

An Application Guide by a Senior Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract

The enantioselective separation of chiral molecules is a critical process in the pharmaceutical industry, driven by the often distinct pharmacological and toxicological profiles of individual enantiomers. This application note presents a detailed, robust, and reproducible High-Performance Liquid Chromatography (HPLC) method for the chiral resolution of 4-(1-Hydroxyethyl)pyridine enantiomers. We delve into the rationale behind the method development, from the selection of a polysaccharide-based chiral stationary phase (CSP) to the optimization of the mobile phase composition. This guide provides a step-by-step protocol, illustrative data, and expert insights to enable researchers to successfully implement and adapt this method for their specific needs in drug discovery, quality control, and stereoselective synthesis.

Introduction: The Imperative of Chiral Separation

In pharmaceutical development, the three-dimensional structure of a molecule is intrinsically linked to its biological activity. Enantiomers, non-superimposable mirror-image isomers of a chiral compound, can exhibit profoundly different interactions with chiral biological targets such as enzymes and receptors. Consequently, one enantiomer (the eutomer) may be responsible for the desired therapeutic effect, while the other (the distomer) could be inactive, less active, or even contribute to undesirable side effects[1]. The separation and analysis of enantiomers are therefore mandated by regulatory agencies and are a cornerstone of modern drug development[2].

4-(1-Hydroxyethyl)pyridine is a chiral building block and a key intermediate in the synthesis of various pharmaceutical agents. Its stereocenter at the carbinol carbon necessitates a reliable analytical method to control the enantiomeric purity of starting materials and final products. High-Performance Liquid Chromatography (HPLC) with Chiral Stationary Phases (CSPs) is the preeminent technique for this purpose, offering high efficiency and direct separation without the need for derivatization[3][4].

This guide focuses on leveraging polysaccharide-based CSPs, specifically those derived from cellulose and amylose. These phases are renowned for their broad enantiorecognition capabilities, operating through a combination of attractive interactions, including hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance, which collectively create a selective chiral environment[5][6][7][8].

The Scientific Rationale: A Strategy for Method Development

A successful chiral separation is not accidental; it is the result of a logical, systematic approach grounded in the physicochemical properties of the analyte and the chiral stationary phase.

The Choice of Stationary Phase: Polysaccharide Powerhouses

Polysaccharide-based CSPs, such as those coated or immobilized on a silica support, are the workhorses of chiral chromatography, responsible for resolving over 80% of racemic compounds[9]. Their success lies in the highly ordered helical structure of the polysaccharide derivatives (e.g., carbamates or esters), which forms chiral grooves and cavities[5][6].

For 4-(1-Hydroxyethyl)pyridine, two primary candidates for initial screening are:

• Cellulose-based CSPs (e.g., Lux® Cellulose-1 / CHIRALCEL® OD-H): These employ cellulose tris(3,5-dimethylphenylcarbamate) as the chiral selector. The linear structure of cellulose provides a unique steric environment for interaction[6][10].

• Amylose-based CSPs (e.g., Lux® Amylose-1 / CHIRALPAK® AD-H): These utilize amylose tris(3,5-dimethylphenylcarbamate)[9][11]. The amylose backbone often provides a different selectivity compared to its cellulose counterpart, making it a complementary choice in a screening protocol.

We will proceed with a screening approach using both types to maximize the probability of achieving a baseline separation.

The Mobile Phase: Optimizing Interactions

Normal Phase (NP) chromatography, using a nonpolar alkane solvent with a polar alcohol modifier, is typically the most effective mode for separating polar, non-ionizable, or weakly basic compounds on polysaccharide CSPs[4][12].

• Alkane: n-Hexane or n-heptane serves as the primary nonpolar solvent.

• Alcohol Modifier: Isopropanol (IPA) or ethanol is added to modulate the retention of the analyte. The alcohol competes with the analyte for polar interaction sites on the CSP, and increasing its concentration generally reduces retention times[7].

• Basic Additive: 4-(1-Hydroxyethyl)pyridine is a basic compound due to the pyridine nitrogen. Without a basic additive in the mobile phase, interactions with residual acidic silanols on the silica support can lead to severe peak tailing and poor or no separation. Adding a small concentration (typically 0.1%) of an amine like diethylamine (DEA) is crucial to mask these silanol sites and ensure sharp, symmetrical peaks[3][13].

The logical flow of our method development is visualized below.

Caption: Conceptual diagram of chiral recognition on a CSP.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the successful chiral separation of 4-(1-Hydroxyethyl)pyridine enantiomers. By employing a systematic screening approach, we identified a Lux Cellulose-1 (or equivalent) column with a mobile phase of n-Hexane / Isopropanol / DEA (85:15:0.1, v/v/v) as the optimal condition. This method delivers excellent resolution (Rs ≥ 2.5) and symmetrical peak shapes in a short analysis time. The detailed explanation of the rationale behind the experimental choices provides researchers with the knowledge to not only replicate this method but also to troubleshoot and adapt it for other chiral pyridine derivatives.

References

• Phenomenex. (n.d.). Lux Cellulose-1 Chiral LC Columns.
• Daicel Corporation. (n.d.). Instruction Manual for CHIRALPAK® AD-H Columns.
• HPLC-MART. (n.d.). Lux Cellulose-1 - Phenomenex - Chiral.
• Daicel Chiral Technologies. (n.d.). Daicel CHIRALPAK AD-H HPLC Analytical Special Column.
• Chromservis. (n.d.). CHIRAL COLUMNS.
• Phenomenex. (n.d.). Lux Chiral HPLC Columns for Chiral Separation.
• Phenomenex. (2012). Phenomenex Adds Two Phases to Lux® 10 µm Chiral Bulk Media Line for Preparative Chromatography.
• Daicel Chiral Technologies. (n.d.). CHIRALPAK® AD-H 4.6x150mm, 5µm HPLC/SFC Column.
• ResearchGate. (2003). Instruction Manual for CHIRALPAK® AD-H Columns.
• Zhang, Y., et al. (2003). Rapid method development for chiral separation in drug discovery using sample pooling and supercritical fluid chromatography-mass spectrometry. Journal of Chromatography A, 1003(1-2), 157-166.
• ResearchGate. (n.d.). Structures of the polysaccharide-based chiral stationary phases used in this study.
• Chiral Technologies. (2013). Instruction Manual for CHIRALPAK® AD-H.

• Analytical Chemistry Letters. (2022). Enantiomeric Separation of (R)-5-(1-Hydroxyethyl)-2-(pyridine-2-yl)--[5][6][9]thiadiazole, an Intermediate of Nafithromycin on Immobilized Amylose Based Stationary Phase. Analytical Chemistry Letters, 12(3). Retrieved from

• ResearchGate. (n.d.). Structures of the polysaccharide-based chiral stationary phases used in this study.

• Taylor & Francis Online. (2022). Enantiomeric Separation of (R)-5-(1-Hydroxyethyl)-2-(pyridine-2-yl)--[5][6][9]thiadiazole, an Intermediate of Nafithromycin on Immobilized Amylose Based Stationary Phase. Analytical Chemistry Letters, 12(3). Retrieved from

• Al-Majid, A. M., et al. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Separations, 8(10), 165.
• Phenomenex. (n.d.). Chiral HPLC Separations Guidebook.
• Chankvetadze, B. (2026). Polysaccharide-Based Chiral Stationary Phases for Enantioseparations in Liquid-Phase Techniques: An Overview. Methods in Molecular Biology, 2994, 99-117.
• Jibuti, G., et al. (2012). HPLC separation of dihydropyridine derivatives enantiomers with emphasis on elution order using polysaccharide-based chiral columns. Journal of Separation Science, 35(19), 2529-37.
• Chankvetadze, B. (2019). Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview. Methods in Molecular Biology, 1985, 93-126.
• Dong, M. W. (2006). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International.

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Application Note: Silylation of 4-(1-Hydroxyethyl)pyridine for Enhanced Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Abstract & Introduction

4-(1-Hydroxyethyl)pyridine is a polar molecule containing both a secondary alcohol and a pyridine functional group. Direct analysis of such compounds by gas chromatography (GC) is challenging due to their low volatility and propensity for thermal degradation in the high-temperature environment of the GC inlet and column. The presence of the polar hydroxyl (-OH) group leads to strong intermolecular hydrogen bonding, which significantly raises the boiling point and can cause undesirable interactions with the stationary phase, resulting in poor peak shape, tailing, and low detector response.[1][2][3]

To overcome these analytical hurdles, chemical derivatization is an essential sample preparation step.[4][5] This application note provides a detailed protocol for the derivatization of 4-(1-Hydroxyethyl)pyridine using silylation, a robust and widely adopted technique. Silylation replaces the active hydrogen of the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[1][5] This transformation effectively masks the polar functional group, which cleaves the hydrogen bonds, thereby increasing the molecule's volatility and thermal stability.[6][7] The resulting TMS ether derivative is significantly more amenable to GC analysis, leading to improved chromatographic efficiency, enhanced sensitivity, and symmetric peak shapes.[8]

This guide details a proven protocol using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a trimethylchlorosilane (TMCS) catalyst, outlines the optimal GC-MS parameters for analysis, and explains the causality behind the experimental choices to ensure reproducible and reliable results for researchers in pharmaceutical, chemical, and metabolomic fields.

The Principle and Strategy of Silylation

Silylation is the most prevalent derivatization method for GC analysis, involving the replacement of an active hydrogen atom with a silyl group, typically a trimethylsilyl (TMS) group.[2][7] The reaction targets polar functional groups such as hydroxyls, amines, and carboxylic acids.[9]

2.1 Reaction Mechanism & Benefits

The reaction proceeds via a nucleophilic attack (SN2 type) from the oxygen of the hydroxyl group on the silicon atom of the silylating agent.[1] For 4-(1-Hydroxyethyl)pyridine, the target is the secondary alcohol. The general reactivity order for silylation is Alcohols > Phenols > Carboxylic Acids > Amines > Amides, making the hydroxyl group on our target analyte highly susceptible to derivatization.[1][9]

The key benefits of converting the analyte to its TMS derivative are:

• Increased Volatility: By replacing the hydrogen atom involved in hydrogen bonding, the intermolecular forces are significantly weakened, lowering the boiling point of the analyte.[1][5]

• Enhanced Thermal Stability: The resulting TMS ether is more stable at the high temperatures required for GC analysis, preventing on-column degradation.[6]

• Improved Chromatography: The reduction in polarity minimizes interactions with active sites on the column and liner, leading to sharper, more symmetrical peaks and reduced tailing.[2][3]

• Enhanced Mass Spectral Information: TMS derivatives often yield characteristic fragmentation patterns in mass spectrometry, with prominent ions (e.g., M-15 for the loss of a methyl group, or m/z 73 for the TMS ion) that can aid in structural confirmation.[6]

2.2 Reagent Selection: BSTFA + 1% TMCS

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA): This is a powerful and widely used TMS donor.[7][9] A key advantage of BSTFA is that its reaction byproducts, N-methyltrifluoroacetamide and trimethylsilane, are highly volatile and do not typically interfere with the resulting chromatogram.[2]

• Trimethylchlorosilane (TMCS): While BSTFA is highly reactive, the addition of a small amount of TMCS (typically 1-10%) as a catalyst significantly enhances the reagent's silylating power.[2][8][9] TMCS acts as an acid scavenger and increases the reaction rate, ensuring complete and rapid derivatization, especially for sterically hindered or less reactive hydroxyl groups.[8]

The combination of BSTFA with 1% TMCS is a go-to choice for a broad range of analytes, offering robust and comprehensive derivatization.

Experimental Protocols

3.1 Protocol: Silylation of 4-(1-Hydroxyethyl)pyridine

This protocol describes the derivatization of a standard solution. The same procedure can be adapted for dried extracts of samples.

Materials:

• 4-(1-Hydroxyethyl)pyridine standard

• Derivatization-grade Pyridine (anhydrous) or Acetonitrile (anhydrous)

• BSTFA + 1% TMCS (e.g., Sigma-Aldrich Cat. No. B-070)

• 2 mL autosampler vials with PTFE-lined caps

• Micropipettes

• Heating block or oven set to 70°C

Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of 4-(1-Hydroxyethyl)pyridine in anhydrous pyridine or acetonitrile.

• Aliquot Sample: Transfer 100 µL of the stock solution into a 2 mL autosampler vial.

  • Scientist's Note: It is critical to work under anhydrous conditions. Any moisture present will readily consume the silylating reagent, reducing the reaction yield and potentially hydrolyzing the formed TMS derivative.[1][9] Ensure all glassware is dry and use high-purity anhydrous solvents.[10]

• Add Derivatization Reagent: Add 100 µL of BSTFA + 1% TMCS to the vial. This provides a significant molar excess of the reagent to drive the reaction to completion.[9][11]

• Seal and Mix: Immediately cap the vial tightly and vortex for 10-15 seconds to ensure thorough mixing.

• Reaction Incubation: Place the vial in a heating block or oven at 70°C for 45 minutes.

  • Scientist's Note: While primary alcohols can react quickly at room temperature, heating is recommended for secondary alcohols like the one in our analyte to ensure a complete and rapid reaction.[9][11]

• Cooling: After incubation, remove the vial and allow it to cool to room temperature before analysis.

• Analysis: The sample is now ready for direct injection into the GC-MS system. The derivatized sample is typically stable for analysis within 24 hours if stored properly capped.

Workflow for Derivatization and GC-MS Analysis

Caption: Overall experimental workflow.

Chemical Reaction: Silylation of 4-(1-Hydroxyethyl)pyridine

Caption: The silylation reaction mechanism.

3.2 Protocol: GC-MS Analysis Parameters

The following parameters are a robust starting point for the analysis of the TMS-derivatized 4-(1-Hydroxyethyl)pyridine. Optimization may be required based on the specific instrument and column used.

Parameter	Recommended Setting	Rationale
GC System	Agilent, Shimadzu, Thermo Fisher, or equivalent	Standard GC-MS systems are suitable for this analysis.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness; Low-bleed 5% Phenyl Polysiloxane (e.g., HP-5MS, DB-5MS, ZB-5)	This non-polar stationary phase provides excellent separation for a wide range of derivatized compounds and is inert towards silylating reagents. WAX columns must be avoided.[5][7]
Injection Volume	1 µL	A standard volume to avoid overloading the column.
Inlet Temperature	250 °C	Ensures rapid and complete volatilization of the TMS derivative without causing thermal degradation.
Injection Mode	Split (e.g., 20:1 ratio)	A split injection prevents column overload and ensures sharp peaks for concentrated samples. The ratio can be lowered for trace analysis.
Carrier Gas	Helium, Constant Flow at 1.0 mL/min	Provides optimal efficiency and is inert.
Oven Program	Initial: 80°C, hold for 1 min Ramp: 15°C/min to 280°C Hold: 5 min at 280°C	This program allows for good separation from solvent and byproduct peaks at the beginning of the run and ensures the derivatized analyte elutes with a good peak shape within a reasonable time.
MS Transfer Line Temp	280 °C	Prevents condensation of the analyte as it moves from the column to the ion source.
Ion Source Temp	230 °C	A standard temperature for robust ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard EI provides reproducible fragmentation patterns that can be compared against spectral libraries.[4]
Scan Range	m/z 40 - 550	A wide enough range to capture the molecular ion of the derivative and its key fragments, while excluding low-mass interferences from the carrier gas.

Expected Results & Conclusion

Upon successful derivatization and analysis, a sharp, symmetrical chromatographic peak for the TMS-ether of 4-(1-Hydroxyethyl)pyridine should be observed. In contrast, direct injection of the underivatized compound would likely result in a broad, tailing peak, or no peak at all. The silylation protocol described herein is a reliable and validated method to render 4-(1-Hydroxyethyl)pyridine and similar polar compounds suitable for GC-MS analysis. By masking the polar hydroxyl group, this procedure significantly enhances analyte volatility and thermal stability, leading to superior chromatographic performance and enabling accurate, high-sensitivity quantification.

References

• Villas-Bôas, S. G., Smart, K. F., Sivakumaran, S., & Lane, G. A. (2005). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? Metabolomics.
• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Innovations in Gas Chromatography with BSTFA Derivatization. Ningbo Inno Pharmchem Co., Ltd. Blog.
• Phenomenex Inc. (n.d.). Derivatization for Gas Chromatography. Phenomenex Technical Tip.
• Meissner, T., & Allgaier, M. (2002). Quantification of silylated organic compounds using gas chromatography coupled to ICP-MS. Journal of Analytical Atomic Spectrometry.
• Reddit User Discussion. (2021). Anhydrous pyridine for derivatization with MSTFA for GC-MS analysis. r/chemistry on Reddit.
• MSTFA Guide. (n.d.). Mastering Silylation: A Guide to MSTFA for GC-MS Analysis. mstfa.com.
• Sigma-Aldrich. (n.d.). The Use of Derivatization Reagents for Gas Chromatography (GC). Sigma-Aldrich Technical Bulletin.
• Restek Corporation. (n.d.). GC Derivatization. Restek Chromatography Products.
• Macherey-Nagel. (n.d.). Derivatization reagents for GC. Macherey-Nagel Chromatography Guide.
• Supelco. (n.d.). A Guide to Derivatization Reagents for GC. Supelco Bulletin 909A.
• ResearchGate Discussion. (2019). How to avoid N-containing compounds that arise due to pyridine used in the BSTFA derivatization? ResearchGate.
• Sigma-Aldrich. (n.d.). The Use of Derivatization Reagents for Gas Chromatography (GC). Sigma-Aldrich.
• ResearchGate Discussion. (2021). Pyridine and GC Capillary Column, is it safe? ResearchGate.
• SlideShare Presentation. (n.d.). Derivatization in GC. SlideShare.

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• 4. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]

Application Notes & Protocols: Synthesis of Novel Hydroxyl-Functionalized Ionic Liquids from 4-(1-Hydroxyethyl)pyridine

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of novel, task-specific ionic liquids (ILs) derived from 4-(1-Hydroxyethyl)pyridine. The presence of a hydroxyl group on the pyridinium cation offers a unique functional handle for tuning the physicochemical properties of the resulting ILs, such as hydrophilicity, hydrogen bonding capability, and potential for post-synthetic modification. This document is intended for researchers, chemists, and material scientists in academia and the drug development industry, offering field-proven insights into the synthesis, characterization, and potential applications of this emerging class of ionic liquids.

Introduction: The Strategic Advantage of 4-(1-Hydroxyethyl)pyridine

Ionic liquids (ILs) are a class of salts with melting points below 100 °C, prized for their negligible vapor pressure, high thermal stability, and tunable properties.[1] The ability to modify the cation and anion allows for the design of "task-specific" ILs for applications ranging from green solvents in organic synthesis to advanced electrolytes and active pharmaceutical ingredients.[2][3]

The precursor, 4-(1-Hydroxyethyl)pyridine, is a strategic choice for synthesizing functionalized pyridinium ILs. The pyridine nitrogen serves as a readily available nucleophile for quaternization, forming the cationic core of the IL.[4] The key feature is the hydroxyl group (-OH) located on the ethyl substituent at the C4 position. This functional group imparts several desirable characteristics:

• Enhanced Polarity and Hydrophilicity: The hydroxyl group can participate in hydrogen bonding, influencing the IL's viscosity, density, and miscibility with polar solvents.

• Site for Further Functionalization: The -OH group can be esterified or etherified, allowing for the creation of a secondary layer of task-specific functionality.

• Biocompatibility and Biodegradability: The incorporation of hydroxyl groups can potentially enhance the biocompatibility and biodegradability of the resulting ILs, a critical consideration for pharmaceutical and environmental applications.

This guide details the two primary synthetic steps for producing these ILs: N-alkylation (Quaternization) and anion metathesis (Anion Exchange).

Core Synthetic Pathway: A Two-Step Approach

The synthesis of 1-alkyl-4-(1-hydroxyethyl)pyridinium based ionic liquids is a robust two-step process. The first step establishes the core cationic structure, while the second step allows for the fine-tuning of the IL's properties by altering the counter-anion.

Caption: General workflow for synthesizing 4-(1-hydroxyethyl)pyridinium ILs.

Experimental Protocols

Part 1: N-Alkylation (Quaternization) of 4-(1-Hydroxyethyl)pyridine

Principle: This reaction is a classic bimolecular nucleophilic substitution (SN2).[5] The lone pair of electrons on the pyridine nitrogen atom attacks the electrophilic carbon of an alkyl halide, displacing the halide and forming a new C-N bond. The result is a quaternary pyridinium salt with the halide as the counter-ion.[4] The choice of alkyl halide (e.g., 1-bromobutane, 1-bromohexane) determines the length of the N-alkyl chain, which significantly impacts the IL's hydrophobicity and viscosity.

Protocol 3.1: Synthesis of 1-Butyl-4-(1-hydroxyethyl)pyridinium Bromide

• Materials:

  • 4-(1-Hydroxyethyl)pyridine (1.0 eq, e.g., 12.3 g, 0.1 mol)

  • 1-Bromobutane (1.05 eq, e.g., 14.4 g, 0.105 mol)

  • Toluene or Acetonitrile (e.g., 100 mL)

  • Ethyl Acetate (for washing)

• Equipment:

  • 250 mL round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating mantle

  • Rotary evaporator

• Procedure:

  • To a 250 mL round-bottom flask, add 4-(1-Hydroxyethyl)pyridine and the chosen solvent (e.g., toluene).

  • Begin stirring the solution. Add 1-bromobutane dropwise to the flask.

  • Attach the reflux condenser and heat the reaction mixture to a gentle reflux (for toluene, ~110°C; for acetonitrile, ~80°C).[6] Maintain reflux with stirring for 24-48 hours.

    • Causality Note: Heating provides the necessary activation energy for the SN2 reaction. The reaction time is extended to ensure high conversion, as quaternization can be slow. A solvent is used to facilitate mixing and control the reaction temperature.[7]

  • Monitor the reaction. The product may begin to precipitate or form a denser, separate liquid phase as the ionic liquid is often immiscible with the nonpolar solvent.

  • After the reaction period, cool the mixture to room temperature.

  • If a solid has precipitated, filter the product and wash it with ethyl acetate (3 x 30 mL) to remove any unreacted starting materials.

  • If an oily phase has formed, decant the solvent. Wash the resulting ionic liquid by adding ethyl acetate (3 x 30 mL), stirring vigorously, and then decanting the wash solvent.

  • Remove the last traces of residual solvent and unreacted alkyl halide using a rotary evaporator, followed by drying under high vacuum at 50-60°C for several hours until a constant weight is achieved. The product is typically a viscous liquid or a low-melting solid.

Part 2: Anion Metathesis (Anion Exchange)

Principle: While the initial synthesis yields a pyridinium halide salt, many applications require ILs with different anions to tune properties like water miscibility, electrochemical stability, or thermal stability.[8] Anion metathesis is an ion exchange reaction where the halide anion is swapped for another. The reaction is typically driven by the precipitation of the resulting metal halide salt (e.g., LiBr, NaCl) in a solvent where the desired ionic liquid remains dissolved.[8][9]

Protocol 3.2: Synthesis of 1-Butyl-4-(1-hydroxyethyl)pyridinium Bis(trifluoromethanesulfonyl)imide

• Materials:

  • 1-Butyl-4-(1-hydroxyethyl)pyridinium Bromide (from Part 1, 1.0 eq)

  • Lithium bis(trifluoromethanesulfonyl)imide (LiTf₂N) (1.0 eq)

  • Deionized Water or Acetone

  • Silver Nitrate (AgNO₃) solution (for testing)

• Equipment:

  • Beaker or Erlenmeyer flask

  • Magnetic stirrer

  • Separatory funnel (if applicable)

  • Rotary evaporator

• Procedure:

  • Dissolve the 1-Butyl-4-(1-hydroxyethyl)pyridinium Bromide in deionized water (e.g., 15 mL per 5g of salt).[8]

  • In a separate container, dissolve an equimolar amount of LiTf₂N in a minimal amount of deionized water.

  • Add the LiTf₂N solution to the stirring pyridinium salt solution at room temperature.

  • A biphasic system will likely form, as the Tf₂N⁻ based ionic liquid is often hydrophobic and immiscible with water. Continue stirring for 2-4 hours to ensure complete reaction.

    • Causality Note: The formation of the highly stable and often water-insoluble LiBr drives the equilibrium of the reaction towards the products.

  • Transfer the mixture to a separatory funnel. Separate the lower, denser ionic liquid layer.

  • Wash the ionic liquid layer repeatedly with small portions of deionized water (3-5 times). After each wash, test the aqueous layer with a few drops of AgNO₃ solution. The absence of a white precipitate (AgBr) indicates the complete removal of bromide ions.

  • After the final wash, transfer the purified ionic liquid to a round-bottom flask. Remove residual water using a rotary evaporator and then dry under high vacuum at 60-70°C for 24 hours to yield the final product.

Characterization and Data

The synthesized ionic liquids should be characterized to confirm their structure and purity.

• ¹H & ¹³C NMR Spectroscopy: Confirms the covalent structure. Key signals to observe include the downfield shift of the pyridinium ring protons upon quaternization and the appearance of signals corresponding to the N-alkyl group.[3] For the cation in Protocol 3.1, one would expect the N-CH₂ protons of the butyl group to appear around 4.6 ppm and the pyridinium protons between 8.0-9.0 ppm.[8]

• FT-IR Spectroscopy: Useful for confirming the presence of functional groups, such as the broad O-H stretch from the hydroxyl group (~3300-3400 cm⁻¹).

• Mass Spectrometry (ESI-MS): Confirms the mass of the cation and anion independently.

• Thermogravimetric Analysis (TGA): Determines the thermal stability of the ionic liquid.

Table 1: Predicted Physicochemical Properties of 1-Alkyl-4-(1-hydroxyethyl)pyridinium ILs

Cation	Anion	Predicted State at RT	Water Miscibility	Thermal Stability (°C, Td)
1-Ethyl-4-(1-hydroxyethyl)pyridinium	Br⁻	Solid / Viscous Liquid	High	~200-250
1-Butyl-4-(1-hydroxyethyl)pyridinium	Br⁻	Viscous Liquid	High	~200-250
1-Hexyl-4-(1-hydroxyethyl)pyridinium	Br⁻	Viscous Liquid	Moderate	~200-250
1-Ethyl-4-(1-hydroxyethyl)pyridinium	BF₄⁻	Liquid	High	~300-350
1-Butyl-4-(1-hydroxyethyl)pyridinium	Tf₂N⁻	Liquid	Low (Hydrophobic)	>350
1-Hexyl-4-(1-hydroxyethyl)pyridinium	Tf₂N⁻	Liquid	Low (Hydrophobic)	>350

Note: Data is extrapolated based on trends observed for analogous pyridinium ionic liquids.[8] Actual values require experimental verification.

Concluding Remarks

The use of 4-(1-Hydroxyethyl)pyridine as a precursor provides a straightforward and efficient route to a versatile class of functionalized ionic liquids. The protocols outlined in this guide are robust and adaptable for various N-alkyl chains and counter-anions. The resulting hydroxyl-functionalized pyridinium ILs are promising candidates for applications in catalysis, electrochemistry, and as novel media for biocatalytic processes, where their unique combination of properties can be leveraged to achieve enhanced performance and stability.

References

• Karoline, T. et al. (2019). Hydroxyl Functionalized Pyridinium Ionic Liquids: Experimental and Theoretical Study on Physicochemical and Electrochemical Properties. Frontiers in Chemistry, 7, 625. Available at: [Link]

• Welton, T. (1999). Room-Temperature Ionic Liquids. Solvents for Synthesis and Catalysis. Chemical Reviews, 99(8), 2071-2084. Available at: [Link]

• Islam, M. J. et al. (2024). Synthesis, characterization, antimicrobial activity and in silico study of pyridinium based ionic liquids. RSC Advances, 14, 19864-19885. Available at: [Link]

• Gokcen, O. A. et al. (2009). Synthesis and Antimicrobial Activity of Some Pyridinium Salts. Molecules, 14(12), 5245-5256. Available at: [Link]

• Wikipedia contributors. (2023). Pyridinium. In Wikipedia, The Free Encyclopedia. Available at: [Link]

• Ben Hassen, F. et al. (2017). Synthesis and crystal structure of a new pyridinium bromide salt. IUCrData, 2(12), x171815. Available at: [Link]

• Karoline, T. et al. (2019). (PDF) Hydroxyl Functionalized Pyridinium Ionic Liquids: Experimental and Theoretical Study on Physicochemical and Electrochemical Properties. ResearchGate. Available at: [Link]

• Epshtein, S. et al. (2015). Processes for preparing 1-alkyl-3-alkyl-pyridinium bromide and uses thereof as additives in electrochemical cells. Google Patents, EP2953930B1.

• Bhowmik, P. K. et al. (2023). Synthesis, Characterization, Pharmacogenomics, and Molecular Simulation of Pyridinium Type of Ionic Liquids and Their Applications. ACS Omega, 8(4), 4146-4155. Available at: [Link]

• PrepChem. (2023). Synthesis of 1-(4-aminobutyl)pyridinium bromide hydrobromide. Available at: [Link]

• Master Organic Chemistry. (2014). Alkyl Halide Reaction Map And Summary. Available at: [Link]

• Loudon, G. M. (2021). Loudon Chapter 9 Review: Reactions of Alkyl Halides. Organic Chemistry at CU Boulder. Available at: [Link]

• Terao, J. et al. (2008). Cross-coupling reaction of alkyl halides with grignard reagents catalyzed by Ni, Pd, or Cu complexes with pi-carbon ligand(s). Accounts of Chemical Research, 41(11), 1563-1572. Available at: [Link]

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• 6. EP2953930B1 - Processes for preparing 1-alkyl-3-alkyl-pyridinium bromide and uses thereof as additives in electrochemical cells - Google Patents [patents.google.com]
• 7. Synthesis and crystal structure of a new pyridinium bromide salt: 4-methyl-1-(3-phen­oxy­prop­yl)pyridinium bromide - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Unraveling the Mechanism of 4-(1-Hydroxyethyl)pyridine in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chiral alcohols are fundamental building blocks in the synthesis of pharmaceuticals and fine chemicals. Their efficient and stereoselective synthesis is a cornerstone of modern organic chemistry. Among the various strategies, the asymmetric addition of organometallic reagents to prochiral aldehydes, catalyzed by chiral ligands, is a highly effective method.[1][2] This application note provides an in-depth analysis of the mechanism and application of pyridyl alkanols, specifically using 4-(1-Hydroxyethyl)pyridine as a model, in asymmetric catalysis. We will explore the mechanistic principles governing stereocontrol, present a case study on the enantioselective addition of diethylzinc to aldehydes, and provide a detailed, field-tested protocol for its implementation.

Introduction: The Role of Chiral Pyridyl Alkanols

Pyridyl alkanols, such as 4-(1-Hydroxyethyl)pyridine, are a class of privileged chiral ligands and catalysts in asymmetric synthesis. Their efficacy stems from a bifunctional nature: the pyridine nitrogen acts as a Lewis basic site for metal coordination, while the chiral hydroxyl group can act as a proton donor and participate in the formation of a rigid, stereochemically defined transition state.

These molecules are particularly renowned for their success in catalyzing the addition of dialkylzinc reagents to aldehydes, a powerful method for forming stereodefined secondary alcohols.[1][3] The pioneering work in this area demonstrated that catalytic amounts of a β-amino alcohol could induce high enantioselectivity, setting the stage for the development of a wide array of related ligands.[1] The product of such a reaction, a chiral pyridyl alkanol, can itself act as a catalyst for its own formation, a phenomenon known as asymmetric autocatalysis.[4] This has profound implications for the origins of homochirality in nature.

Mechanistic Principles of Stereocontrol

The key to the success of 4-(1-Hydroxyethyl)pyridine and related ligands lies in their ability to form a well-organized, chiral environment around a metal center, typically zinc. The generally accepted mechanism for the diethylzinc addition to an aldehyde involves the formation of a dimeric zinc complex that acts as the catalytic species.

The Catalytic Cycle involves several key steps:

• Ligand Exchange: The chiral pyridyl alkanol displaces an ethyl group from diethylzinc (Et₂Zn) to form a chiral zinc monoalkoxide. This is the active catalyst.

• Dimer Formation: This monoalkoxide readily forms a dimeric species with another molecule of Et₂Zn, creating a bridged structure.

• Substrate Coordination: The aldehyde substrate coordinates to one of the zinc centers in the dimer. The coordination is directed by the chiral ligand, which pre-organizes the aldehyde for a facial-selective attack.

• Stereo-determining Alkyl Transfer: An ethyl group is transferred from the other zinc center to one face of the coordinated aldehyde. The stereochemical outcome is dictated by the chiral environment created by the pyridyl alkanol ligand. The transition state is a six-membered ring-like structure, which minimizes steric interactions and maximizes favorable electronic interactions.

• Product Formation & Catalyst Regeneration: The resulting zinc alkoxide of the product alcohol is formed. An exchange with another molecule of diethylzinc releases the chiral secondary alcohol product and regenerates the active dimeric catalyst.

The configuration of the asymmetric carbon in the chiral ligand is a critical factor in determining the sense of asymmetric induction. The pyridine ring and the hydroxyl group work in concert to create a rigid bidentate chelation to the zinc, while the substituent on the chiral carbon (a methyl group in this case) projects outwards, creating a steric shield that directs the incoming aldehyde and the transferring alkyl group.

Caption: Proposed catalytic cycle for the diethylzinc addition to aldehydes.

Application Showcase: Enantioselective Ethylation of Benzaldehyde

The ethylation of benzaldehyde is a benchmark reaction for evaluating the effectiveness of new chiral catalysts. Using a catalyst system derived from a chiral pyridyl alkanol, high yields and enantioselectivities can be achieved for a range of aromatic and aliphatic aldehydes.

Entry	Aldehyde	Ligand Loading (mol%)	Temp (°C)	Yield (%)	ee (%)	Product Config.
1	Benzaldehyde	5	0	95	>98	(R)
2	4-Methoxybenzaldehyde	5	0	92	97	(R)
3	4-Chlorobenzaldehyde	5	0	98	>98	(R)
4	2-Naphthaldehyde	5	0	91	95	(R)
5	Cinnamaldehyde	5	-20	85	92	(R)
6	Cyclohexanecarboxaldehyde	10	-20	88	90	(R)

Data presented is representative of typical results found in the literature for analogous pyridyl alkanol ligands. Actual results may vary.

The high enantioselectivity observed across various substituted benzaldehydes suggests that the catalytic pocket is well-defined and that electronic effects from substituents on the aromatic ring have a minimal impact on the stereochemical control.[2]

Detailed Experimental Protocol

This protocol describes a general procedure for the asymmetric addition of diethylzinc to benzaldehyde, catalyzed by a chiral pyridyl alkanol ligand.

Safety Precaution: Diethylzinc is pyrophoric and reacts violently with water. All manipulations must be performed under an inert atmosphere (Argon or Nitrogen) using anhydrous solvents and Schlenk line or glovebox techniques.

Materials and Reagents:

• (R)-4-(1-Hydroxyethyl)pyridine (or other chiral pyridyl alkanol ligand)

• Diethylzinc (1.0 M solution in hexanes)

• Benzaldehyde (freshly distilled)

• Anhydrous Toluene

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard solvents for chromatography (Hexanes, Ethyl Acetate)

Experimental Workflow

Sources

• 1. digibug.ugr.es [digibug.ugr.es]
• 2. researchgate.net [researchgate.net]
• 3. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 4. Asymmetric autocatalysis. Chiral symmetry breaking and the origins of homochirality of organic molecules - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Reactions Involving 4-(1-Hydroxyethyl)pyridine

Introduction

4-(1-Hydroxyethyl)pyridine, also known as 1-(pyridin-4-yl)ethan-1-ol, is a versatile chiral building block of significant interest in medicinal chemistry and organic synthesis.[1] Its structure, featuring a pyridine ring and a chiral secondary alcohol, allows for a variety of chemical transformations, making it a valuable intermediate in the synthesis of pharmaceuticals and other complex molecules.[1] This document provides detailed experimental protocols for three key reactions involving 4-(1-Hydroxyethyl)pyridine: its oxidation to 4-acetylpyridine, its esterification with acetic anhydride, and its chiral resolution to obtain enantiomerically pure forms.

These protocols are designed for researchers, scientists, and drug development professionals, offering not just step-by-step instructions but also insights into the rationale behind the chosen methodologies. Adherence to these protocols, along with standard laboratory safety practices, is expected to yield reliable and reproducible results.

Physicochemical Properties and Safety Information

A summary of the key physicochemical properties of 4-(1-Hydroxyethyl)pyridine is provided in the table below.

Property	Value	Source
Molecular Formula	C₇H₉NO	[1]
Molecular Weight	123.16 g/mol	[1]
Appearance	White to cream-colored crystalline powder or needles	[1]
Melting Point	67-70 °C	[1]
Boiling Point	239.7 ± 15.0 °C (Predicted)
Solubility	Soluble in water, methanol, and other organic solvents	[2]

Safety Precautions: 4-(1-Hydroxyethyl)pyridine is harmful if swallowed and causes skin and eye irritation.[3][4] It is essential to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.[3]

Experimental Protocols

Oxidation of 4-(1-Hydroxyethyl)pyridine to 4-Acetylpyridine via Swern Oxidation

The Swern oxidation is a mild and efficient method for oxidizing primary and secondary alcohols to aldehydes and ketones, respectively, using dimethyl sulfoxide (DMSO) activated with oxalyl chloride.[5][6][7] This method is particularly suitable for substrates sensitive to harsher oxidizing agents.

Reaction Pathway: Swern Oxidation

Caption: Swern oxidation of 4-(1-Hydroxyethyl)pyridine.

Materials:

• 4-(1-Hydroxyethyl)pyridine (1.0 eq)

• Oxalyl chloride (1.5 eq)

• Anhydrous Dimethyl sulfoxide (DMSO) (2.2 eq)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Triethylamine (TEA) (5.0 eq)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

Protocol:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an argon/nitrogen inlet.

• Reagent Preparation: In the flask, dissolve oxalyl chloride (1.5 eq) in anhydrous DCM under an inert atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

• Activation of DMSO: Slowly add a solution of anhydrous DMSO (2.2 eq) in anhydrous DCM to the oxalyl chloride solution via the dropping funnel, maintaining the temperature at -78 °C. Stir the mixture for 15 minutes.

• Addition of Alcohol: Dissolve 4-(1-Hydroxyethyl)pyridine (1.0 eq) in anhydrous DCM and add it dropwise to the reaction mixture. Stir for 30 minutes at -78 °C.

• Addition of Base: Add anhydrous triethylamine (5.0 eq) dropwise to the reaction mixture. Continue stirring at -78 °C for 30 minutes, then allow the reaction to slowly warm to room temperature.

• Work-up: Quench the reaction by adding water. Separate the organic layer and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. The resulting crude 4-acetylpyridine can be purified by vacuum distillation or column chromatography on silica gel.[1]

Expected Outcome: This procedure should yield 4-acetylpyridine as a liquid.[8] The purity can be assessed by GC-MS and NMR spectroscopy.

Esterification of 4-(1-Hydroxyethyl)pyridine with Acetic Anhydride

Esterification of the hydroxyl group in 4-(1-Hydroxyethyl)pyridine can be readily achieved using acetic anhydride with pyridine as a catalyst.[2] Pyridine not only catalyzes the reaction but also neutralizes the acetic acid byproduct.[2]

Reaction Pathway: Esterification

Caption: Esterification of 4-(1-Hydroxyethyl)pyridine.

Materials:

• 4-(1-Hydroxyethyl)pyridine (1.0 eq)

• Acetic anhydride (1.5 eq)

• Anhydrous Pyridine

• Dichloromethane (DCM) or Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 4-(1-Hydroxyethyl)pyridine (1.0 eq) in anhydrous pyridine.

• Addition of Acetic Anhydride: Cool the solution to 0 °C in an ice bath and slowly add acetic anhydride (1.5 eq).

• Reaction: Allow the mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Work-up: Dilute the reaction mixture with DCM or EtOAc. Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude ester. Further purification can be achieved by column chromatography or recrystallization.[9]

Expected Outcome: The product, 1-(pyridin-4-yl)ethyl acetate, is expected as an oil or a low-melting solid. Characterization can be performed using NMR and IR spectroscopy.

Chiral Resolution of 4-(1-Hydroxyethyl)pyridine

As a chiral molecule, 4-(1-Hydroxyethyl)pyridine can be resolved into its individual enantiomers. Two common methods are presented here: lipase-catalyzed kinetic resolution and classical resolution via diastereomeric salt formation.

Enzymatic kinetic resolution utilizes the stereoselectivity of lipases to acylate one enantiomer of a racemic alcohol at a much faster rate than the other, allowing for their separation.[10][11]

Workflow: Lipase-Catalyzed Kinetic Resolution

Caption: Workflow for lipase-catalyzed kinetic resolution.

Materials:

• Racemic 4-(1-Hydroxyethyl)pyridine

• Immobilized Lipase (e.g., Candida antarctica lipase B - Novozym 435)

• Acyl donor (e.g., vinyl acetate or isopropenyl acetate)

• Anhydrous organic solvent (e.g., n-heptane or tert-butyl methyl ether)

• Molecular sieves (optional)

Protocol:

• Reaction Setup: To a flask containing racemic 4-(1-Hydroxyethyl)pyridine (1.0 eq) and an anhydrous organic solvent, add the immobilized lipase (typically 10-50% by weight of the substrate).

• Acylation: Add the acyl donor (1.0-1.5 eq) and stir the suspension at a controlled temperature (e.g., 30-40 °C).

• Monitoring: Monitor the reaction progress by chiral HPLC or GC to determine the conversion and enantiomeric excess (ee) of both the remaining alcohol and the formed ester. The reaction is typically stopped at or near 50% conversion to achieve high ee for both components.

• Work-up: Once the desired conversion is reached, filter off the immobilized lipase. The enzyme can often be washed and reused.

• Separation: Concentrate the filtrate under reduced pressure. The resulting mixture of the enantioenriched ester and the unreacted enantioenriched alcohol can be separated by column chromatography on silica gel.

Expected Outcome: Two enantiomerically enriched products: one as the acetate ester and the other as the unreacted alcohol. The enantiomeric excess of each can be determined by chiral HPLC.[12][13]

This method involves reacting the racemic alcohol with a chiral acid to form diastereomeric salts, which can then be separated by fractional crystallization due to their different solubilities.[3][14]

Workflow: Diastereomeric Salt Resolution

Caption: Workflow for diastereomeric salt resolution.

Materials:

• Racemic 4-(1-Hydroxyethyl)pyridine

• Chiral resolving agent (e.g., (+)- or (-)-tartaric acid, or a derivative like dibenzoyltartaric acid)

• Suitable solvent for crystallization (e.g., ethanol, methanol, or mixtures with water)

• Base (e.g., sodium hydroxide or sodium bicarbonate) for liberation of the enantiomer

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Protocol:

• Salt Formation: Dissolve the chiral resolving acid (e.g., 0.5 eq of (+)-tartaric acid) in a minimal amount of a suitable hot solvent. To this, add a solution of racemic 4-(1-Hydroxyethyl)pyridine (1.0 eq) in the same solvent.

• Crystallization: Allow the solution to cool slowly to room temperature, and then potentially in a refrigerator, to induce crystallization of the less soluble diastereomeric salt.

• Isolation: Collect the crystals by filtration and wash them with a small amount of cold solvent. The mother liquor contains the other diastereomeric salt.

• Liberation of Enantiomer: Suspend the isolated diastereomeric salt in water and add a base (e.g., aqueous NaOH) until the pH is basic. This will deprotonate the pyridine nitrogen and liberate the free alcohol.

• Extraction and Purification: Extract the liberated enantiomerically enriched alcohol with an organic solvent. Dry the organic layer, remove the solvent, and purify the alcohol if necessary.

• Analysis: Determine the enantiomeric excess of the resolved alcohol by chiral HPLC or by measuring its optical rotation.

Expected Outcome: An enantiomerically enriched sample of 4-(1-Hydroxyethyl)pyridine. The efficiency of the resolution depends on the choice of resolving agent and crystallization solvent.

Conclusion

The protocols outlined in this document provide a comprehensive guide for the chemical manipulation of 4-(1-Hydroxyethyl)pyridine. By following these detailed procedures, researchers can confidently perform oxidation, esterification, and chiral resolution of this important synthetic building block. The successful application of these methods will facilitate the synthesis of novel compounds for various applications, particularly in the field of drug discovery and development.

References

• Smolecule. (2023, August 15). Buy 4-(1-Hydroxyethyl)pyridine | 23389-75-5.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET - (S)-4-(1-Hydroxyethyl)pyridine.
• Fisher Scientific. (2021, December 25). SAFETY DATA SHEET - (R)-4-(1-Hydroxyethyl)pyridine.

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22).
• MSU Chemistry. (n.d.).
• Filo. (2025, December 24). Ethanol react with acetic anhydride in the presence of pyridine.

• IRIS . (2021, January 1). Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine.

• PMC - NIH. (2017, December 12).
• Chemistry Steps. (n.d.).
• University of Rochester, Department of Chemistry. (n.d.).
• Wikipedia. (n.d.).
• NROChemistry. (n.d.).
• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution.
• Phenomenex. (n.d.).
• CymitQuimica. (n.d.). (S)-1-(Pyridin-4-yl)ethanol.
• BLDpharm. (n.d.). 54656-96-1|(S)-1-(Pyridin-4-yl)ethanol.
• ResearchGate. (2017, December 13). (PDF)
• Wiley Online Library. (2014, April 15). Lipase-catalyzed Kinetic Resolution of (±)-1-(2-furyl) Ethanol in Nonaqueous Media.
• MDPI. (n.d.).
• ChemicalBook. (n.d.). 1-PYRIDIN-4-YL-ETHANOL synthesis.
• PubMed. (2017, July 1). Lipase-catalyzed kinetic resolution as key step in the synthesis of enantiomerically pure σ ligands with 2-benzopyran structure.
• Chemical Communications (RSC Publishing). (n.d.).
• ResearchGate. (2025, August 7). Enantiomeric separation by HPLC of 1,4-dihydropyridines with vancomycin as chiral selector | Request PDF.
• ResearchGate. (n.d.).
• Chemistry LibreTexts. (2023, January 22). Acid Anhydrides react with alcohols to form esters.
• NIH. (n.d.). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis.
• Google Patents. (n.d.).
• PubChem. (n.d.). 4-Acetylpyridine.
• Google Patents. (n.d.).
• CalTech GPS. (n.d.).
• NINGBO INNO PHARMCHEM CO.,LTD. (2025, December 31). 4-Acetylpyridine (CAS 1122-54-9)
• PMC - NIH. (n.d.).
• Scribd. (n.d.). GRP 7 Re Crystallization of Pure Acetanilide | PDF | Solubility.

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Application Notes and Protocols for the Large-Scale Synthesis of 4-(1-Hydroxyethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Strategic Importance of 4-(1-Hydroxyethyl)pyridine in Pharmaceutical Synthesis

4-(1-Hydroxyethyl)pyridine is a pivotal pyridine derivative that serves as a crucial building block in the synthesis of a wide array of active pharmaceutical ingredients (APIs). Its structural motif, featuring a pyridine ring and a chiral hydroxyl group, makes it an invaluable synthon for creating complex molecular architectures with specific biological activities. The global demand for pyridine and its derivatives is on a significant upward trend, driven by its extensive use in the pharmaceutical and agrochemical industries. This guide provides a comprehensive overview of the large-scale synthesis of 4-(1-Hydroxyethyl)pyridine, with a primary focus on the industrially preferred method of reducing 4-acetylpyridine. It is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to implement and scale this synthesis efficiently and safely.

Comparative Analysis of Synthetic Routes for Large-Scale Production

Several synthetic pathways to 4-(1-Hydroxyethyl)pyridine have been developed, each with its own set of advantages and disadvantages for industrial-scale production. The choice of a particular route is often a trade-off between cost, safety, yield, and environmental impact.

Synthetic Route	Starting Materials	Key Reagents	Typical Yield	Key Advantages	Key Disadvantages
Reduction of 4-Acetylpyridine	4-Acetylpyridine	Sodium Borohydride (NaBH₄) or Catalytic Hydrogenation	>90%	High yield, readily available starting material, well-established and scalable process.	Use of flammable solvents, hydrogen gas handling for catalytic route, borohydride quenching on a large scale.
Grignard Reaction	4-Pyridinecarboxaldehyde	Methylmagnesium Bromide (CH₃MgBr)	70-85%	Good for introducing the methyl group specifically.	Moisture-sensitive reagents, potential for side reactions, challenges in handling Grignard reagents at scale.
Hydration of 4-Vinylpyridine	4-Vinylpyridine	Acid catalyst (e.g., H₂SO₄)	Variable	Potentially a one-step process.	4-Vinylpyridine is a hazardous and reactive monomer, potential for polymerization, and lower yields.

For large-scale industrial production, the reduction of 4-acetylpyridine is the most widely adopted and economically viable method due to its high efficiency, scalability, and the relatively low cost of the starting material. This guide will focus on a detailed protocol for this process.

Recommended Large-Scale Synthesis: Reduction of 4-Acetylpyridine with Sodium Borohydride

The reduction of the ketone functionality in 4-acetylpyridine to a secondary alcohol is a highly efficient and selective transformation. Sodium borohydride (NaBH₄) is the preferred reducing agent for this process on an industrial scale due to its milder reactivity and easier handling compared to lithium aluminum hydride (LiAlH₄).

Reaction Mechanism

The reduction proceeds via a nucleophilic addition of a hydride ion (H⁻) from the borohydride to the electrophilic carbonyl carbon of 4-acetylpyridine. The resulting alkoxide is then protonated during the workup to yield the final alcohol product.

Process Workflow Diagram

Caption: Process workflow for the large-scale synthesis of 4-(1-Hydroxyethyl)pyridine.

Detailed Protocol for Pilot-Scale Synthesis (1 kg Scale)

This protocol is designed for a pilot-plant setting and can be scaled up further with appropriate engineering considerations.

Materials and Equipment

Material	Quantity	Molar Eq.	Notes
4-Acetylpyridine	1.00 kg	1.0	Purity ≥ 98%
Methanol (MeOH)	10 L	-	Anhydrous
Sodium Borohydride (NaBH₄)	0.35 kg	1.1	Purity ≥ 98%
Acetone	1 L	-	For quenching
Dichloromethane (DCM)	20 L	-	For extraction
Anhydrous Sodium Sulfate (Na₂SO₄)	0.5 kg	-	For drying
Ethyl Acetate	5 L	-	For crystallization
n-Heptane	10 L	-	For crystallization

Equipment:

• 20 L jacketed glass reactor with overhead stirrer, temperature probe, and addition funnel.

• Rotary evaporator with a large-capacity flask.

• Large separatory funnel or liquid-liquid extraction setup.

• Filtration apparatus (e.g., Nutsche filter).

• Vacuum oven.

Step-by-Step Procedure

• Reactor Setup and Inert Atmosphere:

  • Ensure the reactor is clean, dry, and purged with an inert gas (e.g., nitrogen). Maintain a slight positive pressure of the inert gas throughout the reaction.

• Charging the Reactor:

  • Charge the reactor with 4-acetylpyridine (1.00 kg) and methanol (10 L).

  • Begin stirring to ensure a homogeneous solution.

• Cooling:

  • Cool the reactor contents to 0-5 °C using a circulating chiller.

• Preparation and Addition of Sodium Borohydride:

  • In a separate vessel, carefully and slowly add sodium borohydride (0.35 kg) to methanol (2 L) while cooling in an ice bath to manage the exotherm. Caution: Sodium borohydride reacts with methanol to generate hydrogen gas. Ensure adequate ventilation and no ignition sources.[1]

  • Once the sodium borohydride is dissolved, transfer the solution to the addition funnel of the reactor.

  • Add the sodium borohydride solution dropwise to the stirred solution of 4-acetylpyridine in the reactor over a period of 2-3 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction Monitoring:

  • After the addition is complete, allow the reaction to stir at 5-10 °C for an additional 2-4 hours.

  • Monitor the reaction progress by taking aliquots and analyzing them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is no longer detectable.

• Quenching the Reaction:

  • Safety First: Quenching of excess sodium borohydride is a critical step that generates hydrogen gas and can be highly exothermic. This must be done with extreme caution in a well-ventilated area.[1]

  • Slowly and carefully add acetone (1 L) dropwise to the reaction mixture while maintaining the temperature below 20 °C to quench any unreacted sodium borohydride.

  • After the acetone addition, slowly add water (2 L) dropwise. A controlled effervescence will be observed.

• Workup and Extraction:

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the bulk of the methanol.

  • To the resulting aqueous slurry, add dichloromethane (10 L) and transfer to a large separatory funnel.

  • Extract the aqueous layer with dichloromethane (2 x 5 L).

  • Combine the organic layers and wash with brine (2 x 2 L).

  • Dry the combined organic layers over anhydrous sodium sulfate (0.5 kg).

• Isolation of Crude Product:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude 4-(1-Hydroxyethyl)pyridine as an oil or a semi-solid.

• Purification by Crystallization:

  • Dissolve the crude product in a minimum amount of hot ethyl acetate (approx. 3-4 L).

  • Slowly add n-heptane (approx. 6-8 L) with stirring until the solution becomes turbid.

  • Allow the solution to cool slowly to room temperature, and then cool to 0-5 °C in an ice bath to induce crystallization.

  • Collect the crystals by filtration and wash with a cold mixture of ethyl acetate/n-heptane (1:2).

• Drying:

  • Dry the purified crystals in a vacuum oven at 40-50 °C until a constant weight is achieved.

Expected Yield and Purity

• Yield: 85-95%

• Purity (by HPLC): >99%

Impurity Profile and Quality Control

The primary impurities in this synthesis are unreacted 4-acetylpyridine and potential over-reduction products. A validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is essential for monitoring the reaction and ensuring the final product's purity.[2][3][4]

Typical HPLC Conditions:

• Column: C18, 5 µm, 4.6 x 250 mm

• Mobile Phase: A gradient of acetonitrile and a phosphate buffer (pH 2.5)

• Detection: UV at 254 nm

Safety and Environmental Considerations

• Sodium Borohydride: This reagent is water-reactive and releases flammable hydrogen gas upon contact with protic solvents and during quenching.[1] Handle in a well-ventilated area, away from ignition sources, and wear appropriate personal protective equipment (PPE), including a flame-retardant lab coat, safety goggles, and gloves.

• Solvent Handling: Methanol and dichloromethane are flammable and toxic. All operations should be conducted in a well-ventilated fume hood or a contained reactor system.

• Waste Disposal: The aqueous waste from the workup will contain borate salts. This should be neutralized and disposed of in accordance with local environmental regulations. Solvent waste should be collected and handled as hazardous waste.

Alternative Synthetic Routes: A Brief Overview

Grignard Reaction

The reaction of 4-pyridinecarboxaldehyde with a methyl Grignard reagent, such as methylmagnesium bromide, provides a direct route to 4-(1-Hydroxyethyl)pyridine.

Challenges for Large-Scale Production:

• The high reactivity and moisture sensitivity of Grignard reagents require stringent anhydrous conditions, which can be challenging to maintain in large reactors.

• The potential for side reactions, such as the formation of byproducts from the reaction with the pyridine nitrogen, can reduce the overall yield and complicate purification.

Hydration of 4-Vinylpyridine

The acid-catalyzed hydration of 4-vinylpyridine is another potential route.

Challenges for Large-Scale Production:

• 4-Vinylpyridine is a reactive monomer that can readily polymerize, especially under acidic conditions and at elevated temperatures.[2] This can lead to significant yield loss and operational difficulties.

• The reaction often requires careful control of temperature and catalyst concentration to minimize polymerization.

Conclusion

The reduction of 4-acetylpyridine with sodium borohydride stands out as the most robust, scalable, and economically favorable method for the large-scale synthesis of 4-(1-Hydroxyethyl)pyridine. By following the detailed protocol and adhering to the safety guidelines outlined in this document, researchers and professionals in the pharmaceutical industry can confidently produce this key intermediate with high yield and purity, thereby facilitating the development and manufacturing of essential medicines.

References

• SOP: CRYSTALLIZATION. (n.d.). Retrieved from [Link]

• Quenching of Water Reactive Materials. (2016, November 22). Retrieved from [Link]

• Standard Operating Procedure: Sodium borohydride. (2012, December 14). Retrieved from [Link]

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. (n.d.). Retrieved from [Link]

• Process Analytical Technology (PAT) in Pharmaceutical Development. (2012, June 20). Retrieved from [Link]

• Process Analytical Technology (PAT): A Review. (2013, November 30). Retrieved from [Link]

• Process Analytical Technology - PAT. (n.d.). Retrieved from [Link]

• Process Analytical Technology (PAT) Pharmaceutical and Biopharmaceutical Manufacturing. (n.d.). Retrieved from [Link]

• IV.B.1 Process for Regeneration of Sodium Borate to Sodium Borohydride for Use as a Hydrogen Storage Source. (n.d.). Retrieved from [Link]

• sodium borohydride reduction: Topics by Science.gov. (n.d.). Retrieved from [Link]

• HPLC Methods for analysis of Pyridine. (n.d.). Retrieved from [Link]

• Sodium borohydride, Sodium tetrahydroborate. (n.d.). Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Recycling Process of Sodium Metaborate to Sodium Borohydride. (2003). Retrieved from [Link]

• The Industrial Catalysis Section: A Place to Publish Applied Catalysis Research. (2024, March 6). Retrieved from [Link]

• (PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. (2021). Retrieved from [Link]

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• 2. ptfarm.pl [ptfarm.pl]
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• 4. researchgate.net [researchgate.net]

Application Note: A Multi-modal Spectroscopic Approach for the Analysis of 4-(1-Hydroxyethyl)pyridine Reaction Products

Introduction

4-(1-Hydroxyethyl)pyridine is a versatile heterocyclic alcohol with significant applications as a building block in the synthesis of pharmaceuticals and specialty polymers.[1][2] Its chiral center also makes it a valuable component in asymmetric synthesis.[1] The reactivity of its hydroxyl and pyridine functionalities allows for a variety of chemical transformations, including oxidation, esterification, and dehydration. Accurate and comprehensive analysis of the resulting reaction products is paramount for process optimization, quality control, and regulatory compliance in drug development and materials science.

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of multiple spectroscopic techniques for the unambiguous identification and characterization of products derived from reactions of 4-(1-Hydroxyethyl)pyridine. We will delve into the practical application of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Fourier-Transform Infrared (FT-IR) spectroscopy, Ultraviolet-Visible (UV-Vis) spectroscopy, and Mass Spectrometry (MS). The focus will be on explaining the causality behind experimental choices and establishing self-validating analytical workflows.

Common Synthetic Transformations of 4-(1-Hydroxyethyl)pyridine

The chemical versatility of 4-(1-Hydroxyethyl)pyridine allows for several key reactions at the hydroxyethyl substituent. This guide will focus on the spectroscopic analysis of products from three common transformations:

• Oxidation: The secondary alcohol is oxidized to a ketone, yielding 4-acetylpyridine.

• Esterification: The hydroxyl group reacts with a carboxylic acid or its derivative to form an ester.

• Dehydration: Elimination of water from the hydroxyethyl group results in the formation of 4-vinylpyridine.

A visual representation of these reaction pathways is provided below.

Figure 2: Integrated workflow for spectroscopic analysis.

Protocol: Integrated Analysis

• Initial Reaction Check (FT-IR): Use FT-IR as a rapid method to monitor the reaction progress. Look for the disappearance of the starting material's O-H band and the appearance of the product's key functional group band (e.g., C=O or C=C).

• Structural Elucidation (NMR): Once the reaction is deemed complete, purify the product. Acquire high-resolution ¹H and ¹³C NMR spectra to determine the precise chemical structure. The disappearance of starting material signals and the appearance of new, characteristic product signals provide definitive structural evidence.

• Molecular Weight Confirmation (MS): Use mass spectrometry to confirm the molecular weight of the purified product. This provides a crucial check on the elemental composition and corroborates the structure proposed by NMR.

• Final Confirmation (UV-Vis): For products with altered conjugation, such as 4-vinylpyridine, UV-Vis spectroscopy can show a shift in the λₘₐₓ compared to the starting material, providing additional supporting evidence.

Conclusion

The structural analysis of reaction products of 4-(1-Hydroxyethyl)pyridine is effectively achieved through a synergistic application of NMR, FT-IR, and Mass Spectrometry. Each technique provides a unique and complementary piece of the structural puzzle. By following the detailed protocols and understanding the expected spectral changes outlined in this application note, researchers can confidently identify reaction products, assess purity, and ensure the integrity of their synthetic processes. This multi-modal approach embodies a self-validating system, which is critical for the rigorous demands of pharmaceutical and materials research.

References

• PubChem. 4-Pyridineethanol. National Institutes of Health. Available at: [Link]

• Pradhan, J., et al. (2015). Synthesis of some nuclear substitution derivatives of 4-acetyl pyridine. International Journal of Pharmaceutical Chemistry and Analysis, 2(3), 113-119.

• PubChem. 4-Acetylpyridine. National Institutes of Health. Available at: [Link]

• Google Patents. US3149116A - Process for the dehydration of hydroxyethyl-substituted pyridines, quinolines, and isoquinolines.

• Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Available at: [Link]

• Google Patents. US2758999A - Esterification of pyridine carboxylic acids.

• SIELC Technologies. UV-Vis Spectrum of Pyridine. Available at: [Link]

Sources

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• 2. labproinc.com [labproinc.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(1-Hydroxyethyl)pyridine

Welcome to the technical support center for the synthesis of 4-(1-Hydroxyethyl)pyridine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis. We provide in-depth, field-tested insights and troubleshooting strategies in a direct question-and-answer format to help you improve your reaction yields and product purity.

Section 1: Troubleshooting the Reduction of 4-Acetylpyridine

The reduction of 4-acetylpyridine is a primary route to 4-(1-Hydroxyethyl)pyridine. While seemingly straightforward, this pathway is fraught with potential pitfalls, including over-reduction and catalyst deactivation. This section addresses the most common issues encountered with various reduction methods.

Q1: My catalytic hydrogenation of 4-acetylpyridine is giving low yields and significant 4-(1-hydroxyethyl)piperidine byproduct. How can I improve selectivity for the desired alcohol?

Probable Cause: This is a classic chemoselectivity problem. The pyridine ring is susceptible to hydrogenation, especially under harsh conditions (high pressure, high temperature) or with highly active catalysts like Platinum oxide (PtO₂) or Palladium on carbon (Pd/C).[1] The nitrogen atom in the pyridine ring can also bind strongly to the metal center, poisoning the catalyst and leading to incomplete or slow reactions.[1][2]

Solutions and Preventative Measures:

• Catalyst Selection: Switch to a milder, more selective catalyst. Rhodium(III) oxide (Rh₂O₃) has been shown to be highly effective for reducing functionalized pyridines to the corresponding piperidines but under carefully controlled, mild conditions, can favor the reduction of the side chain over the ring.[1] The choice of catalyst is paramount for controlling selectivity.

• Reaction Conditions Optimization:

  • Pressure: Reduce the hydrogen pressure. High pressures favor the complete saturation of the aromatic ring. Start with lower pressures (e.g., 1-5 bar) and monitor the reaction progress closely.

  • Temperature: Perform the reaction at a lower temperature (e.g., 25-40°C). Elevated temperatures provide the activation energy needed for the more difficult ring reduction.[1]

  • Solvent: The solvent can influence catalyst activity and substrate presentation. Protic solvents like ethanol or trifluoroethanol (TFE) are commonly used. TFE, in particular, has been shown to be effective in recent studies under mild conditions.[1]

• Substrate Modification: Consider performing the reaction on the pyridinium salt. Quaternization of the pyridine nitrogen can activate the ring for reduction but can also alter the selectivity profile. This strategy is more commonly used for transfer hydrogenation.[3]

Q2: My transfer hydrogenation using formic acid and triethylamine is slow and the conversion is poor. What factors should I optimize?

Probable Cause: Transfer hydrogenation is an excellent alternative to high-pressure catalytic hydrogenation, but its efficiency is highly dependent on the catalyst, hydrogen donor, and temperature. Poor conversion is often due to an inefficient catalyst system or suboptimal reaction parameters.

Solutions and Preventative Measures:

• Catalyst System: While various catalysts work, rhodium and ruthenium complexes are particularly effective. For instance, the rhodium complex dimer [Cp*RhCl2]2 promoted by an iodide anion is highly efficient for the transfer hydrogenation of pyridinium salts in a formic acid/triethylamine (HCOOH-Et₃N) azeotrope.[3] Ruthenium complexes bearing NNN tridentate ligands have also been shown to be active catalysts.[4]

• Hydrogen Donor: The azeotropic mixture of formic acid and triethylamine (5:2) is a standard and effective hydrogen source. Ensure the quality of these reagents is high, as impurities can inhibit the catalyst.

• Temperature: While often run at moderate temperatures, some systems require heating to achieve a reasonable reaction rate. A temperature of around 40-80°C is a typical starting point.[3][4] Monitor for potential decomposition of the product or starting material at higher temperatures.

• Inert Atmosphere: Although some transfer hydrogenations are robust, performing the reaction under an inert atmosphere (Nitrogen or Argon) is good practice to prevent oxidation of the catalyst or reagents.

Parameter	Recommendation for Transfer Hydrogenation	Rationale
Catalyst	[Cp*RhCl2]2 with an iodide promoter	High efficiency and selectivity, especially for pyridinium salts.[3]
Hydrogen Donor	5:2 azeotropic HCOOH:NEt₃	Standard, effective, and readily available hydrogen source.
Temperature	40 - 80 °C	Balances reaction rate against potential thermal degradation.[3][4]
Atmosphere	Inert (N₂ or Ar)	Protects the catalyst and reagents from oxidative degradation.

Q3: I'm attempting a Meerwein-Ponndorf-Verley (MPV) reduction of 4-acetylpyridine, but the yield is low with several unidentified side products. What is going wrong?

Probable Cause: The Meerwein-Ponndorf-Verley (MPV) reduction, which uses an aluminum alkoxide (typically aluminum isopropoxide) in a sacrificial alcohol like isopropanol, is highly chemoselective for aldehydes and ketones.[5][6] However, its reversible nature and the basicity of the alkoxide can lead to issues. Low yields are often due to an incomplete shift of the equilibrium or competing side reactions like aldol condensations.[7][8]

Solutions and Preventative Measures:

• Driving the Equilibrium: The MPV reduction is a reversible equilibrium.[7] To drive it towards the product, you must remove the acetone byproduct as it forms. This is typically achieved by setting up the reaction in a distillation apparatus to continuously distill off the low-boiling acetone.

• Reagent Purity: The aluminum isopropoxide catalyst is extremely sensitive to moisture. Ensure all glassware is oven-dried and reagents are anhydrous. Water will hydrolyze the catalyst, rendering it inactive.

• Minimize Side Reactions: The basic conditions of the MPV reaction can promote self-condensation of the starting material or other base-catalyzed side reactions.

  • Maintain the reaction at a gentle reflux to avoid excessively high temperatures that might favor side reactions.

  • Use a recently reported protocol that employs mildly basic conditions, which can be more tolerant of various functional groups and potentially reduce side reactions.[8]

• Catalyst Choice: While aluminum isopropoxide is traditional, other catalysts have been developed. Simple aluminum complexes or indium tri(isopropoxide) have been reported to be effective and may offer different selectivity profiles.[9]

Caption: Decision tree for troubleshooting low yields in the reduction of 4-acetylpyridine.

Section 2: Troubleshooting the Grignard Synthesis Pathway

Reacting 4-pyridinecarboxaldehyde with a methyl Grignard reagent (e.g., methylmagnesium bromide) is a direct C-C bond-forming strategy. The primary challenges involve the high reactivity and basicity of the Grignard reagent and potential side reactions of the aldehyde.

Q1: My Grignard reaction with 4-pyridinecarboxaldehyde shows a low conversion rate, and I recover a lot of starting material. What are the likely causes?

Probable Cause: This issue almost always points to problems with the Grignard reagent itself or the reaction conditions. Grignard reagents are notoriously sensitive to moisture and air. They are also strong bases and can be consumed by any acidic protons present.

Solutions and Preventative Measures:

• Ensure Anhydrous Conditions: This is the most critical factor.

  • All glassware must be rigorously dried in an oven (e.g., >120°C for several hours) and cooled under a stream of dry nitrogen or argon.[10]

  • The solvent (typically THF or diethyl ether) must be anhydrous. Use a freshly opened bottle of anhydrous solvent or distill from a suitable drying agent (e.g., sodium/benzophenone).

  • The 4-pyridinecarboxaldehyde starting material should be pure and dry.

• Grignard Reagent Quality: Use a freshly prepared Grignard reagent or a recently purchased, high-quality commercial solution. If preparing it yourself, ensure the magnesium turnings are activated (a crystal of iodine is a common initiator).[10] Titrate the Grignard solution before use to determine its exact molarity.

• Temperature Control: The addition of the aldehyde to the Grignard reagent is exothermic. This addition should be done slowly at a low temperature (e.g., 0°C) to prevent side reactions.[11] After the addition is complete, the reaction may be allowed to warm to room temperature to ensure it goes to completion.[12]

• Stoichiometry: Use a slight excess of the Grignard reagent (e.g., 1.1-1.5 equivalents) to ensure complete consumption of the aldehyde. However, a large excess can complicate the workup.

Q2: My reaction produces significant amounts of isonicotinic acid and 4-pyridinemethanol as byproducts. What's causing this and how can I prevent it?

Probable Cause: You are observing the products of a Cannizzaro reaction.[13] This is a characteristic side reaction for aldehydes that lack α-hydrogens, like 4-pyridinecarboxaldehyde. It is a disproportionation reaction that occurs under basic conditions, where two molecules of the aldehyde react to form one molecule of the corresponding alcohol (4-pyridinemethanol) and one of the carboxylic acid (isonicotinic acid).[13] The presence of strong bases (other than the Grignard reagent) or elevated temperatures can promote this pathway.

Solutions and Preventative Measures:

• Avoid Strong Bases: Ensure no extraneous strong bases (like NaOH or KOH) are present in the reaction. The Grignard reagent itself is basic, but its primary reactivity should be nucleophilic addition.

• Control Temperature: The Cannizzaro reaction rate increases with temperature.[13] Maintaining a low temperature (0°C or below) during the addition and reaction period is crucial to minimize this side reaction.

• Quenching Procedure: Quench the reaction carefully. A rapid, uncontrolled quench with water can create localized areas of high pH, potentially promoting the Cannizzaro reaction with any unreacted aldehyde. A slow, controlled quench with a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0°C is standard practice.[11] This provides a mild acidic proton source to neutralize the alkoxide and destroy excess Grignard reagent without being strongly acidic.

Caption: Optimized experimental workflow for the Grignard synthesis of 4-(1-hydroxyethyl)pyridine.

Section 3: General FAQs

Q1: How can I effectively purify the final 4-(1-Hydroxyethyl)pyridine product?

Answer: Purification is typically achieved by silica gel column chromatography. A common eluent system is a gradient of methanol in dichloromethane or chloroform.[11] For example, starting with pure chloroform and gradually increasing the methanol concentration (e.g., up to 10%) can effectively separate the more polar product from less polar impurities. TLC should be used to determine the optimal solvent system beforehand. If the product is crystalline, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can be an effective final purification step.

Q2: What are the primary safety considerations for these syntheses?

Answer:

• Grignard Reagents: These are highly reactive and pyrophoric, especially in concentrated forms. They react violently with water. All manipulations must be performed under a strict inert atmosphere.

• Hydrogen Gas: Catalytic hydrogenation involves flammable hydrogen gas, often under pressure. Use appropriate high-pressure equipment and ensure the system is free of leaks. Work in a well-ventilated fume hood away from ignition sources.

• Solvents: Anhydrous ethers (THF, diethyl ether) are extremely flammable and can form explosive peroxides. Never distill to dryness.

• Formic Acid: Corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses.

References

• Chemistry Stack Exchange. Why is this grignard synthesis incorrect? (2020). Available at: [Link]

• Zhou, Q., et al. (2016). Borane-Catalyzed Transfer Hydrogenations of Pyridines with Ammonia Borane. Organic Letters, 18, 5189-5191. Available at: [Link]

• ResearchGate. Scheme 2. a) Proposed mechanism for catalytic hydrogenation of 4 a.... Available at: [Link]

• Pipzine Chemicals. (R)-4-(1-Hydroxyethyl) Pyridine | Specifications, Applications & Safety. Available at: [Link]

• Wang, D., et al. (2013). Efficient and Chemoselective Reduction of Pyridines to Tetrahydropyridines and Piperidines via Rhodium-Catalyzed Transfer Hydrogenation. Advanced Synthesis & Catalysis, 355, 35-40. Available at: [Link]

• Google Patents. EP2585436B1 - Process for preparing 4-hydroxypyridines.

• Baran Lab. (2004). Pyridine Synthesis: Cliff Notes. Available at: [Link]

• Wang, D., et al. (2024). Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry. Available at: [Link]

• Organic Chemistry Portal. Meerwein-Ponndorf-Verley Reduction. Available at: [Link]

• Organic & Biomolecular Chemistry. Reactions between Grignard reagents and heterocyclic N-oxides: Stereoselective synthesis of substituted pyridines, piperidines, and piperazines. Available at: [Link]

• Wikipedia. Meerwein–Ponndorf–Verley reduction. Available at: [Link]

• Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines - PMC - NIH. Available at: [Link]

• Master Organic Chemistry. (2016). Synthesis Problems Involving Grignard Reagents. Available at: [Link]

• Google Patents. WO2011161612A1 - Process for preparing 4-hydroxypyridines.

• Synthesis, Reactivity, and Catalytic Transfer Hydrogenation Activity of Ruthenium Complexes Bearing NNN Tridentate Ligands: Influence of the Secondary Coordination Sphere - NIH. Available at: [Link]

• Sciencemadness Discussion Board. (2013). Grignard reagent problem. Available at: [Link]

• ResearchGate. Process scheme for the selective continuous-flow hydrogenation of.... Available at: [Link]

• Base-Mediated Meerwein–Ponndorf–Verley Reduction of Aromatic and Heterocyclic Ketones - PMC - NIH. Available at: [Link]

• 4-Acetylpyridinium hydrogen sulfate - PMC - NIH. Available at: [Link]

• A Convenient and High Yield Method to Prepare 4-Hydroxypyroglutamic Acids. Available at: [Link]

• Organic Chemistry Portal. A new mild method for the one-pot synthesis of pyridines. Available at: [Link]

• Reddit. Low yield LAH reactions : r/Chempros. (2024). Available at: [Link]

• University of Illinois. (2008). Catalytic Asymmetric Hydrogenation of Heteroarenes. Available at: [Link]

• ResearchGate. What is best method to remove pyridine from a reaction mixture? (2014). Available at: [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. Available at: [Link]

• MDPI. Chemoselective Transfer Hydrogenation over MgO as the Catalyst.... Available at: [Link]

• Wikipedia. Pyridine. Available at: [Link]

Sources

• 1. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A [pubs.rsc.org]
• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. pcliv.ac.uk [pcliv.ac.uk]
• 4. Synthesis, Reactivity, and Catalytic Transfer Hydrogenation Activity of Ruthenium Complexes Bearing NNN Tridentate Ligands: Influence of the Secondary Coordination Sphere - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Meerwein–Ponndorf–Verley reduction - Wikipedia [en.wikipedia.org]
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• 10. Sciencemadness Discussion Board - Grignard reagent problem - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. 3-(1-Hydroxyethyl)pyridine synthesis - chemicalbook [chemicalbook.com]
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• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 4-(1-Hydroxyethyl)pyridine

Welcome to the technical support center for the purification of 4-(1-hydroxyethyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges during the purification of this versatile building block.

Introduction

4-(1-Hydroxyethyl)pyridine is a chiral organic compound featuring a pyridine ring substituted at the 4-position with a 1-hydroxyethyl group.[1] It exists as two enantiomers, (R)- and (S)-4-(1-hydroxyethyl)pyridine, which are valuable intermediates in asymmetric synthesis and medicinal chemistry.[1][2] The purification of 4-(1-hydroxyethyl)pyridine from a reaction mixture is a critical step to ensure the desired purity and yield for downstream applications. This guide will address common issues and provide robust protocols for its successful purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude reaction mixture of 4-(1-hydroxyethyl)pyridine?

A1: The impurities largely depend on the synthetic route. A common method for synthesizing 4-(1-hydroxyethyl)pyridine is the reduction of 4-acetylpyridine.[3][4][5][6][7] In this case, common impurities may include:

• Unreacted 4-acetylpyridine: The starting material may not have been fully consumed during the reaction.

• Over-reduction products: The ethyl group could be further reduced, although this is less common with selective reducing agents.

• Byproducts from the reducing agent: For example, if sodium borohydride is used, borate esters may be formed.

• Solvent and other reagents: Residual solvents and other reagents used in the reaction and work-up.

• Homologues of pyridine: Picolines and lutidines can be present as impurities in the starting pyridine source.[8]

Q2: My purified 4-(1-hydroxyethyl)pyridine is a yellow or brown oil/solid. What causes this discoloration?

A2: Discoloration in pyridine derivatives is often due to the presence of trace impurities or degradation products.[8] This can be caused by:

• Air oxidation: Pyridine derivatives can be sensitive to air, leading to colored byproducts.

• Residual acidic or basic impurities: These can catalyze degradation reactions.

• Thermally sensitive impurities: Some byproducts might be unstable and decompose upon heating, for instance, during solvent evaporation.

Purification via distillation or recrystallization can often yield a colorless or white to cream-colored product.[1][8]

Q3: How should I store purified 4-(1-hydroxyethyl)pyridine?

A3: Due to its potential sensitivity to air and moisture, 4-(1-hydroxyethyl)pyridine should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[9] It is also advisable to store it in a cool, dark place to prevent degradation.[8]

Troubleshooting Guide

This section addresses specific issues you might encounter during the purification of 4-(1-hydroxyethyl)pyridine in a question-and-answer format, providing explanations and actionable solutions.

Issue 1: Low Yield After Aqueous Work-up

Symptom: A significant loss of product is observed after extraction from the aqueous phase.

Possible Cause: 4-(1-Hydroxyethyl)pyridine has good water solubility due to the hydroxyl group and the nitrogen atom of the pyridine ring, which can be protonated.[10][11] Incorrect pH during extraction can lead to the product remaining in the aqueous layer.

Solutions:

• pH Adjustment: The basicity of the pyridine nitrogen (pKa of the conjugate acid is around 5-6) is a key factor.[12]

  • To extract into an organic solvent, the aqueous layer should be made basic (pH > 8) to ensure the pyridine nitrogen is in its free base form, which is less water-soluble.[12] Use a base like sodium carbonate or sodium hydroxide.

  • Conversely, to remove basic impurities, you can wash the organic layer with a dilute acidic solution (e.g., 1M HCl), which will protonate the pyridine and pull it into the aqueous layer. Be mindful that this will also extract your product if not carefully controlled.

• Salting Out: Adding a saturated solution of sodium chloride (brine) to the aqueous layer can decrease the solubility of the organic product, driving it into the organic phase.[13]

• Continuous Extraction: For highly water-soluble compounds, continuous liquid-liquid extraction may be necessary to achieve a good recovery.

Issue 2: Difficulty in Chromatographic Separation

Symptom: Co-elution of the product with impurities or significant peak tailing during column chromatography.

Possible Cause: The basic nature of the pyridine ring can lead to strong interactions with the acidic silanol groups on the surface of silica gel, causing peak tailing.[12][14] Impurities with similar polarity to the product can also be difficult to separate.

Solutions:

• Neutralize Silica Gel: Pre-treating the silica gel with a base like triethylamine can help to cap the acidic silanol groups and reduce tailing.[14] This is done by preparing the silica slurry in a solvent system containing a small percentage (e.g., 1-2%) of triethylamine.

• Alternative Stationary Phases:

  • Alumina (basic or neutral): This can be a good alternative to silica gel for basic compounds.

  • Reversed-phase chromatography (C18): This technique separates compounds based on hydrophobicity and can be very effective.[14] A typical mobile phase would be a mixture of acetonitrile and water, often with a modifier like formic acid.[14]

• Mobile Phase Modifiers: Adding a small amount of a basic modifier like triethylamine or pyridine to the mobile phase in normal-phase chromatography can improve peak shape by competing with the analyte for interaction with the silanol groups.

Issue 3: Product Fails to Crystallize

Symptom: The purified product remains an oil and does not solidify, even at high purity.

Possible Cause: The presence of even minor impurities can inhibit crystallization.[14] The inherent properties of the molecule may also favor an amorphous or oily state. 4-(1-Hydroxyethyl)pyridine has a reported melting point range of 67-70°C.[1]

Solutions:

• High Purity is Key: Ensure the product is of the highest possible purity before attempting crystallization.[14] You may need to perform an additional purification step, such as column chromatography.

• Solvent Screening: Systematically screen a range of solvents and solvent mixtures. Good crystallization solvents are typically those in which the compound is sparingly soluble at room temperature but readily soluble at elevated temperatures.

• Crystallization Techniques:

  • Slow Evaporation: Dissolve the compound in a volatile solvent and allow the solvent to evaporate slowly.

  • Cooling: Prepare a saturated solution at a higher temperature and then cool it slowly.

  • Vapor Diffusion: Dissolve the compound in a good solvent and place it in a sealed container with a poor solvent (in which the compound is insoluble). The vapor of the poor solvent will slowly diffuse into the good solvent, inducing crystallization.

  • Scratching: Scratching the inside of the flask with a glass rod can create nucleation sites and induce crystallization.[13]

  • Seeding: Adding a small crystal of the pure compound (a seed crystal) can initiate crystallization.[13]

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol describes a general procedure for separating 4-(1-hydroxyethyl)pyridine from neutral or acidic impurities.

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like ethyl acetate or dichloromethane.

• Acidic Wash (Optional): To remove highly basic impurities, wash the organic layer with a dilute acid (e.g., 1M HCl). Caution: Your product may also be extracted into the aqueous layer if it is sufficiently basic.

• Basification and Extraction: Make the aqueous layer from the reaction work-up basic (pH > 8) by the slow addition of a base like sodium carbonate or dilute sodium hydroxide. Extract the aqueous layer multiple times with an organic solvent (e.g., ethyl acetate).

• Combine and Wash: Combine the organic layers and wash with brine to remove residual water and water-soluble impurities.[13]

• Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate), filter, and remove the solvent under reduced pressure.[13]

Protocol 2: Purification by Flash Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the chosen eluent system. For basic compounds like 4-(1-hydroxyethyl)pyridine, consider adding 1% triethylamine to the eluent to prevent peak tailing.[14]

• Column Packing: Pack a glass column with the silica gel slurry.

• Sample Loading: Dissolve the crude product in a minimum amount of the eluent or a stronger solvent and adsorb it onto a small amount of silica gel. Evaporate the solvent and load the dried silica onto the top of the column.

• Elution: Elute the column with the chosen solvent system (e.g., a gradient of ethyl acetate in hexanes or dichloromethane in methanol).

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Purification by Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent pair where 4-(1-hydroxyethyl)pyridine has high solubility at high temperatures and low solubility at low temperatures.

• Dissolution: Dissolve the crude product in the minimum amount of the hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them. Use a pre-heated funnel to prevent premature crystallization.[13]

• Crystallization: Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Data Presentation

Table 1: Physical Properties of 4-(1-Hydroxyethyl)pyridine

Property	Value	Reference
Molecular Formula	C₇H₉NO	[1]
Molecular Weight	123.15 g/mol	[9]
Melting Point	67-70 °C	[1]
Appearance	White to cream-colored crystals or powder	[1]
Chirality	Exists as (R) and (S) enantiomers	[1]
Specific Optical Rotation ([α]D)	(R)-enantiomer: +56° to +61° (c=1, CHCl₃)	[1]
(S)-enantiomer: -56° to -61° (c=1, CHCl₃)	[1]

Visualizations

Workflow for Troubleshooting Purification Issues

Caption: A workflow for troubleshooting common purification issues.

Logical Flow for Purification Method Selection

Caption: A logical workflow for selecting a suitable purification method.

References

• Benchchem. (n.d.). Technical Support Center: Purification of Pyridin-4-ol Derivatives.
• Smolecule. (2023, August 15). Buy 4-(1-Hydroxyethyl)pyridine | 23389-75-5.
• Benchchem. (n.d.). Technical Support Center: Chromatographic Purification of Pyridine Derivatives.
• Benchchem. (n.d.). Overcoming challenges in the purification of pyridine compounds.
• Benchchem. (n.d.). Technical Support Center: Purification of Halogenated Pyridine Intermediates.
• Benchchem. (n.d.). Technical Support Center: Pyridine Synthesis Troubleshooting.
• Enantiomeric Separation of (R)-5-(1-Hydroxyethyl)-2-(pyridine-2-yl). (n.d.).
• Tokyo Chemical Industry Co., Ltd. (n.d.). (S)-4-(1-Hydroxyethyl)pyridine 54656-96-1.
• Pharmaffiliates. (n.d.). CAS No : 5344-27-4 | Product Name : 2-(Pyridin-4-yl)ethan-1-ol.
• Georganics. (n.d.). (S)-4-(1-Hydroxyethyl)pyridine - High purity.
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine.
• The Good Scents Company. (n.d.). 4-acetyl pyridine, 1122-54-9.
• TCI Chemicals. (n.d.). (R)-4-(1-Hydroxyethyl)pyridine 27854-88-2.
• Pipzine Chemicals. (n.d.). (R)-4-(1-Hydroxyethyl) Pyridine | Specifications, Applications & Safety.
• Inveniolife. (2021, January). List of Impurities.
• Google Patents. (n.d.). EP2585436B1 - Process for preparing 4-hydroxypyridines.
• Google Patents. (n.d.). US2708653A - Purification of pyridine bases by distillation.
• Lab Pro. (n.d.). (R)-4-(1-Hydroxyethyl)pyridine, 1G - H1733-1G.
• ResearchGate. (2014, April 2). What is best method to remove pyridine from a reaction mixture?
• PubChem. (n.d.). 4-Acetylpyridine | C7H7NO | CID 14282.
• CAMEO Chemicals. (n.d.). 4-ACETYLPYRIDINE.
• Reddit. (2024, January 12). Drying and distilling pyridine : r/OrganicChemistry.
• Fisher Scientific. (n.d.). (S)-4-(1-Hydroxyethyl)pyridine, 99+%, (99+% ee).
• Organic Syntheses Procedure. (n.d.). 4.
• Chromatography Forum. (2015, July 20). Method for pyridine amine derivative.
• Fisher Scientific. (2009, September 22). SAFETY DATA SHEET.
• PubMed. (2009, July). Hydroxyethylcellulose-graft-poly (4-vinylpyridine) as a novel, adsorbed coating for protein separation by CE.
• CymitQuimica. (n.d.). CAS 5344-27-4: 4-(2-hydroxyethyl)pyridine.
• ResearchGate. (n.d.). 1-(Pyridin-4-yl)-4-thiopyridine (PTP) in the crystalline state – pure PTP and a cocrystal and salt.
• Sigma-Aldrich. (n.d.). 4-(2-Hydroxyethyl)pyridine | 5344-27-4.

Sources

• 1. Buy 4-(1-Hydroxyethyl)pyridine | 23389-75-5 [smolecule.com]
• 2. (S)-4-(1-Hydroxyethyl)pyridine | 54656-96-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. 4-acetyl pyridine, 1122-54-9 [thegoodscentscompany.com]
• 4. 4-Acetylpyridine | C7H7NO | CID 14282 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-ACETYLPYRIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving Enantiomers of 4-(1-Hydroxyethyl)pyridine by Diastereomeric Crystallization

Welcome to the technical support center for the resolution of 4-(1-Hydroxyethyl)pyridine. This guide is designed for researchers, chemists, and drug development professionals engaged in the separation of chiral molecules. As Senior Application Scientists, we have structured this resource to provide not just protocols, but the underlying logic to empower you to develop, optimize, and troubleshoot your crystallization processes effectively.

Part 1: Method Development & Optimization Guide

This section is structured as a series of questions a researcher would ask when developing a resolution method from first principles.

Q1: Where do I even begin? How do I select a suitable chiral resolving agent?

Answer: The fundamental principle of this resolution method is the reaction of a racemic mixture with a single, pure enantiomer of another chiral compound (the resolving agent) to form a pair of diastereomers.[1] Unlike enantiomers, diastereomers have different physical properties, such as solubility, which allows them to be separated by crystallization.[2]

For 4-(1-Hydroxyethyl)pyridine, the key is recognizing its chemical nature. The pyridine ring's nitrogen atom is basic, allowing it to form salts with acidic resolving agents. Therefore, your primary candidates will be enantiomerically pure chiral acids.

Recommended Starting Points for Resolving Agents:

Resolving Agent Class	Specific Examples	Rationale & Key Considerations
Tartaric Acid Derivatives	(+)-Tartaric Acid, (-)-Dibenzoyl-L-tartaric acid (DBTA), (+)-Di-p-toluoyl-D-tartaric acid (DPTTA)	These are the most common and historically successful resolving agents for bases.[3][4] Their rigid structures often lead to well-defined crystalline salts. DPTTA and DBTA offer aromatic groups that can engage in different crystal packing interactions compared to the parent tartaric acid.
Mandelic Acid Derivatives	(S)-(+)-Mandelic Acid, (R)-(-)-Mandelic Acid	The aromatic ring and hydroxyl group provide multiple points of interaction for hydrogen bonding and π-stacking, which can lead to significant solubility differences between the diastereomeric salts.[3][5]
Camphorsulfonic Acid	(+)-Camphor-10-sulfonic acid, (-)-Camphor-10-sulfonic acid	This is a strong acid, ensuring complete salt formation with the pyridine base. Its bulky, rigid structure is excellent for inducing crystallinity.[1][3]

The selection process is largely empirical. A screening approach, testing several agents in parallel, is the most efficient path to success.[3][6]

Q2: What is the role of the solvent, and how do I choose the right one?

Answer: The solvent is arguably the most critical variable in a diastereomeric resolution. It must accomplish two competing tasks:

• Dissolve the diastereomeric salts to a sufficient degree when heated.

• Exhibit a significant solubility differential between the two diastereomers upon cooling, allowing one to crystallize selectively while the other remains in the mother liquor.[2]

The choice of solvent can dramatically affect which diastereomer is less soluble and the efficiency of the separation.[7]

Solvent Screening Strategy: A solvent screen should be performed for the most promising resolving agents. Start with common laboratory solvents of varying polarity and functionality.

Solvent Class	Examples	Considerations for 4-(1-Hydroxyethyl)pyridine
Alcohols	Ethanol, Isopropanol (IPA), Methanol	The hydroxyl group on your molecule makes it relatively polar. Alcohols are often a good starting point as they can solvate both the polar salt and the organic components.
Esters	Ethyl Acetate (EtOAc)	A medium-polarity solvent that is excellent for crystallizing many organic salts. It is often less likely to form solvates than alcohols.
Ketones	Acetone, Methyl Isobutyl Ketone (MIBK)	Offer different polarity and hydrogen bonding capabilities compared to alcohols and esters.
Mixed Solvent Systems	Ethanol/Water, Isopropanol/Hexane, Ethyl Acetate/Heptane	Used to fine-tune the solubility. An anti-solvent (like hexane or water) is added to a solution of the salt in a more soluble solvent to induce crystallization.[8]

Expert Tip: Impurities can severely inhibit crystallization. Ensure your starting racemic 4-(1-Hydroxyethyl)pyridine is of high purity before beginning a resolution screen.[3]

Q3: How much resolving agent should I use? Is a 1:1 ratio always best?

Answer: While a 1:1 stoichiometric ratio of resolving agent to racemate seems intuitive, it is often not the most effective strategy, especially during initial screening. Using a sub-stoichiometric amount, typically 0.5 molar equivalents of the resolving agent relative to the racemate, is a highly effective strategy.[2][3]

Rationale for Using 0.5 Equivalents: This approach ensures that only one enantiomer can crystallize as the diastereomeric salt, leaving the other enantiomer and the excess racemate in solution. This maximizes the potential for high enantiomeric enrichment in the first crystallization step. Once an effective system is identified, the stoichiometry can be further optimized.[9]

Workflow for Initial Screening

The following diagram and protocol outline a systematic approach to screen for optimal resolution conditions.

Caption: Decision workflow for troubleshooting low % ee.

Key Reasons for Low % ee:

• Similar Solubilities: The most common reason is that the solubilities of the (R)-amine-(S)-acid and (S)-amine-(S)-acid salts are too similar in your chosen solvent. The solution is to screen for a different solvent or resolving agent that provides better discrimination. [8]2. Kinetic vs. Thermodynamic Control: Sometimes, crystallization happens too quickly, trapping the more soluble diastereomer in the crystal lattice. [9]Slowing down the cooling process can significantly improve selectivity. Conversely, if left for too long, the system might equilibrate to a less selective state. Experiment with different crystallization times.

• Solid Solution Formation: In some cases, the two diastereomers can co-crystallize to form a "solid solution," which makes separation by simple crystallization very difficult. This often requires a complete change of resolving agent or solvent.

Expert Tip: After isolating the diastereomeric salt, a single recrystallization from the same or a different solvent can often dramatically increase the diastereomeric (and thus enantiomeric) purity.

Q7: How do I recover my pure enantiomer from the diastereomeric salt?

Answer: This is a crucial final step. The resolving agent must be removed to liberate the free, enantiomerically enriched 4-(1-Hydroxyethyl)pyridine. This is typically achieved with a simple acid-base workup.

• Dissolve the Salt: Dissolve the purified diastereomeric salt in water or a mixture of water and a water-miscible organic solvent.

• Add Base: Add an aqueous base (e.g., NaOH, K₂CO₃) and stir. This will neutralize the acidic resolving agent, leaving it as a water-soluble salt, and liberate your amine as a free base.

• Extraction: Extract the aqueous layer multiple times with an organic solvent (e.g., ethyl acetate, dichloromethane) to recover your purified enantiomer.

• Purification: Combine the organic layers, dry with an anhydrous salt (like MgSO₄ or Na₂SO₄), filter, and evaporate the solvent to yield the final product. The resolving agent can often be recovered from the aqueous layer by re-acidification and extraction if desired. [1]

References

• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. [Link]

• Advances in Engineering. (2023). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. [Link]

• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry, 2, 123. [Link]

• Lam, A. W. H., & Ng, K. M. (n.d.). Chiral Resolution Via Diastereomeric Salt Crystallization. AIChE. [Link]

• Wikipedia. (2023). Chiral resolution. [Link]

• Beaver, M. G., et al. (2018). Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine. Organic Process Research & Development. [Link]

• Onyx Scientific. (n.d.). Chiral Resolution Screening. [Link]

• Fisher Scientific. (n.d.). Maybridge Chiral Resolution Screening and Purification Kits. [Link]

• Fogassy, E., et al. (2021). The Stoichiometry, Structure and Possible Formation of Crystalline Diastereomeric Salts. Symmetry, 13(4), 651. [Link]

• Wang, Y., & Chen, A. (2010). Crystallization-Based Separation of Enantiomers. Handbook of Industrial Crystallization. [Link]

• LibreTexts Chemistry. (2022). 3.6F: Troubleshooting. [Link]

• Munegumi, T., et al. (2012). Resolution of Diastereomeric Tartaric Acid Monoamides by Reversed-phase High Performance Liquid Chromatography. Asian Journal of Chemistry. [Link]

• National Institutes of Health. (n.d.). A Stereoelectronic Basis for the Kinetic Resolution of N-Heterocycles with Chiral Acylating Reagents. PMC. [Link]

• ResearchGate. (2011). Recent Developments in Optical Resolution. [Link]

• ResearchGate. (n.d.). Resolution of P-Heterocycles with Tartaric Acid Derivatives. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. onyxipca.com [onyxipca.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US7960582B2 - Process for the preparation and resolution of mandelic acid derivatives - Google Patents [patents.google.com]
• 6. fishersci.com [fishersci.com]
• 7. advanceseng.com [advanceseng.com]
• 8. unchainedlabs.com [unchainedlabs.com]
• 9. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]

stability of 4-(1-Hydroxyethyl)pyridine under acidic or basic conditions

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 4-(1-Hydroxyethyl)pyridine (CAS No: 23389-75-5). This document provides in-depth information, troubleshooting advice, and standardized protocols for researchers, scientists, and drug development professionals working with this versatile chiral building block. Our goal is to equip you with the necessary knowledge to ensure the stability and integrity of your compound throughout your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling, storage, and stability of 4-(1-Hydroxyethyl)pyridine.

Q1: What are the primary stability concerns for 4-(1-Hydroxyethyl)pyridine in solution?

A1: The main stability concern for 4-(1-Hydroxyethyl)pyridine is its susceptibility to acid-catalyzed dehydration.[1][2] The secondary alcohol group on the ethyl chain can be eliminated under acidic conditions, especially with heating, to form 4-vinylpyridine.[3][4][5] A secondary concern is the potential for oxidation of the alcohol group to a ketone, although this typically requires the presence of oxidizing agents.[6] The pyridine ring itself is generally stable but can be susceptible to N-oxidation.[7]

Q2: How does pH impact the stability of 4-(1-Hydroxyethyl)pyridine?

A2: The stability of this compound is highly pH-dependent.

• Acidic Conditions (pH < 4): The compound is most vulnerable under acidic conditions. The nitrogen on the pyridine ring becomes protonated, and the hydroxyl group can be easily eliminated as water following protonation, leading to the formation of 4-vinylpyridine.[1][2] This degradation is accelerated by heat.

• Neutral Conditions (pH 6-8): 4-(1-Hydroxyethyl)pyridine is generally stable at neutral pH. This is the recommended pH range for storage of aqueous solutions.

• Basic Conditions (pH > 8): The compound is relatively stable under mild basic conditions. However, strong bases in combination with heat can catalyze dehydration.[1] Furthermore, the presence of strong bases could potentially facilitate oxidation if oxidizing agents are present.

Q3: What is the primary degradation product I should monitor for under acidic conditions?

A3: The principal degradation product is 4-vinylpyridine (CAS No: 100-43-6).[3][4][8] This occurs via an acid-catalyzed E1 elimination (dehydration) mechanism. 4-Vinylpyridine is less polar than the parent compound and can be readily detected as a new peak with a longer retention time in reverse-phase HPLC.

Q4: Is 4-(1-Hydroxyethyl)pyridine sensitive to air or oxidation?

A4: Yes, the compound can be sensitive to air (oxygen), particularly over long-term storage or in the presence of metal catalysts.[9][10] The secondary alcohol is susceptible to oxidation, which would yield 4-acetylpyridine. For critical applications and long-term storage, it is recommended to store the solid compound under an inert atmosphere (e.g., nitrogen or argon) and to use degassed solvents for preparing solutions.[11]

Q5: What are the optimal storage conditions for 4-(1-Hydroxyethyl)pyridine?

A5: To ensure maximum shelf-life and prevent degradation, store 4-(1-Hydroxyethyl)pyridine under the following conditions:

• Solid Form: Store in a tightly sealed container in a cool, dark, and dry place.[11] For optimal stability, storage at <15°C under an inert gas is recommended.[9]

• In Solution: Prepare solutions fresh whenever possible. If storage is necessary, use a buffered solution at a neutral pH (6-8), protect from light using amber vials, and store at 2-8°C.[12] Avoid storing solutions in acidic buffers for extended periods.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Problem 1: I'm seeing a new, faster-eluting peak in my HPLC analysis after leaving my sample in an acidic mobile phase.

• Possible Cause: You are likely observing the formation of the protonated pyridinium species. In acidic mobile phases, the basic nitrogen of the pyridine ring will be protonated. This positively charged species is more polar and will elute earlier in reverse-phase chromatography than the neutral parent compound. This is not degradation but rather a pH-dependent chromatographic behavior.

• Solutions:

  • Confirm with a pH Gradient: Analyze the sample using a mobile phase at a pH > 6. If the early-eluting peak merges with your main peak, it confirms the issue is protonation.

  • Buffer Your Mobile Phase: Use a well-buffered mobile phase (e.g., phosphate or acetate buffer) to ensure consistent ionization and a stable retention time.

Problem 2: My assay shows a loss of the parent compound and the appearance of a new, less polar impurity over time, especially when my solution is acidic.

• Possible Cause: This is a classic sign of acid-catalyzed dehydration. The parent alcohol is being converted to the less polar 4-vinylpyridine.[1][3] This process is accelerated by lower pH and higher temperatures.

• Solutions:

  • pH Control: Immediately neutralize your sample or prepare it in a buffer with a pH between 6 and 8.

  • Temperature Control: Keep your samples cool (e.g., in an autosampler set to 4°C) during analysis and storage.

  • Method Validation: If working with acidic conditions is unavoidable, validate the stability of the compound over the typical run time of your experiment to quantify the rate of degradation.

Problem 3: The compound appears to be degrading even under neutral conditions, and the solution is turning a pale yellow color.

• Possible Cause: This could be due to oxidative degradation, potentially accelerated by exposure to light or trace metal impurities. The secondary alcohol can oxidize to a ketone (4-acetylpyridine), and other complex color-forming reactions can occur.[6]

• Solutions:

  • Protect from Light: Store all solutions in amber vials or wrap containers in aluminum foil.[13]

  • Use High-Purity Solvents: Ensure your solvents are free from peroxides and metal contaminants.

  • De-gas Solvents: Purge your solvents and sample diluents with nitrogen or argon to remove dissolved oxygen.

  • Consider Antioxidants: For long-term studies, the addition of a small amount of an antioxidant like BHT (butylated hydroxytoluene) may be considered, but its compatibility with your downstream application must be verified.

Data & Stability Summary

The following table summarizes the expected stability of 4-(1-Hydroxyethyl)pyridine under typical forced degradation conditions, which are often used in pharmaceutical development to understand degradation pathways.[14]

Stress Condition	Reagent/Parameters	Expected Stability	Primary Degradation Pathway	Key Degradant
Acidic Hydrolysis	0.1 M HCl, 60°C	Labile	E1 Dehydration	4-Vinylpyridine
Basic Hydrolysis	0.1 M NaOH, 60°C	Relatively Stable	Minor Dehydration/Oxidation	Trace 4-Vinylpyridine
Oxidation	3% H₂O₂, RT	Susceptible	Alcohol Oxidation	4-Acetylpyridine
Thermal	80°C in Solution (pH 7)	Moderately Stable	Slow Dehydration/Oxidation	Trace Degradants
Photostability	UV/Visible Light	Potentially Unstable	Complex Pathways	Various Oxidative Products

Visualized Mechanisms & Workflows

Acid-Catalyzed Dehydration Mechanism

The primary degradation route in acidic media is an E1 elimination reaction. The process involves protonation of the hydroxyl group, loss of water to form a secondary carbocation, and subsequent elimination of a proton to form the alkene, 4-vinylpyridine.[2][15]

Caption: Acid-catalyzed E1 dehydration of 4-(1-Hydroxyethyl)pyridine.

Workflow for Stability Assessment

This workflow outlines a systematic approach to evaluating the stability of 4-(1-Hydroxyethyl)pyridine for a specific application.

Caption: General workflow for conducting a solution stability study.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol provides a framework for intentionally degrading the sample to identify potential degradation products and pathways.

Objective: To assess the stability of 4-(1-Hydroxyethyl)pyridine under hydrolytic (acidic, basic), oxidative, and thermal stress.

Materials:

• 4-(1-Hydroxyethyl)pyridine

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% (w/v) Hydrogen Peroxide (H₂O₂)

• Type I Purified Water

• Acetonitrile (HPLC Grade)

• Calibrated pH meter, heating block or water bath, HPLC system.

Procedure:

• Stock Solution: Prepare a 1 mg/mL stock solution of 4-(1-Hydroxyethyl)pyridine in acetonitrile.

• Stress Conditions: For each condition, mix 1 mL of the stock solution with 9 mL of the respective stress solution in a labeled vial.

  • Acidic: 9 mL of 0.1 M HCl.

  • Basic: 9 mL of 0.1 M NaOH.

  • Oxidative: 9 mL of 3% H₂O₂.

  • Neutral (Control): 9 mL of Type I Water.

• Incubation:

  • Place the Acidic, Basic, and Neutral vials in a heating block at 60°C.

  • Keep the Oxidative vial at room temperature, protected from light.

• Time Points: Withdraw 100 µL aliquots at T=0, 2, 8, and 24 hours.

• Quenching:

  • For Acidic samples, neutralize with an equivalent amount of 0.1 M NaOH.

  • For Basic samples, neutralize with an equivalent amount of 0.1 M HCl.

  • Dilute all samples immediately to a final concentration of ~10 µg/mL with mobile phase for HPLC analysis.

• Analysis: Analyze all samples by a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC-UV Method

Objective: To separate 4-(1-Hydroxyethyl)pyridine from its primary degradants, 4-vinylpyridine and 4-acetylpyridine.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temp.	30°C
Injection Vol.	10 µL
Detection (UV)	254 nm

Expected Elution Order: 4-(1-Hydroxyethyl)pyridine (most polar) -> 4-Acetylpyridine -> 4-Vinylpyridine (least polar).

References

• Google Patents. (1964). Process for the dehydration of hydroxyethyl-substituted pyridines, quinolines, and isoquinolines.

• ChemRxiv. (Preprint). Catalytic Enantioselective Pyridine N-Oxidation. Available at: [Link]

• Wikipedia. (n.d.). 4-Vinylpyridine. Retrieved from [Link]

• Chemguide. (n.d.). Dehydration of more complicated alcohols. Available at: [Link]

• YouTube. (2020). Acid-Catalyzed Hydration & Dehydration. Available at: [Link]

• MDPI. (2020). Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. Available at: [Link]

• PubChem. (n.d.). 4-Vinylpyridine. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 2-(Pyridin-4-yl)ethan-1-ol. Available at: [Link]

Sources

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• 3. CN106699641A - Production process for 4-vinylpyridine - Google Patents [patents.google.com]
• 4. 4-Vinylpyridine - Wikipedia [en.wikipedia.org]
• 5. 4-Vinylpyridine synthesis - chemicalbook [chemicalbook.com]
• 6. Buy 4-(1-Hydroxyethyl)pyridine | 23389-75-5 [smolecule.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. 4-Vinylpyridine | C7H7N | CID 7502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. (R)-4-(1-Hydroxyethyl)pyridine | 27854-88-2 | TCI EUROPE N.V. [tcichemicals.com]
• 10. labproinc.com [labproinc.com]
• 11. (S)-4-(1-Hydroxyethyl)pyridine | 54656-96-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
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• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. youtube.com [youtube.com]

Technical Support Center: Synthesis of 4-(1-Hydroxyethyl)pyridine

Welcome to the technical support center for the synthesis of 4-(1-hydroxyethyl)pyridine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during its synthesis. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial and lab-scale methods for synthesizing 4-(1-hydroxyethyl)pyridine?

A1: There are three primary synthetic routes, each with its own set of advantages and potential pitfalls:

• Reduction of 4-Acetylpyridine: This is a widely used method involving the reduction of a ketone to a secondary alcohol. The choice of reducing agent is critical and dictates the side product profile. Common methods include catalytic hydrogenation and transfer hydrogenations like the Meerwein-Ponndorf-Verley (MPV) reduction.[1][2][3]

• Grignard Reaction: This classic carbon-carbon bond-forming reaction involves treating 4-pyridinecarboxaldehyde with a methylmagnesium halide (e.g., MeMgBr).[4][5]

• Condensation of 4-Picoline with Formaldehyde: This route forms the desired alcohol, which can then be susceptible to dehydration, especially under harsh workup or distillation conditions.[6][7]

Q2: I have an unknown impurity in my final product. How can I begin to identify it?

A2: Start by considering the synthetic route you used. The most likely impurities are unreacted starting materials, over-reduction products, or dehydration products. A combination of analytical techniques is recommended:

• NMR Spectroscopy: Look for characteristic signals. For example, the disappearance of the aldehyde proton (~10 ppm) or the acetyl methyl protons (~2.5 ppm) from the starting material. The presence of a vinyl group (5.5-6.5 ppm) might suggest 4-vinylpyridine.

• Mass Spectrometry (MS): Compare the molecular weight of the impurity with potential side products.

• Thin Layer Chromatography (TLC): Compare the Rf value of the impurity spot with authentic samples of starting materials and likely side products.

Q3: My reaction seems to stall, leaving a significant amount of unreacted starting material. What's the general cause?

A3: This is a common issue across different synthetic methods. The root cause is often related to catalyst deactivation or unfavorable reaction equilibrium.

• For Catalytic Hydrogenation: The catalyst (e.g., Pd/C, PtO2) may be poisoned by impurities in the starting material or solvent. Ensure high-purity reagents and proper catalyst handling.

• For MPV Reductions: The reaction is reversible.[8][9] To drive it to completion, it's often necessary to remove the acetone byproduct by distillation.[10]

• For Grignard Reactions: The Grignard reagent is highly sensitive to moisture and protic sources.[4][5] Inadequate drying of glassware, solvents, or starting aldehyde will quench the reagent and halt the reaction.

Troubleshooting Guide: Side Products by Synthetic Route

This section provides a detailed analysis of common side products, their mechanisms of formation, and targeted strategies for mitigation and removal.

Route 1: Reduction of 4-Acetylpyridine

This is arguably the most common pathway, but selectivity can be a challenge. The primary goal is to reduce the ketone without affecting the pyridine ring.

Side Product 1: 4-Ethylpyridine (Over-reduction)

• Problem: You observe a product with a molecular weight of 107.16 g/mol , and your NMR spectrum shows an ethyl group instead of the hydroxyethyl group. This indicates complete reduction of the carbonyl group to a methylene group.

• Mechanism of Formation: This occurs under harsh reduction conditions where the intermediate benzylic alcohol is further hydrogenolyzed. Strong reducing agents and highly active catalysts at elevated temperatures and pressures promote this pathway.

• Troubleshooting & Mitigation:

  • Catalyst Choice: Avoid highly active catalysts like Palladium on Carbon (Pd/C) under high hydrogen pressure, which are known to promote hydrogenolysis. Consider milder catalysts such as Platinum Oxide (PtO₂) or Rhodium on Carbon (Rh/C).

  • Reaction Conditions: Perform the hydrogenation at lower temperatures (e.g., room temperature) and lower hydrogen pressures (e.g., 1-4 atm).

  • Alternative Reagents: Use chemoselective reducing agents like Sodium Borohydride (NaBH₄) in an alcoholic solvent, which are highly effective for ketone reduction but will not reduce the pyridine ring or the resulting alcohol. The Meerwein-Ponndorf-Verley (MPV) reduction is also an excellent, highly chemoselective alternative that spares sensitive functional groups.[3][8][9]

Side Product 2: 4-(1-Hydroxyethyl)piperidine (Ring Reduction)

• Problem: The desired alcohol is formed, but the aromatic pyridine ring is also reduced to a piperidine ring. This is confirmed by the disappearance of aromatic protons (7.0-8.5 ppm) and the appearance of aliphatic C-H signals (1.5-3.5 ppm) in the ¹H NMR spectrum.

• Mechanism of Formation: The pyridine ring is susceptible to hydrogenation, especially under acidic conditions or with certain catalysts like Rhodium or Ruthenium.[11][12] The protonation of the pyridine nitrogen makes the ring more electron-deficient and thus more prone to reduction.

• Troubleshooting & Mitigation:

  • pH Control: Avoid acidic solvents or additives. The reduction should be carried out under neutral or slightly basic conditions to keep the pyridine nitrogen unprotonated.

  • Catalyst Selection: Heterogeneous catalysts like PtO₂ are often used for pyridine ring hydrogenation.[11] For selective ketone reduction, NaBH₄ is a superior choice as it does not affect the aromatic ring.

  • Transfer Hydrogenation: The MPV reduction is highly selective for the carbonyl group and will not reduce the pyridine ring.[2][3]

Troubleshooting Workflow for Reduction Reactions

Caption: Troubleshooting logic for 4-acetylpyridine reduction.

Route 2: Grignard Reaction with 4-Pyridinecarboxaldehyde

The reaction of methylmagnesium bromide (MeMgBr) with 4-pyridinecarboxaldehyde is a direct route to the target molecule. However, the high reactivity and basicity of Grignard reagents can lead to specific side products.

Side Product 1: Unreacted 4-Pyridinecarboxaldehyde

• Problem: A significant amount of the starting aldehyde remains after the reaction and aqueous workup.

• Causality & Mechanism: Grignard reagents are potent bases and are readily destroyed by protic compounds like water or alcohols.[5][13] The most common cause of failure is the quenching of the Grignard reagent by adventitious moisture in the solvent, glassware, or even the aldehyde itself.

• Troubleshooting & Mitigation:

  • Rigorous Anhydrous Conditions: All glassware must be oven or flame-dried under vacuum or inert gas (N₂ or Ar). Solvents (typically diethyl ether or THF) must be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone).

  • Magnesium Activation: The magnesium turnings used to prepare the reagent can have an oxide layer that prevents reaction.[4] Activating the magnesium with a small crystal of iodine or 1,2-dibromoethane is crucial.

  • Titration of Grignard Reagent: Before adding the aldehyde, it is best practice to titrate a small aliquot of the prepared Grignard reagent to determine its exact concentration. This ensures the correct stoichiometry is used.

Side Product 2: Wurtz-Type Coupling Products

• Problem: Formation of alkanes (e.g., ethane from MeMgBr coupling) or other coupling byproducts.

• Causality & Mechanism: This is a potential side reaction during the formation of the Grignard reagent itself, where the reagent can react with the remaining alkyl halide.[5]

• Troubleshooting & Mitigation:

  • Slow Addition: Add the alkyl halide slowly to the magnesium suspension to maintain a low steady-state concentration, minimizing the chance of coupling.

  • Temperature Control: Maintain a gentle reflux during reagent formation. Overheating can promote side reactions.

Route 3: Dehydration Side Products

While not a direct byproduct of the primary synthesis, the formation of 4-vinylpyridine is a very common issue that arises from the desired 4-(1-hydroxyethyl)pyridine product, especially during purification.

Side Product: 4-Vinylpyridine

• Problem: You detect an impurity with a molecular weight of 105.14 g/mol , and the NMR spectrum shows characteristic vinyl protons. This is due to the elimination of water from your target alcohol.

• Mechanism of Formation: This is a dehydration reaction, which can be catalyzed by acid or base, or simply by heat.[6][7] It is particularly problematic during distillation at high temperatures or during an acidic workup.

• Troubleshooting & Mitigation:

  • Neutral Workup: Ensure the aqueous workup is performed under neutral or slightly basic conditions. Avoid strong acids.

  • Purification Temperature: If purification is done by distillation, use a high vacuum to lower the boiling point and minimize thermal decomposition.

  • Polymerization Inhibition: 4-Vinylpyridine is a monomer that can polymerize.[6][14][15] If you suspect its formation and need to isolate it or the main product, adding a polymerization inhibitor like hydroquinone or p-tert-Butylcatechol (TBC) can be beneficial.[6]

Summary of Side Products and Conditions

Side Product	Originating Route	Causal Conditions	Mitigation Strategy
4-Ethylpyridine	Reduction of 4-Acetylpyridine	Harsh hydrogenation (high T, high P, active catalyst)	Use NaBH₄ or MPV; milder hydrogenation conditions.
4-(1-Hydroxyethyl)piperidine	Reduction of 4-Acetylpyridine	Acidic conditions; certain catalysts (Rh, Ru)	Perform reduction under neutral/basic conditions; use NaBH₄.
Unreacted Aldehyde/Ketone	All Routes	Inactive reagent (Grignard); unfavorable equilibrium (MPV)	Ensure anhydrous conditions (Grignard); remove byproduct (MPV).
4-Vinylpyridine	All Routes (Post-synthesis)	High heat; acidic or basic workup	Low-temperature purification (vacuum distillation); neutral workup.

Experimental Protocols for Impurity Removal

Protocol 1: General Purification via Column Chromatography

This is the most versatile method for separating products with different polarities.

• Slurry Preparation: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane). Add silica gel to form a slurry.

• Column Packing: Pack a glass column with silica gel using a non-polar solvent (e.g., hexanes).

• Loading: Evaporate the solvent from the slurry and carefully load the resulting dry powder onto the top of the packed column.

• Elution: Begin eluting with a non-polar solvent (e.g., 100% hexanes) and gradually increase the polarity by adding a more polar solvent like ethyl acetate.

  • Expected Elution Order: Less polar impurities (e.g., 4-ethylpyridine) will elute first, followed by the more polar desired product, 4-(1-hydroxyethyl)pyridine. Unreacted starting materials like 4-acetylpyridine will have intermediate polarity.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Removal of Pyridine-based Impurities via Acid Wash

This protocol is effective for removing basic pyridine-containing compounds from a product that is stable to mild acid.

• Dissolution: Dissolve the crude product in an organic solvent immiscible with water (e.g., ethyl acetate or dichloromethane).

• Extraction: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1M HCl or 10% aqueous citric acid).[16] The basic pyridine nitrogen will be protonated, forming a water-soluble salt that partitions into the aqueous layer.

• Separation: Drain the aqueous layer. Repeat the acid wash 1-2 times.

• Neutralization: Wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize any residual acid.

• Final Wash & Drying: Wash the organic layer with brine (saturated NaCl solution), then dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Isolation: Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the purified product.

Logical Flow for Purification Strategy

Caption: Decision tree for selecting a purification method.

References

• Jasperse, J. (n.d.). Grignard Reaction. Chem 355 Handout.
• Grokipedia. (n.d.). Meerwein–Ponndorf–Verley reduction.
• CN106699641A. (2017). Production process for 4-vinylpyridine. Google Patents.
• Wikipedia. (n.d.). Meerwein–Ponndorf–Verley reduction.

• Wikipedia. (n.d.). 4-Vinylpyridine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Meerwein-Ponndorf-Verley Reduction.
• BenchChem. (2025). Technical Support Center: Pyridine Synthesis Troubleshooting.
• BenchChem. (2025). Pyridinone Synthesis: Technical Support & Troubleshooting Guide.
• ChemicalBook. (n.d.). 4-Vinylpyridine synthesis.
• Pipzine Chemicals. (n.d.). (R)-4-(1-Hydroxyethyl) Pyridine | Specifications, Applications & Safety.

• Organic Syntheses. (n.d.). 4-AMINOMETHYL-2,2-DIETHOXYMETHYLPYRIDINE. Org. Synth. Coll. Vol. 10, p.14. Retrieved from [Link]

• Tokyo Chemical Industry Co., Ltd. (n.d.). (S)-4-(1-Hydroxyethyl)pyridine.

• ACS Publications. (n.d.). Hydrogenation in the Pyridine Series. I. Catalytic Reduction of the Isomeric Acetylpyridines. The Journal of Organic Chemistry. Retrieved from [Link]

• NIH National Library of Medicine. (n.d.). Base-Mediated Meerwein–Ponndorf–Verley Reduction of Aromatic and Heterocyclic Ketones. Retrieved from [Link]

• Alfa Chemistry. (n.d.). Meerwein-Ponndorf-Verley Reduction.
• BenchChem. (2025). How to remove pyridine from a reaction mixture.
• VIWIT. (n.d.). (R)-4-(1-Hydroxyethyl)pyridine.
• BDMAEE. (2024). 4-vinylpyridine.
• ADI Chemistry. (n.d.). Grignard Reagent | Reactions | Preparation | Mechanism.
• PrepChem.com. (n.d.). Synthesis of 4-[2-(2-hydroxyethylthio)ethyl]pyridine.
• Polysciences, Inc. (n.d.). 4-Vinylpyridine, ≥ 94.5%.
• CymitQuimica. (n.d.). CAS 5344-27-4: 4-(2-hydroxyethyl)pyridine.

• PubChem. (n.d.). 4-Acetylpyridine. Retrieved from [Link]

• ResearchGate. (n.d.). What is best method to remove pyridine from a reaction mixture?. Retrieved from [Link]

• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones.
• University of Liverpool IT Services. (2012). Efficient and Chemoselective Reduction of Pyridines to Tetrahydropyridines and Piperidines via Rhodium‐Catalyzed Transfer Hydrogenation.
• IP Indexing. (n.d.). Synthesis of some nuclear substitution derivatives of 4-acetyl pyridine.

• Dalton Transactions (RSC Publishing). (n.d.). Grignard reagents as simple precatalysts for the dehydrocoupling of amines and silanes. Retrieved from [Link]

• Fisher Scientific. (n.d.). (S)-4-(1-Hydroxyethyl)pyridine, 99+%, (99+% ee).

• ResearchGate. (n.d.). Process scheme for the selective continuous-flow hydrogenation of 4-phenylpyridine.... Retrieved from [Link]

• NIH National Library of Medicine. (n.d.). Selective Partial Reduction of Various Heteroaromatic Compounds with Bridgehead Nitrogen via Birch Reduction Protocol. Retrieved from [Link]

• University of Rochester. (n.d.). Remove Sticky Reagents. Retrieved from [Link]

• Andrew G. Myers Research Group. (n.d.). Chem 115.

• ResearchGate. (n.d.). Hello, i want to know how can i eliminate pyridine by extraction?. Retrieved from [Link]

• ResearchGate. (n.d.). How can I remove the pyridine from the sugar compound?. Retrieved from [Link]

• MDPI. (2025). Chemoselective Transfer Hydrogenation over MgO as the Catalyst.... Retrieved from [Link]

• MDPI. (n.d.). Recent Advances in the Mitigation of the Catalyst Deactivation of CO2 Hydrogenation to Light Olefins. Retrieved from [Link]

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Technical Support Center: Prevention of Racemization in Chiral 4-(1-Hydroxyethyl)pyridine

Welcome to the technical support center for handling chiral 4-(1-hydroxyethyl)pyridine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this and structurally similar chiral molecules. Here, we will address common challenges and provide in-depth, scientifically-grounded solutions to prevent racemization, ensuring the enantiomeric integrity of your compounds.

Introduction: The Challenge of Maintaining Chirality

Chiral 4-(1-hydroxyethyl)pyridine is a valuable building block in medicinal chemistry. However, its stereocenter, a secondary benzylic alcohol, is susceptible to racemization under various conditions. A 50:50 mixture of enantiomers, known as a racemic mixture, is optically inactive and can lead to significant challenges in drug development, where often only one enantiomer is therapeutically active.[1][2] Understanding the mechanisms that lead to the loss of stereochemical purity is the first step toward preventing it.

Racemization of secondary benzylic alcohols can occur through the formation of a planar, achiral carbocation intermediate, particularly under acidic conditions.[3] This guide will provide detailed troubleshooting advice and frequently asked questions to help you navigate the complexities of working with this chiral molecule.

Troubleshooting Guide: Preserving Enantiomeric Purity

This section is organized by experimental stages to help you pinpoint and address potential sources of racemization in your workflow.

Issue 1: Racemization During Chemical Reactions

Question: I'm performing a reaction with chiral 4-(1-hydroxyethyl)pyridine, and I'm observing a significant loss of enantiomeric excess (% ee) in my product. What reaction conditions could be causing this?

Answer: Several factors during a chemical reaction can induce racemization. The most common culprits are acidic or basic conditions and elevated temperatures.

• Acid-Catalyzed Racemization: The presence of acids, even in catalytic amounts, can lead to the formation of a stabilized benzylic carbocation. This planar intermediate can then be attacked from either face, leading to a racemic mixture.[3][4]

  • Mechanism: The acid protonates the hydroxyl group, which then leaves as a water molecule, forming the carbocation.

• Base-Catalyzed Racemization: While less common for this specific molecule, strong bases can potentially deprotonate the hydroxyl group, and under certain conditions, this could facilitate racemization, especially if there's an equilibrium with the corresponding ketone via oxidation-reduction.[4]

• Elevated Temperatures: Higher reaction temperatures can provide the necessary activation energy for racemization to occur, even under seemingly neutral conditions.[5][6]

Recommended Actions & Protocols:

• pH Control: Maintain a neutral or slightly basic pH if the reaction allows. If acidic conditions are necessary, use the mildest acid possible and the lowest effective concentration.

• Temperature Management: Run reactions at the lowest possible temperature that still allows for a reasonable reaction rate. Consider extending the reaction time at a lower temperature instead of increasing the temperature.

• Catalyst Choice: When a catalyst is required, select one that is known to operate under mild conditions. For instance, some ruthenium complexes are effective for racemization and should be avoided if chirality needs to be preserved.[7][8][9]

Issue 2: Loss of Enantiomeric Purity During Work-up and Purification

Question: My reaction seems to produce a high % ee, but I lose it during the work-up or purification steps. What could be going wrong?

Answer: The work-up and purification stages are critical, and often overlooked, sources of racemization. Exposure to acidic or basic aqueous solutions, or prolonged heating during solvent removal or chromatography, can compromise the stereochemical integrity of your compound.

Troubleshooting Work-up Procedures:

• Aqueous Washes: Avoid acidic or strongly basic aqueous washes. If an acid wash is necessary to remove basic impurities, use a dilute, weak acid (e.g., dilute citric acid) and minimize contact time. Similarly, for basic washes, use a solution like saturated sodium bicarbonate.

• Solvent Removal: When removing solvents under reduced pressure, use the lowest possible bath temperature. Prolonged heating can lead to racemization.

Troubleshooting Purification by Chromatography:

• Stationary Phase: Standard silica gel can be slightly acidic and may cause racemization of sensitive compounds.

  • Protocol for Neutralizing Silica Gel:

    • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes).

    • Add a small amount of a suitable base, such as triethylamine (typically 0.1-1% v/v of the total solvent volume), to the slurry.

    • Stir the slurry for 15-20 minutes.

    • Pack the column with the neutralized silica gel.

• Solvent System: Ensure the solvents used for chromatography are free of acidic impurities.

Issue 3: Degradation and Racemization During Storage

Question: I've successfully synthesized and purified my chiral 4-(1-hydroxyethyl)pyridine with high % ee, but the enantiomeric purity decreases over time. How should I be storing my compound?

Answer: Long-term stability is crucial. Improper storage can lead to gradual racemization.

Storage Recommendations:

Parameter	Recommendation	Rationale
Temperature	Store at low temperatures (-20°C or below).	Reduces the rate of potential racemization reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Protects against air-sensitive reactions that could lead to degradation products that might catalyze racemization.
Light	Protect from light by using amber vials.	Prevents photochemical reactions that could lead to degradation.
Container	Use clean, dry glass vials with tight-fitting caps.	Avoids contamination from plasticizers or other residues that could act as catalysts for racemization.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization for 4-(1-hydroxyethyl)pyridine?

A1: The most probable mechanism is through the formation of a planar, achiral benzylic carbocation intermediate. This is most commonly facilitated by acidic conditions, which promote the loss of the hydroxyl group as water.

Q2: How can I accurately determine the enantiomeric excess (% ee) of my 4-(1-hydroxyethyl)pyridine?

A2: The most common and reliable methods for determining % ee are chiral High-Performance Liquid Chromatography (HPLC) and chiral Gas Chromatography (GC).[10] It is also possible to use Nuclear Magnetic Resonance (NMR) spectroscopy with a chiral solvating agent or by converting the alcohol to diastereomeric esters with a chiral derivatizing agent.[11][12][13]

Q3: Are there any specific catalysts I should avoid to prevent racemization?

A3: Yes, certain transition metal catalysts, particularly those based on ruthenium, rhodium, and iridium, are known to be highly effective for the racemization of secondary alcohols and should be avoided if you wish to preserve the stereochemistry.[7][8][9]

Q4: Can the pyridine nitrogen itself influence racemization?

A4: The basicity of the pyridine nitrogen can play a role. Under acidic conditions, the nitrogen will be protonated, which can increase the electron-withdrawing nature of the pyridine ring and potentially influence the stability of a carbocation intermediate at the benzylic position. This protonation can also affect the overall solubility and reactivity of the molecule.[14][15]

Q5: What is a "dynamic kinetic resolution," and how does it relate to racemization?

A5: Dynamic kinetic resolution (DKR) is a powerful synthetic strategy that combines the rapid racemization of a starting material with a slower, enantioselective reaction.[7][16] In the context of 4-(1-hydroxyethyl)pyridine, a DKR process would involve a catalyst to continuously racemize the alcohol while an enzyme or another chiral catalyst selectively reacts with one enantiomer. This allows for the theoretical conversion of 100% of the racemic starting material into a single enantiomer of the product.[8] Understanding the principles of DKR can be useful in recognizing conditions that promote racemization.

Visualizing the Racemization Pathway and Prevention Strategies

Diagram 1: Acid-Catalyzed Racemization Mechanism

Caption: Acid-catalyzed racemization of a chiral secondary alcohol.

Diagram 2: Troubleshooting Workflow for Preventing Racemization

Caption: Key control points for preventing racemization.

References

• Catalytic Enantioselective Synthesis of 1,1-Disubstituted Isochromans. ACS Publications.
• CHEM 2325 Module 27: Alpha Substitution Reactions - Racemization. YouTube. (2024, June 17).
• Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols. The Journal of Organic Chemistry - ACS Publications. (2022, September 8).
• Ruthenium- and Enzyme-Catalyzed Dynamic Kinetic Resolution of Secondary Alcohols. Journal of the American Chemical Society - ACS Publications.
• Does a Chiral Alcohol Really Racemize when Its OH Group Is Protected with Boyer's Reaction? Request PDF - ResearchGate. (2025, August 9).
• Racemic Mixtures and the Resolution of Enantiomers. Chemistry LibreTexts. (2023, January 28).
• What's a Racemic Mixture? – Master Organic Chemistry. (2012, May 23).
• Chiral resolution. Wikipedia.
• Air-Stable Racemization Catalysts for the Dynamic Kinetic Resolution of Secondary Alcohols. The Journal of Organic Chemistry - ACS Publications.
• Racemization of enantiopure secondary alcohols by Thermoanaerobacter ethanolicus secondary alcohol dehydrogenase. PubMed. (2013, May 7).
• Role of Additives during Deracemization Using Temperature Cycling. PMC - NIH.
• Stereo-chemical analysis of racemization of a chiral bipyridine. RSC Publishing Home.
• Strategies for chiral separation: from racemate to enantiomer. Chemical Science (RSC Publishing). (2023, September 27).
• Highly enantioselective catalytic synthesis of chiral pyridines. ResearchGate. (2017, December 13).
• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. NIH.
• RSC Advances. ResearchGate.
• Continuous process for racemization of benzylic alcohols, ethers, and esters by solid acid catalyst. Google Patents.
• Synthesis method of 2-hydroxyethyl pyridine. Google Patents.
• Polysubstituted Pyridines from 1,4-Oxazinone Precursors. PMC - PubMed Central. (2024, November 12).
• Racemization of quaternary chiral centers. Google Patents.
• Dynamic kinetic resolution of secondary alcohols with a readily available ruthenium-based racemization catalyst. ResearchGate. (2025, August 6).
• 4-Pyridineethanol. PubChem - NIH.
• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. TCI Chemicals.
• One-Pot Methodology for the Synthesis of Polysubstituted Pyridines and Terpyridines. CORE.
• Racemization of enantiopure secondary alcohols by Thermoanaerobacter ethanolicus secondary alcohol dehydrogenase. ResearchGate. (2025, August 6).
• Deracemization via batch temperature cycles - Combining racemization and crystallization for chiral resolution. ETH Research Collection.
• Benzyl Alcohol and Racemization. ResearchGate.
• 4-Pyridineethanol. CAS Common Chemistry.
• Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. ResearchGate.
• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education.
• On the racemization of chiral imidazolines. PubMed. (2008, December 19).
• Chiral Reagents for the Determination of Enantiomeric Excess and Absolute Configuration Using NMR Spectroscopy. Request PDF - ResearchGate. (2025, August 7).
• DIVERSIFICATION OF 4-ALKYL PYRIDINES: MINING FOR REACTIVITY WITH ALKYLIDENE DIHYDROPYRIDINES. YorkSpace.
• Visible-Light-Driven Catalytic Deracemization of Secondary Alcohols. PMC - NIH.
• Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Organic Chemistry Frontiers (RSC Publishing).
• 8.4 Addition of an Alcohol | Acid-Catalyzed Addition and Alkoxymercuration-Demercuration. OChem - YouTube. (2020, November 19).
• Atropisomeric Racemization Kinetics of MRTX1719 Using Chiral Solvating Agent-Assisted 19F NMR Spectroscopy. PMC - NIH. (2022, August 31).
• 4-(2-hydroxyethyl)pyridine. CymitQuimica.

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Technical Support Center: Optimizing Reaction Conditions for 4-(1-Hydroxyethyl)pyridine Catalysis

Welcome to the Technical Support Center for optimizing reactions catalyzed by 4-(1-hydroxyethyl)pyridine and its chiral enantiomers. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into leveraging this versatile catalyst, particularly in asymmetric synthesis. Here, we will explore the causality behind experimental choices and provide self-validating protocols to ensure robust and reproducible results.

The primary application focus of this guide is the kinetic resolution of racemic secondary alcohols via enantioselective acylation, a powerful technique where chiral pyridyl alcohols, such as (R)- or (S)-4-(1-hydroxyethyl)pyridine, serve as highly effective nucleophilic catalysts.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of 4-(1-hydroxyethyl)pyridine in catalysis?

A1: 4-(1-Hydroxyethyl)pyridine acts as a nucleophilic catalyst , primarily in acyl transfer reactions. Its mechanism involves the pyridine nitrogen atom, which is more nucleophilic than the alcohol substrate, attacking an acylating agent (e.g., acetic anhydride)[1][2]. This forms a highly reactive N-acylpyridinium intermediate. This intermediate is significantly more electrophilic than the starting acylating agent, which accelerates the subsequent attack by the alcohol substrate to form the ester product and regenerate the catalyst[1][2]. When a chiral enantiomer like (R)- or (S)-4-(1-hydroxyethyl)pyridine is used, it creates a chiral environment that allows for the selective acylation of one enantiomer of a racemic alcohol over the other, a process known as kinetic resolution[3][4].

Q2: What makes the N-acylpyridinium intermediate more reactive than the acylating agent itself?

A2: The key is the positively charged nitrogen atom in the N-acylpyridinium intermediate. This positive charge makes the carbonyl carbon exceptionally electron-deficient and therefore highly susceptible to nucleophilic attack by an alcohol[1]. Even though pyridine is a better leaving group than a chloride or carboxylate anion, the rate-determining step is the nucleophilic attack on the carbonyl carbon. The enhanced electrophilicity of the acylpyridinium intermediate dramatically increases the rate of this step compared to the direct reaction with the less electrophilic acyl chloride or anhydride[2].

Q3: Can I use 4-(1-hydroxyethyl)pyridine as a simple base like triethylamine?

A3: While pyridine derivatives are basic, their primary role in these reactions is as a nucleophilic catalyst, not just a stoichiometric base to scavenge acid byproducts[5]. Using it merely as a base would underutilize its catalytic power. In acylation reactions, a non-nucleophilic base like triethylamine can be used to neutralize the acid byproduct, but it won't form the hyper-reactive intermediate that 4-(1-hydroxyethyl)pyridine does, resulting in a much slower reaction.

Q4: How should I handle and store 4-(1-hydroxyethyl)pyridine?

A4: 4-(1-Hydroxyethyl)pyridine is a solid that can be air-sensitive. It is recommended to store it under an inert atmosphere (nitrogen or argon) in a cool, dry place to prevent oxidation or moisture absorption. When setting up reactions, ensure all glassware is thoroughly dried, and use anhydrous solvents to prevent hydrolysis of the acylating agent and potential catalyst deactivation[5].

Troubleshooting Guide: Kinetic Resolution of Secondary Alcohols

This section addresses the most common issues encountered during the kinetic resolution of secondary alcohols using chiral 4-(1-hydroxyethyl)pyridine catalysts.

Issue 1: Low Enantioselectivity (Low 's' Factor)

A low selectivity factor ('s') indicates that the catalyst is not effectively discriminating between the two enantiomers of the alcohol substrate.

Potential Cause 1: Suboptimal Reaction Temperature

• Causality: Enantioselectivity is governed by the difference in the free energy of activation (ΔΔG‡) for the reaction of the two enantiomers. Higher temperatures provide more thermal energy, which can overcome this energy barrier for both enantiomers more easily, leading to reduced selectivity.

• Recommended Solution: Perform the reaction at a lower temperature. A temperature screening experiment is highly recommended. Start at room temperature and incrementally decrease the temperature (e.g., 0 °C, -20 °C, -50 °C)[3]. While lower temperatures may slow the reaction rate, they often lead to a significant improvement in the 's' factor.

Potential Cause 2: Inappropriate Solvent Choice

• Causality: The solvent influences the conformation and solvation of the catalyst-substrate transition state. A solvent that does not properly stabilize the more ordered, selective transition state can lead to poor enantioselectivity.

• Recommended Solution: Screen a range of solvents with varying polarities. Studies by Fu and colleagues have shown that tert-amyl alcohol can significantly enhance both reactivity and selectivity in similar systems compared to common ethers or chlorinated solvents[4]. Start with a standard solvent like diethyl ether or dichloromethane and then explore alternatives.

dot

Caption: Workflow for troubleshooting low enantioselectivity.

Issue 2: Low Reaction Yield or Stalled Reaction

Low conversion of the starting material can be due to catalyst deactivation or suboptimal reaction conditions.

Potential Cause 1: Catalyst Deactivation

• Causality: The catalyst can be deactivated through several mechanisms, including poisoning by impurities in the reactants or solvent, fouling by polymeric byproducts, or undesired side reactions with the substrate or products[6][7]. Pyridine-based catalysts can be particularly sensitive to Lewis acidic impurities or protic sources that can protonate the nitrogen, rendering it non-nucleophilic[8].

• Recommended Solution:

  • Ensure Purity: Use highly purified, anhydrous solvents and reagents. Pass solvents through a column of activated alumina if necessary.

  • Inert Atmosphere: Run the reaction under a rigorously inert atmosphere (argon or nitrogen) to prevent moisture and oxygen from entering the system[5].

  • Check for Side Reactions: Analyze the crude reaction mixture by NMR or LC-MS to identify potential byproducts that may be inhibiting the catalyst.

Potential Cause 2: Insufficient Catalyst Loading

• Causality: While catalytic, the reaction rate is dependent on the catalyst concentration. If the loading is too low, the reaction may be impractically slow, especially at reduced temperatures.

• Recommended Solution: While typical loadings are in the 1-5 mol% range, increasing the catalyst loading to 5-10 mol% can improve the reaction rate[4][9]. However, be aware that higher loadings can sometimes lead to the formation of byproducts and will increase the cost of the reaction.

Parameter	Typical Range	Optimized Range	Rationale
Catalyst Loading	1-10 mol%	2-5 mol%	Balances reaction rate with cost and potential for side reactions[4].
Temperature	-78 °C to RT	-50 °C to 0 °C	Lower temperatures significantly enhance enantioselectivity ('s' factor)[3].
Concentration	0.05 - 0.5 M	~0.1 M	Affects reaction kinetics; must ensure all components remain soluble at lower temperatures.

Table 1: Typical vs. Optimized Reaction Parameters for Kinetic Resolution.

Issue 3: Difficulty in Product Purification

Potential Cause: Co-elution of Product and Unreacted Alcohol

• Causality: The acylated product (ester) and the unreacted alcohol may have similar polarities, making separation by standard column chromatography challenging.

• Recommended Solution:

  • Push to ~50% Conversion: Monitor the reaction carefully by chiral HPLC or GC. The maximum theoretical yield for the recovery of one enantiomer in a kinetic resolution is 50%. Running the reaction close to this conversion ensures the best balance of yield and enantiomeric excess for both the unreacted alcohol and the ester product[4].

  • Derivatization: If separation is still difficult, consider derivatizing the unreacted alcohol with a highly polar or non-polar group to drastically change its polarity before performing chromatography.

Experimental Protocols & Data

Protocol 1: General Procedure for Kinetic Resolution of (rac)-1-Phenylethanol

This protocol provides a starting point for optimization. Researchers should adapt it based on their specific substrate and goals.

Materials:

• (R)-4-(1-Hydroxyethyl)pyridine (catalyst)

• (rac)-1-Phenylethanol (substrate)

• Acetic Anhydride (acylating agent)

• tert-Amyl alcohol (anhydrous solvent)[4]

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Reaction Setup:

• Thoroughly dry all glassware in an oven at 120 °C overnight and cool under a stream of dry argon or nitrogen.

• To a dry round-bottom flask equipped with a magnetic stir bar, add (R)-4-(1-hydroxyethyl)pyridine (0.05 mmol, 5 mol%).

• Dissolve the catalyst in anhydrous tert-amyl alcohol (5 mL).

• Add (rac)-1-phenylethanol (1.0 mmol, 1.0 equiv) to the solution.

• Cool the reaction mixture to the desired temperature (e.g., -20 °C) using a cryocooler or an appropriate cooling bath.

Reaction Execution:

• Slowly add acetic anhydride (0.6 mmol, 0.6 equiv) to the stirred solution. Using slightly more than 0.5 equivalents of the acylating agent ensures that the reaction can proceed to ~50% conversion.

• Monitor the reaction progress by taking small aliquots and analyzing them by chiral HPLC or GC to determine conversion and the enantiomeric excess (ee) of the remaining alcohol and the formed ester.

• Once the desired conversion (~50%) is reached, quench the reaction by adding 1 mL of methanol.

Work-up and Purification:

• Allow the mixture to warm to room temperature.

• Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl (to remove the catalyst), saturated NaHCO₃ solution, and brine[10].

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography to separate the unreacted (S)-1-phenylethanol from the acylated (R)-1-phenylethyl acetate.

dot

Caption: Mechanism of kinetic resolution via nucleophilic catalysis.

References

• Wiedemann, S., et al. (2020). The Size‐Accelerated Kinetic Resolution of Secondary Alcohols. Angewandte Chemie International Edition. Available at: [Link]

• Shaw, S. A., et al. (2003). Development of Chiral Nucleophilic Pyridine Catalysts: Applications in Asymmetric Quaternary Carbon Synthesis. Journal of the American Chemical Society. Available at: [Link]

• Wikipedia. (n.d.). Kinetic resolution. Retrieved from [Link]

• Zhang, Z., et al. (2021). Development of a Tunable Chiral Pyridine Ligand Unit for Enantioselective Iridium-Catalyzed C–H Borylation. ACS Catalysis. Available at: [Link]

• Jumde, R. P., et al. (2017). Highly enantioselective catalytic synthesis of chiral pyridines. Nature Communications. Available at: [Link]

• Li, T., et al. (2024). Catalytic asymmetric synthesis of planar-chiral dianthranilides via (Dynamic) kinetic resolution. Nature Communications. Available at: [Link]

• Vedejs, E., et al. (2003). Kinetic Resolution of Secondary Alcohols Using Amidine-Based Catalysts. Journal of the American Chemical Society. Available at: [Link]

• Cao, K., et al. (2019). Catalytic Enantioselective Addition of Prochiral Radicals to Vinylpyridines. Journal of the American Chemical Society. Available at: [Link]

• Sotor, P., et al. (2021). Beyond Friedel–Crafts: Spontaneous and Fluoride-Catalyzed Acylation of 2-(Trialkylsilyl)pyridines. Organic Letters. Available at: [Link]

• Ball, L. T., & Lloyd-Jones, G. C. (2021). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Angewandte Chemie International Edition. Available at: [Link]

• Butt, N. A., & Zhang, W. (2015). Advances in Stereoconvergent Catalysis from 2005–2015: Transition-Metal-Mediated Stereoablative Reactions, Dynamic Kinetic Resolutions, and Dynamic Kinetic Asymmetric Transformations. Chemical Society Reviews. Available at: [Link]

• Patel, S. G. (2010). The Kinetic Resolution of Secondary Alcohols Through A Tandem Enantioselective Silylation and the Synthesis of Bis(Oxazolidinyl)Pyridine Metal-Organic Complexes. University of South Carolina Scholar Commons. Retrieved from [Link]

• Sabuzi, F., et al. (2022). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Frontiers in Chemistry. Available at: [Link]

• Wang, Y., et al. (2022). Asymmetric Amination of Primary Alcohols via Dynamic Kinetic Resolution: Enantioconvergent Access to Chiral Benzomorpholines. CCS Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Optimization of catalyst loading in synthesis of 4a. Retrieved from [Link]

• ResearchGate. (n.d.). The Catalytic Potential of Substituted Pyridines in Acylation Reactions: Theoretical Prediction and Experimental Validation. Retrieved from [Link]

• GlycoPOD. (2021). O-Acetylation using acetic anhydride in pyridine. Glycoscience Protocols. Retrieved from [Link]

• Argyle, M. D., & Bartholomew, C. H. (2015). Heterogeneous Catalyst Deactivation and Regeneration: A Review. Catalysts. Available at: [Link]

• Chirik, P. J., et al. (2021). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation. Journal of the American Chemical Society. Available at: [Link]

• Sabuzi, F., et al. (2022). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Frontiers in Chemistry. Available at: [Link]

• Beier, M., et al. (2020). Rhodium-Catalyzed Dynamic Kinetic Resolution of Racemic Internal Allenes towards Chiral Allylated Triazoles and Tetrazoles. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Optimization of the catalyst loading on the electrode. Retrieved from [Link]

• Liu, Z., et al. (n.d.). 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism. Supporting Information. Retrieved from [Link]

• International Research Journal of Modernization in Engineering Technology and Science. (2023). Optimization of Catalyst Loading and Reactor Design for Enhanced Selectivity in Hydrogenation Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of catalyst loading using the model reaction. Retrieved from [Link]

• Reddit. (2021). Why is pyridine a nucleophilic catalyst in the following reaction to generate esters?. r/chemhelp. Retrieved from [Link]

• Reddit. (2021). Why is pyridine a nucleophilic catalyst? If it attacks AcCl to form the pyridinium intermediate, doesn't that mean the Cl- is a better leaving group than pyridine?. r/OrganicChemistry. Retrieved from [Link]

• Química Orgánica. (n.d.). Nucleophilic substitution reactions in pyridine. Retrieved from [Link]

• Butler, A. R., & Robertson, I. H. (1975). Nucleophilic and general base catalysis by pyridine and methylpyridines in the hydrolysis of aryl acetates. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Arrieta-Cortes, R., et al. (2024). Photodegradation of Pyridine in a Fluidized Bed Photocatalytic Reactor Using Pt-ZnO Supported on Al2O3 as a Catalyst. Catalysts. Available at: [Link]

• University of Washington. (2021). ECHE 430 - Lecture 20 - Catalyst Deactivation. YouTube. Retrieved from [Link]

• D'Alterio, M. C., et al. (2018). Nucleophilic Dearomatization of Activated Pyridines. Catalysts. Available at: [Link]

• Khang, S. J. (1972). Catalyst deactivation. Oregon State University. Retrieved from [Link]

• Stohl, F. V. (1987). Causes of catalyst deactivation during quinoline hydrodenitrogenation. OSTI.GOV. Retrieved from [Link]

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• 7. Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chinesechemsoc.org [chinesechemsoc.org]
• 9. interesjournals.org [interesjournals.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Poor Enantioselectivity with 4-(1-Hydroxyethyl)pyridine

Welcome to the technical support center for researchers utilizing 4-(1-Hydroxyethyl)pyridine in asymmetric synthesis. This guide is designed to provide in-depth, field-proven insights into common challenges and to offer logical, step-by-step troubleshooting strategies. As a chiral building block, auxiliary, or ligand, 4-(1-Hydroxyethyl)pyridine is a versatile tool for creating stereogenic centers, crucial in pharmaceutical and fine chemical synthesis.[1] Its effectiveness relies on the precise formation of a chiral environment, where subtle changes in reaction conditions can dramatically impact the enantiomeric excess (ee) of your product.

This document moves beyond simple checklists to explain the causality behind experimental choices, empowering you to diagnose and resolve issues leading to poor enantioselectivity.

Troubleshooting Guide: Diagnosing and Solving Poor Enantioselectivity

This section is structured as a series of common problems encountered in the lab. Each question is followed by a detailed explanation of potential causes and actionable protocols for resolution.

Question 1: My initial experiment resulted in very low enantiomeric excess (ee). What are the first and most critical parameters I should verify?

Answer: Before diving into extensive optimization, it is crucial to validate the foundational elements of your reaction. Poor enantioselectivity often originates from issues with reagent quality or the integrity of the catalytic system itself.

Core Principles: The enantiopurity of your ligand is the source of stereochemical information. Any compromise in its purity directly translates to a lower potential ee. Similarly, impurities in other reagents can interfere with the catalyst, either by poisoning it or by creating competing, non-selective reaction pathways.

Troubleshooting Protocol: Foundational Checks

• Verify Ligand Purity and Enantiomeric Excess:

  • Action: Confirm the enantiomeric purity of your batch of (R)- or (S)-4-(1-Hydroxyethyl)pyridine using chiral HPLC or SFC. Do not rely solely on the supplier's Certificate of Analysis, as degradation can occur during storage.

  • Rationale: The observed ee of your product can never exceed the ee of the chiral ligand used to generate the catalyst.

• Assess Purity of Substrates and Reagents:

  • Action: Analyze your substrate, metal precursor (if applicable), and any additives for impurities via NMR, GC-MS, or LC-MS. Purify if necessary (e.g., recrystallization, distillation, or column chromatography).

  • Rationale: Achiral alcohol or amine impurities can act as competitive ligands for the metal center, forming non-chiral or less selective catalysts that generate a racemic background product.

• Ensure Anhydrous and Inert Conditions:

  • Action: Use freshly distilled, anhydrous solvents. Dry all glassware thoroughly. Conduct the reaction under a positive pressure of an inert gas (Argon or Nitrogen).

  • Rationale: Many organometallic catalysts are highly sensitive to water and oxygen. Moisture can hydrolyze the catalyst or reagents, while oxygen can lead to oxidative degradation, resulting in loss of both activity and selectivity.

Question 2: My reagents are pure, but the ee remains low. Could the reaction temperature be the cause?

Answer: Yes, temperature is one of the most powerful variables for controlling enantioselectivity. The relationship between temperature and ee is governed by the difference in the activation energies (ΔΔG‡) for the formation of the two enantiomers.

Core Principles: In most cases, lowering the reaction temperature increases enantioselectivity.[2] This is because the reaction becomes more sensitive to the small energy differences between the diastereomeric transition states leading to the (R) and (S) products. However, this is not a universal rule; in rare cases, a reversal of enantioselectivity can be observed at different temperatures, a phenomenon linked to changes in the rate-determining step or the involvement of entropic factors.[3][4][5]

• Establish a Baseline: Run the reaction at your initial temperature (e.g., room temperature, ~20-25 °C) and carefully determine the conversion and ee.

• Systematic Cooling: Decrease the temperature in a stepwise manner. Common setpoints include 0 °C (ice bath), -20 °C, -44 °C (acetonitrile/dry ice), and -78 °C (acetone/dry ice).

• Monitor and Analyze: Allow each reaction to run for a standardized period or until a reasonable conversion is achieved. Analyze the conversion and ee for each temperature point.

• Evaluate the Trade-off: Be aware that lowering the temperature will decrease the reaction rate. You may need to extend the reaction time significantly to achieve acceptable conversion. The optimal temperature will be a balance between achieving high ee and a practical reaction time.

Data Presentation: Example of Temperature Optimization

Entry	Temperature (°C)	Reaction Time (h)	Conversion (%)	Enantiomeric Excess (ee, %)
1	25	4	>99	45
2	0	12	95	78
3	-20	24	90	91
4	-44	48	65	96
5	-78	72	30	97

This table illustrates a typical trend where enantioselectivity improves at the expense of reaction rate as the temperature is lowered.

Question 3: How significantly does the choice of solvent impact enantioselectivity, and how should I approach its optimization?

Answer: The solvent is not merely a medium for the reaction; it is an active participant that can profoundly influence the structure and stability of the catalytic complex and transition states.

Core Principles:

• Coordination: Coordinating solvents (e.g., THF, Et2O) can compete with the substrate or ligand for binding sites on the metal center, altering the chiral environment.[6] Non-coordinating solvents (e.g., toluene, DCM, hexane) are often preferred to ensure the intended chiral complex is the dominant species.

• Polarity & Solvation: The polarity of the solvent affects the solvation of the catalyst and the transition states. A change in solvent can alter the relative energies of the diastereomeric transition states, thereby changing the ee.

• Hydrogen Bonding: For a ligand like 4-(1-Hydroxyethyl)pyridine, the hydroxyl group can engage in hydrogen bonding. The solvent's ability to act as a hydrogen-bond donor or acceptor can influence the ligand's conformation and its coordination to the metal. Using co-solvents like water can sometimes influence selectivity through these interactions.[7]

The diagram below outlines a logical workflow for troubleshooting, starting from foundational checks and moving to systematic optimization of key parameters like solvent and temperature.

Caption: A systematic workflow for troubleshooting poor enantioselectivity.

Frequently Asked Questions (FAQs)

Q: In a metal-catalyzed reaction, how does the ligand-to-metal ratio affect the outcome? A: The stoichiometry between 4-(1-Hydroxyethyl)pyridine and the metal precursor is critical because it defines the structure of the active catalyst. The optimal ratio (e.g., 1:1, 2:1) ensures the formation of a single, highly selective catalytic species. Using an incorrect ratio can lead to a mixture of complexes, some of which may be less selective or even achiral, resulting in a lower overall ee. It is recommended to screen ratios systematically (e.g., 1.0:1, 1.1:1, 1.2:1, 2.0:1 of ligand:metal) to find the optimum.

Q: My reaction gives high ee for my model substrate, but it fails for others. What does this indicate? A: This is a common challenge known as limited substrate scope and strongly suggests a mismatch between the steric or electronic properties of the new substrates and the chiral pocket of your catalyst.[8] The catalyst's chiral environment is optimized for a specific type of interaction. Substrates that are too bulky may not be able to approach the catalytic center correctly.[9] Conversely, substrates with different electronic properties (e.g., electron-donating vs. electron-withdrawing groups) may alter the electronics of the transition state, affecting selectivity. Addressing this may require modifying the ligand structure itself to better accommodate a broader range of substrates.

Q: How should I prepare the catalyst from 4-(1-Hydroxyethyl)pyridine and a metal salt? A: For air- and moisture-sensitive reactions, in situ catalyst preparation is standard. A general protocol is as follows:

• Under an inert atmosphere (e.g., in a glovebox or on a Schlenk line), add the metal precursor to a flame-dried flask containing a stir bar.

• Add the required volume of anhydrous solvent and stir until the metal salt is fully dissolved.

• In a separate flask, dissolve the 4-(1-Hydroxyethyl)pyridine ligand in the anhydrous solvent.

• Slowly add the ligand solution to the stirring metal salt solution at the desired temperature (often room temperature or 0 °C).

• Allow the mixture to stir for a "pre-formation" or "aging" period (typically 15-60 minutes) to ensure complete complexation before adding the substrate. The specific time and temperature for this step should be optimized for your system.

References

• Observation of the solvent enantio-isotope effect in asymmetric ring-opening of cyclic diaryliodoniums with selenocyanate. National Institutes of Health (NIH). Available at: [Link]

• Insights into temperature controlled enantioselectivity in asymmetric catalysis. RSC Blogs. Available at: [Link]

• Highly enantioselective catalytic synthesis of chiral pyridines. National Institutes of Health (NIH). Available at: [Link]

• Effects of Temperature on Stereochemistry of Enzymatic Reactions. ResearchGate. Available at: [Link]

• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Available at: [Link]

• Asymmetric Guerbet Reaction to Access Chiral Alcohols. University of Liverpool IT Services. Available at: [Link]

• Optimization of asymmetric catalysts using achiral ligands: metal geometry-induced ligand asymmetry. PubMed. Available at: [Link]

• Development of Chiral Nucleophilic Pyridine Catalysts: Applications in Asymmetric Quaternary Carbon Synthesis. Journal of the American Chemical Society. Available at: [Link]

• Temperature drop triggers chirality twist. Chemistry World. Available at: [Link]

• On the Topic of Substrate Scope. Organic Letters. Available at: [Link]

• Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. The Journal of Organic Chemistry. Available at: [Link]

• (R)-4-(1-Hydroxyethyl) Pyridine | Specifications, Applications & Safety. Pipzine Chemicals. Available at: [Link]

• Solvent coordination to palladium can invert the selectivity of oxidative addition. RSC Publishing. Available at: [Link]

• Unusual reversal of enantioselectivity in the asymmetric autocatalysis of pyrimidyl alkanol triggered by chiral aromatic alkanols and amines. ResearchGate. Available at: [Link]

• Substrate-Directed Enantioselective Aziridination of Alkenyl Alcohols Controlled by a Chiral Cation. Journal of the American Chemical Society. Available at: [Link]

• Substrate-Directed Enantioselective Aziridination of Alkenyl Alcohols Controlled by a Chiral Cation. National Institutes of Health (NIH). Available at: [Link]

• Bayesian optimisation for additive screening and yield improvements in chemical reactions – beyond one-hot encodings. ChemRxiv. Available at: [Link]

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• 9. Substrate-Directed Enantioselective Aziridination of Alkenyl Alcohols Controlled by a Chiral Cation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling and Storage of Air-Sensitive 4-(1-Hydroxyethyl)pyridine

Welcome to the technical support resource for 4-(1-Hydroxyethyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile chiral building block. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying chemical principles to ensure the integrity of your materials and the success of your experiments. 4-(1-Hydroxyethyl)pyridine is sensitive to atmospheric conditions, and improper handling is a frequent cause of experimental inconsistency and failure. This document provides in-depth, field-proven insights into its correct storage and application.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties and general handling of 4-(1-Hydroxyethyl)pyridine.

Q1: What is 4-(1-Hydroxyethyl)pyridine, and why is it classified as "air-sensitive"?

A1: 4-(1-Hydroxyethyl)pyridine is an organic compound featuring a pyridine ring substituted at the 4-position with a 1-hydroxyethyl group.[1] This structure contains a chiral center, making its enantiopure forms, (R) and (S), valuable as chiral auxiliaries or intermediates in the synthesis of pharmaceuticals.[1][2]

The "air-sensitive" classification stems from two primary vulnerabilities:

• Oxidation: The secondary alcohol group (-CH(OH)CH₃) is susceptible to oxidation by atmospheric oxygen, which can convert it into the corresponding ketone, 4-acetylpyridine. The nitrogen atom in the pyridine ring is also electron-rich and can be oxidized to an N-oxide, particularly in the presence of stronger oxidants.[1][3]

• Hygroscopicity: The compound can absorb moisture from the air.[4][5] While not a reaction with air itself, this absorbed water can be detrimental to subsequent reactions, especially those employing water-sensitive reagents like organolithiums, Grignard reagents, or hydrides.

Q2: My solid 4-(1-Hydroxyethyl)pyridine has developed a pale yellow or brownish tint. What does this indicate?

A2: The pure compound is typically a white to off-white solid.[2] A color change to yellow or brown is a strong indicator of degradation, most likely due to slow oxidation from prolonged or repeated exposure to air. While minor discoloration may not render the material completely unusable for all applications, it signifies the presence of impurities (like 4-acetylpyridine) that can lower reaction yields and complicate purification. For high-purity applications, such as in the development of active pharmaceutical ingredients (APIs), using discolored material is not recommended.

Q3: What are the definitive storage conditions to maximize the shelf-life of 4-(1-Hydroxyethyl)pyridine?

A3: To prevent degradation, the material must be isolated from atmospheric oxygen and moisture. The ideal storage protocol is outlined in the table below. The key principle is the maintenance of a dry, inert atmosphere.

Q4: What Personal Protective Equipment (PPE) is mandatory when working with this compound?

A4: 4-(1-Hydroxyethyl)pyridine is classified as a hazardous substance. It is harmful if swallowed, causes skin irritation, and can lead to serious eye irritation.[6][7][8] Therefore, the following PPE is required at all times:

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Hand Protection: Nitrile or other chemically resistant gloves. Always wash hands thoroughly after handling.[7]

• Body Protection: A standard laboratory coat.

• Respiratory Protection: If handling the powder outside of a fume hood or glove box where dust may be generated, a NIOSH-approved respirator is advised.[6]

Q5: Which common laboratory solvents are compatible with 4-(1-Hydroxyethyl)pyridine for reactions?

A5: 4-(1-Hydroxyethyl)pyridine is soluble in water and a variety of organic solvents.[9] For reactions requiring anhydrous conditions, solvents must be rigorously dried and deoxygenated prior to use. Compatible anhydrous solvents include:

• Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Chloroform

• Toluene

• Acetonitrile (ACN)

• N,N-Dimethylformamide (DMF)

Always ensure your solvent is rated for anhydrous applications and handle it using the same inert atmosphere techniques as the reagent itself.

Section 2: Troubleshooting Experimental Issues

This guide addresses specific problems that users may encounter during experimentation, providing a logical path to identifying and solving the issue.

Problem 1: My reaction yield is significantly lower than expected. I suspect the 4-(1-Hydroxyethyl)pyridine is degraded.

Causality & Solution: Low yields are a classic symptom of using a compromised starting material.[10][11] The primary impurity, 4-acetylpyridine, will not participate in reactions targeting the alcohol functionality, thereby reducing the effective concentration of your starting material.

Troubleshooting Steps:

• Visual Inspection: Check the material's color. Is it off-white as expected, or has it yellowed?

• Purity Analysis: If you have access to analytical instrumentation, confirm the purity.

  • NMR Spectroscopy: Acquire a ¹H NMR spectrum. The presence of a singlet around 2.5 ppm in a deuterated solvent like CDCl₃ is indicative of the methyl group in the oxidized ketone byproduct, 4-acetylpyridine.

  • Thin Layer Chromatography (TLC): Spot your material against a known pure standard if available. The appearance of a second spot indicates an impurity.

• Corrective Action: If degradation is confirmed, it is best to procure a fresh, unopened bottle of the reagent. Attempting to purify oxidized material is often not time or cost-effective for most research applications.

Problem 2: My experiment, which involves a strong organometallic base (e.g., n-BuLi or LDA), is failing or requires more than one equivalent of base.

Causality & Solution: This issue is almost always caused by reactive protons from two potential sources: the hydroxyl group on the reagent itself and contaminating water.

Troubleshooting Steps:

• Stoichiometry Check: The hydroxyl proton on 4-(1-Hydroxyethyl)pyridine is acidic and will be deprotonated by a strong base. You must account for this in your stoichiometry. For every one equivalent of the pyridine reagent, you will consume one equivalent of your strong base to form the alkoxide before your intended reaction can proceed.

• Evaluate for Moisture Contamination: If you have already accounted for the hydroxyl proton, the problem is likely water contamination. This moisture could come from:

  • Improperly stored 4-(1-Hydroxyethyl)pyridine (hygroscopic nature).[5]

  • Improperly dried glassware.

  • Anhydrous solvents that have been exposed to air.

  • A leak in your inert atmosphere setup.

• Corrective Action:

  • Ensure all glassware is rigorously oven-dried (e.g., at 125°C overnight) and cooled under a stream of inert gas or in a desiccator.[12][13][14]

  • Use a fresh bottle of anhydrous solvent or a freshly distilled and deoxygenated solvent.

  • Review your inert atmosphere technique. Ensure all joints are properly sealed and that you have a slight positive pressure of inert gas throughout the experiment.[12][13]

Problem 3: How do I accurately weigh and transfer this solid material for a reaction without exposing it to air?

Causality & Solution: Transferring an air-sensitive solid is a critical step where most atmospheric exposure occurs. The goal is to move the solid from its storage container to the reaction vessel while maintaining a continuous inert atmosphere.

Recommended Protocols:

• For High-Precision/Small-Scale Reactions (Best Practice): Perform all manipulations inside a glove box.[13][15] This provides the most controlled environment.

• For Routine Use with a Schlenk Line (Good Practice): Use a "purged solids addition funnel" or perform a "positive pressure transfer." In this technique, the reagent bottle and the reaction flask are both kept under a positive pressure of inert gas. Briefly remove the stoppers, perform the transfer quickly, and immediately re-seal both vessels. While a brief exposure occurs, the outward flow of inert gas minimizes the ingress of air.

Section 3: Standard Operating Protocols & Workflows

Adherence to standardized protocols is essential for reproducibility. The following are detailed step-by-step methodologies for common workflows.

Protocol 1: General Handling and Dispensing Using a Schlenk Line

This protocol describes the process of accessing the contents of a Sure/Seal™ or similar bottle and transferring the solid to a reaction flask under an inert atmosphere.

Materials:

• Sure/Seal™ bottle of 4-(1-Hydroxyethyl)pyridine

• Oven-dried Schlenk flask with a sidearm and rubber septum

• Schlenk line with dual vacuum/inert gas manifold[16]

• Spatula

• Source of dry nitrogen or argon gas

Procedure:

• Prepare Glassware: Ensure the Schlenk flask and spatula are oven-dried for at least 4 hours at 125°C and cooled under vacuum or in a desiccator.[14]

• Inert the Flask: Attach the cooled Schlenk flask to the Schlenk line via its sidearm. Evacuate the flask by switching the manifold tap to "vacuum."

• Backfill with Inert Gas: Switch the tap to "inert gas" to fill the flask. This process is known as a "vacuum/backfill cycle."

• Repeat Cycles: Perform at least three vacuum/backfill cycles to ensure all atmospheric gases are removed from the flask.[16] Leave the flask under a slight positive pressure of inert gas, indicated by bubbling through the manifold's oil bubbler.[12]

• Prepare for Transfer: Take the Sure/Seal™ bottle of 4-(1-Hydroxyethyl)pyridine. With the inert gas flowing into your Schlenk flask to create positive pressure, briefly remove the septum from the flask.

• Execute Transfer: Quickly remove the cap from the reagent bottle, use the spatula to transfer the desired amount of solid into the Schlenk flask, and immediately re-cap the reagent bottle and re-insert the septum into the Schlenk flask. The outflow of inert gas from the flask neck minimizes air entry.

• Purge Headspace: To remove any minor amount of air that entered during the transfer, perform one additional vacuum/backfill cycle on the now-charged Schlenk flask.

Workflow Diagram: Troubleshooting Low Reaction Yield

The following diagram provides a logical decision-making process for diagnosing the cause of poor reaction outcomes.

Caption: A logical workflow for troubleshooting low yields.

Section 4: Data Summary Tables

For quick reference, key data regarding 4-(1-Hydroxyethyl)pyridine are summarized below.

Table 1: Storage and Handling Summary

Parameter	Recommendation	Rationale
Storage Temperature	Cool place (<15°C recommended)	Slows the rate of potential degradation reactions.
Storage Atmosphere	Under inert gas (Argon or Nitrogen)	Prevents oxidation by atmospheric oxygen.
Container	Tightly sealed, opaque glass bottle	Prevents ingress of air/moisture and protects from light.[6]
Handling Technique	Glove box or Schlenk line	Excludes air and moisture during transfers.[13][15]

| Required PPE | Goggles, gloves, lab coat | Protects against skin/eye irritation and ingestion.[6][7] |

Table 2: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₇H₉NO	[1][8]
Molecular Weight	123.16 g/mol	[1]
Appearance	White to off-white solid/needles	[8]
Melting Point	67°C to 70°C (for S-enantiomer)	[8]
Chirality	Exists as (R) and (S) enantiomers	[1]

| Condition to Avoid | Air Sensitive |[17] |

References

• Guillo, N., & Perrio, S. (1997). General techniques for handling air-sensitive compounds. In S. E. Gibson (Ed.), Transition Metals in Organic Synthesis: A Practical Approach. Oxford University Press. [Link]

• ChemistryViews. (2013, May 7). Tips and Tricks for the Lab: Air-Sensitive Techniques (1). Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• Massachusetts Institute of Technology. (n.d.). Handling air-sensitive reagents AL-134. Retrieved from [Link]

• Pipzine Chemicals. (n.d.). (R)-4-(1-Hydroxyethyl) Pyridine | Specifications, Applications & Safety. Retrieved from [Link]

• Baran Lab. (2004, June 9). Pyridine Synthesis: Cliff Notes. Retrieved from [Link]

• PubChem - NIH. (n.d.). 4-Hydroxymethylpyridine. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for the Synthesis of 2,4-Diphenylpyridine. Retrieved from [Link]

• ResearchGate. (2014, April 2). What is best method to remove pyridine from a reaction mixture? Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. Retrieved from [Link]

• Google Patents. (n.d.). CN111995566B - Synthesis method of 2-hydroxyethyl pyridine.

Sources

• 1. Buy 4-(1-Hydroxyethyl)pyridine | 23389-75-5 [smolecule.com]
• 2. (S)-4-(1-Hydroxyethyl)pyridine-VIWIT-Innovation driven biopharmaceutical and healthcare company [viwit.com]
• 3. Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine | Pharmaguideline [pharmaguideline.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. fishersci.ca [fishersci.ca]
• 7. (R)-4-(1-Hydroxyethyl)pyridine | 27854-88-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. (S)-4-(1-Hydroxyethyl)pyridine, 99+%, (99+% ee) 250 mg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. CAS 5344-27-4: 4-(2-hydroxyethyl)pyridine | CymitQuimica [cymitquimica.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. ehs.umich.edu [ehs.umich.edu]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. web.mit.edu [web.mit.edu]
• 15. ossila.com [ossila.com]
• 16. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]
• 17. labproinc.com [labproinc.com]

Technical Support Center: 4-(1-Hydroxyethyl)pyridine Degradation Pathways and Byproducts

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-(1-Hydroxyethyl)pyridine. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the degradation of this compound. As the stability of 4-(1-Hydroxyethyl)pyridine is a critical parameter in its various applications, understanding its degradation pathways and byproducts is paramount for ensuring experimental accuracy, product efficacy, and safety.

This resource is structured to address common challenges encountered during experimental work. It combines theoretical principles with practical, field-proven insights to help you navigate the complexities of stability and degradation studies.

I. Frequently Asked Questions (FAQs)

This section addresses common questions about the stability and degradation of 4-(1-Hydroxyethyl)pyridine.

Q1: What are the primary degradation pathways for 4-(1-Hydroxyethyl)pyridine?

A1: While specific degradation pathways for 4-(1-Hydroxyethyl)pyridine are not extensively documented in publicly available literature, we can infer the most probable routes based on the known chemistry of pyridine and its derivatives. The primary degradation pathways are expected to be oxidation, photodegradation, and, under certain conditions, microbial degradation.[1] The hydroxymethyl group is particularly susceptible to oxidation, potentially leading to the formation of 4-acetylpyridine and subsequently isonicotinic acid.[1]

Q2: What are the expected byproducts of 4-(1-Hydroxyethyl)pyridine degradation?

A2: Based on the predicted degradation pathways, the following byproducts may be observed:

• Oxidation: 4-Acetylpyridine, Isonicotinic acid.

• Photodegradation: Ring-opened products, hydroxylated derivatives, and various smaller aliphatic molecules. The specific products will depend on the wavelength of light and the presence of photosensitizers.[2]

• Microbial Degradation: In the presence of specific microorganisms, the pyridine ring can be hydroxylated and subsequently cleaved.[3][4] This can lead to the formation of various aliphatic acids and ammonia.[5]

Q3: How does pH affect the stability of 4-(1-Hydroxyethyl)pyridine in aqueous solutions?

A3: Pyridine-containing compounds can be susceptible to degradation under both acidic and basic conditions.[1] While specific kinetic data for 4-(1-Hydroxyethyl)pyridine is limited, it is generally advisable to maintain solutions at a neutral pH to minimize potential hydrolysis, although hydrolysis of the alcohol group is unlikely under mild conditions. Extreme pH values could potentially catalyze oxidation or other degradation reactions.

Q4: What are the visible signs of 4-(1-Hydroxyethyl)pyridine degradation?

A4: 4-(1-Hydroxyethyl)pyridine is typically a white to pale yellow solid.[6] Degradation may be indicated by a change in the color of the solid material or its solutions, often to a darker yellow or brown.[1] The appearance of new peaks in analytical chromatograms (e.g., HPLC or GC) is a definitive sign of degradation.

II. Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the study of 4-(1-Hydroxyethyl)pyridine degradation.

Issue	Possible Cause(s)	Troubleshooting Steps
Inconsistent results in stability studies.	Variability in experimental conditions (temperature, pH, light exposure).	• Ensure precise control of all experimental parameters using calibrated equipment.• Prepare fresh solutions for each experiment to avoid degradation during storage.• Include unstressed control samples in every analytical run.[7]
Poor mass balance in degradation studies.	Formation of non-chromophoric or volatile degradation products.Adsorption of the compound or its byproducts to container surfaces.	• Utilize a universal detector, such as a mass spectrometer (MS) or a charged aerosol detector (CAD), in addition to a UV detector.• Analyze the headspace for volatile degradants using gas chromatography (GC).• Use inert container materials like glass or polypropylene.[7]
Appearance of unexpected peaks in HPLC/GC analysis.	Degradation of 4-(1-Hydroxyethyl)pyridine.Contamination of solvents or reagents.	• Verify storage conditions (temperature, light exposure, container seal).• Prepare and analyze a fresh sample from a new batch of solid material to confirm the purity of the starting material.• Perform a forced degradation study to identify potential degradation products and their retention times.[1]
Difficulty in identifying unknown degradation byproducts.	Low concentration of byproducts.Lack of reference standards.Complex fragmentation patterns in MS.	• Concentrate the sample to increase the signal of minor byproducts.• Utilize high-resolution mass spectrometry (HRMS) for accurate mass determination and elemental composition analysis.• Employ tandem mass spectrometry (MS/MS) to obtain fragmentation patterns for structural elucidation.• Consider derivatization to improve chromatographic separation and MS ionization.

III. Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments related to the degradation of 4-(1-Hydroxyethyl)pyridine.

Protocol 1: Forced Degradation Study

Forced degradation studies are essential for identifying potential degradation products and establishing the intrinsic stability of a molecule.[8][9]

Materials:

• 4-(1-Hydroxyethyl)pyridine

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• High-purity water

• Acetonitrile or methanol (HPLC grade)

• Photostability chamber

• Thermostatically controlled oven

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 4-(1-Hydroxyethyl)pyridine in a suitable solvent (e.g., 1 mg/mL in acetonitrile or methanol).[7]

• Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M and 1 M HCl. Incubate at room temperature and at an elevated temperature (e.g., 60 °C) for a defined period (e.g., 24, 48, 72 hours).

• Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M and 1 M NaOH. Incubate under the same conditions as the acid hydrolysis.

• Oxidation: Mix an aliquot of the stock solution with 3% and 30% H₂O₂. Keep at room temperature for a defined period.

• Thermal Degradation: Expose the solid compound and a solution of the compound to dry heat (e.g., 80 °C) for a defined period.

• Photodegradation: Expose a solution of the compound to a light source in a photostability chamber, following ICH Q1B guidelines.[10] A dark control sample should be run in parallel.

• Sample Analysis: At specified time points, withdraw aliquots of the stressed samples. Neutralize the acid and base hydrolyzed samples before analysis. Analyze all samples, including an unstressed control, using a validated stability-indicating HPLC method coupled with a mass spectrometer.

Protocol 2: Analytical Method for Degradation Products

A robust analytical method is crucial for separating and identifying degradation products.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a photodiode array (PDA) detector and a mass spectrometer (MS).

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase:

• A: 0.1% Formic acid in water

• B: 0.1% Formic acid in acetonitrile

• Gradient elution is recommended to achieve optimal separation of the parent compound and its diverse byproducts.

Procedure:

• Method Development: Develop a gradient elution method that provides good resolution between the 4-(1-Hydroxyethyl)pyridine peak and any degradation product peaks.

• Method Validation: Validate the analytical method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

• Sample Analysis: Inject the samples from the forced degradation study and analyze the chromatograms and mass spectra.

• Peak Identification: Use the retention time, UV spectrum, and mass-to-charge ratio (m/z) to identify the parent compound and its degradation products. For unknown peaks, use MS/MS fragmentation to propose structures.

IV. Visualizations

Proposed Degradation Pathways

The following diagram illustrates the plausible degradation pathways of 4-(1-Hydroxyethyl)pyridine based on the known chemistry of related compounds.

Caption: Proposed degradation pathways of 4-(1-Hydroxyethyl)pyridine.

Forced Degradation Workflow

The following diagram outlines the general workflow for conducting a forced degradation study.

Caption: General workflow for a forced degradation study.

V. References

• U.S. Department of Health and Human Services. (n.d.). Analytical Methods. Retrieved from [Link]

• ResearchGate. (n.d.). Results of forced degradation studies. Retrieved from [Link]

• Watson, G. K., & Cain, R. B. (1972). Microbial metabolism of the pyridine ring. The hydroxylation of 4-hydroxypyridine to pyridine-3,4-diol (3,4-dihydroxypyridine) by 4-hydroxypyridine 3-hydroxylase. Biochemical Journal, 127(2), 17P.

• Houghton, C., & Cain, R. B. (1972). Microbial metabolism of the pyridine ring. Formation of pyridinediols (dihydroxypyridines) as intermediates in the degradation of pyridine compounds by micro-organisms. Biochemical Journal, 130(3), 879–893.

• MedCrave. (2016). Forced Degradation Studies. Retrieved from [Link]

• PharmaTutor. (n.d.). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Retrieved from [Link]

• ScienceGate. (n.d.). Forced degradation. Retrieved from [Link]

• ResolveMass. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• Bai, Y., Sun, Q., Wen, D., & Tang, X. (2009). Microbial degradation and metabolic pathway of pyridine by a Paracoccus sp. strain BW001. Journal of hazardous materials, 166(2-3), 1435–1441.

• CORE. (n.d.). Photodegradation of hydroxylated N-heteroaromatic derivatives in natural-like aquatic environments A review of kinetic data of. Retrieved from [Link]

• ResearchGate. (n.d.). Degradation of Pyridines in the Environment. Retrieved from [Link]

• International Journal of Research in Pharmacy and Pharmaceutical Sciences. (n.d.). Metabolite Profiling and Analytical Challenges in Identifying and Quantifying Metabolites in Drug Development. Retrieved from [Link]

• Kaiser, J. P., Feng, Y., & Bollag, J. M. (1996). Microbial metabolism of pyridine, quinoline, acridine, and their derivatives under aerobic and anaerobic conditions. Microbiological reviews, 60(3), 483–498.

• Analytical Chemistry. (2025). Challenges of Analyzing Different Classes of Metabolites by A Single Analytical Method. Retrieved from [Link]

• Rabinowitz, J. D., & Kimball, E. (2007). Metabolite measurement: pitfalls to avoid and practices to follow. Annual review of biochemistry, 76, 321–352.

• Houghton, C., & Cain, R. B. (1972). Microbial metabolism of the pyridine ring. Metabolism of 2- and 3-hydroxypyridines by the maleamate pathway in Achromobacter sp. Biochemical Journal, 130(3), 879–893.

• SciSpace. (1972). Microbial metabolism of the pyridine ring. Formation of pyridinediols (dihydroxypyridines) as intermediates in the degradation of pyridine compounds by micro-organisms. Retrieved from [Link]

• Reubsaet, J. L., Beijnen, J. H., Bult, A., van Maanen, R. J., Marchal, J. A., & Underberg, W. J. (1998). Analytical techniques used to study the degradation of proteins and peptides: chemical instability. Journal of pharmaceutical and biomedical analysis, 17(6-7), 955–978.

• OSTI.GOV. (n.d.). Pyridine Catalysis of Anhydride Hydrolysis within Carbodiimide‐Driven Reaction Networks. Retrieved from [Link]

• MDPI. (n.d.). Photodegradation of Pyridine in a Fluidized Bed Photocatalytic Reactor Using Pt-ZnO Supported on Al2O3 as a Catalyst. Retrieved from [Link]

• Gajos, J. S., Kładna, A., & Gunia-Krysiak, A. (2020). Photodegradation of the H1 Antihistaminic Topical Drugs Emedastine, Epinastine, and Ketotifen and ROS Tests for Estimations of Their Potent Phototoxicity. Pharmaceutics, 12(6), 560.

• Seshachalam, V., & Kothapalli, L. (2014). Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms. Journal of chromatographic science, 52(8), 845–852.

• Herald Scholarly Open Access. (2020). Photodegradation Products and their Analysis in Food. Retrieved from [Link]

• Reubsaet, J. L., Beijnen, J. H., Bult, A., & Underberg, W. J. (1998). Analytical Techniques Used to Study the Degradation of Proteins and Peptides: Physical Instability. Journal of pharmaceutical and biomedical analysis, 17(6-7), 979–984.

• Hernandez, F., Pitarch, E., & Pozo, O. J. (2023). Evaluating non-targeted analysis methods for chemical characterization of organic contaminants in different matrices to estimate children's exposure. Journal of hazardous materials, 452, 131235.

• CORE. (n.d.). One-Pot Methodology for the Synthesis of Polysubstituted Pyridines and Terpyridines. Retrieved from [Link]

• MDPI. (2024). A Review on Analytical Techniques for Quantitative Detection of Biogenic Amines in Aquatic Products. Retrieved from [Link]

• National Institutes of Health. (2024). Effect of Substituted Pyridine Co-Ligands and (Diacetoxyiodo)benzene Oxidants on the Fe(III)-OIPh-Mediated Triphenylmethane Hydroxylation Reaction. Retrieved from [Link]

• MDPI. (2023). Reductive Photodegradation of 4,4′-Isopropylidenebis(2,6-dibromophenol) on Fe3O4 Surface. Retrieved from [Link]

Sources

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• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Microbial metabolism of the pyridine ring. The hydroxylation of 4-hydroxypyridine to pyridine-3,4-diol (3,4-dihydroxypyridine) by 4-hydroxypyridine 3-hydroxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microbial metabolism of the pyridine ring. Formation of pyridinediols (dihydroxypyridines) as intermediates in the degradation of pyridine compounds by micro-organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microbial degradation and metabolic pathway of pyridine by a Paracoccus sp. strain BW001 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (R)-4-(1-Hydroxyethyl)pyridine-VIWIT-Innovation driven biopharmaceutical and healthcare company [viwit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 9. longdom.org [longdom.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling Up 4-(1-Hydroxyethyl)pyridine Reactions

Welcome to the Technical Support Center for the synthesis and scale-up of 4-(1-Hydroxyethyl)pyridine. This guide is intended for researchers, chemists, and process development professionals. Here, you will find troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to navigate the complexities of transitioning your synthesis from the lab bench to larger-scale production.

Our goal is to provide you with the expertise and practical insights needed to anticipate and overcome common challenges, ensuring a safe, efficient, and reproducible manufacturing process.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered when scaling up 4-(1-Hydroxyethyl)pyridine synthesis?

Scaling up the synthesis of 4-(1-Hydroxyethyl)pyridine from laboratory to pilot plant or industrial production can introduce several challenges that are not always apparent on a smaller scale.[1] Key issues frequently encountered include:

• Reduced Yields: Reactions that perform well on a gram scale often see a significant drop in yield when scaled up.[1]

• Impurity Profile Changes: The purity of the final product can be compromised by the appearance of new impurities or an increase in the concentration of known ones.[1]

• Exothermic Reactions: Inadequate heat transfer in larger reactors can lead to uncontrolled exothermic events, posing safety risks and promoting side reactions.[1]

• Mixing Inefficiencies: Achieving uniform mixing in large reaction vessels is more challenging and can result in incomplete reactions or localized overheating.[1]

• Purification Difficulties: Crystallization and chromatography methods that are effective on a small scale may be impractical or less efficient for large quantities of material.[1][2]

• Safety Hazards: Handling large volumes of flammable solvents and potentially hazardous reagents requires strict safety protocols.[3][4]

Q2: Why do reaction yields of 4-(1-Hydroxyethyl)pyridine often decrease during scale-up?

A decrease in yield during scale-up can be attributed to several factors that become more pronounced at a larger scale:

• Mass and Heat Transfer Limitations: Inefficient mixing and poor heat dissipation can lead to non-uniform reaction conditions, favoring the formation of byproducts.[1]

• Changes in Reaction Kinetics: The surface-area-to-volume ratio decreases as the reactor size increases, which can alter the reaction kinetics.

• Suboptimal Reagent Addition: The rate of reagent addition can significantly impact local concentrations and temperature, leading to side reactions if not properly controlled.

• Inefficient Work-up: Extraction and phase separation can be less efficient at larger scales, leading to product loss.[5]

Q3: What are the key safety precautions for the large-scale synthesis of 4-(1-Hydroxyethyl)pyridine?

The synthesis of pyridine derivatives requires stringent safety measures, especially at scale:

• Handling of Pyridine-Based Compounds: Pyridine and its derivatives can be flammable and toxic.[3] Ensure adequate ventilation and use appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.[6][7]

• Control of Exothermic Reactions: Implement robust temperature monitoring and control systems. Consider using a jacketed reactor and controlled addition of reagents to manage heat generation.[1]

• Inert Atmosphere: Many reactions for synthesizing pyridine derivatives are sensitive to air and moisture.[4] Conducting reactions under an inert atmosphere (e.g., nitrogen or argon) is crucial to prevent side reactions and ensure safety.

• Use of Non-Sparking Tools: When working with flammable solvents, use non-sparking tools to prevent ignition.[3]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during the scale-up of 4-(1-Hydroxyethyl)pyridine synthesis.

Issue 1: Low Yield or Incomplete Reaction

• Symptom: HPLC or TLC analysis shows a significant amount of starting material remaining after the expected reaction time.[5]

• Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Insufficient Mixing	Optimize the stirrer speed and design for the reactor geometry to ensure a homogeneous reaction mixture.[1]
Poor Temperature Control	Verify the internal reaction temperature with a calibrated probe. Ensure the heating/cooling system can handle the reaction exotherm.[5]
Catalyst Inactivity	For catalytic reactions, consider catalyst poisoning. Use fresh catalyst or increase catalyst loading after small-scale re-optimization.[5]
Degraded Reagents	Ensure the purity and integrity of all starting materials and reagents, as impurities can inhibit the reaction.[5]

Issue 2: Formation of Impurities and Byproducts

• Symptom: The appearance of significant unknown peaks in HPLC or spots on TLC analysis of the crude product.[5]

• Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Over-reduction	In reactions involving the reduction of a carbonyl group, the pyridine ring itself can be reduced under harsh conditions.[5] Consider using a milder reducing agent or lowering the reaction temperature.
Dimerization/Polymerization	Elevated temperatures or the presence of certain impurities can lead to the formation of dimers or polymers.[5] Optimize the reaction temperature and ensure high-purity starting materials.
Oxidation	The hydroxyethyl group can be oxidized to an aldehyde or ketone.[8] The pyridine ring can also be oxidized. Perform the reaction under an inert atmosphere.[4]

Issue 3: Purification Challenges at Scale

• Symptom: Difficulty in achieving the desired purity of 4-(1-Hydroxyethyl)pyridine using standard laboratory purification methods.

• Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Inefficient Crystallization	Many complex organic molecules can be difficult to crystallize.[9] Screen various solvent systems and optimize cooling rates to improve crystal formation and purity.[2]
Similar Polarity of Byproducts	Byproducts may have polarities very similar to the desired product, making chromatographic separation difficult.[9] Consider converting the product to a salt to alter its solubility and facilitate separation.
Product Instability	The product may be sensitive to heat or pH during purification.[9] Evaluate the stability of the product under various conditions to select an appropriate purification method.

Experimental Protocols & Methodologies

Protocol 1: Scale-Up of Grignard Reaction for 4-(1-Hydroxyethyl)pyridine Synthesis

This protocol outlines a general procedure for the synthesis of 4-(1-Hydroxyethyl)pyridine via the reaction of 4-pyridinecarboxaldehyde with a methyl Grignard reagent.

Step-by-Step Methodology:

• Reactor Setup: A dry, jacketed glass reactor equipped with a mechanical stirrer, temperature probe, and nitrogen inlet is charged with a solution of 4-pyridinecarboxaldehyde in anhydrous THF.

• Inerting: The reactor is purged with dry nitrogen to establish an inert atmosphere.

• Cooling: The reaction mixture is cooled to 0-5 °C using a circulating chiller.

• Grignard Addition: Methylmagnesium bromide (3.0 M in diethyl ether) is added dropwise to the stirred solution, maintaining the internal temperature below 10 °C.

• Reaction Monitoring: The reaction progress is monitored by TLC or HPLC until the starting material is consumed.

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride at 0-5 °C.

• Work-up: The layers are separated, and the aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Isolation: The solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product is purified by vacuum distillation or crystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Visualizing Workflows and Mechanisms

Troubleshooting Logic for Low Yield

Caption: Troubleshooting workflow for low reaction yield.

Potential Byproduct Formation Pathways

Caption: Potential side reactions in the synthesis of 4-(1-Hydroxyethyl)pyridine.

References

• American Chemical Society Green Chemistry Institute's Pharmaceutical Roundtable. (n.d.). Safety Issues with Pyridine Ring Construction. Wordpress. Retrieved from [Link]

• Google Patents. (n.d.). EP2585436B1 - Process for preparing 4-hydroxypyridines.
• Abd El-Lateef, H. M., Abdelhamid, A. A., Khalaf, M. M., Gouda, M., & El-Shamy, H. (2023).

• Carl ROTH. (n.d.). Pyridine - Safety Data Sheet. Retrieved from [Link]

• MDPI. (2021, September 18). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Retrieved from [Link]

• Prime Scholars. (2021, October 27). How to deal with Scale-up challenges of Chemistry?. Retrieved from [Link]

• Baran Lab. (2004, June 9). Pyridine Synthesis: Cliff Notes. Retrieved from [Link]

• YorkSpace. (n.d.). DIVERSIFICATION OF 4-ALKYL PYRIDINES: MINING FOR REACTIVITY WITH ALKYLIDENE DIHYDROPYRIDINES. Retrieved from [Link]

• VCU Innovation Gateway. (n.d.). Pharmaceutical Production Methods - Efficient Synthesis of Pyridines. Retrieved from [Link]

• National Institutes of Health. (n.d.). Green Synthesis of Novel Pyridines via One-Pot Multicomponent Reaction and Their Anti-Inflammatory Evaluation. Retrieved from [Link]

• Google Patents. (n.d.). CN111995566B - Synthesis method of 2-hydroxyethyl pyridine.

• MDPI. (n.d.). Integrated Purification and Formulation of an Active Pharmaceutical Ingredient via Agitated Bed Crystallization and Fluidized Bed Processing. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

• Pipzine Chemicals. (n.d.). (R)-4-(1-Hydroxyethyl) Pyridine | Specifications, Applications & Safety. Retrieved from [Link]

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Technical Support Center: Optimizing Reactions with 4-(1-Hydroxyethyl)pyridine

Welcome to the technical support center for 4-(1-Hydroxyethyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of reactions involving this versatile building block. Our focus is to provide actionable troubleshooting advice and in-depth scientific context, particularly concerning the critical role of solvent selection in maximizing reaction efficiency and yield.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during experimental work with 4-(1-Hydroxyethyl)pyridine.

Q1: My oxidation of 4-(1-Hydroxyethyl)pyridine to 4-acetylpyridine is resulting in a low yield. What are the most common causes?

Low yields in this oxidation are frequently traced back to a few key areas. The transformation of the secondary alcohol to a ketone is straightforward in principle, but efficiency is highly dependent on the reaction environment.[1]

• Inappropriate Solvent Choice: The solvent dictates the solubility of both your starting material and the oxidizing agent, and it can influence the oxidant's reactivity. For instance, using a non-polar solvent with a highly polar oxidant can lead to a heterogeneous mixture with slow reaction kinetics. Conversely, some protic solvents like methanol can react with certain oxidants or form hydrogen-bonded complexes that reduce reactivity.[2][3]

• Side Reactions & Over-oxidation: The target product, 4-acetylpyridine, can sometimes be susceptible to further reactions depending on the harshness of the conditions.[4][5] More commonly, impurities in the starting material or the presence of moisture can lead to undesired side pathways. Polymerization, though less common under standard oxidative conditions, can be initiated by acidic or harsh thermal conditions.[6]

• Workup and Isolation Issues: Both 4-(1-Hydroxyethyl)pyridine and 4-acetylpyridine possess a basic pyridine ring and a polar functional group. This makes them partially soluble in water, especially at acidic pH where the pyridine nitrogen is protonated.[5][7] Significant product loss can occur during aqueous workup if the product partitions into the aqueous layer.[8]

• Purity and Activity of Reagents: The quality of the starting material and the activity of the oxidizing agent are paramount. Ensure the 4-(1-Hydroxyethyl)pyridine is pure and the oxidant has not degraded during storage.

Q2: How do I systematically select the optimal solvent for my reaction involving 4-(1-Hydroxyethyl)pyridine?

Solvent selection should be a deliberate process based on the specific reaction's mechanism and the physical properties of the components. A multi-factor approach is most effective.[9][10][11]

• Reaction Mechanism & Transition State: Consider the polarity of your reaction's transition state (TS). If the TS is more polar than the reactants (e.g., in many SN2 reactions), a polar solvent will stabilize it and accelerate the reaction.[12] If the TS is non-polar, a less polar solvent may be favorable.[9][10]

• Solubility: All reactants and catalysts must be sufficiently soluble at the desired reaction temperature. Poor solubility is a common reason for slow or incomplete reactions. 4-(1-Hydroxyethyl)pyridine itself is soluble in a range of organic solvents and water.[7]

• Reaction Temperature: The solvent's boiling point must be high enough to accommodate the required reaction temperature. For reactions requiring elevated temperatures, solvents like toluene, DMF, or dioxane are common choices.

• Solvent Reactivity (Inertness): The solvent must be inert under the reaction conditions. Avoid protic solvents (e.g., ethanol, methanol) in reactions using water-sensitive reagents like Grignards or strong bases unless they are part of the reaction mechanism.

• Downstream Processing: Think ahead to purification. A solvent with a low boiling point (e.g., Dichloromethane, Diethyl Ether) is easier to remove. Consider potential azeotropes that may complicate solvent evaporation.

Q3: I am observing significant streaking and poor separation on my silica gel TLC plates when monitoring my reaction. Why is this happening?

This is a classic issue when working with basic compounds like pyridines on standard silica gel, which is inherently acidic.

The basic nitrogen atom of the pyridine ring interacts strongly with the acidic silanol groups (Si-OH) on the surface of the silica. This strong, often irreversible, binding leads to significant tailing or "streaking" of the spot from the baseline. In some cases, the compound may not move at all. To resolve this, you must neutralize these acidic sites by adding a small amount of a basic modifier to your TLC eluent. A common and effective solution is to add 0.5-2% triethylamine (NEt₃) or pyridine to the mobile phase. This will significantly improve the spot shape and provide a more accurate picture of your reaction's progress.

Troubleshooting Guide: In-Depth Scenarios

This guide provides a structured approach to resolving more complex experimental challenges.

Scenario 1: The oxidation reaction is clean by TLC, but the isolated yield is consistently below 40%.

This strongly suggests product loss during the workup and purification stages.[8]

Possible Cause	Diagnostic Step	Recommended Solution
Product is water-soluble	After extraction, spot a sample of the aqueous layer onto a TLC plate and elute. A visible product spot confirms this issue.	1. "Salting Out": Saturate the aqueous layer with sodium chloride (NaCl) before extraction to decrease the polarity of the aqueous phase and drive the organic product out. 2. Increase Extractions: Perform multiple (5-7) extractions with your organic solvent instead of just two or three. 3. Change Solvent: Switch to a more polar extraction solvent like chloroform or a 9:1 mixture of Dichloromethane/Isopropanol.
Product is volatile	Check the solvent collected in the rotary evaporator's cold trap for any signs of your product (e.g., by TLC or NMR).[8]	1. Gentle Evaporation: Remove the solvent at the lowest possible temperature and pressure. 2. Avoid High Vacuum: Do not leave the product on a high vacuum line for an extended period.
Product binds irreversibly to silica gel	During column chromatography, the product appears to "disappear," with very little eluting from the column despite using polar solvent systems.	1. Deactivate Silica: Add 1-2% triethylamine or pyridine to your column chromatography eluent. 2. Alternative Media: Consider using a different stationary phase, such as neutral or basic alumina, which is more compatible with basic compounds.

Scenario 2: My reaction is incomplete. The starting material is consumed very slowly, and the reaction stalls after a few hours.

An incomplete reaction points to issues with kinetics, stability of reagents, or equilibrium.

Possible Cause	Diagnostic Step	Recommended Solution
Poor Solubility of Reagents	Visually inspect the reaction mixture. Is it a clear, homogeneous solution or a suspension?	1. Change Solvent: Select a solvent in which all components are fully soluble. For oxidations, polar aprotic solvents like Acetonitrile (MeCN) or Dichloromethane (DCM) are often good starting points.[13] 2. Increase Temperature: Gently warming the reaction (if thermally stable) can increase both solubility and reaction rate.[9][10]
Catalyst/Reagent Deactivation	This is common with moisture-sensitive or air-sensitive reagents.	1. Use Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (Nitrogen or Argon). Use anhydrous solvents. 2. Add Fresh Reagent: In some cases, adding a second portion of the reagent midway through the reaction can restart a stalled reaction.
Unfavorable Equilibrium	The reaction may be reversible and has simply reached equilibrium.	1. Remove Byproducts: If a byproduct (e.g., water) is generated, try to remove it using a Dean-Stark trap or molecular sieves to drive the reaction forward.

Visualization of Troubleshooting Logic

The following diagram outlines a systematic workflow for diagnosing low-yield reactions.

Caption: Troubleshooting workflow for low-yield reactions.

Experimental Protocols

The following is a generalized protocol for a common transformation. Note: This is a template and must be adapted based on the specific oxidant and substrate scale.

Protocol 1: Oxidation of 4-(1-Hydroxyethyl)pyridine to 4-Acetylpyridine

This protocol uses Manganese Dioxide (MnO₂), a mild and effective oxidant for benzylic/allylic alcohols.

• Setup:

  • To a round-bottom flask equipped with a magnetic stir bar, add 4-(1-Hydroxyethyl)pyridine (1.0 eq).

  • Add a suitable solvent (see table below) to achieve a concentration of approximately 0.1 M.

  • Begin vigorous stirring to dissolve the starting material.

• Reaction:

  • Add activated Manganese Dioxide (MnO₂, 5-10 eq. by weight) to the solution in one portion. Note: The reaction is often heterogeneous.

  • Stir the reaction mixture at room temperature or gently heat to 40-50°C.

  • Monitor the reaction progress by TLC (e.g., using 95:5 DCM:MeOH + 1% NEt₃) or LC-MS every 1-2 hours. The reaction is typically complete within 6-24 hours.

• Workup:

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of Celite® to remove the solid MnO₂.

  • Wash the Celite® pad thoroughly with several portions of the reaction solvent or a more polar solvent (e.g., Ethyl Acetate) to recover all the product.

  • Combine the filtrates and concentrate under reduced pressure to yield the crude 4-acetylpyridine.

• Purification:

  • The crude product can be purified by column chromatography on silica gel using a gradient eluent (e.g., Hexanes/Ethyl Acetate) containing 1% triethylamine to prevent streaking.

Solvent Selection Table for Oxidation

Solvent	Type	Boiling Point (°C)	Rationale & Considerations
Dichloromethane (DCM)	Polar Aprotic	40	Excellent solubility for many organics. Low boiling point makes for easy removal. Good general starting point.
Chloroform (CHCl₃)	Polar Aprotic	61	Slightly more polar than DCM, can improve solubility of polar starting materials.
Acetonitrile (MeCN)	Polar Aprotic	82	Good for reactions requiring moderate heat. Can be difficult to remove completely.
Toluene	Non-polar	111	Useful for higher temperature reactions. Can azeotropically remove water if present.
Acetone	Polar Aprotic	56	Can be reactive with some reagents; use with caution. Good solvating power.

Solvent Selection Workflow

This diagram illustrates the decision-making process for selecting an appropriate solvent.

Caption: A decision-making workflow for solvent selection.

References

• Pipzine Chemicals. * (R)-4-(1-Hydroxyethyl) Pyridine | Specifications, Applications & Safety*. [Link]

• University of Rochester, Department of Chemistry. How To: Troubleshoot a Reaction. [Link]

• Organic Syntheses. 4-Acetylpyridine oxime. [Link]

• Royal Society of Chemistry. (2020). An evaluation of solvent effects and ethanol oxidation. [Link]

• Rasayan J. Chem. (2016). Effect of solvents on activation parameters for the kinetics of reaction between p-Toluene sulfonyl Chloride with α- hydroxy acids in the presence of pyridine. [Link]

• eLife. (2024, January 9). Affinity-guided labeling reveals P2X7 nanoscale membrane redistribution during BV2 microglial activation. [Link]

• Rasayan J. Chem. (2016). Effects of solvents on kinetics of the reaction between p-Toluenesulfonyl Chloride and α-Hydroxy acids. [Link]

• PubMed. (2022, November 7). Solvent effects on the photooxidation of indolepyrazines. [Link]

• PubChem. 4-Acetylpyridine. [Link]

• Argonne National Laboratory. (2025, November 21). Solvent effects on elemental distribution in HEA nanoparticle synthesis. [Link]

• ResearchGate. (2022). Solvent effects on the photooxidation of indolepyrazines. [Link]

• ResearchGate. (2025, August 6). Studies in the pyridine series. L. Electrolytic reduction of quaternary salts of some alcohols of the pyridine series.... [Link]

• National Institutes of Health. (2022). Polymer-tethered pyridine tunes activities of the two distinct CO2 electroreduction sites on Cu. [Link]

• ResearchGate. (2020). Insight into the solvent effects on ethanol oxidation on Ir(100). [Link]

• PubChem. 4-Pyridineethanol. [Link]

• MDPI. (2024, August 13). Effect of Substituted Pyridine Co-Ligands and (Diacetoxyiodo)benzene Oxidants on the Fe(III)-OIPh-Mediated Triphenylmethane Hydroxylation Reaction. [Link]

• Dalton Transactions. (2003). Solvent effect on the adduct formation of methyltrioxorhenium (MTO) and pyridine: enthalpy and entropy contributions. [Link]

• ResearchGate. (2025, August 6). Solvent effects in organic chemistry-recent Developments. [Link]

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Technical Support Center: Catalyst Loading Optimization for 4-(1-Hydroxyethyl)pyridine Reactions

Welcome to the technical support center for optimizing catalyst loading in reactions involving 4-(1-Hydroxyethyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions encountered during experimental work. The following sections provide in-depth, field-proven insights to enhance your reaction efficiency, yield, and selectivity.

I. Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter during your experiments. The causality behind each experimental choice is explained to provide a deeper understanding of the underlying chemical principles.

Problem 1: Low or No Conversion of Starting Material (e.g., 4-Acetylpyridine)

Symptom: Analysis of the reaction mixture (e.g., by TLC, GC, or NMR) shows a significant amount of unreacted 4-acetylpyridine.[1]

Potential Cause	Recommended Solution & Scientific Rationale
Insufficient Catalyst Loading	Solution: Incrementally increase the catalyst loading (e.g., in 0.5 mol% steps) and monitor the reaction progress. Rationale: The catalyst provides the active sites for the reaction to occur. An insufficient number of active sites will result in a slow or incomplete reaction.
Catalyst Deactivation	Solution: Ensure the purity of starting materials and solvents, as impurities can poison the catalyst.[1] If catalyst poisoning is suspected, consider using a fresh batch of catalyst or pretreating the reagents to remove potential poisons. Rationale: Certain functional groups or impurities can bind irreversibly to the catalyst's active sites, rendering it inactive. For instance, sulfur-containing compounds are known poisons for many noble metal catalysts.
Poor Catalyst Activity	Solution: Verify the activity of the catalyst with a known, reliable reaction. If the catalyst is old or has been improperly stored, it may have lost activity. Rationale: Catalysts can degrade over time due to oxidation, moisture, or other environmental factors.
Suboptimal Reaction Conditions	Solution: Systematically optimize other reaction parameters such as temperature, pressure (for hydrogenations), and solvent. Rationale: Catalyst activity is highly dependent on the reaction environment. For example, increasing the temperature can enhance the reaction rate, but excessive heat may lead to catalyst degradation or side reactions.[1]

Problem 2: Poor Selectivity (Formation of Byproducts)

Symptom: Multiple spots are observed on the TLC plate, or GC/NMR analysis indicates the presence of significant impurities alongside the desired 4-(1-Hydroxyethyl)pyridine.

Potential Cause	Recommended Solution & Scientific Rationale
Excessive Catalyst Loading	Solution: Reduce the catalyst loading. High catalyst concentrations can sometimes promote side reactions. Rationale: While a sufficient amount of catalyst is necessary, an excess can lead to over-hydrogenation or other undesired transformations, especially with highly active catalysts. The optimal loading balances reaction rate and selectivity.[2]
Reaction Temperature is Too High	Solution: Lower the reaction temperature. Monitor the reaction at different temperature points to find the optimal balance between reaction rate and selectivity.[3] Rationale: Higher temperatures can provide the activation energy for undesired reaction pathways, leading to the formation of byproducts.[3]
Incorrect Choice of Catalyst	Solution: Screen different catalysts. For the reduction of 4-acetylpyridine, catalysts with different selectivities can be tested (e.g., Pd/C, PtO₂, Rh/C). Rationale: The nature of the catalyst metal and its support can significantly influence the selectivity of a reaction. Some catalysts may favor the reduction of the ketone, while others might promote reactions on the pyridine ring.[4]
Mass Transfer Limitations	Solution: Improve stirring efficiency or consider a different reactor setup to enhance the transport of reactants to the catalyst surface. Rationale: In heterogeneous catalysis, if the rate of diffusion of reactants to the catalyst surface is slower than the reaction rate, it can lead to localized high concentrations of reactants at the surface, which may favor side reactions.[5][6][7]

Problem 3: Reaction Stalls Before Completion

Symptom: The reaction proceeds initially but stops before all the starting material is consumed, even with extended reaction times.

Potential Cause	Recommended Solution & Scientific Rationale
Product Inhibition or Deactivation	Solution: Consider a continuous flow reactor setup where the product is continuously removed from the reaction mixture. Rationale: The product, 4-(1-Hydroxyethyl)pyridine, or a byproduct, may adsorb onto the catalyst surface more strongly than the reactant, effectively blocking the active sites and preventing further reaction.
Catalyst Leaching or Degradation	Solution: Analyze the reaction mixture for traces of the catalyst metal. If leaching is confirmed, consider using a more robust catalyst or immobilizing the catalyst on a solid support. Rationale: Some catalysts can be unstable under the reaction conditions and may dissolve into the reaction medium or physically break down, leading to a loss of active sites over time.
Change in Reaction Conditions	Solution: Ensure consistent temperature and pressure (if applicable) throughout the reaction. Rationale: Fluctuations in reaction parameters can affect the catalyst's stability and activity, potentially leading to a stall in the reaction.

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding catalyst loading optimization for reactions producing 4-(1-Hydroxyethyl)pyridine.

Q1: What is a typical starting catalyst loading for the reduction of 4-acetylpyridine?

A1: A good starting point for catalyst loading in the hydrogenation of 4-acetylpyridine is typically in the range of 1-5 mol% of the active metal relative to the substrate. However, the optimal loading can vary significantly depending on the specific catalyst (e.g., Pd/C, PtO₂), the reaction conditions, and the scale of the reaction. It is always recommended to perform a small-scale optimization study.[8]

Q2: How does catalyst loading affect the reaction rate?

A2: Generally, increasing the catalyst loading will increase the reaction rate, as there are more active sites available for the reaction to occur. However, this relationship is not always linear. At a certain point, the reaction rate may become limited by other factors, such as mass transfer (the rate at which reactants can reach the catalyst surface), and further increases in catalyst loading will have a diminished effect on the rate.[6][9]

Q3: Can too much catalyst be detrimental to the reaction?

A3: Yes, excessive catalyst loading can be detrimental. It can lead to:

• Reduced Selectivity: As mentioned in the troubleshooting guide, high catalyst concentrations can promote side reactions and the formation of byproducts.[2]

• Increased Cost: Catalysts, especially those based on precious metals, can be expensive. Using an excessive amount increases the overall cost of the synthesis.

• Difficult Product Purification: Higher catalyst loading can sometimes lead to more difficult workup and purification due to the increased potential for side reactions and catalyst leaching into the product.

Q4: What are the key parameters to consider when optimizing catalyst loading?

A4: Beyond the amount of catalyst, you should also consider:

• Catalyst Type: The nature of the metal and the support are critical.[10]

• Temperature: Affects both reaction rate and selectivity.[1]

• Pressure (for hydrogenation): Higher hydrogen pressure generally increases the rate of hydrogenation.

• Solvent: The solvent can influence the solubility of reactants and the interaction with the catalyst surface.[11]

• Stirring/Agitation: Crucial for ensuring good contact between the reactants and a heterogeneous catalyst, thereby minimizing mass transfer limitations.[12]

Q5: How can I determine the optimal catalyst loading for my specific reaction?

A5: The most effective method is to perform a systematic optimization study. This typically involves running a series of small-scale reactions where the catalyst loading is varied while all other parameters are kept constant. The reaction progress is monitored over time, and the yield and selectivity are determined for each loading. This data will allow you to identify the catalyst loading that provides the best balance of reaction rate, yield, and selectivity.

III. Experimental Protocols & Data Presentation

Protocol 1: Screening for Optimal Catalyst Loading in the Hydrogenation of 4-Acetylpyridine

This protocol outlines a general procedure for determining the optimal catalyst loading for the reduction of 4-acetylpyridine to 4-(1-Hydroxyethyl)pyridine using a heterogeneous catalyst like Palladium on Carbon (Pd/C).

Materials:

• 4-Acetylpyridine[13]

• 10% Palladium on Carbon (Pd/C)

• Methanol (or another suitable solvent)

• Hydrogen gas

• A suitable hydrogenation reactor (e.g., a Parr shaker)

• Analytical equipment (TLC, GC, or NMR)

Procedure:

• Reaction Setup: In a series of reaction vessels, dissolve a known amount of 4-acetylpyridine (e.g., 1.0 mmol) in methanol (e.g., 10 mL).

• Catalyst Addition: To each vessel, add a different amount of 10% Pd/C catalyst. For example:

  • Vessel 1: 0.5 mol% Pd

  • Vessel 2: 1.0 mol% Pd

  • Vessel 3: 2.0 mol% Pd

  • Vessel 4: 5.0 mol% Pd

  • Vessel 5: 10.0 mol% Pd

• Hydrogenation: Place the vessels in the hydrogenation reactor. Seal the reactor, purge with nitrogen, and then pressurize with hydrogen to the desired pressure (e.g., 50 psi).

• Reaction: Begin stirring and heat the reaction to the desired temperature (e.g., room temperature or slightly elevated).

• Monitoring: Take aliquots from each reaction at regular intervals (e.g., 1, 2, 4, 8, and 24 hours). Filter the catalyst and analyze the samples by TLC, GC, or NMR to determine the conversion of the starting material and the formation of the product.

• Data Analysis: Plot the conversion and yield as a function of time for each catalyst loading. This will help you identify the loading that gives the desired conversion in a reasonable timeframe with minimal byproduct formation.

Data Presentation: Example of Catalyst Loading Optimization Results

The following table summarizes hypothetical results from the screening protocol described above.

Catalyst Loading (mol% Pd)	Reaction Time (h) for >95% Conversion	Yield of 4-(1-Hydroxyethyl)pyridine (%)	Selectivity (%)
0.5	> 24	75 (at 24h)	>98
1.0	12	94	>98
2.0	6	96	97
5.0	2	95	92
10.0	1	93	85

Interpretation: In this example, a catalyst loading of 2.0 mol% provides a good balance of a reasonable reaction time (6 hours) and high yield and selectivity. While higher loadings decrease the reaction time, they also lead to a decrease in selectivity.

IV. Visualizing Workflows and Logical Relationships

Troubleshooting Workflow for Low Reaction Yield

The following diagram illustrates a logical workflow for troubleshooting low yields in your reaction.

Caption: Experimental workflow for catalyst loading optimization.

V. References

• Department of Chemistry, University of Rochester. Troubleshooting: How to Improve Yield. [Link]

• ResearchGate. Electronic nature of pyridine and its deactivation via Lewis acid. [Link]

• Semantic Scholar. Catalysis by 4-dialkylaminopyridines. [Link]

• ResearchGate. Optimization of catalyst loading in synthesis of 4a. [Link]

• ResearchGate. A Review of Mass Transfer Controlling the Reaction Rate in Heterogeneous Catalytic Systems. [Link]

• Royal Society of Chemistry. Magnetically recoverable catalysts for the preparation of pyridine derivatives: an overview. [Link]

• ResearchGate. Recent advances in catalytic synthesis of pyridine derivatives. [Link]

• Banaras Hindu University. Ecofriendly Synthesis of Pyridine Derivatives Using Activated Fly Ash as an Efficient and Reusable Catalyst. [Link]

• ResearchGate. Optimization of the catalyst loading on the electrode. [Link]

• YouTube. Lesson 2.2 - Mass Transfer in Heterogeneous Catalytic Reactions. [Link]

• International Research Journal of Modernization in Engineering Technology and Science. Optimization of Catalyst Loading and Reactor Design for Enhanced Selectivity in Hydrogenation Reactions. [Link]

• ResearchGate. Optimal reaction conditions for pyridine synthesis in riser reactor. [Link]

• ResearchGate. Process scheme for the selective continuous-flow hydrogenation of 4-phenylpyridine in EtOAc integrated with product isolation using a. [Link]

• Reddit. Common ways to lose product and reduce yield?. [Link]

• ResearchGate. Optimization of catalyst loading using the model reaction. [Link]

• Scribd. Mass Transfer Limitations Current. [Link]

• PubChem. 4-Acetylpyridine. [Link]

• Google Patents. Synthesis method of 2-hydroxyethyl pyridine.

• Organic Chemistry Portal. Pyridine synthesis. [Link]

• Royal Society of Chemistry. Investigation of mass transfer limitations in simultaneous esterification and transesterification of triglycerides using a heterogeneous catalyst. [Link]

• The Italian Association of Chemical Engineering. Effect of mass transfer limitation on catalytic activity and selectivity for oxidation of glycerol. [Link]

• University of Liverpool. Efficient and Chemoselective Reduction of Pyridines to Tetrahydropyridines and Piperidines via Rhodium-Catalyzed Transfer Hydrogenation. [Link]

• MDPI. Hydrogenation of CO2 on Nanostructured Cu/FeOx Catalysts: The Effect of Morphology and Cu Load on Selectivity. [Link]

• PubMed Central. Emerging trends in the optimization of organic synthesis through high-throughput tools and machine learning. [Link]

• MDPI. Selective Hydrogenation of Acetylene over Pd-Co/C Catalysts: The Modifying Effect of Cobalt. [Link]

• MDPI. Photodegradation of Pyridine in a Fluidized Bed Photocatalytic Reactor Using Pt-ZnO Supported on Al2O3 as a Catalyst. [Link]

• ResearchGate. Zn Loading Effects on the Selectivity of PdZn Catalysts for CO2 Hydrogenation to Methanol. [Link]

• MDPI. Kinetic Study of the Selective Hydrogenation of Acetylene over Supported Palladium under Tail-End Conditions. [Link]

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• 4. pcliv.ac.uk [pcliv.ac.uk]
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Technical Support Center: Work-up Procedures for Reactions Containing 4-(1-Hydroxyethyl)pyridine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth, field-proven insights into the work-up and purification of reactions involving 4-(1-hydroxyethyl)pyridine. Understanding the unique chemical nature of this compound is critical for developing robust, reproducible, and high-yielding purification protocols.

Introduction: The Challenge of 4-(1-Hydroxyethyl)pyridine

4-(1-Hydroxyethyl)pyridine is a bifunctional molecule featuring a basic pyridine ring and a polar alcohol group.[1] This duality dictates its behavior during reaction work-ups. The primary challenge is not just separating it from byproducts but doing so without significant loss of material, which can be attributed to its amphiphilic nature. The key to a successful work-up lies in exploiting the basicity of the pyridine nitrogen atom. This nitrogen possesses a localized lone pair of electrons, making it readily protonated by acids to form a water-soluble pyridinium salt.[2][3] This principle is the cornerstone of the purification strategies discussed herein.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the single most important property of 4-(1-hydroxyethyl)pyridine to consider during a work-up?

A: The basicity of the pyridine nitrogen is the most critical property. This feature allows for a highly selective separation from neutral or acidic compounds through a technique called acid-base extraction.[4][5] By washing the reaction mixture with a dilute aqueous acid, the pyridine derivative is protonated, forming a salt that partitions into the aqueous layer, leaving non-basic impurities behind in the organic layer.[6][7]

Q2: I've modified the hydroxyl group (e.g., esterification, oxidation). Does the standard work-up strategy still apply?

A: Yes, in most cases. As long as the pyridine ring remains intact, the fundamental acid-base extraction strategy is still your most powerful tool. The key consideration is the stability of your new functional group to the acidic and basic conditions of the work-up. For example, if you've formed an acid-labile ester, you may need to use a milder acid or a different technique, such as a copper sulfate wash.[8][9]

Q3: Is 4-(1-hydroxyethyl)pyridine water-soluble? Will I lose my product with a simple water wash?

A: Due to the polar hydroxyl group and the hydrogen-bond-accepting pyridine nitrogen, the compound and its close analogs exhibit solubility in water and other polar solvents.[10][11] A simple water wash is likely to result in partial loss of your product to the aqueous layer. Therefore, standard water washes are not recommended for purification. Instead, pH-adjusted aqueous solutions (acidic or basic) should be used to deliberately and controllably move the compound between phases.

Q4: Can I use azeotropic distillation to remove residual pyridine solvent before work-up?

A: Yes, if pyridine is used as the reaction solvent, it is highly recommended to remove the bulk of it before initiating an aqueous work-up. Co-evaporation with a higher-boiling, non-polar solvent like toluene or cyclohexane is an effective method for azeotropically removing residual pyridine.[8][9] This reduces the amount of acid required for neutralization and minimizes the overall volume of the extraction.

Part 2: Troubleshooting Guide for Common Issues

This section addresses specific problems you may encounter during the work-up procedure in a practical, question-and-answer format.

Q: Help! I have a persistent emulsion in my separatory funnel that won't separate.

A: Emulsion formation is a frequent issue, especially when using chlorinated solvents or strongly basic solutions.[12] It occurs when microscopic droplets of one phase become suspended in the other, often stabilized by surfactants or particulate matter.

• Immediate Actions:

  • Be Patient: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Gravity can often resolve minor emulsions.[12]

  • "Salting Out": Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, making it more polar and forcing the separation of the organic phase.[13][14]

  • Gentle Swirling: Gently swirl the funnel instead of vigorous shaking. This minimizes the agitation that creates emulsions while still allowing for phase contact.[13]

  • Filtration: For stubborn emulsions caused by suspended solids, filter the entire mixture through a pad of Celite®.[14][15] Celite is an inert filter aid that can physically break up the emulsion-stabilizing particles.[14]

• Preventative Strategies:

  • Before the work-up, evaporate the reaction solvent and redissolve the residue in your desired extraction solvent.[15]

  • Reduce the intensity of shaking during the extraction steps. Gentle, repeated inversions are often sufficient.[16]

Q: My final yield is very low. Where could my product have gone?

A: Low recovery is typically due to incomplete extraction at one of the key stages. Here’s how to diagnose the problem:

• Possible Causes & Solutions:

  • Incomplete Protonation/Deprotonation: The pH of the aqueous layer was not sufficiently acidic or basic. Always test the pH of the aqueous layer with litmus paper or a pH meter after adding acid or base to ensure the target pH is reached.

  • Insufficient Extraction: A single extraction is rarely quantitative. Always perform multiple extractions (e.g., 3 times) with fresh solvent to ensure complete transfer of your compound from one phase to the other.

  • Product Still in the Aqueous Phase: After basifying the aqueous layer to recover your product, it may still have some water solubility. Use the "salting out" technique by saturating the aqueous layer with NaCl before re-extracting with your organic solvent. This decreases the solubility of organic compounds in the aqueous phase.

  • Premature Disposal: Never discard any layer until you have definitively located and isolated your final product.

Q: My purified product is still contaminated with a neutral starting material.

A: This indicates that the initial acid wash was not effective enough.

• Solution: The power of acid-base extraction lies in its ability to separate compounds based on their acidic/basic properties.[5] If neutral impurities remain, it means they were not fully separated into the organic layer.

  • Repeat the entire acid-base extraction cycle. Redissolve your impure product in an organic solvent (e.g., ethyl acetate).

  • Wash thoroughly with dilute acid (e.g., 1 M HCl) multiple times.

  • Combine the acidic aqueous layers, which now contain your protonated product, and proceed with the basification and re-extraction as described in the protocol below.

Part 3: Detailed Experimental Protocols

Protocol 1: Standard Acid-Base Extraction for Isolating 4-(1-Hydroxyethyl)pyridine

This protocol assumes the reaction has been completed and any excess reagents have been quenched. The product is assumed to be stable to dilute acid and base.

• Solvent Exchange (if necessary): If the reaction was conducted in a high-boiling or water-miscible solvent (e.g., pyridine, DMF, THF), remove it under reduced pressure. Add toluene and evaporate again to azeotropically remove traces of the original solvent.

• Dissolution: Dissolve the crude reaction residue in an appropriate water-immiscible organic solvent (e.g., Ethyl Acetate, Dichloromethane). Use a volume sufficient to fully dissolve the material.

• Acidic Extraction (Separation of the Base):

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of 1 M aqueous HCl.

  • Stopper the funnel and invert it gently, venting frequently to release any pressure. Shake for 30-60 seconds.

  • Allow the layers to separate. Drain the lower aqueous layer into a clean flask labeled "Aqueous 1 (Product)". Note: Your product is now in this aqueous layer as the pyridinium salt.

  • Wash the organic layer (which contains neutral/acidic impurities) two more times with fresh 1 M HCl, combining all aqueous layers into the "Aqueous 1" flask.

  • The organic layer can now be set aside for disposal or analysis of byproducts.

• Basification (Regeneration of the Neutral Product):

  • Cool the combined acidic aqueous extracts ("Aqueous 1") in an ice bath.

  • Slowly add a base, such as 3 M NaOH or saturated NaHCO₃ solution, while stirring until the solution is basic (pH > 9). Verify with litmus paper.

• Back-Extraction (Recovery of the Product):

  • Return the basified aqueous solution to the separatory funnel.

  • Extract the mixture three times with a fresh organic solvent (e.g., Ethyl Acetate).

  • Combine these new organic extracts into a separate flask labeled "Organic 2 (Product)".

• Final Wash and Drying:

  • Wash the combined organic extracts ("Organic 2") once with saturated aqueous NaCl (brine) to remove residual water.

  • Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the purified 4-(1-hydroxyethyl)pyridine or its derivative.

Part 4: Data & Workflow Visualizations

Key Work-up Parameters

Parameter	Recommended Reagent/Solvent	Rationale & Causality
Extraction Solvents	Ethyl Acetate (EtOAc), Dichloromethane (DCM)	Good solvency for many organics; immiscible with water. DCM is denser than water, while EtOAc is less dense.
Acidic Wash	1 M - 2 M Hydrochloric Acid (HCl)	Sufficiently acidic to fully protonate the pyridine nitrogen, creating a water-soluble salt.[6]
Basic Wash	Saturated Sodium Bicarbonate (NaHCO₃), 1 M - 3 M Sodium Hydroxide (NaOH)	NaHCO₃ is a weak base suitable for neutralizing acid.[17] NaOH is a strong base used to deprotonate the pyridinium salt.
Drying Agents	Anhydrous Sodium Sulfate (Na₂SO₄), Magnesium Sulfate (MgSO₄)	Removes trace amounts of water from the final organic extract before solvent evaporation.[7]
Emulsion Breaker	Saturated Sodium Chloride (Brine)	Increases the ionic strength and density of the aqueous phase, promoting layer separation.[13]

Work-up Workflow Diagram

Caption: Standard acid-base extraction workflow for basic compounds.

Troubleshooting Decision Tree

Caption: Decision tree for common extraction work-up issues.

References

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 4-(1-Hydroxyethyl)pyridine Purity

In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. 4-(1-Hydroxyethyl)pyridine, a key building block in the synthesis of various pharmaceutical agents, is no exception.[1] Ensuring its purity requires robust, reliable, and validated analytical methods. This guide provides an in-depth comparison of analytical methodologies for the purity determination of 4-(1-Hydroxyethyl)pyridine, grounded in the principles of scientific integrity and regulatory compliance.

The validation of an analytical procedure is the documented process of demonstrating its suitability for the intended purpose.[2][3][4] This is a critical exercise, mandated by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and harmonized globally through the International Council for Harmonisation (ICH) guidelines.[5][6][7][8][9][10][11][12][13] The objective is to ensure that the chosen method yields consistent, reliable, and accurate data.[3]

This guide will navigate through the critical parameters of analytical method validation as stipulated by ICH Q2(R1) and USP General Chapter <1225>, providing a comparative analysis of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the purity assessment of 4-(1-Hydroxyethyl)pyridine.[6][14][15][16][17]

The "Why": Causality Behind Method Selection

The choice between HPLC and GC is not arbitrary; it is dictated by the physicochemical properties of 4-(1-Hydroxyethyl)pyridine and its potential impurities. 4-(1-Hydroxyethyl)pyridine is a polar, heterocyclic alcohol with a moderate boiling point. This profile makes it amenable to both HPLC and GC analysis.

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique well-suited for non-volatile and thermally labile compounds.[18][19][20][21][22] Given that potential impurities in the synthesis of 4-(1-Hydroxyethyl)pyridine could be less volatile starting materials or higher molecular weight byproducts, HPLC offers a significant advantage. Reversed-phase HPLC, in particular, is a powerful tool for separating compounds with varying polarities.

• Gas Chromatography (GC): GC is an excellent choice for volatile and thermally stable compounds.[18][23][24] For assessing the purity of 4-(1-Hydroxyethyl)pyridine itself and identifying volatile impurities such as residual solvents, GC provides high resolution and sensitivity.

Core Validation Parameters: A Head-to-Head Comparison

The validation of an analytical method involves the assessment of several key performance characteristics.[2][4][25] Below is a comparative overview of how HPLC and GC methods for 4-(1-Hydroxyethyl)pyridine purity would be validated.

Validation Parameter	HPLC Approach	GC Approach	Rationale & Causality
Specificity	Analysis of spiked samples with known impurities and a placebo. Forced degradation studies (acid, base, oxidation, heat, light) to demonstrate separation of degradants from the main peak.	Injection of known impurities and potential residual solvents to ensure no co-elution with the 4-(1-Hydroxyethyl)pyridine peak.	Specificity ensures that the signal measured is solely from the analyte of interest, free from interference from impurities, degradation products, or matrix components.[15][26]
Linearity	A series of at least five concentrations of 4-(1-Hydroxyethyl)pyridine reference standard are prepared and injected. The peak area response is plotted against concentration, and the correlation coefficient (r²) is determined.	A series of at least five concentrations of 4-(1-Hydroxyethyl)pyridine reference standard are prepared and injected. Peak area response is plotted against concentration to determine the correlation coefficient (r²).	Linearity demonstrates a direct proportionality between the analyte concentration and the method's response over a defined range.[25]
Accuracy	Performed by spiking a placebo with known concentrations of 4-(1-Hydroxyethyl)pyridine at three levels (e.g., 80%, 100%, 120% of the target concentration). The recovery of the analyte is calculated.	A known amount of 4-(1-Hydroxyethyl)pyridine is added to a sample matrix at three different concentration levels. The percentage of recovery is then determined.	Accuracy reflects the closeness of the measured value to the true value and is a critical measure of systemic error.[4][26]
Precision	Assessed at two levels: repeatability (intra-day) and intermediate precision (inter-day, different analysts, different equipment). Determined by calculating the relative standard deviation (RSD) of multiple measurements.	Repeatability is assessed by multiple injections of the same sample. Intermediate precision is evaluated over different days and by different analysts. RSD is the key metric.	Precision measures the degree of scatter among a series of measurements and indicates the random error of the method.[2][25]
Limit of Detection (LOD) & Limit of Quantitation (LOQ)	Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or by statistical analysis of the calibration curve at low concentrations.	Established by determining the lowest concentration of 4-(1-Hydroxyethyl)pyridine that can be reliably detected and quantified with acceptable precision and accuracy.	LOD and LOQ define the sensitivity of the method, which is crucial for the analysis of impurities and degradation products at low levels.
Robustness	Deliberate variations in method parameters such as mobile phase composition (±2%), pH (±0.2 units), column temperature (±5 °C), and flow rate (±10%) are introduced to assess the method's reliability.	Method parameters like oven temperature ramp rate (±1 °C/min), carrier gas flow rate (±5%), and injection temperature (±10 °C) are intentionally varied.	Robustness testing provides an indication of the method's reliability during normal use and its capacity to be transferred between laboratories.[4][26]

Experimental Protocols: A Step-by-Step Guide

To provide a practical context, detailed experimental protocols for both HPLC and GC methods are outlined below.

Protocol 1: Purity Determination by High-Performance Liquid Chromatography (HPLC)

1. Instrumentation:

• HPLC system with a UV detector

• Data acquisition and processing software

2. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: Acetonitrile:Phosphate Buffer (pH 3.0) (30:70 v/v)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

3. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve 4-(1-Hydroxyethyl)pyridine reference standard in the mobile phase to a final concentration of 100 µg/mL.

• Sample Solution: Accurately weigh and dissolve the 4-(1-Hydroxyethyl)pyridine sample in the mobile phase to a final concentration of 100 µg/mL.

4. Validation Procedure:

• Follow the validation parameters outlined in the table above, preparing solutions and performing injections as required for each test.

Protocol 2: Purity Determination by Gas Chromatography (GC)

1. Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID)

• Data acquisition and processing software

2. Chromatographic Conditions:

• Column: Capillary column with a polar stationary phase (e.g., Carbowax), 30 m x 0.25 mm, 0.25 µm film thickness

• Carrier Gas: Nitrogen or Helium at a constant flow rate of 1.5 mL/min

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 220 °C

  • Hold: 5 minutes at 220 °C

• Injection Volume: 1 µL (split injection, ratio 50:1)

3. Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of 4-(1-Hydroxyethyl)pyridine reference standard in methanol (1 mg/mL). Dilute to a working concentration of 100 µg/mL.

• Sample Solution: Prepare the 4-(1-Hydroxyethyl)pyridine sample in methanol to a final concentration of 100 µg/mL.

4. Validation Procedure:

• Execute the validation experiments as described in the comparison table, preparing necessary dilutions and performing injections.

Visualizing the Workflow

A clear understanding of the validation process is essential. The following diagrams illustrate the logical flow of the analytical method validation.

Caption: A flowchart of the analytical method validation process.

Caption: Comparison of HPLC and GC for purity analysis.

Conclusion and Recommendations

Both HPLC and GC are powerful and reliable techniques for determining the purity of 4-(1-Hydroxyethyl)pyridine when properly validated. The choice of method should be guided by the specific requirements of the analysis.

• For a comprehensive purity profile that includes non-volatile impurities and degradation products, HPLC is the recommended primary method . Its versatility and applicability to a wider range of potential impurities make it a more robust choice for final product release testing.

• GC is an excellent complementary technique , particularly for the quantification of residual solvents and other volatile impurities that may not be readily detected by HPLC.

Ultimately, a well-validated analytical method is a cornerstone of quality assurance in drug development. By understanding the principles behind method validation and the comparative strengths of different analytical techniques, researchers and scientists can ensure the integrity of their data and the quality of their products.

References

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• Altabrisa Group. (2025). Key Parameters for Analytical Method Validation. [Link]

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• BA Sciences. (n.d.). USP <1225> Method Validation. [Link]

• PharmTech. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. [Link]

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• International Council for Harmonisation. (n.d.). Quality Guidelines. [Link]

• USP. (n.d.). General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. [Link]

• Investigations of a Dog. (2025). USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. [Link]

• ECA Academy. (2017). Revised USP Chapter <1225> "Validation of Compendial Methods" approved. [Link]

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• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

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• Niazi, S. K. (1989). The validation criteria for analytical methods used in pharmacy practice research. Journal of Clinical Pharmacy and Therapeutics, 14(6), 465-473. [Link]

• USP-NF. (n.d.). 〈1225〉 Validation of Compendial Procedures. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Agilent Technologies, Inc. (2011). Pyridines Separation of pyridine and other amines. [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Chapter 6: Analytical Methods. [Link]

• Restek. (n.d.). Pyridine: CAS # 110-86-1 Compound Information and Applications for GC (Gas Chromatography) and LC (Liquid Chromatography) Analysis. [Link]

• ResearchGate. (2025). Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ionization tandem mass spectrometry. [Link]

• Inveniolife. (2021). List of Impurities. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. [Link]

• Polish Pharmaceutical Society. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. [Link]

• AMI Scientific. (n.d.). (R)-4-(1-Hydroxyethyl)Pyridine TCI Analytical reagent. [Link]

• Pharmaffiliates. (n.d.). CAS No : 5344-27-4 | Product Name : 2-(Pyridin-4-yl)ethan-1-ol. [Link]

• Defense Technical Information Center. (n.d.). Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). [Link]

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A Comparative Guide to (R)- and (S)-4-(1-Hydroxyethyl)pyridine in Asymmetric Catalysis

Introduction: The Significance of Chiral Pyridyl Alcohols in Asymmetric Synthesis

In the landscape of modern drug discovery and fine chemical synthesis, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of biological activity and material properties. Chiral pyridyl alcohols have emerged as a versatile and powerful class of ligands and catalysts for asymmetric transformations, enabling the synthesis of enantiomerically enriched molecules with high efficiency and selectivity. Among these, the enantiomers of 4-(1-Hydroxyethyl)pyridine, (R)- and (S)-4-(1-Hydroxyethyl)pyridine, serve as exemplary models for understanding and applying the principles of asymmetric catalysis.

This guide provides a comprehensive comparative study of these two enantiomers, focusing on their application in the asymmetric addition of organozinc reagents to aldehydes. We will delve into their synthesis, comparative catalytic performance, the mechanistic basis for their stereochemical control, and detailed experimental protocols. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these valuable chiral building blocks in their synthetic endeavors.

Synthesis of Enantiopure (R)- and (S)-4-(1-Hydroxyethyl)pyridine: The Corey-Bakshi-Shibata (CBS) Reduction

The preparation of enantiomerically pure (R)- and (S)-4-(1-Hydroxyethyl)pyridine is a crucial first step for their application in asymmetric catalysis. A highly effective and widely adopted method for this transformation is the Corey-Bakshi-Shibata (CBS) reduction of the prochiral ketone, 4-acetylpyridine. This method utilizes a chiral oxazaborolidine catalyst to stereoselectively deliver a hydride to the ketone, yielding the desired chiral alcohol with high enantiomeric excess.

The choice of the chiral catalyst dictates the stereochemical outcome. The (R)-CBS catalyst yields (R)-4-(1-Hydroxyethyl)pyridine, while the (S)-CBS catalyst produces the (S)-enantiomer. The predictability and high fidelity of this reaction make it a cornerstone of asymmetric synthesis.

Experimental Protocol: Asymmetric Reduction of 4-Acetylpyridine

Materials:

• 4-Acetylpyridine

• (R)- or (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BMS, ~10 M)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 2 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet is charged with (R)- or (S)-2-Methyl-CBS-oxazaborolidine (0.1 eq.) and anhydrous THF.

• The solution is cooled to -20 °C in a cryocool bath.

• Borane-dimethyl sulfide complex (0.6 eq.) is added dropwise to the stirred solution.

• A solution of 4-acetylpyridine (1.0 eq.) in anhydrous THF is added dropwise via the dropping funnel over 30 minutes, maintaining the internal temperature below -15 °C.

• The reaction mixture is stirred at -20 °C for 2 hours, or until TLC analysis indicates complete consumption of the starting material.

• The reaction is quenched by the slow, dropwise addition of methanol at -20 °C.

• The mixture is allowed to warm to room temperature and the solvent is removed under reduced pressure.

• The residue is dissolved in diethyl ether and washed with 2 M HCl. The aqueous layer is then basified with saturated sodium bicarbonate solution and extracted with dichloromethane (3 x 50 mL).

• The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to yield the crude chiral alcohol.

• Purification by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes) affords the enantiomerically pure (R)- or (S)-4-(1-Hydroxyethyl)pyridine.

Causality in Experimental Choices: The use of anhydrous conditions is critical as moisture can react with the borane reagent and the CBS catalyst, diminishing both yield and enantioselectivity. The slow, controlled addition of reagents at low temperatures is essential to manage the exothermicity of the reaction and to maximize the stereochemical control exerted by the chiral catalyst.

Comparative Catalytic Performance: Enantioselective Addition of Diethylzinc to Benzaldehyde

A quintessential application of chiral pyridyl alcohols is in the catalysis of the enantioselective addition of dialkylzinc reagents to aldehydes, a reliable method for the formation of chiral secondary alcohols. In this section, we compare the catalytic performance of (R)- and (S)-4-(1-Hydroxyethyl)pyridine in the addition of diethylzinc to benzaldehyde.

The fundamental principle of asymmetric catalysis dictates that enantiomeric catalysts will produce enantiomeric products. Thus, (R)-4-(1-Hydroxyethyl)pyridine is expected to catalyze the formation of (R)-1-phenyl-1-propanol, while (S)-4-(1-Hydroxyethyl)pyridine will yield (S)-1-phenyl-1-propanol.

Data Presentation: A Comparative Overview

Catalyst	Product Enantiomer	Yield (%)	Enantiomeric Excess (ee, %)
(R)-4-(1-Hydroxyethyl)pyridine	(R)-1-phenyl-1-propanol	>95	up to 98
(S)-4-(1-Hydroxyethyl)pyridine	(S)-1-phenyl-1-propanol	>95	up to 98

Note: The data presented is representative of typical results reported in the literature for this class of catalysts under optimized conditions. The enantiomeric excess is highly dependent on reaction conditions such as temperature, solvent, and the specific structure of the catalyst.

Mechanistic Insights: The Origin of Enantioselectivity

The stereochemical outcome of the diethylzinc addition is determined by the formation of a chiral dimeric zinc alkoxide complex in situ. This complex, originally proposed by Noyori, acts as the true catalytic species.

Logical Workflow for Catalysis

Caption: Simplified representation of the stereochemical control exerted by the (R)- and (S)-catalysts.

Experimental Protocol: Catalytic Enantioselective Addition

Materials:

• (R)- or (S)-4-(1-Hydroxyethyl)pyridine

• Benzaldehyde (freshly distilled)

• Diethylzinc (1.0 M solution in hexanes)

• Anhydrous toluene

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• A flame-dried Schlenk flask is charged with (R)- or (S)-4-(1-Hydroxyethyl)pyridine (0.05 eq.) and anhydrous toluene under an argon atmosphere.

• The solution is cooled to 0 °C, and diethylzinc (1.2 eq.) is added dropwise. The mixture is stirred for 30 minutes at 0 °C.

• A solution of benzaldehyde (1.0 eq.) in anhydrous toluene is added dropwise over 15 minutes.

• The reaction is stirred at 0 °C for 4 hours, or until TLC analysis indicates complete consumption of the benzaldehyde.

• The reaction is carefully quenched at 0 °C by the slow addition of saturated aqueous ammonium chloride solution.

• The mixture is allowed to warm to room temperature and extracted with diethyl ether (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography (eluent: ethyl acetate/hexanes) to afford the chiral 1-phenyl-1-propanol.

• The enantiomeric excess is determined by chiral HPLC or GC analysis.

Trustworthiness of the Protocol: This protocol is a self-validating system. The high enantiomeric excess of the product serves as a direct indicator of the catalyst's performance and the integrity of the experimental setup. Any significant deviation from the expected high ee would suggest issues with reagent purity, moisture contamination, or improper temperature control.

Conclusion

(R)- and (S)-4-(1-Hydroxyethyl)pyridine are highly effective and predictable chiral catalysts for the enantioselective addition of diethylzinc to aldehydes. Their ease of synthesis via the CBS reduction and their ability to induce high levels of stereocontrol make them valuable tools for asymmetric synthesis. The choice between the (R)- and (S)-enantiomer allows for the selective synthesis of either enantiomer of the desired chiral alcohol product, providing chemists with a reliable and versatile method for accessing enantiopure compounds. The mechanistic understanding of how these catalysts operate through a dimeric zinc alkoxide intermediate provides a rational basis for their application and for the future design of even more efficient and selective catalysts.

References

• Noyori, R., & Kitamura, M. (1991). Enantioselective Catalysis with Metal Complexes. An Overview. In R. Scheffold (Ed.), Modern Synthetic Methods (Vol. 5, pp. 115-198). Helvetica Chimica Acta. [Link]

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic applications. Journal of the American Chemical Society, 109(18), 5551–5553. [Link]

• Pu, L., & Yu, H.-B. (2001). Catalytic Asymmetric Organozinc Additions to Carbonyl Compounds. Chemical Reviews, 101(3), 757–824. [Link]

• Soai, K., & Niwa, S. (1992). Enantioselective addition of organozinc reagents to aldehydes and ketones. Chemical Reviews, 92(5), 833–856. [Link]

A Comparative Guide to Pyridine Ligand Efficacy: Profiling 4-(1-Hydroxyethyl)pyridine Against Common Derivatives

In the landscape of coordination chemistry and homogeneous catalysis, pyridine-based ligands are foundational pillars. Their inherent stability, well-understood electronic properties, and the ease with which they can be functionalized make them indispensable tools for tuning the reactivity of metal centers.[1][2] This guide provides an in-depth comparison of 4-(1-Hydroxyethyl)pyridine against a selection of common pyridine derivatives, moving beyond a simple catalog of properties to explain the fundamental principles that govern their efficacy as ligands. We will dissect the electronic and steric contributions of various substituents and explore how these factors influence performance in a catalytically relevant context, supported by actionable experimental protocols for validation.

The Pillars of Pyridine Ligand Efficacy

The performance of a pyridine ligand in a metal complex is not arbitrary; it is dictated by a predictable interplay of electronic effects, steric hindrance, and potential secondary interactions. Understanding these pillars is crucial for rational ligand design and catalyst optimization.

Electronic Effects: Modulating the Donor Strength

The primary role of a pyridine ligand is to act as a σ-donor through the lone pair of electrons on its nitrogen atom. The electron density at this nitrogen, and thus its ability to coordinate to a metal, is profoundly influenced by substituents on the aromatic ring. This electronic influence can be quantified using the Hammett equation , a cornerstone of physical organic chemistry.[3]

The equation, log(K/K₀) = σρ, relates the equilibrium constant (K) of a substituted reactant to a reference reactant (K₀) through a substituent constant (σ) and a reaction constant (ρ). For our purposes, the para-substituent constant (σₚ) provides a robust measure of a group's electron-donating or electron-withdrawing nature.

• Electron-Donating Groups (EDGs): Substituents with negative σₚ values (e.g., -CH₃, -OCH₃, -NH₂) increase electron density on the pyridine ring, making the nitrogen atom more Lewis basic. A more basic ligand generally forms a stronger bond with the metal center, which can enhance the stability of the complex and promote key catalytic steps like oxidative addition.

• Electron-Withdrawing Groups (EWGs): Substituents with positive σₚ values (e.g., -NO₂, -CN, -CF₃) decrease electron density on the ring, making the nitrogen less basic. This can weaken the metal-ligand bond, potentially facilitating product dissociation in a catalytic cycle.

The basicity of the ligand itself is a direct reflection of these electronic effects and is commonly expressed as the pKa of its conjugate acid, the pyridinium ion.[4] A higher pKa value indicates a more basic ligand.[5][6]

Steric Effects: Controlling Access to the Metal Center

While electronic effects are paramount, the physical size and position of substituents cannot be ignored. Bulky groups near the nitrogen atom (in the 2- or 6-positions) can sterically hinder the approach of the metal ion or the substrates, influencing coordination geometry and reaction rates. For 4-substituted pyridines, this effect is minimized, allowing for a clearer study of electronic contributions.

Secondary Coordination Sphere Interactions: The Unique Case for 4-(1-Hydroxyethyl)pyridine

Beyond direct coordination, some functional groups can interact with the metal center or substrates through space or via hydrogen bonding. This is the defining feature of 4-(1-Hydroxyethyl)pyridine. The hydroxyl (-OH) group can:

• Form a hydrogen bond with an anionic ligand (e.g., a halide) or the substrate, potentially stabilizing a transition state.

• In some cases, deprotonate and coordinate directly to the metal as an alkoxide, forming a bidentate chelate.[7]

• Introduce chirality when used as a single enantiomer, opening pathways for asymmetric catalysis.[7]

This capacity for secondary interactions provides an additional layer of control over the catalytic environment that is absent in simple alkyl or alkoxy-substituted pyridines.

Comparative Analysis of 4-Substituted Pyridine Ligands

To contextualize the efficacy of 4-(1-Hydroxyethyl)pyridine, we compare its key electronic parameters against other common 4-substituted pyridine ligands. The pKa value for 4-(1-hydroxyethyl)pyridinium is estimated based on the linear free-energy relationship observed between Hammett constants and the pKa of substituted pyridines.

Ligand	Structure	Substituent	Hammett Constant (σₚ)	pKa (Pyridinium Ion)	Key Features
Pyridine		-H	0.00[8]	5.25	Baseline reference
4-Picoline (4-Methylpyridine)		-CH₃	-0.17[8]	6.02[5]	Weakly electron-donating
4-Methoxypyridine		-OCH₃	-0.27[8]	6.67	Strongly electron-donating (by resonance)
4-(1-Hydroxyethyl)pyridine		-CH(OH)CH₃	-0.17[9]	~6.0 (estimated)	Weakly electron-donating; H-bonding capability; Chiral
4-Nitropyridine		-NO₂	0.78[8]	1.61	Strongly electron-withdrawing

From this data, the 1-hydroxyethyl group is shown to be a weak electron-donating group, electronically similar to a methyl group.[9] This places 4-(1-Hydroxyethyl)pyridine in the category of ligands that enhance the electron density of the metal center, but its true potential lies in the additional functionality of the hydroxyl group.

Application in Catalysis: The Suzuki-Miyaura Cross-Coupling

The Palladium-catalyzed Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds, central to pharmaceutical and materials synthesis.[10] The efficacy of the pyridine ligand (L) is critical to the performance of the Pd(L)₂Cl₂ precatalyst.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition (Rate-Limiting Step): An electron-rich palladium center, promoted by electron-donating ligands like 4-picoline or 4-(1-hydroxyethyl)pyridine, facilitates the insertion of Pd(0) into the Aryl-Halide bond. Therefore, ligands with more negative σₚ values are expected to accelerate this crucial step.

• Reductive Elimination: This final step, which forms the product, is often favored by ligands that are less electron-donating. A very strong donor ligand can stabilize the Pd(II) intermediate, potentially slowing product release.

This creates a delicate balance. While a strong EDG accelerates the rate-limiting step, it may inhibit the final step. 4-(1-Hydroxyethyl)pyridine, being a moderate donor, offers a compelling compromise. Furthermore, its hydroxyl group could stabilize the transition state of oxidative addition via H-bonding to the halide, potentially enhancing reaction rates beyond what its electronic properties alone would suggest.

Experimental Protocols for Ligand Evaluation

To translate theory into practice, rigorous and reproducible experimental protocols are essential. The following sections detail self-validating workflows for comparing ligand performance.

Protocol 1: Evaluation of Ligand Efficacy in a Model Suzuki-Miyaura Reaction

This protocol provides a standardized method to compare the catalytic activity of different pyridine-based ligands.[11][12]

Objective: To determine the percent yield of 4-acetylbiphenyl from the coupling of 4-bromoacetophenone and phenylboronic acid using different Pd(II)/pyridine ligand catalyst systems.

Materials:

• Palladium(II) Chloride (PdCl₂)

• Pyridine ligands (Pyridine, 4-Picoline, 4-(1-Hydroxyethyl)pyridine, etc.)

• 4-Bromoacetophenone

• Phenylboronic acid

• Potassium Carbonate (K₂CO₃)

• Tetrabutylammonium Bromide (TBAB)

• Toluene and Water (degassed)

• Internal standard (e.g., Dodecane) for GC analysis

• Schlenk flasks, reflux condenser, magnetic stirrer, inert atmosphere (Argon or Nitrogen)

Procedure:

• Pre-catalyst Formation (in-situ):

  • In a Schlenk flask under an inert atmosphere, add PdCl₂ (1.8 mg, 0.01 mmol, 1 mol%).

  • Add the respective pyridine ligand (0.022 mmol, 2.2 mol%, 2.2 eq. to Pd).

  • Add 5 mL of degassed toluene and stir the mixture at room temperature for 30 minutes. A color change should indicate complex formation.

• Reaction Setup:

  • To the flask containing the pre-catalyst, add 4-bromoacetophenone (199 mg, 1.0 mmol, 1.0 eq.).

  • Add phenylboronic acid (146 mg, 1.2 mmol, 1.2 eq.).

  • Add K₂CO₃ (276 mg, 2.0 mmol, 2.0 eq.).

  • Add TBAB (32 mg, 0.1 mmol, 10 mol%).

  • Add 5 mL of degassed water.

  • Add a known amount of the internal standard (e.g., 50 µL of Dodecane).

• Reaction Execution:

  • Heat the biphasic mixture to 90 °C with vigorous stirring.

  • Monitor the reaction progress by taking aliquots from the organic layer at specific time intervals (e.g., 1h, 2h, 4h, 8h). Quench the aliquot with water and extract with ethyl acetate for analysis.

• Analysis:

  • Analyze the aliquots by Gas Chromatography (GC) or ¹H NMR to determine the consumption of starting material and the formation of 4-acetylbiphenyl relative to the internal standard.

  • Calculate the percent yield at each time point to compare the reaction rates afforded by each ligand.

Protocol 2: Determination of Ligand-Metal Binding Affinity via UV-Vis Titration

This method allows for the quantification of the binding constant (K) between a ligand and a metal ion, providing a direct measure of complex stability.[13][14]

Objective: To determine the association constant for the binding of a pyridine ligand to a Pd(II) salt in a non-coordinating solvent.

Materials:

• Bis(benzonitrile)palladium(II) dichloride [PdCl₂(PhCN)₂] (a common Pd(II) source)

• Pyridine ligand of interest

• Spectroscopic grade solvent (e.g., Dichloromethane or Acetonitrile)

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Microsyringes

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of [PdCl₂(PhCN)₂] of known concentration (e.g., 0.1 mM) in the chosen solvent.

  • Prepare a concentrated stock solution of the pyridine ligand (e.g., 10 mM) in the same solvent.

• Titration:

  • Fill a quartz cuvette with a known volume (e.g., 2.0 mL) of the Pd(II) stock solution.

  • Record the initial UV-Vis spectrum (200-500 nm). The Pd salt will have characteristic absorption bands.

  • Using a microsyringe, make small, sequential additions (e.g., 2-10 µL) of the concentrated ligand stock solution to the cuvette.

  • After each addition, mix thoroughly and allow the solution to equilibrate (approx. 1-2 minutes). Record the new UV-Vis spectrum.

  • Continue the additions until no further significant spectral changes are observed (typically after adding 2-3 equivalents of ligand).

• Data Analysis:

  • Coordination of the pyridine ligand will displace the benzonitrile and cause a shift in the absorption bands of the palladium complex.

  • Monitor the change in absorbance at a specific wavelength where the change is most pronounced.

  • Plot the change in absorbance (ΔA) versus the concentration of the added ligand.

  • Fit the resulting binding isotherm using appropriate software (e.g., using a 1:1 or 1:2 binding model) to calculate the binding constant (K). A higher K value indicates a more stable complex.

Experimental and Analytical Workflow

The systematic evaluation of a new ligand requires a logical and structured workflow, from initial synthesis to final data interpretation.

Caption: Workflow for the comparative evaluation of pyridine-based ligands.

Conclusion

This guide establishes a framework for evaluating the efficacy of 4-(1-Hydroxyethyl)pyridine relative to other pyridine derivatives. Our analysis, grounded in the principles of physical organic chemistry, positions 4-(1-Hydroxyethyl)pyridine as a ligand with a unique and compelling profile.

• Electronic Profile: With a Hammett constant (σₚ = -0.17) identical to that of a methyl group, it acts as a moderately strong electron-donating ligand, capable of promoting the rate-limiting oxidative addition step in many catalytic cycles without excessively stabilizing the resulting intermediate.[8][9]

• Unique Functionality: Its defining feature is the hydroxyl group. This moiety introduces the potential for secondary coordination sphere interactions, such as hydrogen bonding, which can stabilize key transition states and influence selectivity in ways not possible with simple alkyl or alkoxy-pyridines.[7]

• Chiral Potential: The inherent chirality of 4-(1-Hydroxyethyl)pyridine makes its enantiopure forms valuable candidates for the development of new asymmetric catalysts.

While direct comparative performance data in the literature remains sparse, the principles and protocols outlined here provide researchers with the tools to conduct a robust evaluation. 4-(1-Hydroxyethyl)pyridine should not be viewed as a mere substitute for 4-picoline but as a distinct class of ligand whose full potential in catalysis is waiting to be unlocked through systematic investigation.

References

• Hammett, L. P. (1937). The Hammett Equation. Journal of the American Chemical Society, 59(1), 96-103. [Link]

• Song, J., et al. (2021). Spectrophotometric Study of Bridging N-Donor Ligand-Induced Supramolecular Assembly of Conjugated Zn-Trisporphyrin with a Triphenylamine Core. Molecules, 26(16), 4811. [Link]

• Razali, M. R., et al. (2024). Synthesis, Spectroscopic Evaluations and UV-Vis Titration Studies of New Symmetrical Amide Compounds. Trends in Sciences, 21(4), 7757. [Link]

• Leffler, J. E., & Grunwald, E. (1963). Rates and Equilibria of Organic Reactions. Wiley.

• Zain, N. M., et al. (2021). Synthesis, Spectroscopic Evaluation and Preliminary UV-Vis Titration Study of 1,2-bis[N,N'-6-(3-pyridylmethylamido)pyridyl-2-carboxyamido]butane. Malaysian Journal of Chemistry, 23(1), 60-69. [Link]

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. [Link]

• Hansch, C., & Leo, A. (n.d.). Hammett Sigma Constants. Wired Chemist. Retrieved from [Link]

• Hansch, C., et al. (1991). A survey of Hammett substituent constants and resonance and field parameters. Pomona College Medicinal Chemistry Project. [Link]

• Albert, A., & Philipps, J. N. (1956). Ionization constants of heterocyclic substances. Part III. Hydroxy-derivatives of nitrogenous six-membered rings. Journal of the Chemical Society, 1294-1304. [Link]

• Liu, Y. C., et al. (2000). Ethylenediamine-palladium(II) complexes with pyridine and its derivatives: synthesis, molecular structure and initial antitumor studies. Journal of Inorganic Biochemistry, 79(1-4), 253-258. [Link]

• Sehgal, M. (2013). How does one calculate Pka value for Pyridinium by using pka value of pyridine? ResearchGate. [Link]

• Various Authors. (n.d.). Coordination Chemistry Reviews. ResearchGate. [Link]

• Ferraro, G., et al. (2021). Thermodynamic Evaluation of the Interactions between Anticancer Pt(II) Complexes and Model Proteins. International Journal of Molecular Sciences, 22(8), 4165. [Link]

• Chojnacka, M., et al. (2018). Crystal structure, electronic properties and cytotoxic activity of palladium chloride complexes with monosubstituted pyridines. ResearchGate. [Link]

• Diao, T., & Stahl, S. S. (2011). Palladium-Catalyzed, Mild Dehydrogenation of 4-Alkylpyridines. Journal of the American Chemical Society, 133(37), 14566-14569. [Link]

• Al-Masri, O. A., et al. (2017). Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water. Chemistry Central Journal, 11(1), 90. [Link]

• de Ruiter, G., Lahav, M., & van der Boom, M. E. (2014). Pyridine coordination chemistry for molecular assemblies on surfaces. Accounts of Chemical Research, 47(12), 3407-3416. [Link]

• Wang, H., et al. (2022). Palladium-catalyzed asymmetric allylic 4-pyridinylation via electroreductive substitution reaction. Nature Communications, 13(1), 5642. [Link]

• Wikipedia contributors. (2023). Pyridinium. Wikipedia. [Link]

• ChemInform Abstract. (2010). Review: Multimetallic Silver(I)-Pyridinyl Complexes: Coordination of Silver(I) and Luminescence. ChemInform, 41(27). [Link]

• Nakatsuji, H., et al. (2001). Palladium or platinum complex catalysed reactions of carbonyl and imine compounds with disilanes. Dalton Transactions, (12), 1882-1889. [Link]

• Various Authors. (n.d.). Coordination Chemistry. ResearchGate. [Link]

• Binandeh, M., Nasseri, M. A., & Allahresani, A. (2022). High-Power and High-Performance Catalyst for Suzuki Coupling Reaction. Catalysts, 12(9), 976. [Link]

• Wolf, P., et al. (2023). Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions. ACS Nano, 17(1), 223-234. [Link]

• Request PDF. (n.d.). Carbonylative Suzuki coupling reaction catalyzed by H-spirophosphorane (HP~N) palladium complex. ResearchGate. [Link]

• Wikipedia contributors. (2023). 4-Pyrrolidinopyridine. Wikipedia. [Link]

• Request PDF. (n.d.). Suzuki cross-coupling reaction over a palladium–pyridine complex immobilized on hydrotalcite. ResearchGate. [Link]

• Bak, A., et al. (2022). Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence. Molecules, 27(19), 6245. [Link]

• Pipzine Chemicals. (n.d.). (R)-4-(1-Hydroxyethyl) Pyridine. Pipzine Chemicals. [Link]

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A Senior Scientist's Guide to the Determination of Enantiomeric Excess of 4-(1-Hydroxyethyl)pyridine

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of a molecule's stereochemical purity is not merely a procedural step but a cornerstone of safety, efficacy, and regulatory compliance. The compound 4-(1-Hydroxyethyl)pyridine, a chiral alcohol and a valuable building block for various pharmacologically active agents, is no exception. Its two enantiomers, (R)- and (S)-1-(pyridin-4-yl)ethan-1-ol, can exhibit markedly different biological activities. Consequently, the ability to accurately quantify the enantiomeric excess (ee) is of paramount importance.

This guide provides an in-depth comparison of the primary analytical methodologies for determining the enantiomeric excess of 4-(1-Hydroxyethyl)pyridine. We will move beyond simple procedural lists to explore the underlying principles and the rationale behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals. The methods discussed—Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy—are evaluated for their accuracy, precision, and practicality in a modern laboratory setting.

Comparative Analysis of Key Analytical Techniques

The selection of an optimal analytical technique is a critical decision driven by factors including the physicochemical properties of the analyte, required sensitivity, sample throughput, and available instrumentation.[1] 4-(1-Hydroxyethyl)pyridine is a crystalline solid with a melting point of 67-70°C and is soluble in common organic solvents, making it amenable to all three major techniques.[1]

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	NMR Spectroscopy
Principle	Differential partitioning of enantiomers with a Chiral Stationary Phase (CSP).	Differential partitioning of volatile enantiomers with a Chiral Stationary Phase (CSP).	Formation of diastereomeric complexes with a chiral auxiliary, resulting in distinguishable NMR signals.
Resolution	Excellent, often baseline separation.	Very high, capable of separating highly similar compounds.	Dependent on the chiral auxiliary and magnetic field strength; may have signal overlap.
Sensitivity	High (UV detector).	Very High (FID detector).	Low; requires mg-scale sample quantities.
Sample Prep	Simple dissolution in mobile phase.	May require derivatization to increase volatility, though likely not for this analyte.	Requires derivatization (covalent) or salt formation (non-covalent) with a pure chiral agent.
Universality	Broadly applicable to a wide range of compounds.	Limited to volatile and thermally stable compounds.	Applicable to compounds with suitable functional groups (e.g., -OH, -NH2, -COOH).
Quantitation	Highly accurate and precise via peak area integration.	Highly accurate and precise via peak area integration.	Accurate, but precision can be affected by signal-to-noise and integration quality.
Cost/Access	Moderate to High (requires specialized chiral columns).	Moderate (requires specialized chiral columns).	High (requires high-field NMR spectrometer).

Section 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most versatile and widely adopted technique for enantiomeric excess determination due to its robustness and broad applicability.[2] The separation mechanism relies on the transient formation of diastereomeric complexes between the enantiomers and the chiral stationary phase (CSP), leading to different retention times.[3]

Causality of Method Design

For 4-(1-Hydroxyethyl)pyridine, a polysaccharide-based CSP is the logical first choice. These phases, such as those derived from amylose or cellulose, are known to effectively resolve a wide array of racemates, including aromatic alcohols, through a combination of hydrogen bonding, dipole-dipole, and π-π interactions.[1][4][5] The hydroxyl and pyridine moieties of the analyte are key interaction points. A normal-phase elution mode, typically employing a mixture of an alkane (like n-hexane) and an alcohol modifier (like isopropanol or ethanol), is often successful as it promotes the necessary hydrogen bonding interactions with the CSP.[3]

Experimental Protocol: Chiral HPLC

This protocol is designed based on established methods for structurally analogous pyridine and aromatic alcohol derivatives.[6][7]

1. Instrumentation and Materials:

• HPLC system with a UV detector.

• Chiral Stationary Phase: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., Chiralpak® IA or equivalent), 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: n-Hexane and Isopropanol (IPA), HPLC grade.

• Sample: Racemic and enantiomerically enriched 4-(1-Hydroxyethyl)pyridine.

2. Chromatographic Conditions:

• Mobile Phase: 90:10 (v/v) n-Hexane : Isopropanol. Rationale: This ratio provides a good balance between retention and resolution for many aromatic alcohols on this type of CSP.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C. Rationale: Maintaining a constant temperature is crucial for reproducible retention times.

• Detection: UV at 254 nm. Rationale: The pyridine ring provides strong UV absorbance at this wavelength.

• Injection Volume: 10 µL.

3. Procedure:

• Standard Preparation: Prepare a ~1 mg/mL solution of racemic 4-(1-Hydroxyethyl)pyridine in the mobile phase. This is crucial to identify the retention times of both the (R)- and (S)-enantiomers.

• Sample Preparation: Prepare a ~1 mg/mL solution of the test sample in the mobile phase.

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the racemic standard to confirm the separation and determine the retention times (t_R1, t_R2) and resolution (Rs) of the two enantiomers. A resolution value >1.5 indicates baseline separation.

  • Inject the test sample.

• Data Analysis: The enantiomeric excess is calculated from the integrated peak areas (A1 and A2) of the two enantiomers using the formula: ee (%) = |(A1 - A2) / (A1 + A2)| * 100

Workflow Diagram: Chiral HPLC Analysis

Caption: Experimental workflow for ee% determination by Chiral HPLC.

Section 2: Chiral Gas Chromatography (GC)

For analytes that are both volatile and thermally stable, chiral GC offers exceptionally high resolution and sensitivity. 4-(1-Hydroxyethyl)pyridine, with a reported boiling point of 138-140 °C at 30 Torr, is suitable for GC analysis without derivatization.

Causality of Method Design

The most effective CSPs for chiral GC are derivatized cyclodextrins.[8][9] These cyclic oligosaccharides create a chiral cavity into which one enantiomer can fit preferentially, leading to separation. For chiral alcohols like 1-phenylethanol, a close analog of our target, beta-cyclodextrin (β-CD) phases have proven highly effective.[10] The separation is governed by subtle differences in the formation of transient inclusion complexes within the cyclodextrin cavity.[10]

Experimental Protocol: Chiral GC

1. Instrumentation and Materials:

• Gas chromatograph with a Flame Ionization Detector (FID).

• Chiral Capillary Column: e.g., Hydrodex® β-TBDAc (25 m x 0.25 mm ID) or an equivalent beta-cyclodextrin phase.

• Carrier Gas: Hydrogen or Helium, high purity.

• Sample: Racemic and enantiomerically enriched 4-(1-Hydroxyethyl)pyridine.

2. Chromatographic Conditions:

• Injector Temperature: 220°C.

• Detector Temperature: 250°C.

• Oven Temperature Program: Start at 100°C, hold for 1 minute, then ramp at 2°C/min to 160°C, and hold for 5 minutes. Rationale: A slow temperature ramp is crucial for resolving enantiomers, which often have very similar boiling points.

• Carrier Gas: Hydrogen at a constant flow of ~1.5 mL/min.

• Injection Mode: Split (e.g., 50:1 ratio).

3. Procedure:

• Sample Preparation: Prepare dilute solutions (~1 mg/mL) of the racemic standard and the test sample in a volatile solvent like methanol or ethyl acetate.

• Analysis:

  • Condition the column according to the manufacturer's instructions.

  • Inject the racemic standard to determine the retention times of the two enantiomers.

  • Inject the test sample under the same conditions.

• Data Analysis: Calculate the enantiomeric excess using the integrated peak areas from the FID signal, as described in the HPLC method.

Workflow Diagram: Chiral GC Analysis

Caption: Experimental workflow for ee% determination by Chiral GC.

Section 3: NMR Spectroscopy with Chiral Auxiliaries

NMR spectroscopy offers a fundamentally different approach. Since enantiomers are indistinguishable in an achiral solvent, a chiral auxiliary must be added to create diastereomers, which have distinct NMR spectra.[11] This can be achieved either by covalent derivatization (Chiral Derivatizing Agent, CDA) or by forming non-covalent complexes (Chiral Solvating Agent, CSA).

Causality of Method Design: The Mosher's Acid Approach (CDA)

For chiral alcohols, derivatization with an enantiomerically pure chiral acid chloride, such as (R)- or (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)- or (S)-MTPA-Cl, Mosher's acid chloride), is a classic and reliable method. The reaction converts the enantiomeric alcohols into stable diastereomeric esters. The phenyl group of the Mosher's ester creates a strong anisotropic magnetic field. Due to the fixed spatial relationship in the diastereomers, protons on the original alcohol moiety will experience different shielding or deshielding effects, leading to separate, quantifiable signals in the ¹H NMR spectrum.

Experimental Protocol: NMR with Mosher's Acid Derivatization

1. Instrumentation and Materials:

• NMR Spectrometer (400 MHz or higher is recommended for better signal dispersion).

• High-quality NMR tubes.

• (R)-MTPA-Cl (Mosher's acid chloride).

• Analyte: ~5-10 mg of the 4-(1-Hydroxyethyl)pyridine sample.

• Solvent: Anhydrous deuterated chloroform (CDCl₃).

• Base: Anhydrous pyridine (serves as a non-nucleophilic base to scavenge HCl).

2. Procedure:

• Derivatization (performed in the NMR tube):

  • In a dry NMR tube, dissolve ~5 mg of the 4-(1-Hydroxyethyl)pyridine sample in approximately 0.7 mL of anhydrous CDCl₃.

  • Add 1-2 equivalents of anhydrous pyridine.

  • Add a slight excess (1.1 equivalents) of (R)-MTPA-Cl.

  • Cap the tube, mix gently, and allow the reaction to proceed to completion at room temperature (typically 30-60 minutes). Monitor by TLC if necessary.

• NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum. Crucial: Ensure a sufficient relaxation delay (e.g., D1 = 5 seconds) to allow for complete relaxation of all protons, which is essential for accurate integration.

• Data Analysis:

  • Identify a well-resolved proton signal from the original alcohol moiety that shows clear separation for the two diastereomers. The methyl doublet or the methine quartet are excellent candidates.

  • Carefully integrate the corresponding signals for the two diastereomers (I_diastereomer1 and I_diastereomer2).

  • The enantiomeric excess is calculated directly from the ratio of the integrals: ee (%) = |(I_diastereomer1 - I_diastereomer2) / (I_diastereomer1 + I_diastereomer2)| * 100

Workflow Diagram: NMR Analysis via Derivatization

Caption: Experimental workflow for ee% determination by ¹H NMR with a Chiral Derivatizing Agent.

Conclusion and Recommendations

Each of the described methods provides a reliable pathway for determining the enantiomeric excess of 4-(1-Hydroxyethyl)pyridine.

• Chiral HPLC stands out as the most practical and robust method for routine quality control and research applications. Its operational simplicity, high accuracy, and broad applicability make it the recommended primary technique. Polysaccharide-based columns in a normal-phase mode are a highly promising starting point for method development.

• Chiral GC is an excellent, high-resolution alternative, particularly if high throughput is required. Its main advantage for this specific analyte is the ability to perform the analysis without derivatization, simplifying sample preparation.

• NMR Spectroscopy is a powerful tool, not only for quantification but also for absolute configuration assignment (via the advanced Mosher's method). While less sensitive and more instrument-intensive than chromatographic methods, it is invaluable when a chromatographic separation proves difficult or when orthogonal validation of a result is required.

Ultimately, the choice of method will depend on the specific context of the analysis—from high-throughput screening in drug discovery to rigorous quality control in a GMP environment. For absolute confidence in results, particularly for regulatory submissions, cross-validation using two of these orthogonal techniques (e.g., HPLC and GC, or HPLC and NMR) is considered the gold standard.

References

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• ResearchGate. (2004). H-NMR determination of the enantiomeric excess of the antiarrhytmic drug Mexiletine by using mandelic acid analogues as chiral solvating agents. Retrieved from [Link]

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• Arkivoc. (2004). H-NMR determination of the enantiomeric excess of the antiarrhythmic drug Mexiletine by using mandelic acid analogues as chiral. Retrieved from [Link]

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A Comparative Guide to the Cross-Validation of 4-(1-Hydroxyethyl)pyridine Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 4-(1-Hydroxyethyl)pyridine, a chiral building block with applications in medicinal chemistry and organic synthesis, is paramount for ensuring the quality, efficacy, and safety of pharmaceutical intermediates and final products.[1] The validation of analytical methods is a regulatory requirement and a cornerstone of data integrity.[2][3][4][5] This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy for the analysis of 4-(1-Hydroxyethyl)pyridine. We will delve into the causality behind experimental choices and provide supporting data to guide you in selecting the most appropriate technique for your specific needs.

The principles of analytical procedure validation are outlined in the International Council for Harmonisation (ICH) guidelines, which provide a framework for demonstrating that a method is fit for its intended purpose.[2][4][6] Key validation parameters include accuracy, precision, specificity, linearity, range, and robustness.[7][8][9]

Performance Comparison of Analytical Methods

The choice of analytical technique is dictated by factors such as the analyte's properties, the sample matrix, and the required sensitivity and selectivity.[10] 4-(1-Hydroxyethyl)pyridine is a solid at room temperature with a melting point of 67-70°C and possesses a chiral center.[1][11]

Performance Metric	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase.[12]	Separation of volatile compounds in the gas phase followed by detection based on mass-to-charge ratio.[12]	Exploits the magnetic properties of atomic nuclei to provide structural information.[13]
Applicability	Well-suited for non-volatile and thermally labile compounds. The polar nature of 4-(1-Hydroxyethyl)pyridine makes it ideal for reversed-phase or chiral HPLC.[10][14][15][16]	Requires the analyte to be volatile and thermally stable. Derivatization may be necessary to improve volatility and peak shape.[17][18]	Provides detailed structural information and can be used for quantification (qNMR) without a reference standard of the analyte.
Linearity (R²)	≥ 0.999	≥ 0.995	Quantitative NMR (qNMR) can be linear over a wide dynamic range.
Accuracy (% Recovery)	98.0% to 102.0%	95.0% to 105.0%	High accuracy, as it is a primary ratio method.
Precision (% RSD)	≤ 2.0%	≤ 5.0%	Typically ≤ 1.0% for qNMR.
Limit of Detection (LOD)	Low ng/mL	pg/mL to low ng/mL	µg/mL to mg/mL range, generally less sensitive than chromatographic methods.
Chiral Separation	Readily achievable with chiral stationary phases.[14][15][16]	Possible with chiral GC columns, but may require derivatization.	Requires the use of chiral solvating agents or chiral derivatizing agents to differentiate enantiomers.

Experimental Protocols

Detailed and reproducible methodologies are crucial for the successful validation and cross-validation of analytical methods.[19]

High-Performance Liquid Chromatography (HPLC) Protocol

A reversed-phase HPLC method is generally suitable for the analysis of 4-(1-Hydroxyethyl)pyridine. For enantiomeric separation, a chiral stationary phase is required.

• Instrumentation: HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: Chiral stationary phase column (e.g., Chiralpak IA or similar amylose-based column) for enantiomeric separation.[14][15]

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) is a common choice for normal-phase chiral separations.[14][15]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 254 nm.[14][15]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent to a final concentration within the validated range.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

For GC-MS analysis, derivatization of 4-(1-Hydroxyethyl)pyridine is often necessary to increase its volatility and thermal stability.

• Instrumentation: GC-MS system with a split/splitless injector and a mass selective detector.

• Column: A low-to-mid polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Spectrometer: Electron Impact (EI) ionization at 70 eV, scanning from m/z 40 to 200.

• Derivatization (Silylation): To a known amount of the sample, add a silylating agent (e.g., BSTFA with 1% TMCS) and heat at 60°C for 30 minutes.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

Quantitative NMR (qNMR) can be used for the determination of 4-(1-Hydroxyethyl)pyridine without the need for a specific reference standard of the analyte.

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which both the analyte and an internal standard are soluble and stable (e.g., DMSO-d₆).

• Internal Standard: A certified reference material with a known purity and a signal that does not overlap with the analyte's signals (e.g., maleic acid).

• Sample Preparation: Accurately weigh the sample and the internal standard into an NMR tube and dissolve in a known volume of the deuterated solvent.

• Acquisition Parameters:

  • Pulse Sequence: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest.

  • Number of Scans: Sufficient to achieve an adequate signal-to-noise ratio (e.g., 16 or 32).

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals of the analyte and the internal standard.

  • Calculate the concentration of the analyte based on the integral values, the number of protons, and the known concentration of the internal standard.

Cross-Validation of Analytical Methods

Cross-validation is the process of comparing results from two or more different analytical methods to ensure that they provide equivalent results.[19] This is crucial when transferring a method between laboratories or when a new method is intended to replace an existing one.

The process typically involves analyzing the same set of samples, including quality control samples at low, medium, and high concentrations, with both methods. The results are then statistically compared to assess for any bias or significant differences.

Conclusion

The choice of analytical technique for the analysis of 4-(1-Hydroxyethyl)pyridine depends on the specific requirements of the study.

• HPLC is a robust and versatile technique, particularly well-suited for routine quality control and for the separation of enantiomers when a chiral stationary phase is employed.

• GC-MS offers high sensitivity and specificity, making it an excellent choice for trace-level analysis and impurity profiling, although it may require a derivatization step.

• NMR Spectroscopy , especially qNMR, provides an absolute quantification method that is invaluable for the characterization of reference materials and for studies where a specific reference standard of the analyte is not available.

A thorough cross-validation between these techniques is essential to ensure the reliability and consistency of analytical data throughout the drug development lifecycle. This comprehensive approach, grounded in the principles of scientific integrity, will ultimately contribute to the development of safe and effective pharmaceutical products.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

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• ECA Academy. (n.d.). FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

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• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

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• ECA Academy. (2022). ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Pipzine Chemicals. (n.d.). (R)-4-(1-Hydroxyethyl) Pyridine | Specifications, Applications & Safety. [Link]

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• ResearchGate. (n.d.). Hyperpolarized 1 H NMR spectra of 4, pyridine and p-H 2 after.... [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. [Link]

• ResearchGate. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. [Link]

• LCGC International. (2021). What Chromatograms Can Teach Us About Our Analytes. [Link]

• National Institutes of Health. (2014). Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. [Link]

• Jack Westin. (n.d.). Nmr Spectroscopy. [Link]

• MDPI. (n.d.). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. [Link]

• SpectraBase. (n.d.). 4-Hydroxymethyl-pyridine - Optional[13C NMR] - Chemical Shifts. [Link]

• ResearchGate. (n.d.). Determination method of synthesizing solution of 2-hydroxyethyl pyridine by gas chromatography. [Link]

• PubMed. (2004). Gas chromatography using a resistively heated column with mass spectrometric detection for rapid analysis of pyridine released from Bacillus spores. [Link]

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A Comparative Guide to the Synthetic Routes of 4-(1-Hydroxyethyl)pyridine: An Efficiency Analysis

Introduction

4-(1-Hydroxyethyl)pyridine is a pivotal building block in the synthesis of a multitude of pharmaceutical agents and other biologically active compounds. Its structure, featuring a pyridine ring and a chiral secondary alcohol, makes it a versatile intermediate. The demand for efficient and scalable methods to produce this compound, particularly in its enantiomerically pure forms, is ever-present in the fields of medicinal chemistry and drug development. This guide provides an in-depth comparison of the most common synthetic routes to 4-(1-Hydroxyethyl)pyridine, with a focus on efficiency, scalability, and, where applicable, stereoselectivity. We will delve into the mechanistic underpinnings of each method, offering insights into the rationale behind experimental choices and providing representative protocols to inform your synthetic strategy.

Synthetic Strategies: A Comparative Overview

The synthesis of 4-(1-Hydroxyethyl)pyridine can be broadly categorized into three main approaches: the reduction of a readily available precursor, the formation of the critical carbon-carbon bond via nucleophilic addition, and the enantioselective synthesis to yield specific stereoisomers. Each strategy presents a unique set of advantages and challenges, which we will explore in detail.

Route 1: Reduction of 4-Acetylpyridine

The most direct and frequently employed route to racemic 4-(1-Hydroxyethyl)pyridine is the reduction of commercially available 4-acetylpyridine. The key to the success of this approach lies in the chemoselective reduction of the ketone functionality without affecting the aromatic pyridine ring. Two primary methods are utilized for this transformation: Catalytic Hydrogenation and the Meerwein-Ponndorf-Verley (MPV) reduction.

Catalytic Hydrogenation

Catalytic hydrogenation is a widely used industrial process for the reduction of ketones. However, in the case of 4-acetylpyridine, the pyridine ring is also susceptible to reduction, which can lead to the formation of the corresponding piperidine derivative as a significant byproduct. The choice of catalyst and reaction conditions is therefore critical to achieve high chemoselectivity.

Mechanism: The reaction involves the adsorption of 4-acetylpyridine and hydrogen onto the surface of a metal catalyst. The hydrogen atoms are then transferred to the carbonyl group, leading to the formation of the alcohol.

Experimental Considerations: Noble metal catalysts such as platinum, palladium, and rhodium are commonly used. The choice of solvent and reaction pressure can also influence the selectivity. For instance, using a milder catalyst like palladium on carbon (Pd/C) under controlled hydrogen pressure can favor the reduction of the ketone over the pyridine ring.

Caption: Workflow for Catalytic Hydrogenation of 4-Acetylpyridine.

Meerwein-Ponndorf-Verley (MPV) Reduction

The Meerwein-Ponndorf-Verley (MPV) reduction offers a highly chemoselective alternative for the reduction of aldehydes and ketones.[1][2] This reaction utilizes a metal alkoxide, typically aluminum isopropoxide, as the catalyst and a sacrificial alcohol, usually isopropanol, as the hydride source.[3][4]

Mechanism: The MPV reduction is believed to proceed through a six-membered ring transition state.[1] The aluminum isopropoxide coordinates to the carbonyl oxygen of 4-acetylpyridine. This is followed by the transfer of a hydride from the isopropoxide ligand to the carbonyl carbon, resulting in the reduction of the ketone and the oxidation of isopropanol to acetone. The reaction is reversible, and the equilibrium is typically driven towards the product by removing the acetone by distillation.[5]

Caption: Mechanism of the Meerwein-Ponndorf-Verley Reduction.

Experimental Considerations: The primary advantage of the MPV reduction is its excellent chemoselectivity for the carbonyl group, leaving other reducible functional groups, including the pyridine ring, intact.[4] The use of an inexpensive and environmentally benign metal catalyst is another significant benefit.[1]

Route 2: Grignard Reaction

The Grignard reaction provides a powerful method for the formation of carbon-carbon bonds. In the synthesis of 4-(1-Hydroxyethyl)pyridine, this involves the reaction of a methyl Grignard reagent, such as methylmagnesium bromide, with 4-pyridinecarboxaldehyde.

Mechanism: The Grignard reagent acts as a strong nucleophile, with the carbanionic methyl group attacking the electrophilic carbonyl carbon of 4-pyridinecarboxaldehyde. This addition reaction forms a magnesium alkoxide intermediate, which upon acidic workup, yields the desired secondary alcohol.

Experimental Considerations: Grignard reagents are highly reactive and sensitive to moisture and protic solvents.[6] Therefore, the reaction must be carried out under strictly anhydrous conditions. The choice of solvent, typically diethyl ether or tetrahydrofuran (THF), is crucial for the formation and stability of the Grignard reagent.

Caption: Workflow for the Grignard Synthesis of 4-(1-Hydroxyethyl)pyridine.

Route 3: Asymmetric Synthesis

For many pharmaceutical applications, obtaining a single enantiomer of 4-(1-Hydroxyethyl)pyridine is essential. Asymmetric synthesis provides a direct route to enantiomerically enriched or pure products, avoiding the need for chiral resolution of a racemic mixture. The most prominent method for this is the asymmetric reduction of 4-acetylpyridine.

Noyori Asymmetric Hydrogenation

The Noyori asymmetric hydrogenation is a powerful and widely used method for the enantioselective reduction of ketones.[7][8] This reaction employs a chiral ruthenium catalyst, typically a complex of ruthenium with a BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) ligand.

Mechanism: The mechanism of the Noyori hydrogenation is complex but is understood to involve the formation of a ruthenium hydride species which then transfers a hydride to the ketone in a stereoselective manner. The chirality of the BINAP ligand dictates the facial selectivity of the hydride attack on the prochiral ketone, leading to the preferential formation of one enantiomer of the alcohol.

Experimental Considerations: The Noyori hydrogenation can achieve very high enantioselectivities (ee) for a wide range of ketones.[7] The reaction is typically carried out under a hydrogen atmosphere, and the choice of solvent and temperature can influence both the yield and the enantioselectivity. The catalyst loading is generally low, making this an efficient process. The enantioselectivity of the reduction of similar aryl ketones can be very high, although for some substrates like p-methoxy acetophenone, it has been reported to be around 72% ee.[9]

Comparison of Synthetic Routes

Route	Starting Material	Key Reagents/Catalyst	Advantages	Disadvantages	Typical Yield	Stereoselectivity
Catalytic Hydrogenation	4-Acetylpyridine	H₂, Metal Catalyst (e.g., Pd/C)	Simple procedure, high atom economy.	Risk of pyridine ring reduction, requires pressure equipment.	Moderate to High	Racemic
MPV Reduction	4-Acetylpyridine	Aluminum isopropoxide, Isopropanol	High chemoselectivity, mild conditions, inexpensive catalyst.[1]	Reversible reaction, requires removal of acetone.[5]	High	Racemic
Grignard Reaction	4-Pyridinecarboxaldehyde	Methylmagnesium bromide	Direct C-C bond formation.	Requires strictly anhydrous conditions, sensitive to protic functional groups.	Moderate to High	Racemic
Noyori Asymmetric Hydrogenation	4-Acetylpyridine	Chiral Ru-BINAP catalyst, H₂	High enantioselectivity, low catalyst loading.[7]	Requires specialized chiral catalyst, may require optimization for specific substrates.	High	High (e.g., >90% ee)

Experimental Protocols

Protocol 1: Meerwein-Ponndorf-Verley Reduction of 4-Acetylpyridine

• To a flame-dried round-bottom flask equipped with a distillation apparatus, add aluminum isopropoxide (1.1 equivalents) and anhydrous isopropanol.

• Heat the mixture to reflux to initiate the distillation of isopropanol.

• Add a solution of 4-acetylpyridine (1 equivalent) in anhydrous isopropanol dropwise to the refluxing mixture.

• Continue the distillation to remove the acetone formed during the reaction, thereby driving the equilibrium towards the product.

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture and quench by the slow addition of water or a dilute acid.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation to afford 4-(1-Hydroxyethyl)pyridine.

Protocol 2: Grignard Synthesis of 4-(1-Hydroxyethyl)pyridine

• Set up a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser, and a nitrogen inlet.

• Place magnesium turnings (1.2 equivalents) in the flask and add a small crystal of iodine.

• Add a solution of methyl bromide (1.2 equivalents) in anhydrous diethyl ether to the dropping funnel.

• Add a small portion of the methyl bromide solution to the magnesium turnings to initiate the reaction (indicated by the disappearance of the iodine color and gentle refluxing).

• Once the reaction has started, add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the Grignard solution to 0 °C in an ice bath.

• Add a solution of 4-pyridinecarboxaldehyde (1 equivalent) in anhydrous diethyl ether dropwise to the cooled Grignard solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 4-(1-Hydroxyethyl)pyridine.

Protocol 3: Noyori Asymmetric Hydrogenation of 4-Acetylpyridine

• In a glovebox, charge a pressure reactor with the chiral Ru-BINAP catalyst (e.g., 0.01 mol%) and 4-acetylpyridine (1 equivalent).

• Add a degassed solvent (e.g., methanol or ethanol).

• Seal the reactor, remove it from the glovebox, and purge it with hydrogen gas.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 10-50 atm).

• Heat the reaction mixture to the desired temperature (e.g., 40-60 °C) and stir for the required time (e.g., 12-24 hours).

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography to yield the enantiomerically enriched 4-(1-Hydroxyethyl)pyridine.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Conclusion

The choice of the optimal synthetic route to 4-(1-Hydroxyethyl)pyridine is highly dependent on the specific requirements of the application. For the production of the racemic compound on a large scale, the Meerwein-Ponndorf-Verley reduction of 4-acetylpyridine stands out as a highly efficient and chemoselective method, offering high yields under mild conditions with an inexpensive and environmentally friendly catalyst. The Grignard reaction is a viable alternative, particularly when starting from 4-pyridinecarboxaldehyde. For applications where enantiopurity is paramount, the Noyori asymmetric hydrogenation is the method of choice, providing direct access to enantiomerically enriched 4-(1-Hydroxyethyl)pyridine with high efficiency and stereoselectivity. While the initial investment in the chiral catalyst may be higher, the avoidance of a resolution step often makes this the more economical approach in the long run for the synthesis of chiral pharmaceuticals.

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• Chemistry LibreTexts. Reduction with Aluminum Alkoxides (The Meerwein-Ponndorf-Verley Reduction). [Link]

• Xiao, J., et al. Efficient and Chemoselective Reduction of Pyridines to Tetrahydropyridines and Piperidines via Rhodium‐Catalyzed Transfer Hydrogenation.
• Bhatt, T., & Natte, K. Transfer Hydrogenation of N- and O-Containing Heterocycles Including Pyridines with H3N-BH3 Under the Catalysis of the Homogeneous Ruthenium Precatalyst. Organic Letters2024, 26(5), 866–871.

• Myers, A. G. The Noyori Asymmetric Hydrogenation Reaction. [Link]

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• Johnson, C. R., et al. Reducing Challenges in Organic Synthesis with Stereoselective Hydrogenation and Tandem Catalysis.
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• Wibaut, J. P., & Heeringa, L. G. The preparation of pyridine derivatives from halogenopyridines by means of the grignard reaction III. Application of the reaction to 3-bromopyridine. Recueil des Travaux Chimiques des Pays-Bas1955, 74(8), 1003-1010.
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• Piner, H. The Preparation of Acetylpyridines. Journal of the American Chemical Society1934, 56(11), 2495-2495.
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A Comparative Guide to the Catalytic Activity of 4-(1-Hydroxyethyl)pyridine Derivatives in Asymmetric Synthesis

Introduction: The Quest for Chiral Alcohols and the Role of Pyridyl Catalysts

In the landscape of pharmaceutical and fine chemical synthesis, the stereoselective synthesis of chiral alcohols remains a cornerstone of molecular architecture. The enantioselective addition of organometallic reagents to prochiral aldehydes represents a powerful and direct route to these valuable building blocks. The efficacy of such transformations is critically dependent on the nature of the chiral catalyst employed to orchestrate the stereochemical outcome. Among the various classes of catalysts, chiral pyridyl alcohols have emerged as a versatile and effective family of ligands, capable of inducing high levels of enantioselectivity.

This guide provides a comprehensive comparison of the catalytic activity of 4-(1-hydroxyethyl)pyridine derivatives in the context of the enantioselective addition of diethylzinc to aldehydes. We will objectively evaluate their performance against other notable chiral ligands, supported by experimental data from peer-reviewed literature. This analysis is intended for researchers, scientists, and drug development professionals seeking to make informed decisions in the selection of catalytic systems for asymmetric synthesis.

The Archetypal Reaction: Enantioselective Addition of Diethylzinc to Benzaldehyde

To establish a baseline for comparison, we will focus on a well-studied and representative reaction: the enantioselective addition of diethylzinc (Et₂Zn) to benzaldehyde. This reaction is a benchmark for evaluating the performance of new chiral catalysts due to its synthetic utility and the sensitivity of its stereochemical outcome to the catalyst's structure.

The fundamental transformation is as follows:

Introduction: Beyond the Spectrum—Establishing Ground Truth in Drug Discovery

An In-Depth Technical Guide to the Structural Validation of 4-(1-Hydroxyethyl)pyridine Derivatives

In the landscape of modern medicinal chemistry, pyridine scaffolds are ubiquitous, forming the core of numerous therapeutic agents. Among these, 4-(1-Hydroxyethyl)pyridine derivatives are crucial chiral building blocks and intermediates in the synthesis of novel pharmaceuticals.[1] The presence of a stereocenter at the benzylic-like position of the hydroxyethyl group introduces a layer of complexity that is fundamental to the molecule's biological activity. As enantiomers can exhibit vastly different pharmacological and toxicological profiles, the unambiguous validation of a derivative's three-dimensional structure is not merely a procedural step but a cornerstone of scientific integrity and regulatory compliance.

This guide, written from the perspective of a Senior Application Scientist, eschews a simple checklist approach. Instead, it presents a holistic, self-validating methodology for the structural elucidation of 4-(1-Hydroxyethyl)pyridine derivatives. We will explore how orthogonal analytical techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and X-ray Crystallography—are synergistically employed to build an unshakeable, data-driven confirmation of molecular structure, from basic connectivity to absolute stereochemistry.

Part 1: Foundational Analysis — Confirming Connectivity and Constitution

Before delving into the complexities of stereochemistry, we must first establish the molecule's constitution: the precise arrangement and bonding of its atoms. This foundational step relies on the complementary strengths of NMR spectroscopy and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Molecular Blueprint

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules, providing a detailed map of the carbon-hydrogen framework.[2] By probing the magnetic environments of atomic nuclei, we can deduce the connectivity and relative orientation of atoms within the molecule. For 4-(1-Hydroxyethyl)pyridine derivatives, a suite of NMR experiments is required for a comprehensive assignment.

Causality Behind Experimental Choices: A simple one-dimensional (1D) ¹H NMR spectrum provides the initial overview, but for a substituted pyridine, signal overlap in the aromatic region is a common challenge.[3] Therefore, two-dimensional (2D) experiments like COSY and HMBC are not optional; they are essential for definitively assigning protons and carbons, ensuring the substituent is correctly placed at the C-4 position and not an isomeric C-2 or C-3 position.

Key NMR Signatures of the 4-(1-Hydroxyethyl)pyridine Core:

Nucleus	Signal Type	Typical Chemical Shift (ppm)	Description
¹H	Doublet	8.50 - 8.60	Protons at C-2 and C-6, adjacent to the nitrogen.[1]
¹H	Doublet	7.30 - 7.40	Protons at C-3 and C-5, adjacent to the substituted carbon.[1]
¹H	Quartet	~4.90	Methine proton (-CHOH), coupled to the adjacent methyl protons.
¹H	Doublet	~1.50	Methyl protons (-CH₃), coupled to the methine proton.
¹H	Broad Singlet	Variable	Hydroxyl proton (-OH).
¹³C	Quaternary	~155	Substituted C-4 of the pyridine ring.[1]
¹³C	Methine	~150	C-2 and C-6 of the pyridine ring.[1]
¹³C	Methine	~121	C-3 and C-5 of the pyridine ring.[1]
¹³C	Methine	68 - 70	Chiral carbon of the hydroxyethyl group.[1]
¹³C	Methyl	~25	Methyl carbon of the hydroxyethyl group.[1]

Experimental Protocol: Comprehensive NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified derivative in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Ensure the sample is free of particulate matter.[3]

• ¹H NMR Acquisition: Acquire a standard 1D proton spectrum. Optimize shimming to achieve sharp, well-resolved signals.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. This provides the chemical shifts of all unique carbon atoms.

• COSY (Correlation Spectroscopy) Acquisition: Perform a gradient-enhanced COSY experiment.[3] This will reveal correlations between protons that are coupled to each other (typically over 2-3 bonds), critically confirming the coupling between the methine proton (-CHOH) and the methyl protons (-CH₃).

• HMBC (Heteronuclear Multiple Bond Correlation) Acquisition: Perform a gradient-enhanced HMBC experiment. This reveals correlations between protons and carbons over 2-3 bonds. This is the definitive experiment to confirm the position of the substituent. Look for a correlation from the methine proton of the hydroxyethyl group to the C-4 carbon of the pyridine ring.

Mass Spectrometry (MS): The Molecular Weight and Fingerprint

Mass spectrometry provides two vital pieces of information: the molecular weight of the compound and a characteristic fragmentation pattern that serves as a molecular fingerprint.[4] High-Resolution Mass Spectrometry (HRMS) is indispensable as it provides an exact mass, allowing for the unambiguous determination of the molecular formula.

Causality Behind Experimental Choices: The choice of ionization technique dictates the information obtained. Electron Ionization (EI), often coupled with Gas Chromatography (GC-MS), is a "hard" technique that induces extensive fragmentation, which is excellent for structural fingerprinting.[5] Electrospray Ionization (ESI), typically used with Liquid Chromatography (LC-MS), is a "soft" technique that usually leaves the molecular ion intact (e.g., as [M+H]⁺), making it ideal for confirming the molecular weight. Using both provides complementary data.

Expected Fragmentation Pathways: The fragmentation of 4-(1-Hydroxyethyl)pyridine derivatives is initiated by ionization, often at the nitrogen lone pair.[5] Common fragmentation patterns include:

• Loss of a methyl radical (•CH₃): Resulting in an [M-15]⁺ ion.

• Loss of water (H₂O): An [M-18]⁺ ion, common for alcohols.

• Alpha-cleavage: Cleavage of the C-C bond adjacent to the hydroxyl group.

• Pyridine ring cleavage: Loss of neutral molecules like HCN.[6]

Common Fragments for the 4-(1-Hydroxyethyl)pyridine Core (MW = 123.16):

m/z Value	Proposed Fragment	Description
123	[C₇H₉NO]⁺˙	Molecular Ion (M⁺˙)
108	[M - CH₃]⁺	Loss of a methyl radical.
94	[M - CHO]⁺	Cleavage of the C-O bond.[5]
78	[C₅H₄N]⁺	Pyridyl cation after side-chain cleavage.

Experimental Protocol: GC-MS and HRMS Analysis

• Sample Preparation: Prepare a dilute solution (approx. 1 mg/mL) of the compound in a volatile solvent like methanol or acetonitrile.[5]

• GC-MS (EI) Analysis:

  • GC Conditions: Use a non-polar capillary column (e.g., DB-5ms). Program the oven with a temperature ramp (e.g., 50°C to 280°C) to ensure good separation.[5]

  • MS Conditions: Use Electron Ionization (EI) at 70 eV. Scan a mass range of m/z 40-400.[5]

• HRMS (ESI) Analysis:

  • Infuse the sample solution directly or via LC into an ESI-TOF or ESI-Orbitrap mass spectrometer.

  • Acquire the spectrum in positive ion mode to observe the [M+H]⁺ adduct.

  • Use the instrument's software to calculate the exact mass and predict the molecular formula based on the high-resolution data.

Workflow: Integrated Foundational Validation

The data from NMR and MS are not interpreted in isolation. They form a self-validating loop where the molecular formula from HRMS must match the sum of atoms identified by ¹H and ¹³C NMR, and the connectivity proposed by 2D NMR must be consistent with the fragmentation patterns observed in the mass spectrum.

Caption: Workflow for establishing the molecular constitution.

Part 2: Definitive Analysis — Assigning Absolute Configuration

With the 2D structure confirmed, the final and most critical challenge is determining the absolute configuration of the chiral center. This defines the molecule as either the (R) or (S) enantiomer.

X-ray Crystallography: The Gold Standard

Single-crystal X-ray crystallography is the most powerful and unambiguous method for determining the three-dimensional structure of a molecule, including its absolute configuration.[7][8] It provides a direct visualization of the molecule's atomic arrangement in the solid state.

Causality Behind Experimental Choices: The ability to determine absolute configuration relies on the phenomenon of anomalous dispersion, where heavy atoms scatter X-rays differently depending on the incoming X-ray's energy.[9] While the C, N, and O atoms in the title compound are light, modern diffractometers are sensitive enough to often resolve the absolute structure without the need for a heavy atom. The key output for this determination is the Flack parameter.[9]

• A Flack parameter close to 0 indicates that the determined stereochemistry is correct.

• A Flack parameter close to 1 indicates that the inverted structure is the correct one.

Limitations: The primary and significant hurdle is the requirement for a high-quality single crystal, which can be challenging and time-consuming to grow.[10]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: Grow single crystals of the compound. This is often the most difficult step and may require screening various solvents, temperatures, and techniques (e.g., slow evaporation, vapor diffusion).

• Crystal Mounting: Select a suitable, defect-free crystal and mount it on the goniometer of a single-crystal X-ray diffractometer.

• Data Collection: Cool the crystal (typically to 100 K) to minimize thermal motion and collect diffraction data by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement: Process the diffraction data to solve the phase problem and generate an initial electron density map. Fit the known molecular structure into the map and refine the atomic positions.

• Absolute Configuration Assignment: Analyze the final refined Flack parameter and its standard uncertainty. A value near 0 with a small uncertainty (e.g., < 0.1) provides high confidence in the assigned absolute configuration.[9]

Spectroscopic Alternatives: When Crystals Won't Cooperate

When crystallization is not feasible, solution-state spectroscopic methods provide powerful alternatives for assigning absolute configuration.[9] These methods are not absolute in themselves but rely on comparing experimental data to high-level quantum chemical calculations.

• Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD): These techniques measure the differential absorption of left- and right-circularly polarized light in the infrared (VCD) or UV-Vis (ECD) regions.[9] The resulting spectrum is a unique signature of the molecule's absolute configuration in solution. The experimental spectrum is then compared to a spectrum predicted by density functional theory (DFT) calculations for one of the enantiomers (e.g., the R-enantiomer). A good match confirms the configuration.

• NMR with Chiral Derivatizing Agents (CDAs): The hydroxyl group can be esterified with a chiral acid (e.g., Mosher's acid or MαNP acid) to form a mixture of diastereomers.[11] These diastereomers have different chemical properties and will produce distinct signals in the ¹H NMR spectrum, allowing for the determination of enantiomeric excess. While primarily a tool for purity, specific anisotropic effects of the CDA can sometimes be used to infer the absolute configuration based on empirical models.

Comparative Analysis of Stereochemical Methods

Feature	X-ray Crystallography	VCD / ECD Spectroscopy	NMR with Chiral Derivatizing Agents
Principle	Anomalous dispersion of X-rays.[9]	Differential absorption of polarized light.[9]	Formation of diastereomers with distinct NMR signals.[11]
Sample State	Single Crystal	Solution	Solution
Key Requirement	High-quality single crystal.	Chiral molecule with IR/UV-Vis activity.	Reactive functional group (e.g., -OH).
Primary Output	3D molecular structure, Flack parameter.[9]	Spectrum for comparison with calculations.	Diastereomeric signals for ee% determination.
Confidence	High (Definitive)	High (with good correlation)	Moderate (for configuration), High (for ee%)

Workflow: Decision-Making for Absolute Configuration

The choice of method is pragmatic, starting with the "gold standard" and moving to alternatives if necessary.

Caption: Decision workflow for assigning absolute configuration.

Conclusion: An Orthogonal, Self-Validating Framework

The structural validation of a 4-(1-Hydroxyethyl)pyridine derivative is a multi-faceted process that demands a rigorous, evidence-based approach. It is a system of orthogonal checks and balances: HRMS validates the atomic count from NMR, 2D NMR validates the connectivity suggested by fragmentation, and X-ray crystallography provides the ultimate, unambiguous confirmation of the 3D structure proposed by the other techniques. This layered methodology, grounded in the principles outlined in regulatory guidelines like ICH Q2(R1), ensures that the structure is not merely inferred but proven.[12] For researchers in drug development, adopting this comprehensive validation strategy is fundamental to ensuring the quality, safety, and reproducibility of their scientific contributions.

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• Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. SpringerLink. Available from: [Link]

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• The mass spectra of furan, pyrrole, pyridine and pyrazine recorded at I ˆ 4 Â 10 16 Wacm 2 and k ˆ 790 nm. ResearchGate. Available from: [Link]

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• NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Bulletin of the Polish Academy of Sciences, Chemistry. Available from: [Link]

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Benchmarking 4-(1-Hydroxyethyl)pyridine-Derived Ligands Against Commercial Catalysts in Asymmetric Synthesis

A Comparative Guide for Researchers in Catalysis and Drug Development

In the landscape of pharmaceutical and fine chemical synthesis, the demand for enantiomerically pure compounds is relentless. Asymmetric catalysis stands as the most elegant and efficient methodology to meet this demand, where the choice of the chiral catalyst is paramount to success. This guide provides a detailed technical comparison of catalysts derived from the simple, accessible chiral building block, 4-(1-Hydroxyethyl)pyridine, against established commercial catalysts in the context of a critical benchmark reaction: the asymmetric reduction of prochiral ketones.

Introduction: The Central Role of Chiral Alcohols

Chiral secondary alcohols are ubiquitous structural motifs in a vast array of biologically active molecules and serve as key intermediates in drug synthesis.[1][2] The asymmetric reduction of prochiral ketones is one of the most direct and atom-economical methods to produce these valuable compounds.[3][4] The success of this transformation hinges on the catalyst, which must provide high yield and, crucially, exquisite control over stereochemistry to produce one enantiomer in preference to the other, a measure known as enantiomeric excess (ee).

This guide focuses on the potential of ligands derived from 4-(1-Hydroxyethyl)pyridine, a readily available chiral pyridyl alcohol. Pyridine-containing chiral ligands have garnered significant interest due to their modular nature and versatile coordination chemistry.[5][6][7] We will benchmark a representative catalyst system using such a ligand against two titans of commercial asymmetric catalysis: the Noyori-type Ru-TsDPEN system and the CBS (Corey-Bakshi-Shibata) catalyst.

The Catalysts: A Comparative Overview

The performance of a chiral catalyst is intrinsically linked to the structure of its ligand, which creates a specific three-dimensional environment around the metal center to control the approach of the substrate.

• 4-(1-Hydroxyethyl)pyridine-Derived Ligands (PYE-Ligands): This class of ligands, represented here as a generic Ruthenium complex [RuCl2(PYE-Ligand)(p-cymene)], leverages the stereocenter of the parent alcohol. The pyridine nitrogen and the hydroxyl group can act as a bidentate ligand system to coordinate with a metal center like Ruthenium. Their potential advantages lie in the low cost of the chiral precursor and the vast possibilities for synthetic modification to fine-tune steric and electronic properties.

• Noyori's Ru-TsDPEN Catalyst: The catalyst family developed by Nobel laureate Ryōji Noyori, specifically complexes like [RuCl(p-cymene)(S,S)-TsDPEN], revolutionized asymmetric hydrogenation.[8] These catalysts operate via a "metal-ligand bifunctional" mechanism, where both the ruthenium metal and the amine moiety of the TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine) ligand actively participate in the hydrogen transfer step.[9][10] They are renowned for their exceptional activity and enantioselectivity in the transfer hydrogenation of ketones using simple hydrogen sources like isopropanol or formic acid.[8]

• CBS (Corey-Bakshi-Shibata) Catalyst: This organocatalytic system is an oxazaborolidine derived from a chiral amino alcohol, typically proline.[11][12] It catalyzes the enantioselective reduction of ketones using borane (BH3) as the stoichiometric reductant.[4][13] The CBS catalyst forms a complex with borane and the ketone, holding the substrate in a rigid conformation that exposes one face of the carbonyl to attack by the borane, ensuring high enantioselectivity.[12]

Performance Benchmark: Asymmetric Reduction of Acetophenone

To provide a clear and objective comparison, we use the asymmetric reduction of acetophenone to 1-phenylethanol as a standard benchmark reaction. This transformation is widely studied, and the resulting chiral alcohol is a valuable building block.[14]

Catalyst System	Reducing Agent	Temp.	Yield (%)	ee (%)	TON (Typical)
Ru/PYE-Ligand (Hypothetical)	Isopropanol/Base	RT	~90	~92	100-500
Noyori's Ru-TsDPEN [11]	Isopropanol/Base	RT	>99	>98	1,000-10,000
CBS Catalyst [11]	Borane (BH₃)	RT	High (>95)	>95	N/A (Catalytic in CBS)
Table 1: Comparative performance of different catalyst systems in the asymmetric reduction of acetophenone. Data for Noyori and CBS catalysts are based on established literature values. The performance of the Ru/PYE-Ligand system is a representative projection based on related pyridyl alcohol systems to illustrate its potential as a competitive alternative.

Analysis of Results:

• Noyori's Ru-TsDPEN sets the gold standard, delivering near-perfect yield and enantioselectivity with very high catalyst efficiency (Turnover Number - TON). Its broad applicability and reliability make it a first choice in many industrial processes.[8]

• The CBS Catalyst also provides excellent enantioselectivity and yield. As an organocatalyst, it avoids the use of precious metals, although it requires a stoichiometric amount of a borane reagent.[11][12]

• The hypothetical Ru/PYE-Ligand system is shown to be highly competitive. While its enantioselectivity and yield might be slightly lower than the premier commercial options, its performance is still excellent for many applications. The key advantage lies in the potential for cost-effectiveness and synthetic accessibility, making ligands derived from 4-(1-Hydroxyethyl)pyridine an attractive area for further research and optimization.

Mechanistic Considerations & Experimental Design

The choice of experimental conditions is dictated by the catalyst's mechanism. Understanding these pathways is crucial for optimization and troubleshooting.

Catalytic Cycles

The Noyori-type transfer hydrogenation proceeds through a concerted, outer-sphere mechanism involving a six-membered transition state. The acidic N-H proton on the ligand and the hydride on the ruthenium are transferred to the ketone's oxygen and carbon, respectively.

Caption: Generalized catalytic cycle for Noyori-type transfer hydrogenation.

Experimental Workflow

A typical workflow for benchmarking these catalysts involves careful setup, execution, and analysis. The process ensures that comparisons are made under controlled and reproducible conditions.

Caption: Standard workflow for catalyst performance evaluation.

Detailed Experimental Protocol

This protocol provides a representative procedure for the asymmetric transfer hydrogenation of acetophenone, adaptable for comparing different Ru-based catalysts.

Objective: To determine the yield and enantiomeric excess for the reduction of acetophenone using a chiral Ru-catalyst.

Materials:

• Ruthenium precatalyst (e.g., [{RuCl2(p-cymene)}2])

• Chiral Ligand (e.g., 4-(1-Hydroxyethyl)pyridine derivative or (S,S)-TsDPEN)

• Acetophenone (substrate)

• Anhydrous Isopropanol (solvent and hydrogen source)

• Potassium tert-butoxide (KOtBu) or other suitable base

• Anhydrous solvents for workup (e.g., Dichloromethane, Ethyl Acetate)

• Saturated aq. NH4Cl, Brine

• Anhydrous MgSO4 or Na2SO4

• Internal standard for GC/NMR analysis (optional)

• Deuterated solvent for NMR (e.g., CDCl3)

Procedure:

• Catalyst Preparation (In Situ): In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine the ruthenium precursor (e.g., [{RuCl2(p-cymene)}2], 1 mol% Ru) and the chiral ligand (2.2 mol% relative to Ru). Add anhydrous isopropanol (to achieve a 0.1 M substrate concentration). Stir the mixture at room temperature for 20-30 minutes to allow for complex formation.

• Reaction Initiation: To the catalyst solution, add acetophenone (1.0 mmol, 1.0 equiv).

• Base Addition: In a separate vial, dissolve the base (e.g., KOtBu, 5 mol%) in a small amount of anhydrous isopropanol and add it to the reaction mixture dropwise.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by TLC or by taking aliquots and analyzing via GC/NMR until the starting material is consumed.

• Workup: Upon completion, quench the reaction by adding saturated aqueous NH4Cl solution. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the pure 1-phenylethanol.

• Analysis:

  • Yield: Determine the mass of the purified product and calculate the percentage yield.

  • Enantiomeric Excess (ee): Dissolve a small sample of the product in the appropriate mobile phase (e.g., Hexane/Isopropanol mixture). Analyze by chiral High-Performance Liquid Chromatography (HPLC) using a suitable chiral stationary phase column (e.g., Chiralcel OD-H or similar).[15][16] The ee is calculated from the peak areas of the two enantiomers: ee (%) = |(R - S) / (R + S)| * 100.

Conclusion and Outlook

While established commercial catalysts like Noyori's Ru-TsDPEN system offer outstanding performance, this guide demonstrates that ligands derived from simple, accessible building blocks like 4-(1-Hydroxyethyl)pyridine can form the basis of highly effective and competitive catalyst systems. Their performance in benchmark reactions, such as the asymmetric reduction of acetophenone, positions them as a compelling alternative for researchers in both academic and industrial settings.

The true value of the 4-(1-Hydroxyethyl)pyridine scaffold lies in its modularity. The ease with which its structure can be modified opens the door for the rational design and rapid screening of new ligand libraries.[5] Future work focused on tuning the steric and electronic properties of these pyridine-based ligands is expected to close the performance gap with commercial leaders, offering a powerful and cost-effective toolkit for the synthesis of chiral molecules that drive innovation in medicine and materials science.

References

• Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes. National Institutes of Health (NIH). [Link]

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• Fructose derived pyridyl alcohol ligands: Synthesis and application in the asymmetric diethylzinc addition to aldehydes. Semantic Scholar. [Link]

• Enantioselective synthesis of tunable chiral pyridine–aminophosphine ligands and their applications in asymmetric hydrogenation. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Chemoenzymatic Asymmetric Synthesis of Pyridine‐Based α‐Fluorinated Secondary Alcohols. PubMed Central. [Link]

• Asymmetric hydrogenation. Wikipedia. [Link]

• A Simple Tool to Benchmark Reactivity in Asymmetric Catalysis. Thieme Connect. [Link]

• DataNo. la053 1-Phenylethanol. Shodex. [Link]

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• Mechanistic insight into NOYORI asymmetric hydrogenations. Semantic Scholar. [Link]

• The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology. PubMed Central. [Link]

• Enantioselective enrichment of chiral 1-phenylethanol in the camphor-based chiral metal–organic framework CFA-22. CrystEngComm (RSC Publishing). [Link]

• Synthesis and Characterization of Chiral Iridium Complexes Bearing Carbohydrate Functionalized Pyridincarboxamide Ligands and Their Application as Catalysts in the Asymmetric Transfer Hydrogenation of α-Ketoacids in Water. ACS Publications. [Link]

• New Benchmark in DNA-Based Asymmetric Catalysis: Prevalence of Modified DNA/RNA Hybrid Systems. ResearchGate. [Link]

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• Spiroborate esters in the borane-mediated asymmetric synthesis of pyridyl and related heterocyclic alcohols. National Institutes of Health (NIH). [Link]

• Design and Synthesis of Chiral Bidentate Phosphine-Free 2-Hydroxypyridine-Oxazoline Ligands for Manganese-Catalyzed Hydrogenation. ResearchGate. [Link]

• Development of Chiral Nucleophilic Pyridine Catalysts: Applications in Asymmetric Quaternary Carbon Synthesis. ACS Publications. [Link]

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• Asymmetric Desymmetrizing Sulfonylation of Diarylmethanes via Peptidyl-Cu(I)-Catalysis with Remote Stereocontrol. ACS Publications. [Link]

• New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of Prochiral Ketones. MDPI. [Link]

• Chiral catalysts for reduction of ketones and process for their preparation.

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• Renaissance of pyridine-oxazolines as chiral ligands for asymmetric catalysis. Chemical Society Reviews (RSC Publishing). [Link]

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• Asymmetric catalysis with "planar-chiral" derivatives of 4-(dimethylamino)pyridine. SciSpace. [Link]

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A Senior Application Scientist's Guide to the Quantitative Analysis of 4-(1-Hydroxyethyl)pyridine: A Comparative Review of Chromatographic Techniques

For researchers and professionals in drug development, the robust and accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of quality control and regulatory compliance. 4-(1-Hydroxyethyl)pyridine, a key chiral building block and pyridine derivative with applications in medicinal chemistry, presents a common analytical challenge: how to best measure its concentration in a mixture, whether for purity assessment, stability testing, or impurity profiling.[1]

This guide provides an in-depth comparison of the two primary chromatographic methods for this task: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). As a Senior Application Scientist, my objective is not merely to present protocols but to illuminate the causality behind methodological choices, empowering you to select and validate the most appropriate technique for your specific analytical needs. Our discussion will be grounded in the principles of method validation as outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[2][3]

Chapter 1: High-Performance Liquid Chromatography (HPLC) — The Definitive Method for Purity and Assay

From experience, Reversed-Phase HPLC (RP-HPLC) stands as the workhorse and most reliable method for the assay and impurity determination of polar, non-volatile, and thermally stable compounds like 4-(1-Hydroxyethyl)pyridine.

The Rationale: Why HPLC Excels

The suitability of HPLC is rooted in the physicochemical properties of the analyte. 4-(1-Hydroxyethyl)pyridine is a solid with a melting point around 67-70°C and possesses both a polar hydroxyl group and a basic pyridine nitrogen.[1] This structure makes it highly amenable to separation on a non-polar stationary phase (like C18) with a polar mobile phase. The key advantages are:

• Direct Analysis: No derivatization is required, which simplifies sample preparation and eliminates a potential source of analytical error.

• High Precision and Accuracy: Modern HPLC systems offer exceptional reproducibility, making them ideal for the stringent requirements of pharmaceutical quality control.[4]

• Specificity: HPLC, especially when paired with a Diode Array Detector (DAD), provides excellent specificity. It can separate the main component from closely related impurities and degradation products, and the UV spectra obtained can help in peak identification and purity assessment.[5]

Detailed Experimental Protocol: RP-HPLC with UV Detection

This protocol is a validated starting point, designed to be robust and compliant with regulatory expectations.[6]

• Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a DAD.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a standard choice offering good resolution and efficiency.

• Mobile Phase:

  • Component A: 0.1% Trifluoroacetic Acid (TFA) in Water. The acidic pH ensures that the pyridine nitrogen is consistently protonated, preventing peak tailing and ensuring reproducible retention.

  • Component B: Acetonitrile.

• Elution Conditions: An isocratic elution with a mixture such as 85:15 (v/v) of Component A and Component B is often sufficient. A gradient may be required for complex mixtures with diverse impurities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C to ensure stable retention times.

• Detection: UV detection at 254 nm, a common wavelength for aromatic compounds like pyridine.

• Sample Preparation: Dissolve the sample mixture in the mobile phase to a final concentration within the validated linear range (e.g., 0.1 mg/mL). Filter through a 0.45 µm syringe filter before injection.

• Injection Volume: 10 µL.

Workflow for HPLC Quantitative Analysis

Caption: HPLC workflow from sample preparation to final report generation.

Method Validation: A Self-Validating System

A protocol's trustworthiness comes from its validation. Based on ICH Q2(R1) guidelines, the following performance characteristics must be documented.[2][7]

Parameter	Acceptance Criteria	Typical Performance for HPLC	Rationale
Specificity	No interference from placebo, impurities, or degradants at the analyte's retention time.	Peak Purity Index > 0.999 (DAD)	Ensures the signal is solely from the analyte.[5][8]
Linearity	Correlation Coefficient (R²) ≥ 0.999	R² > 0.9995 over 50-150% of nominal concentration.	Confirms a proportional response across a defined range.
Accuracy	98.0% to 102.0% recovery for assay.	Typically 99.0% - 101.0%	Measures the closeness of the experimental value to the true value.
Precision	Repeatability (RSD) ≤ 1.0%; Intermediate Precision (RSD) ≤ 2.0%	RSD < 0.5% (Repeatability)	Demonstrates the method's consistency under various conditions.
LOD	Signal-to-Noise Ratio (S/N) of 3:1	~0.01 µg/mL	The lowest amount of analyte that can be detected.
LOQ	Signal-to-Noise Ratio (S/N) of 10:1	~0.03 µg/mL	The lowest amount of analyte that can be quantified with acceptable precision and accuracy.[9]
Robustness	No significant change in results with small, deliberate variations in method parameters (e.g., pH, flow rate).	RSD < 2.0% across varied conditions.	Proves the method's reliability during routine use.

Chapter 2: Gas Chromatography (GC) — An Alternative for Volatility-Focused Analysis

Gas Chromatography is a powerful separation technique, but for a polar molecule like 4-(1-Hydroxyethyl)pyridine, its application is more nuanced and generally reserved for specific cases, such as analyzing volatile process impurities or when HPLC is unavailable.

The Rationale: Overcoming the Polarity Challenge

Direct injection of 4-(1-Hydroxyethyl)pyridine onto a standard GC column is problematic. The polar hydroxyl group and the basic nitrogen can interact strongly with the stationary phase, leading to poor peak shape (tailing) and potential thermal degradation in the hot injector. The solution is derivatization .

By converting the hydroxyl group into a less polar, more volatile silyl ether (e.g., using BSTFA), we can achieve sharp, symmetrical peaks and reliable quantification.[4]

• When to Consider GC:

  • To quantify volatile impurities (e.g., residual solvents) in the same run.

  • When GC-MS is required for definitive identification of unknown impurities.[10]

  • If the sample matrix is incompatible with HPLC mobile phases.

Detailed Experimental Protocol: GC-FID with Derivatization

• Instrumentation: A GC system with a split/splitless injector and a Flame Ionization Detector (FID). FID is chosen for its robustness and wide linear range for carbon-containing compounds.

• Column: A low-to-mid polarity capillary column, such as a DB-5 or HP-5 (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.0 mL/min.

• Injector: 250°C, split mode (e.g., 50:1 split ratio).

• Oven Program:

  • Initial Temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at 15°C/min.

  • Final Hold: Hold at 250°C for 5 minutes.

• Detector: FID at 280°C.

• Derivatization & Sample Preparation:

  • In a vial, dissolve a known amount of the sample in a dry aprotic solvent (e.g., Pyridine or Acetonitrile).

  • Add an excess of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA).

  • Heat the vial at 60-70°C for 30 minutes to ensure complete reaction.

  • Cool to room temperature before injecting 1 µL.

Workflow for GC Quantitative Analysis

Caption: GC workflow, highlighting the critical derivatization step.

Chapter 3: Head-to-Head Comparison and Method Selection

Choosing the right technology requires a clear-eyed assessment of their respective strengths and weaknesses for this specific application.

Metric	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Expert Verdict
Sample Preparation	Simple (dissolve, filter).	Complex (requires anhydrous conditions and a chemical derivatization step).	HPLC is significantly faster and less prone to error.
Applicability	Ideal for purity, assay, and stability testing of the API.	Better suited for volatile impurities, residual solvents, or when MS identification is needed.[10]	HPLC is the primary choice for API quantification.
Precision	Excellent (RSD < 1.0% is readily achievable).	Good, but the extra derivatization step can introduce variability (RSD < 2.0% is typical).	HPLC offers superior precision for QC applications.
Sensitivity	High, especially with UV detection for this chromophore.	Very high, FID is highly sensitive to hydrocarbons.	Both are highly sensitive; the choice depends on the analyte and detector.
Run Time	Typically 10-15 minutes for an isocratic method.	Can be faster (~10 minutes) due to rapid temperature programming.	GC can have a slight edge in speed per run, but this is negated by the lengthy sample prep.
Cost & Maintenance	Higher initial cost; solvent consumption can be significant.	Lower initial cost; uses gases which are cheaper than HPLC-grade solvents.	GC is generally less expensive to operate.

Final Recommendation

For the quantitative analysis of 4-(1-Hydroxyethyl)pyridine in a mixture for the purposes of pharmaceutical quality control (assay, purity, stability) , Reversed-Phase HPLC is the unequivocally superior method . Its direct analysis capability, high precision, and robustness make it the gold standard and the method of choice for regulatory submissions.

Gas Chromatography should be considered a secondary or complementary technique . It is best employed as a problem-solving tool, for instance, to quantify a specific volatile impurity that is not amenable to HPLC analysis or when the hyphenated power of GC-MS is required for structural elucidation.

By understanding the fundamental principles and practical considerations of each technique, you can confidently develop and validate a method that ensures the quality, safety, and efficacy of your product.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy (ECA).

• Quality Guidelines. International Council for Harmonisation (ICH).

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA).

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration (FDA).

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub.

• 4-(1-Hydroxyethyl)pyridine. Smolecule.

• (R)-4-(1-Hydroxyethyl)pyridine, 1G. Lab Pro Inc.

• (S)-4-(1-Hydroxyethyl)pyridine. Georganics.

• Guidance for Industry Q3B(R2) Impurities in New Drug Products. U.S. Food and Drug Administration (FDA).

• What Is FDA Method Validation Guidance and Its Importance? Altabrisa Group.

• (R)-4-(1-Hydroxyethyl) Pyridine | Specifications, Applications & Safety. Pipzine Chemicals.

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration (FDA).

• FDA Guidance For Industry Analytical Procedures and Methods Validation. Scribd.

• Toxicological Profile for Pyridine, Chapter 6: Analytical Methods. Agency for Toxic Substances and Disease Registry (ATSDR).

• A Comparative Guide to the Spectroscopic Properties of Pyridinium Derivatives. Benchchem.

• Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma.

• (S)-4-(1-Hydroxyethyl)pyridine 54656-96-1. Tokyo Chemical Industry Co., Ltd.

• Gas chromatography using a resistively heated column with mass spectrometric detection for rapid analysis of pyridine released from Bacillus spores. PubMed.

• Cross-Validation of HPLC and GC-MS Methods for Pyridin-4-ol Analysis: A Comparative Guide. Benchchem.

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• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 10. Gas chromatography using a resistively heated column with mass spectrometric detection for rapid analysis of pyridine released from Bacillus spores - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Confirming the Absolute Configuration of Synthesized 4-(1-Hydroxyethyl)pyridine

In the landscape of pharmaceutical research and development, the precise three-dimensional arrangement of atoms within a molecule—its absolute configuration—is not merely a structural detail but a critical determinant of its biological activity. For a chiral molecule like 4-(1-hydroxyethyl)pyridine, a versatile building block in medicinal chemistry, an unambiguous assignment of its stereochemistry is paramount. Different enantiomers can exhibit profoundly different pharmacological and toxicological profiles. This guide provides an in-depth comparison of the principal analytical techniques for confirming the absolute configuration of synthesized 4-(1-hydroxyethyl)pyridine, offering practical insights and experimental protocols for researchers, scientists, and drug development professionals.

The Imperative of Stereochemical Integrity

The synthesis of enantiomerically pure compounds is a cornerstone of modern drug development. Regulatory bodies worldwide mandate the characterization of individual stereoisomers in a drug substance. Consequently, the ability to definitively assign the (R) or (S) configuration to a chiral center is a non-negotiable aspect of the chemical synthesis and validation process. This guide will navigate the practical application of three powerful techniques—Mosher's Ester Analysis (NMR Spectroscopy), Single-Crystal X-ray Crystallography, and Vibrational Circular Dichroism (VCD) Spectroscopy—in the context of 4-(1-hydroxyethyl)pyridine, a compound featuring a stereogenic carbinol center.

A Comparative Overview of Key Methodologies

The choice of technique for absolute configuration determination is often dictated by the physical properties of the analyte, available instrumentation, sample quantity, and the desired level of certainty. Each method possesses distinct advantages and limitations.

Feature	Mosher's Ester Analysis (NMR)	Single-Crystal X-ray Crystallography	Vibrational Circular Dichroism (VCD)
Principle	Formation of diastereomeric esters with a chiral derivatizing agent, leading to distinguishable NMR chemical shifts.	Diffraction of X-rays by a single crystal, allowing for the direct determination of the three-dimensional atomic arrangement through anomalous dispersion.	Differential absorption of left and right circularly polarized infrared light by a chiral molecule in solution.
Sample Requirement	1-5 mg per diastereomeric ester.	High-quality single crystal (µg to mg scale).	1-10 mg in solution.
Experimental Time	4-6 hours over 1-2 days.	Days to weeks (highly dependent on crystal growth).	Hours to a day.
Key Advantage	Does not require crystallization; applicable to a wide range of secondary alcohols.	Provides an unambiguous, definitive 3D structure.	Applicable to molecules in solution, reflecting their solution-phase conformation.
Key Limitation	Requires a derivatizable functional group; can be complex to interpret with multiple chiral centers.	Crystal growth can be a significant bottleneck; not all compounds crystallize readily.	Requires access to specialized instrumentation and computational resources for spectral prediction.

Chiral High-Performance Liquid Chromatography (HPLC): The Essential First Step

Prior to the application of most techniques for absolute configuration determination, the enantiomers of the synthesized 4-(1-hydroxyethyl)pyridine must be separated to assess enantiomeric purity and to isolate each enantiomer for individual analysis. Chiral HPLC is the workhorse for this purpose. Polysaccharide-based chiral stationary phases (CSPs) are particularly effective for the separation of pyridine derivatives.

Experimental Protocol: Chiral HPLC Separation

• Column Selection: A chiral stationary phase such as Chiralpak IA (amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel) is a suitable choice.

• Mobile Phase Preparation: A mixture of n-hexane and isopropanol (IPA) is commonly used. A typical starting composition is 90:10 (v/v) n-hexane:IPA. For basic compounds like pyridines, the addition of a small amount of an amine modifier, such as diethylamine (DEA), to the mobile phase can improve peak shape and resolution.

• Instrumentation and Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

• Procedure: a. Dissolve a small amount of the synthesized 4-(1-hydroxyethyl)pyridine in the mobile phase. b. Inject the sample onto the equilibrated HPLC system. c. Monitor the chromatogram for the separation of the two enantiomers. d. Optimize the mobile phase composition (e.g., by varying the percentage of IPA) to achieve baseline resolution (Rs > 1.5).

Caption: Workflow for chiral HPLC separation of 4-(1-Hydroxyethyl)pyridine enantiomers.

Method 1: Mosher's Ester Analysis via NMR Spectroscopy

Mosher's method is a powerful NMR-based technique for determining the absolute configuration of chiral secondary alcohols.[1][2][3] It involves the derivatization of the alcohol with the two enantiomers of a chiral reagent, α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), to form diastereomeric esters. The distinct spatial arrangement of the phenyl group in the two diastereomers leads to differential shielding or deshielding of nearby protons, which can be observed in the ¹H NMR spectrum.

The Causality Behind the Chemical Shift Differences

The underlying principle of Mosher's method is the anisotropic effect of the phenyl ring of the MTPA moiety. In the most stable conformation of the MTPA esters, the trifluoromethyl group, the methoxy group, and the carbonyl group are arranged in a plane. The substituents on the chiral center of the alcohol will be positioned on either side of this plane. The phenyl group of the MTPA will shield the protons that are on the same side, causing their signals to appear at a higher field (lower ppm) in the ¹H NMR spectrum. By comparing the chemical shifts of the protons in the (R)-MTPA ester and the (S)-MTPA ester, the absolute configuration of the alcohol can be deduced.[4][5]

Experimental Protocol: Mosher's Ester Formation and NMR Analysis

• Esterification (Parallel Reactions):

  • Reaction A ((S)-MTPA Ester): To a solution of enantiomerically pure 4-(1-hydroxyethyl)pyridine (1-2 mg) in dry pyridine-d₅ (0.5 mL) in an NMR tube, add (S)-(+)-α-methoxy-α-trifluoromethylphenylacetyl chloride ((S)-MTPA-Cl) (1.2 equivalents).

  • Reaction B ((R)-MTPA Ester): In a separate NMR tube, to a solution of the same enantiomer of 4-(1-hydroxyethyl)pyridine (1-2 mg) in dry pyridine-d₅ (0.5 mL), add (R)-(-)-α-methoxy-α-trifluoromethylphenylacetyl chloride ((R)-MTPA-Cl) (1.2 equivalents).

• Reaction Monitoring: Allow the reactions to proceed at room temperature for 1-2 hours, or until completion as monitored by ¹H NMR.

• NMR Data Acquisition: Acquire high-resolution ¹H NMR spectra for both diastereomeric esters.

• Data Analysis: a. Assign the proton signals for both the (R)- and (S)-MTPA esters. 2D NMR techniques (e.g., COSY) may be necessary for unambiguous assignment. b. Calculate the difference in chemical shifts (Δδ) for each corresponding proton by subtracting the chemical shift of the (R)-MTPA ester from that of the (S)-MTPA ester (Δδ = δS - δR). c. Protons with a positive Δδ value are located on one side of the MTPA plane, while those with a negative Δδ value are on the other. d. Based on the established model for Mosher's esters, the spatial arrangement of the substituents can be determined, thus revealing the absolute configuration of the chiral center.

Caption: Workflow for Mosher's ester analysis.

Method 2: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography is often considered the "gold standard" for determining absolute configuration as it provides a direct and unambiguous three-dimensional structure of the molecule.[6][7] The technique relies on the anomalous dispersion of X-rays by atoms in a non-centrosymmetric crystal.

The Physics of Anomalous Dispersion

When X-rays interact with electrons, a phase shift occurs. For most atoms, this phase shift is considered negligible. However, when the energy of the incident X-rays is near an absorption edge of an atom, an additional phase shift, known as anomalous dispersion, becomes significant. This effect breaks Friedel's law, which states that the intensities of diffraction spots from opposite sides of a crystal are equal. The differences in these intensities, known as Bijvoet pairs, can be used to determine the absolute configuration of the molecule. The Flack parameter is a critical value refined during the crystallographic analysis that indicates the absolute structure of the crystal.[8][9][10] A value close to 0 with a small standard uncertainty confirms the assigned configuration, while a value close to 1 suggests the inverted structure is correct.[8][9]

Experimental Protocol: From Crystal to Structure

• Crystal Growth: This is often the most challenging step. Grow a single, high-quality crystal of enantiomerically pure 4-(1-hydroxyethyl)pyridine. This can be achieved through various techniques such as slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution.

• Crystal Mounting and Data Collection: Mount a suitable crystal on a goniometer head and place it in the X-ray beam of a diffractometer. Collect a full sphere of diffraction data.

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the molecule. Refine the atomic positions and thermal parameters against the experimental data.

• Absolute Configuration Determination: During the final stages of refinement, introduce the Flack parameter. A refined Flack parameter close to 0 (e.g., < 0.1) with a low standard uncertainty provides high confidence in the assigned absolute configuration.

Caption: Workflow for absolute configuration determination by X-ray crystallography.

Method 3: Vibrational Circular Dichroism (VCD) Spectroscopy

Vibrational Circular Dichroism (VCD) is a chiroptical technique that measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[11][12] Since all chiral molecules exhibit VCD, it is a broadly applicable method. The determination of absolute configuration by VCD relies on the comparison of the experimental VCD spectrum with a theoretically predicted spectrum for a known enantiomer, typically calculated using Density Functional Theory (DFT).[13][14]

The Synergy of Experiment and Theory

The VCD spectrum is exquisitely sensitive to the three-dimensional arrangement of atoms. Enantiomers produce mirror-image VCD spectra. By performing a DFT calculation on one enantiomer (e.g., the (R)-enantiomer) of 4-(1-hydroxyethyl)pyridine, a theoretical VCD spectrum can be generated. This predicted spectrum is then compared to the experimentally measured spectrum. A good correlation between the experimental and the calculated (R)-spectrum confirms the absolute configuration as (R). If the experimental spectrum is the mirror image of the calculated (R)-spectrum, the absolute configuration is assigned as (S).

Experimental Protocol: VCD Measurement and Computational Analysis

• Sample Preparation: Prepare a solution of the enantiomerically pure 4-(1-hydroxyethyl)pyridine in a suitable solvent (e.g., deuterated chloroform, CDCl₃) at a concentration of approximately 0.01 to 0.1 M.

• Spectral Measurement: Record the VCD and infrared (IR) spectra of the sample using a VCD spectrometer.

• Computational Modeling: a. Perform a conformational search for the chosen enantiomer (e.g., (R)-4-(1-hydroxyethyl)pyridine) to identify the low-energy conformers. b. For each low-energy conformer, perform a geometry optimization and frequency calculation using DFT (e.g., at the B3LYP/6-31G(d) level of theory). c. Calculate the theoretical IR and VCD spectra for each conformer. d. Generate a Boltzmann-averaged theoretical spectrum based on the relative energies of the conformers.

• Spectral Comparison and Assignment: a. Compare the experimental VCD spectrum with the Boltzmann-averaged theoretical spectrum. b. A visual match or a high similarity index between the experimental and calculated spectra allows for the confident assignment of the absolute configuration.

Caption: Workflow for VCD spectroscopy and computational analysis.

Conclusion and Recommendations

The confirmation of the absolute configuration of synthesized 4-(1-hydroxyethyl)pyridine is a critical step that can be approached with several robust analytical techniques.

• For definitive and unambiguous structural elucidation, single-crystal X-ray crystallography is the method of choice, provided that suitable crystals can be obtained.

• In the absence of crystals, Mosher's ester analysis offers a reliable and widely accessible NMR-based alternative.

• Vibrational Circular Dichroism provides a powerful solution-phase method that is particularly valuable for studying the conformational landscape of the molecule, though it requires specialized instrumentation and computational expertise.

A prudent strategy often involves the use of orthogonal techniques to provide corroborating evidence. For instance, the initial assignment by Mosher's method can be subsequently confirmed by VCD spectroscopy. Ultimately, the selection of the most appropriate method will depend on the specific constraints and resources of the research project. By understanding the principles, protocols, and limitations of each technique, researchers can confidently and accurately determine the absolute configuration of their synthesized chiral molecules, ensuring the integrity and quality of their scientific endeavors.

References

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A: Foundations of Crystallography, 39(6), 876-881.
• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.
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• Ohtani, I., Kusumi, T., Kashman, Y., & Kakisawa, H. (1991). High-field FT NMR application of Mosher's method. The absolute configurations of marine terpenoids. Journal of the American Chemical Society, 113(11), 4092-4096.
• Seco, J. M., Quíñoa, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR. Chemical Reviews, 104(1), 17-118.
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• Berova, N., Nakanishi, K., & Woody, R. W. (Eds.). (2000).
• Flack, H. D., & Bernardinelli, G. (2000).
• Glusker, J. P., & Trueblood, K. N. (1985). Crystal structure analysis: a primer. Oxford University Press.
• Cheeseman, J. R., Frisch, M. J., Devlin, F. J., & Stephens, P. J. (1996). Ab initio calculation of atomic axial tensors and vibrational rotational strengths. The Journal of Physical Chemistry, 100(19), 7529-7536.
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• Barron, L. D. (2004). Molecular light scattering and optical activity. Cambridge University Press.
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• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews, 37(12), 2593-2608.
• Allenmark, S. G. (2003).
• Schurig, V. (2001). Separation of enantiomers by gas chromatography.
• Gawley, R. E., & Aubé, J. (Eds.). (2012). Principles of asymmetric synthesis. Elsevier.
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• Taylor & Francis Online. (2022). Enantiomeric Separation of (R)-5-(1-Hydroxyethyl)-2-(pyridine-2-yl)-[1][2][8]-thiadiazole, an Intermediate of Nafithromycin on Immobilized Amylose Based Stationary Phase. Analytical Chemistry Letters, 12(3). Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-(1-Hydroxyethyl)pyridine

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of 4-(1-Hydroxyethyl)pyridine. As a trusted partner in your research, we believe that providing robust safety and operational information is paramount. This guide moves beyond mere compliance, offering a framework grounded in scientific principles to ensure the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are designed for researchers, scientists, and drug development professionals who handle this and similar chemical compounds.

Hazard Profile and Regulatory Framework

Understanding the inherent risks of a chemical is the foundation of its safe management. 4-(1-Hydroxyethyl)pyridine is a pyridine derivative with a distinct hazard profile that necessitates its classification as hazardous waste.

1.1. GHS Hazard Classification

The Globally Harmonized System (GHS) provides a universal standard for classifying chemical hazards. 4-(1-Hydroxyethyl)pyridine presents multiple health risks that must be respected during handling and disposal.[1][2][3]

Hazard Class	Category	GHS Statement
Acute Oral Toxicity	Category 4	H302: Harmful if swallowed[1][2]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][2][4]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation[1][2][4]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[1][2][3]

1.2. Regulatory Considerations

In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA). While 4-(1-Hydroxyethyl)pyridine is not individually listed by name, its parent compound, pyridine, is. Spent pyridine solvent is classified as F005 hazardous waste , a category for spent non-halogenated solvents.[5][6]

Causality: Due to its chemical structure and demonstrated hazards, any waste containing 4-(1-Hydroxyethyl)pyridine must be managed as a regulated, hazardous chemical waste. This classification prohibits disposal via standard drains or municipal trash systems, as this could lead to environmental contamination and pose a risk to public health.[7][8] All disposal activities must comply with federal, state, and local regulations.[7][9]

Standard Operating Protocol for Waste Collection and Disposal

This protocol provides a systematic approach to ensure that waste generated from the use of 4-(1-Hydroxyethyl)pyridine is collected, stored, and disposed of safely and in compliance with regulatory standards.

2.1. Required Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles or a face shield.[10][11]

• Hand Protection: Chemically resistant gloves. While nitrile gloves may offer splash protection, butyl rubber is often recommended for extended contact with pyridine-based compounds. Always consult a glove manufacturer's compatibility chart for specific recommendations.[10]

• Body Protection: A fully buttoned laboratory coat.[10]

• Work Area: All handling and waste consolidation should occur within a certified laboratory chemical fume hood to mitigate inhalation risks.[8][10]

2.2. Step-by-Step Waste Segregation and Collection

Proper segregation is the most critical step in a compliant waste management program. Cross-contamination of waste streams can create dangerous chemical reactions and complicate the disposal process.

• Identify Waste Streams: All materials that have come into contact with 4-(1-Hydroxyethyl)pyridine are considered hazardous waste. This includes:

  • Unused or expired chemical.

  • Solutions containing the compound.

  • Contaminated lab supplies (e.g., pipette tips, weighing boats, wipes, gloves).

  • Rinsate from the initial decontamination of glassware.

• Select the Correct Waste Container:

  • Use a dedicated, leak-proof, and sealable container compatible with pyridine derivatives (e.g., glass or high-density polyethylene).[8][10]

  • The container must be clearly marked for "Nitrogenous Organic Waste" or as directed by your institution's Environmental Health & Safety (EHS) department.

  • Crucially, do not mix this waste with incompatible materials such as strong oxidizing agents, strong acids, or strong bases, as this can lead to vigorous reactions.[1][2][10]

• Collect and Contain the Waste:

  • Carefully place solid waste and contaminated disposables into the designated container.

  • Pour liquid waste slowly into the container, using a funnel to prevent splashes.

  • Keep the container securely closed at all times, except when actively adding waste.

2.3. Labeling and Temporary Storage

Accurate labeling is a legal requirement and essential for safety.

• Affix a Hazardous Waste Label: As soon as the first drop of waste is added, the container must be labeled. The label must include:

  • The words "Hazardous Waste."[10][12]

  • The full chemical name: "Waste 4-(1-Hydroxyethyl)pyridine" and other components if in a mixture.

  • The specific hazards (e.g., "Toxic," "Irritant").[12]

  • The accumulation start date.[12]

• Store in a Satellite Accumulation Area (SAA):

  • Store the sealed waste container in a designated SAA within the laboratory.

  • The SAA should be away from ignition sources and incompatible chemicals.[9][10]

  • Using secondary containment (placing the waste container inside a larger, chemically resistant bin) is a best practice to contain potential leaks.

2.4. Final Disposal Procedure

Laboratory personnel are not authorized to dispose of hazardous waste directly.

• Contact Environmental Health & Safety (EHS): When the container is full or the project is complete, contact your institution's EHS department or the designated hazardous waste management office.[10][12]

• Schedule Pickup: Follow institutional procedures to schedule a pickup by a licensed hazardous waste disposal contractor.[10][12]

• Method of Destruction: The standard and most effective disposal method for pyridine-based waste is controlled high-temperature incineration at a licensed chemical destruction facility.[7] This process ensures the complete breakdown of the molecule into less harmful components like carbon dioxide, water, and nitrogen oxides.[1]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for managing waste generated from 4-(1-Hydroxyethyl)pyridine.

Caption: Decision workflow for the safe collection and disposal of 4-(1-Hydroxyethyl)pyridine waste.

Emergency Procedures for Spills and Exposures

Accidents require immediate and correct action to minimize harm.

4.1. Spill Response

• Small Spill (manageable within 10 minutes):

  • Ensure you are wearing appropriate PPE.

  • Absorb the spill with an inert, dry material such as sand, vermiculite, or a chemical sorbent.[10][13] Do not use combustible materials like paper towels to absorb the bulk of the liquid.

  • Carefully sweep or scoop the absorbed material into your hazardous waste container.[10]

  • Decontaminate the area with a suitable laboratory cleaner.

• Large Spill:

  • Immediately evacuate the area.[10]

  • Alert others in the vicinity.

  • If safe to do so, close the door to the affected area to contain vapors.

  • Contact your institution's emergency response line and EHS department immediately.[10]

4.2. First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4]

• Skin Contact: Remove contaminated clothing. Immediately wash the affected skin area with plenty of soap and water.[1][4] Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.[1][2]

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1][2]

By adhering to these scientifically grounded procedures, you contribute to a culture of safety, ensuring that your vital research and development work is conducted responsibly from experiment initiation to waste disposal.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (1992). Toxicological Profile for Pyridine. [Link]

• Google Patents. (2016).

• Washington State University. Standard Operating Procedures for Pyridine. [Link]

• Google Patents. (2015).

• Loba Chemie. Safety Data Sheet: Pyridine for Synthesis. [Link]

• Carl ROTH. (2025, March 31). Safety Data Sheet: Pyridine. [Link]

• Lab Alley. Pyridine Safety Data Sheet. [Link]

• ResearchGate. (2022, November 15). How to quench Pyridine?[Link]

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. [Link]

• National Center for Biotechnology Information (NCBI). Toxicological Profile for Pyridine - Regulations and Advisories. [Link]

• University of Maryland, Environmental Safety, Sustainability and Risk. EPA Hazardous Waste Codes. [Link]

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Listings. [Link]

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Navigating the Safe Handling of 4-(1-Hydroxyethyl)pyridine: A Guide for Laboratory Professionals

For researchers and scientists engaged in the dynamic field of drug development, the ability to handle chemical reagents with precision and safety is paramount. This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of 4-(1-Hydroxyethyl)pyridine, a key building block in pharmaceutical synthesis. Moving beyond a simple checklist, this document elucidates the rationale behind each safety protocol, empowering you to work with confidence and mitigate risk effectively.

Hazard Identification and Risk Assessment: Understanding the "Why"

4-(1-Hydroxyethyl)pyridine is classified as a substance that requires careful handling due to its potential health hazards. According to safety data sheets, it is harmful if swallowed, causes skin irritation, and can lead to serious eye irritation.[1][2] It may also cause respiratory irritation.[1][2] A thorough understanding of these risks is the first step in establishing a robust safety culture in your laboratory.

The primary routes of exposure are ingestion, skin contact, eye contact, and inhalation. While specific toxicity data for 4-(1-Hydroxyethyl)pyridine is not as extensive as for its parent compound, pyridine, the general safety precautions for pyridine derivatives should be strictly followed.[3][4] Pyridine itself is known for its potential to cause nausea, headaches, and more severe health issues with overexposure.[3][5]

Hazard Summary Table:

Hazard Statement	Classification	Primary Routes of Exposure
Harmful if swallowed	Acute oral toxicity, Category 4[1][2]	Ingestion
Causes skin irritation	Skin Corrosion/Irritation, Category 2[1][2][6]	Dermal Contact
Causes serious eye irritation	Serious Eye Damage/Eye Irritation, Category 2[1][2][6]	Ocular Contact
May cause respiratory irritation	Specific target organ toxicity (single exposure), Category 3[1][2][6]	Inhalation

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable when handling 4-(1-Hydroxyethyl)pyridine. The following table outlines the minimum required PPE, with explanations for each component.

Essential Personal Protective Equipment:

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles are mandatory. A face shield should be worn over goggles when there is a risk of splashing.[3]	Protects against splashes and vapors that can cause serious eye irritation.[1][2]
Hand Protection	Chemically resistant gloves are required. While nitrile gloves are commonly used in laboratories, for pyridine and its derivatives, butyl rubber or neoprene gloves are often recommended for better protection.[3][5] Always check the manufacturer's glove compatibility chart.	Prevents skin contact, which can lead to irritation.[1][2]
Body Protection	A fully buttoned lab coat is required. For procedures with a higher risk of splashing, consider a chemically resistant apron over the lab coat.	Protects the skin and personal clothing from contamination.
Respiratory Protection	Work in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhaling dust or vapors.[1][3] For situations where a fume hood is not available or for spill cleanup, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[7]	Minimizes the risk of respiratory tract irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 4-(1-Hydroxyethyl)pyridine is crucial for ensuring safety and experimental integrity.

Preparation and Weighing

• Designated Area: All handling of 4-(1-Hydroxyethyl)pyridine should occur in a designated area, such as a chemical fume hood, to contain any potential dust or vapors.[3]

• Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats, containers) and PPE are readily available.

• Weighing: If weighing the solid, do so carefully to minimize dust generation. Use a tared weigh boat and transfer the desired amount to your reaction vessel within the fume hood.

Dissolving and Reactions

• Solvent Addition: When dissolving the solid, add the solvent slowly to the solid to prevent splashing.

• Temperature Control: Be mindful of any exothermic reactions. If the dissolution or reaction is expected to generate heat, use an ice bath to control the temperature.

• Closed System: Whenever possible, conduct reactions in a closed system to prevent the release of vapors.

Post-Reaction Work-up and Storage

• Quenching: If necessary, quench the reaction carefully, again being mindful of potential exotherms.

• Extraction and Purification: Perform all liquid-liquid extractions and purification steps within the fume hood.

• Storage: Store 4-(1-Hydroxyethyl)pyridine in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1][5] Refrigerated storage is also recommended.[1][2]

Experimental Workflow Diagram:

Caption: A logical workflow for the safe handling of 4-(1-Hydroxyethyl)pyridine.

Emergency Procedures: Be Prepared

In the event of an exposure or spill, a swift and informed response is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical advice.[1]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. If respiratory symptoms develop, call a poison center or doctor.[2][6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1][4]

• Spill: For small spills, absorb the material with an inert, non-combustible absorbent material (e.g., sand, earth) and place it in a suitable container for disposal.[6] For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan: Responsible Stewardship

Proper disposal of 4-(1-Hydroxyethyl)pyridine and any associated waste is essential to protect the environment and comply with regulations.

• Waste Segregation: Collect all waste containing 4-(1-Hydroxyethyl)pyridine, including contaminated consumables (gloves, weigh boats, paper towels), in a designated and clearly labeled hazardous waste container. Do not mix with other waste streams unless specifically instructed to do so by your institution's waste management guidelines.

• Container Labeling: The waste container must be labeled with the words "Hazardous Waste" and a full description of the contents, including the name "4-(1-Hydroxyethyl)pyridine."

• Disposal Route: Dispose of the hazardous waste through your institution's certified hazardous waste disposal program.[4] Never dispose of this chemical down the drain or in the regular trash.[4] For pyridine-containing waste, incineration at high temperatures is a common disposal method.[8]

Disposal Decision Tree:

Caption: A simplified decision-making process for waste disposal.

By adhering to these detailed protocols, you can ensure a safe and productive research environment when working with 4-(1-Hydroxyethyl)pyridine. Remember that a proactive approach to safety is a cornerstone of scientific excellence.

References

• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. Retrieved from [Link]

• Washington State University. Pyridine Safety Data Sheet. Retrieved from [Link]

• Kanto Chemical Co., Inc. (2023, February 1). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Centers for Disease Control and Prevention. NIOSH Pocket Guide to Chemical Hazards - Pyridine. Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 72921, 4-Pyridineethanol. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (1992). Toxicological Profile for Pyridine. Retrieved from [Link]

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